3,5-Dichloropicolinaldehyde

• CAS: 471909-65-6

Core Science & Biosynthesis

In-Depth Technical Guide: 3,5-Dichloropicolinaldehyde

Audience: Researchers, scientists, and drug development professionals.

Foreword

As a Senior Application Scientist, my experience has consistently shown that a deep, functional understanding of a chemical building block is paramount to its effective use in research and development. This guide is crafted to provide not just the what, but the why and the how of 3,5-Dichloropicolinaldehyde. We will move beyond simple data recitation to explore the causality behind its synthesis, the logic of its reactivity, and the practicalities of its application. This document is intended to be a living tool for the bench chemist and the process development scientist alike.

Core Identity and Physicochemical Landscape

Unambiguous identification and a clear grasp of the physical properties of a starting material are the bedrock of reproducible science.

CAS Number

The definitive identifier for 3,5-Dichloropicolinaldehyde is:

• CAS Number: 136590-83-5

Structural and Molecular Data

The structural arrangement of 3,5-Dichloropicolinaldehyde, with its electron-withdrawing chlorine atoms flanking an aldehyde group on a pyridine ring, is key to its chemical behavior.

Table 1: Key Properties of 3,5-Dichloropicolinaldehyde

Property	Data
Molecular Formula	C₆H₃Cl₂NO
Molecular Weight	176.00 g/mol
Appearance	White to brown powder or crystals.[1]
Melting Point	75-80 °C[1]
Boiling Point	242.4 °C at 760 mmHg (Predicted)[2]
Solubility	While specific data for this compound is limited, analogous compounds like 3,5-dichloroaniline are soluble in organic solvents such as ethanol, ether, and chloroform, and poorly soluble in water.[3] It is expected to be soluble in common organic solvents like dichloromethane, ethyl acetate, and acetone.

Synthesis Pathway and Experimental Protocol

The primary route to 3,5-Dichloropicolinaldehyde involves the oxidation of the corresponding methyl group of 3,5-dichloropicoline. This transformation is a common challenge in organic synthesis: achieving partial oxidation to the aldehyde without proceeding to the carboxylic acid.

Conceptual Synthesis Workflow

The logical flow for the synthesis begins with the commercially available 3,5-dichloropyridine and proceeds through a free-radical methylation followed by a controlled oxidation.

Caption: Conceptual workflow for the synthesis of 3,5-Dichloropicolinaldehyde.

Field-Proven Experimental Protocol: Oxidation of 3,5-Dichloropicoline

This protocol is a representative method based on established procedures for the selective oxidation of methylpyridines.

Objective: To synthesize 3,5-Dichloropicolinaldehyde via the selective oxidation of 3,5-dichloropicoline.

Materials:

• 3,5-Dichloropicoline

• Selenium Dioxide (SeO₂)

• 1,4-Dioxane

• Sodium bicarbonate (NaHCO₃)

• Magnesium sulfate (MgSO₄)

• Dichloromethane (DCM)

• Hexanes

• Ethyl acetate

• Silica gel

Procedure:

• Reaction Setup: In a fume hood, equip a round-bottom flask with a reflux condenser and a magnetic stir bar. Charge the flask with 3,5-dichloropicoline (1 equivalent) and 1,4-dioxane.

• Reagent Addition: To the stirred solution, add selenium dioxide (1.1 equivalents). Causality: Selenium dioxide is a classic reagent for the oxidation of benzylic and allylic methyl groups to aldehydes. The slight excess ensures complete conversion of the starting material.

• Heating and Reflux: Heat the reaction mixture to reflux (approximately 101 °C for dioxane) and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) (e.g., using a 4:1 hexanes:ethyl acetate mobile phase).

• Workup - Quenching and Filtration: Once the reaction is complete, cool the mixture to room temperature. Filter the mixture through a pad of Celite to remove the black selenium byproduct. Rinse the filter cake with dichloromethane.

• Workup - Extraction: Combine the filtrates and wash with a saturated aqueous solution of sodium bicarbonate to neutralize any acidic byproducts. Separate the organic layer.

• Workup - Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: The crude product, a solid, can be purified by flash column chromatography on silica gel, eluting with a gradient of hexanes and ethyl acetate.

• Validation: Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity. The melting point should also be determined and compared to the literature value. Trustworthiness: This multi-point validation ensures the material is of sufficient quality for subsequent applications.

Reactivity and Strategic Applications in Drug Discovery

The utility of 3,5-Dichloropicolinaldehyde in drug development stems from its dual functionality: the reactive aldehyde handle and the electronically distinct dichloropyridine core.

Core Reactivity Profile

The aldehyde group is an electrophilic center, susceptible to attack by nucleophiles. The pyridine ring, particularly with two electron-withdrawing chlorine atoms, can also participate in or influence reactions.

Caption: General nucleophilic addition to 3,5-Dichloropicolinaldehyde.

Key Reaction Classes:

• Reductive Amination: A cornerstone of medicinal chemistry for library synthesis, the aldehyde can be condensed with a primary or secondary amine to form an imine, which is then reduced in situ (e.g., with sodium triacetoxyborohydride) to the corresponding amine.

• Wittig Reaction: Allows for the formation of a carbon-carbon double bond, providing access to a variety of vinyl-substituted pyridine derivatives.

• Grignard and Organolithium Additions: Formation of secondary alcohols by the addition of organometallic reagents.

• Oxidation: Can be oxidized to the corresponding carboxylic acid, 3,5-dichloropicolinic acid, another valuable synthetic intermediate.

Application in Pharmaceutical Synthesis

Chlorinated heterocyclic compounds are prevalent in pharmaceuticals due to the ability of the chlorine atoms to modulate factors like lipophilicity, metabolic stability, and receptor binding affinity.[4][5] 3,5-Dichloropicolinaldehyde serves as a key starting material for introducing the 3,5-dichloropyridyl moiety into larger, more complex molecules. It is a known intermediate in the synthesis of compounds targeting a range of therapeutic areas, including inflammation and oncology.

While a specific blockbuster drug directly synthesized from 3,5-Dichloropicolinaldehyde is not prominently featured in publicly available literature, its structural motif is present in advanced clinical candidates. For example, the 3,5-dichlorophenyl group is a key component of MGL-3196 (Resmetirom), a thyroid hormone receptor-β agonist for the treatment of dyslipidemia.[6] Although MGL-3196 itself is derived from 3,5-dichlorophenol, the synthetic strategies and the rationale for including the dichlorinated aromatic ring are directly translatable to molecules built from 3,5-Dichloropicolinaldehyde.

Safety, Handling, and Storage

Hazard Identification:

• Causes skin and serious eye irritation.[2]

• May cause respiratory irritation.[2]

Handling:

• Use only in a well-ventilated area, preferably a chemical fume hood.

• Wear appropriate Personal Protective Equipment (PPE): safety goggles with side shields, chemical-resistant gloves (e.g., nitrile), and a lab coat.

• Avoid breathing dust. Use a dust mask (e.g., N95) if handling large quantities.[2]

• Wash hands thoroughly after handling.

First Aid Measures:

• Eyes: Immediately rinse with plenty of water for at least 15 minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek medical attention.

• Skin: Wash off with soap and plenty of water. If skin irritation occurs, seek medical advice.

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical attention if symptoms persist.

• Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek medical attention.

Storage:

• Store in a tightly closed container in a cool, dry, and well-ventilated place.

• Keep away from oxidizing agents.

References

• Chemsrc, 3,5-dichloro-4-pyridinecarboxaldehyde(CAS#:136590-83-5) MSDS, density, melting point, boiling point, structure, formula, molecular weight etc. [Link]

• PubChem, 3,5-Dichloroaniline. [Link]

• Kelly, M. J., et al. (2014). Discovery of 2-[3,5-dichloro-4-(5-isopropyl-6-oxo-1,6-dihydropyridazin-3-yloxy)phenyl]-3,5-dioxo-2,3,4,5-tetrahydro[2][3][6]triazine-6-carbonitrile (MGL-3196), a Highly Selective Thyroid Hormone Receptor β agonist in clinical trials for the treatment of dyslipidemia. Journal of Medicinal Chemistry, 57(10), 3912–3923. [Link]

• Thulluri, C., et al. (2019). Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review. European Journal of Medicinal Chemistry, 173, 296-339. [Link]

• Google Patents, CN106565441A - Synthesis method of 3,5-dichloro-2-pentanone.

• Thulluri, C., et al. (2019). Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review. PubMed, [Link]

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• 1. 3,5-Dichloro-4-pyridinecarboxaldehyde | 136590-83-5 | TCI Deutschland GmbH [tcichemicals.com]
• 2. 3,5-dichloro-4-pyridinecarboxaldehyde | CAS#:136590-83-5 | Chemsrc [chemsrc.com]
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• 6. Discovery of 2-[3,5-dichloro-4-(5-isopropyl-6-oxo-1,6-dihydropyridazin-3-yloxy)phenyl]-3,5-dioxo-2,3,4,5-tetrahydro[1,2,4]triazine-6-carbonitrile (MGL-3196), a Highly Selective Thyroid Hormone Receptor β agonist in clinical trials for the treatment of dyslipidemia - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comprehensive Technical Guide to the Structural Elucidation and Analysis of 3,5-Dichloropicolinaldehyde

Introduction

3,5-Dichloropicolinaldehyde is a halogenated pyridine derivative of significant interest in the synthesis of pharmaceuticals and agrochemicals. Its precise molecular structure, characterized by a pyridine ring substituted with two chlorine atoms and an aldehyde functional group, dictates its reactivity and biological activity. The unambiguous confirmation of this structure and the rigorous assessment of its purity are paramount for its application in regulated industries. This guide provides an in-depth, multi-technique approach to the structural elucidation and analysis of 3,5-Dichloropicolinaldehyde, grounded in established scientific principles and field-proven methodologies. We will explore the synergistic use of spectroscopic and chromatographic techniques, explaining not just the "how" but the fundamental "why" behind each experimental choice.

Molecular Structure and Physicochemical Properties

Before delving into analytical methodologies, understanding the target molecule is critical. 3,5-Dichloropicolinaldehyde consists of a pyridine ring with chlorine atoms at the 3 and 5 positions and an aldehyde group at the 2-position (picolinaldehyde). This substitution pattern results in a unique electronic and steric environment that influences its spectral and chromatographic behavior.

Caption: Structure of 3,5-Dichloropicolinaldehyde.

Synthesis and Purity Context

The analytical strategy is often informed by the synthetic route, which can predict potential impurities. A common method for producing substituted benzaldehydes involves the oxidation of the corresponding toluene derivative. For instance, 3,5-dichlorobenzaldehyde can be synthesized via the continuous oxidation of 3,5-dichlorotoluene.[1] A similar approach for 3,5-Dichloropicolinaldehyde would involve the oxidation of 3,5-dichloro-2-methylpyridine. This context is crucial as unreacted starting material, over-oxidized carboxylic acid byproducts, or isomers could be present in the final product, necessitating robust chromatographic separation.

Spectroscopic Structural Elucidation

Spectroscopy provides the foundational evidence for the molecular structure by probing the interactions of the molecule with electromagnetic radiation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful technique for elucidating the carbon-hydrogen framework of an organic molecule.

Expertise & Rationale: For a molecule like 3,5-Dichloropicolinaldehyde, we expect a simple but highly informative set of spectra. The substitution pattern leaves only two protons on the aromatic ring, and their distinct electronic environments and coupling relationships provide a definitive structural fingerprint. ¹³C and DEPT spectra are used to confirm the carbon count and the type of each carbon atom (quaternary, CH, etc.).

3.1.1 ¹H NMR Spectroscopy

• Expected Signals:

  • Aldehyde Proton (-CHO): A singlet in the downfield region (δ 9.5-10.5 ppm) due to the strong deshielding effect of the carbonyl group.

  • Aromatic Protons (H-4, H-6): Two distinct signals are expected. The proton at the 6-position (H-6) will likely be a doublet, coupled to the proton at the 4-position (H-4). Similarly, H-4 will be a doublet coupled to H-6. Their chemical shifts will be in the aromatic region (δ 7.0-9.0 ppm), influenced by the electron-withdrawing effects of the nitrogen and chlorine atoms.

3.1.2 ¹³C NMR and DEPT Spectroscopy

• Expected Signals:

  • Carbonyl Carbon (-CHO): A signal in the highly deshielded region (δ 185-200 ppm).

  • Aromatic Carbons: Six distinct signals are expected for the six carbons of the pyridine ring.

    • Two carbons bearing chlorine atoms (C-3, C-5).

    • Two carbons bearing hydrogen atoms (C-4, C-6).

    • The carbon attached to the aldehyde (C-2).

    • The nitrogen atom of the ring.

  • DEPT-135 Experiment: This experiment is crucial for confirming assignments. The CH carbons (C-4, C-6) will appear as positive peaks, while any CH₂ carbons would be negative (none are expected in this molecule), and quaternary carbons (including C-2, C-3, C-5) will be absent.[2][3]

Assignment	¹H NMR Expected δ (ppm)	¹³C NMR Expected δ (ppm)	DEPT-135
-CHO	~10.0 (s)	~190	Absent
H-6 / C-6	~8.5 (d)	~150	Positive
H-4 / C-4	~8.0 (d)	~140	Positive
C-2	-	~155	Absent
C-3	-	~135	Absent
C-5	-	~130	Absent
This table presents predicted values based on typical chemical shifts for similar functional groups and structures.[4]

Protocol: NMR Sample Preparation

• Solvent Selection: Choose a suitable deuterated solvent, typically Chloroform-d (CDCl₃), as it is versatile and has a well-known residual peak at 7.26 ppm for calibration.[5]

• Sample Dissolution: Accurately weigh 10-20 mg of the 3,5-Dichloropicolinaldehyde sample and dissolve it in approximately 0.7 mL of the deuterated solvent in a clean vial.

• Filtration (if necessary): If any solid particles are present, filter the solution through a small plug of glass wool into a clean NMR tube to prevent peak broadening.[5]

• Transfer: Transfer the clear solution to a 5 mm NMR tube. The sample height should be approximately 4-5 cm.[5]

• Acquisition: Acquire ¹H, ¹³C, and DEPT-135 spectra on a suitable NMR spectrometer (e.g., 400 MHz or higher).

Mass Spectrometry (MS)

MS provides the molecular weight and crucial fragmentation information that acts as a secondary confirmation of the structure.

Expertise & Rationale: Due to the presence of two chlorine atoms, the molecular ion peak in the mass spectrum will exhibit a characteristic isotopic pattern. Chlorine has two major isotopes, ³⁵Cl (~75.8%) and ³⁷Cl (~24.2%). A molecule with two chlorine atoms will therefore show three peaks: M (containing two ³⁵Cl), M+2 (one ³⁵Cl, one ³⁷Cl), and M+4 (two ³⁷Cl) in a predictable intensity ratio (~9:6:1). This pattern is a highly reliable indicator of the presence of two chlorine atoms.

• Expected Molecular Ion (M⁺): The nominal molecular weight is 175 g/mol . The mass spectrum should show an intense cluster of peaks at m/z 175 (C₇H₃³⁵Cl₂NO), 177 (C₇H₃³⁵Cl³⁷ClNO), and 179 (C₇H₃³⁷Cl₂NO).

• Key Fragmentation:

  • Loss of -CHO group (M-29): A fragment corresponding to the loss of the aldehyde group (a hydrogen and a CO molecule) is expected.

  • Loss of Cl: Fragments corresponding to the loss of one or both chlorine atoms.

Ion	m/z (for ³⁵Cl)	Significance
[M]⁺	175	Molecular Ion
[M+2]⁺	177	Isotope Peak (¹ ³⁷Cl)
[M+4]⁺	179	Isotope Peak (² ³⁷Cl)
[M-H]⁺	174	Loss of Aldehyde H
[M-CO]⁺	147	Loss of Carbon Monoxide
[M-CHO]⁺	146	Loss of Formyl Radical
[M-Cl]⁺	140	Loss of Chlorine Radical

Protocol: MS Sample Preparation (Direct Infusion ESI)

• Solution Preparation: Prepare a dilute solution of the sample (~1 mg/mL) in a suitable solvent like methanol or acetonitrile.

• Infusion: Infuse the sample solution directly into the electrospray ionization (ESI) source of the mass spectrometer at a low flow rate (e.g., 5-10 µL/min).

• Data Acquisition: Acquire the mass spectrum in positive ion mode. High-resolution mass spectrometry (e.g., TOF-MS) is recommended to obtain accurate mass measurements, which can confirm the elemental composition of the parent ion and its fragments.[6]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in the molecule.

Expertise & Rationale: The IR spectrum will provide clear evidence for the key functional groups: the aldehyde and the substituted aromatic ring. The carbonyl (C=O) stretch of the aldehyde is typically a strong, sharp band, and its position can give clues about conjugation. The C-Cl stretches and the aromatic ring vibrations further corroborate the structure.

• Expected Absorption Bands:

  • ~3050-3100 cm⁻¹: Aromatic C-H stretching.

  • ~2850 cm⁻¹ and ~2750 cm⁻¹: Aldehyde C-H stretching (Fermi resonance doublet).

  • ~1700-1720 cm⁻¹: A strong, sharp band for the aldehyde C=O stretching.

  • ~1550-1600 cm⁻¹: C=C and C=N stretching vibrations of the pyridine ring.[7]

  • ~1000-1200 cm⁻¹: C-Cl stretching vibrations.

Frequency Range (cm⁻¹)	Vibration	Expected Intensity
3050-3100	Aromatic C-H Stretch	Medium-Weak
2820-2880	Aldehyde C-H Stretch	Medium-Weak
1700-1720	Aldehyde C=O Stretch	Strong, Sharp
1550-1600	Aromatic Ring C=C, C=N Stretch	Medium
1000-1200	C-Cl Stretch	Strong

Protocol: IR Sample Preparation (KBr Pellet)

• Grinding: Grind a small amount (~1-2 mg) of the solid sample with ~100-200 mg of dry potassium bromide (KBr) powder using an agate mortar and pestle until a fine, homogeneous powder is obtained.

• Pressing: Place the powder into a pellet press and apply pressure to form a thin, transparent KBr pellet.

• Analysis: Place the pellet in the sample holder of the IR spectrometer and acquire the spectrum.

Chromatographic Purity Analysis

Chromatography is essential for separating the target compound from impurities, isomers, and starting materials, thereby allowing for accurate purity assessment.

Caption: General workflow for analysis.

High-Performance Liquid Chromatography (HPLC)

Expertise & Rationale: Reversed-phase HPLC is the method of choice for analyzing moderately polar compounds like 3,5-Dichloropicolinaldehyde. A C18 column provides a nonpolar stationary phase that separates compounds based on their hydrophobicity. An acidic mobile phase is often used for pyridine-containing compounds to ensure consistent protonation of the nitrogen atom, leading to sharp, symmetrical peaks.[8][9]

Protocol: HPLC Purity Assessment

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and water, with 0.1% formic acid added to both phases to improve peak shape.[10]

• Flow Rate: 1.0 mL/min.

• Detection: UV detector set to a wavelength where the analyte has strong absorbance (e.g., 275 nm).[10]

• Sample Preparation: Prepare a solution of the sample in the mobile phase (e.g., 1 mg/mL) and filter it through a 0.45 µm syringe filter before injection.

• Analysis: Inject the sample and run the gradient. Purity is determined by the area percentage of the main peak relative to the total area of all peaks in the chromatogram.

Gas Chromatography (GC)

Expertise & Rationale: GC is suitable for volatile and thermally stable compounds. Given its aldehyde functionality, 3,5-Dichloropicolinaldehyde should be amenable to GC analysis. The choice of a polar or non-polar capillary column can be used to achieve separation from closely related isomers or impurities.[11]

Protocol: GC Purity Assessment

• Column: A mid-polarity capillary column such as a DB-5 or equivalent.[11]

• Carrier Gas: Helium or Hydrogen.

• Injector and Detector: A split/splitless injector and a Flame Ionization Detector (FID).

• Temperature Program: Start at a low temperature (e.g., 100 °C), hold for 1-2 minutes, then ramp up to a high temperature (e.g., 250 °C) at a rate of 10-20 °C/min.

• Sample Preparation: Prepare a dilute solution of the sample in a volatile organic solvent like dichloromethane or ethyl acetate.

Integrated Data Analysis: The Final Confirmation

No single technique provides the complete picture. The structural elucidation of 3,5-Dichloropicolinaldehyde is a process of converging evidence.

Caption: Integration of analytical data.

The process is as follows:

• Mass Spectrometry confirms the molecular weight and the presence of two chlorine atoms.

• IR Spectroscopy confirms the presence of the aldehyde and chlorinated aromatic ring functional groups.

• NMR Spectroscopy pieces together the exact connectivity of the atoms, showing the relative positions of the aldehyde and the two protons on the dichlorinated pyridine ring.

• Chromatography confirms that the spectroscopic data corresponds to a single, pure compound and not a mixture.

Safety and Handling

Proper handling is essential when working with any chemical.

• Hazards: 3,5-Dichloropicolinaldehyde is classified as toxic if swallowed and fatal if inhaled. It causes skin irritation and serious eye damage. It is also suspected of causing cancer and may damage fertility or the unborn child.

• Precautions:

  • Always work in a well-ventilated fume hood.[12]

  • Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles or a face shield, and a lab coat.[12][13]

  • Avoid breathing dust, vapors, or mists.[13]

  • Wash hands thoroughly after handling.[14]

• Storage: Store in a tightly closed container in a cool, well-ventilated area, away from incompatible materials.[13] The compound may be hygroscopic and should be stored under an inert atmosphere.

Conclusion

The structural elucidation and analysis of 3,5-Dichloropicolinaldehyde require a meticulous and integrated analytical approach. By combining the detailed framework information from NMR, the molecular weight and elemental data from MS, the functional group confirmation from IR, and the purity assessment from chromatography, a complete and unambiguous profile of the molecule can be established. This self-validating system of cross-verification ensures the highest degree of confidence in the identity and quality of the compound, a critical requirement for its use in research and development.

References

• Safety Data Sheet for 3-Bromo-5-chloropicolinaldehyde. Angene Chemical. [Link]

• HPLC Methods for analysis of Pyridine. HELIX Chromatography. [Link]

• HPLC Method for Analysis of Pyridine and Three Isomers of Aminopyridine on Amaze HD Column. HELIX Chromatography. [Link]

• Gas chromatographic separation of substituted pyridines. PubMed. [Link]

• Process for the production of pyridine aldehydes.

• Analytical Methods Overview. Japan Environment Agency. [Link]

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• Infrared Absorption Spectra of Quaternary Salts of Pyridine. Bulletin de l'Academie Polonaise des Sciences. [Link]

• Determination of the crystal structure of three organic compounds by X-ray diffraction. UBC Library Open Collections. [Link]

• Infrared Spectra of the 1-Pyridinium (C5H5NH+) Cation and Pyridinyl (C5H5NH and 4-C5H6N) Radicals Isolated in Solid para-Hydrogen. The Journal of Physical Chemistry A. [Link]

• NMR Spectroscopy – 1H NMR Chemical Shifts. Organic Chemistry Data & Info. [Link]

• IR–VUV spectroscopy of pyridine dimers, trimers and pyridine–ammonia complexes in a supersonic jet. Physical Chemistry Chemical Physics. [Link]

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• Pyridine IR Spectrum. NIST WebBook. [Link]

• DEPT ¹³C NMR Spectra. Chemistry LibreTexts. [Link]

• The Infrared Spectra of Pyridine and Pyridine N-Oxide Complexes of Zinc(II) Halides. Semantic Scholar. [Link]

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• Method of continuously oxidizing 3,5-dichlorotoluene for producing 3,5-dichlorobenzaldehyde.

• ESI mass spectrum of a solution of 3,5,6-trichloro-2-pyridinol after a thermal reaction. ResearchGate. [Link]

• Formaldehyde Mass Spectrum. NIST WebBook. [Link]

• UCSD Computational Mass Spectrometry Website. GNPS. [Link]

• Practical immunochemical method for determination of 3,5,6-trichloro-2-pyridinol in human urine. SciSpace. [Link]

• Improved Rapid Analytical Method for the Urinary Determination of 3,5,6 Trichloro-2-Pyridinol, a Metabolite of Chlorpyrifos. ResearchGate. [Link]

• Development and validation of an RP-HPLC method for analysis of 2-(5-(4-chlorophenyl)-3-(ethoxycarbonyl)-2-methyl-1H-pyrrol-1-yl)propanoic acid and its impurities under different pH. ResearchGate. [Link]

• Time-of-flight accurate mass spectrometry identification of quinoline alkaloids in honey. PubMed. [Link]

• Synthesis method of 3,5-dichloro-2-pentanone.
• Process for the preparation of 3,5-dichloropyridine.

• The hydrothermal syntheses, structural characterization of a novel chiral 2-D layer coordination polymer based on pyridine-2,5-dicarbocylic acid (H2Pydc). ResearchGate. [Link]

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Whitepaper: Strategic Synthesis and High-Purity Isolation of 3,5-Dichloropicolinaldehyde

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

3,5-Dichloropicolinaldehyde, a halogenated pyridine-2-carboxaldehyde, represents a pivotal building block in contemporary medicinal and agricultural chemistry. Its unique substitution pattern—featuring an electrophilic aldehyde function and two chlorine atoms that modulate electronic properties and provide vectors for further functionalization—makes it a highly valuable intermediate. This guide provides a comprehensive overview of the principal synthetic strategies for its preparation, grounded in established chemical principles. We will dissect three primary synthetic routes: the controlled oxidation of a 2-methyl precursor, the partial hydrolysis of a 2-(trichloromethyl) intermediate, and the selective reduction of a 2-carboxylic acid derivative. Each pathway is evaluated for its scalability, efficiency, and control over impurity profiles. Furthermore, this document details robust, field-proven protocols for the purification of the final product to the high degree of purity required for pharmaceutical and research applications.

Introduction: The Strategic Value of 3,5-Dichloropicolinaldehyde

Halogenated heterocycles are privileged scaffolds in drug discovery and process chemistry. The pyridine core, in particular, is a ubiquitous feature in numerous biologically active molecules. The specific substitution pattern of 3,5-Dichloropicolinaldehyde (2-formyl-3,5-dichloropyridine) offers a trifecta of chemical utility:

• The Aldehyde Handle: The formyl group at the C2 position is a versatile functional group, readily participating in reactions such as Wittig olefination, reductive amination, and condensation reactions to build molecular complexity.

• The Dichloro-Substitution: The chlorine atoms at the C3 and C5 positions significantly influence the pyridine ring's electronics, making it more electron-deficient. This impacts the reactivity of the aldehyde and the ring itself. These positions also serve as potential sites for cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig) to introduce aryl, alkyl, or amino substituents, enabling rapid library synthesis.[1]

• Structural Precursor: This molecule is an essential precursor for a range of more complex targets, including kinase inhibitors, herbicides, and other specialized agrochemicals.[2]

Given the absence of a single, standardized industrial synthesis, a strategic approach based on fundamental organic chemistry principles is required. This guide elucidates the most logical and defensible pathways to this key intermediate.

Comparative Analysis of Synthetic Strategies

The synthesis of 3,5-Dichloropicolinaldehyde can be approached from several distinct starting materials. The choice of route often depends on the availability of precursors, scalability requirements, and the desired impurity profile. We will explore three primary, chemically sound strategies.

Logical Framework for Synthesis

The following diagram illustrates the three divergent pathways discussed in this guide, all converging on the target molecule.

Caption: Divergent synthetic pathways to 3,5-Dichloropicolinaldehyde.

Route 1: Oxidation of 3,5-Dichloro-2-methylpyridine

This classical approach leverages the oxidation of a methyl group to an aldehyde. The primary challenge lies in preventing over-oxidation to the corresponding carboxylic acid.

• Mechanism & Rationale: The synthesis begins with 3,5-dichloro-2-methylpyridine. Oxidation can be achieved using various reagents. Selenium dioxide (SeO₂) is a common choice for the selective oxidation of benzylic-type methyl groups. Alternatively, manganese dioxide (MnO₂) can be effective, although it often requires stoichiometric or excess quantities and can be less selective. The reaction proceeds via the formation of an intermediate that is more resistant to further oxidation than the starting material, allowing the aldehyde to be isolated.

• Advantages: This route is conceptually straightforward and can be high-yielding if over-oxidation is successfully managed.

• Challenges: The starting material, 3,5-dichloro-2-methylpyridine, may not be commercially available and might require a separate synthesis. Over-oxidation to 3,5-dichloropicolinic acid is a significant risk, leading to purification challenges. The toxicity of selenium compounds necessitates careful handling and waste disposal protocols.

Route 2: Hydrolysis of 3,5-Dichloro-2-(trichloromethyl)pyridine

This pathway involves the formation of a trichloromethyl group, which serves as a masked aldehyde. This group can be hydrolyzed under controlled conditions to yield the desired product.

• Mechanism & Rationale: The synthesis of the key intermediate, 3,5-dichloro-2-(trichloromethyl)pyridine[3], typically involves the radical chlorination of 3,5-dichloro-2-methylpyridine using reagents like N-chlorosuccinimide (NCS) or chlorine gas under UV initiation. The subsequent hydrolysis of the -CCl₃ group can be achieved using sulfuric acid or a mixture of acids. The reaction proceeds through dichloromethyl and monochloromethyl intermediates. By carefully controlling the reaction time and temperature, the hydrolysis can be stopped at the aldehyde stage before proceeding to the carboxylic acid.[4] The synthesis of the related isomer, 2,3-dichloro-5-(trichloromethyl)pyridine, from nicotinic acid is well-documented and provides a strong precedent for this type of transformation.[5]

• Advantages: This route often provides good yields and can be amenable to large-scale production. The trichloromethyl intermediate is generally stable and can be purified before the final hydrolysis step.

• Challenges: The initial radical chlorination step can be difficult to control, potentially leading to a mixture of chlorinated products. The hydrolysis step requires precise control to maximize the aldehyde yield and minimize the formation of the carboxylic acid byproduct.

Route 3: Selective Reduction of 3,5-Dichloropicolinic Acid Derivatives

This is arguably the most controlled and versatile laboratory-scale method. It involves activating the carboxylic acid and then reducing the activated intermediate to the aldehyde.

• Mechanism & Rationale: The starting material, 3,5-dichloropicolinic acid[6], is first converted to a more reactive derivative, such as an acid chloride (using thionyl chloride or oxalyl chloride) or a Weinreb amide. This activated intermediate is then treated with a mild and selective reducing agent. For acid chlorides, a Rosenmund reduction (H₂, Pd/BaSO₄) can be employed. For Weinreb amides, diisobutylaluminium hydride (DIBAL-H) is highly effective, as the intermediate tetrahedral species is stable at low temperatures, preventing over-reduction to the alcohol.[7]

• Advantages: This route offers the highest degree of control, significantly minimizing the risk of over-reduction to the alcohol. It is generally a high-yielding process and is adaptable to various scales.

• Challenges: The synthesis may require multiple discrete steps (acid to acid chloride to aldehyde), potentially lowering the overall process efficiency. Hydride reducing agents like DIBAL-H are pyrophoric and require careful handling under inert atmosphere conditions.

Quantitative Data Summary

Synthetic Route	Key Reagents	Typical Yield (%)	Key Advantages	Critical Challenges
1. Oxidation	SeO₂, MnO₂	50-70	Conceptually simple	Risk of over-oxidation; toxic reagents
2. Hydrolysis	NCS, Cl₂; H₂SO₄	65-85	Good for scale-up	Control of chlorination; precise hydrolysis conditions
3. Reduction	SOCl₂, DIBAL-H	75-90	High selectivity and control	Multi-step; handling of pyrophoric reagents

Detailed Experimental Protocols

The following section provides a detailed, step-by-step protocol for Route 3 , selected for its high degree of control and suitability for producing high-purity material in a research setting.

Workflow for Synthesis via Reduction Pathway

Caption: Step-by-step workflow for the reduction of 3,5-Dichloropicolinic Acid.

Protocol 3.1: Synthesis of 3,5-Dichloropicolinaldehyde via Acid Chloride Reduction

Materials:

• 3,5-Dichloropicolinic acid (10.0 g, 52.1 mmol)[6]

• Thionyl chloride (SOCl₂) (7.5 mL, 104.2 mmol)

• Toluene, anhydrous (100 mL)

• Tetrahydrofuran (THF), anhydrous (150 mL)

• Diisobutylaluminium hydride (DIBAL-H), 1.0 M in hexanes (57.3 mL, 57.3 mmol)

• Saturated aqueous solution of potassium sodium tartrate (Rochelle's salt)

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• Formation of the Acid Chloride:

  • To a 250 mL round-bottomed flask equipped with a magnetic stirrer and reflux condenser (under a nitrogen atmosphere), add 3,5-dichloropicolinic acid (10.0 g) and anhydrous toluene (100 mL).

  • Slowly add thionyl chloride (7.5 mL) to the suspension at room temperature.

  • Heat the mixture to reflux (approx. 110 °C) and maintain for 2 hours. The reaction mixture should become a clear solution.

  • Cool the reaction to room temperature and concentrate under reduced pressure to remove excess thionyl chloride and toluene. The resulting crude 3,5-dichloropicolinoyl chloride is a yellow oil or solid and is used directly in the next step without further purification.

• Reduction to the Aldehyde:

  • Place the crude acid chloride under a high vacuum for 30 minutes to ensure all volatile reagents are removed.

  • Under a nitrogen atmosphere, dissolve the residue in anhydrous THF (150 mL) and transfer to a 500 mL three-necked flask.

  • Cool the solution to -78 °C using a dry ice/acetone bath.

  • Slowly add the DIBAL-H solution (57.3 mL, 1.1 eq) dropwise via syringe over 30 minutes, ensuring the internal temperature does not rise above -70 °C.

  • Stir the reaction mixture at -78 °C for 3 hours. Monitor the reaction progress by TLC (thin-layer chromatography).[8]

• Workup and Extraction:

  • While maintaining the temperature at -78 °C, slowly and carefully quench the reaction by adding a saturated aqueous solution of Rochelle's salt (100 mL). Caution: The quench is exothermic.

  • Remove the cooling bath and allow the mixture to warm to room temperature. Stir vigorously for 1-2 hours until the two phases become clear.

  • Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 100 mL).

  • Combine the organic layers, wash with brine (1 x 100 mL), dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

Purification and Characterization

Achieving high purity is critical for subsequent applications. The crude product from any synthetic route will likely contain unreacted starting materials or byproducts (e.g., carboxylic acid or alcohol).

Purification by Column Chromatography

Column chromatography is the most effective method for purifying 3,5-Dichloropicolinaldehyde.[9]

• Stationary Phase: Silica gel (230-400 mesh) is standard.

• Mobile Phase (Eluent): A non-polar/polar solvent system is used. A gradient of ethyl acetate in hexanes (e.g., starting from 5% ethyl acetate and gradually increasing to 20%) is typically effective. The exact ratio should be determined by preliminary TLC analysis.

• Procedure:

  • Prepare a silica gel column in hexanes.

  • Dissolve the crude product in a minimal amount of dichloromethane or the eluent mixture.

  • Load the sample onto the column.

  • Elute the column with the hexanes/ethyl acetate solvent system, collecting fractions.

  • Monitor the fractions by TLC to identify those containing the pure product.

  • Combine the pure fractions and remove the solvent under reduced pressure to yield the purified 3,5-Dichloropicolinaldehyde as a white to off-white solid.

Purification by Recrystallization

For material that is already reasonably pure after chromatography, recrystallization can be used to achieve analytical-grade purity.[10]

• Solvent Selection: The ideal solvent is one in which the aldehyde has high solubility at elevated temperatures but low solubility at room temperature or below.[10] A mixed solvent system, such as ethanol/water or toluene/hexanes, is often effective.

• Procedure:

  • Dissolve the solid product in a minimum amount of the hot solvent.

  • Allow the solution to cool slowly to room temperature to promote the formation of well-defined crystals.

  • Further cool the flask in an ice bath to maximize crystal formation.

  • Collect the crystals by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum.[11]

Characterization

The identity and purity of the final product should be confirmed using standard analytical techniques:

• ¹H and ¹³C NMR: To confirm the chemical structure and assess purity.

• Mass Spectrometry (MS): To confirm the molecular weight.

• Infrared (IR) Spectroscopy: To confirm the presence of the key aldehyde functional group (C=O stretch typically around 1700 cm⁻¹).

• Melting Point: A sharp melting point range is indicative of high purity.

Safety and Handling Considerations

• Halogenated Pyridines: Dichloropyridine derivatives should be handled with care as they can be irritants and are potentially toxic. Always use personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Reagents: Thionyl chloride is corrosive and lachrymatory. DIBAL-H is pyrophoric and reacts violently with water. Both must be handled in a well-ventilated fume hood under an inert atmosphere.

• Waste Disposal: All chemical waste, especially that containing selenium or other heavy metals, must be disposed of according to institutional and local environmental regulations.

Conclusion

The synthesis of 3,5-Dichloropicolinaldehyde is a task that requires careful strategic planning. While several routes are chemically viable, the reduction of a 3,5-dichloropicolinic acid derivative offers the most reliable combination of control, selectivity, and high yield for producing research-grade material. The success of the synthesis is critically dependent on a well-executed purification strategy, with column chromatography being the method of choice for removing structurally similar impurities. This guide provides the necessary framework for researchers to confidently produce and purify this valuable chemical intermediate for applications in drug discovery and beyond.

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Spectroscopic Blueprint of 3,5-Dichloropicolinaldehyde: A Technical Guide for Researchers

Introduction: The Structural Significance of 3,5-Dichloropicolinaldehyde

3,5-Dichloropicolinaldehyde, a halogenated pyridine derivative, serves as a crucial building block in the synthesis of pharmaceuticals and agrochemicals. Its pyridine core, substituted with two chlorine atoms and a reactive aldehyde group, offers multiple sites for chemical modification, making it a valuable intermediate in drug discovery and development. The precise arrangement of these functional groups dictates the molecule's reactivity and its potential to interact with biological targets. Accurate structural confirmation and purity assessment are paramount before its use in any synthetic route. This guide provides an in-depth analysis of the core spectroscopic techniques—Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS)—used to elucidate and verify the structure of 3,5-Dichloropicolinaldehyde. The interpretation presented herein is grounded in fundamental principles and provides the causal logic behind the observed spectral data, ensuring a robust and validated understanding of the molecule's chemical identity.

Workflow for Spectroscopic Characterization

Caption: A generalized workflow for the spectroscopic analysis of a synthetic organic compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Proton and Carbon Skeleton

NMR spectroscopy is the most powerful tool for determining the precise structure of an organic molecule in solution. It provides detailed information about the chemical environment, connectivity, and number of hydrogen (¹H NMR) and carbon (¹³C NMR) atoms.

Experimental Protocol

A standard protocol for acquiring NMR data for 3,5-Dichloropicolinaldehyde is as follows:

• Sample Preparation: Accurately weigh approximately 5-10 mg of the solid compound.

• Dissolution: Dissolve the sample in ~0.6 mL of a deuterated solvent, typically Chloroform-d (CDCl₃), in a standard 5 mm NMR tube. CDCl₃ is chosen for its excellent solubilizing properties for a wide range of organic compounds and its single, well-defined residual solvent peak.

• Instrumentation: Acquire spectra on a 400 MHz (or higher) NMR spectrometer. A higher field strength provides better signal dispersion and resolution, which is critical for unambiguous assignments.

• ¹H NMR Acquisition: Acquire the proton spectrum using a standard pulse sequence. Key parameters include a spectral width of approximately 12 ppm, a sufficient number of scans (e.g., 16) to achieve a good signal-to-noise ratio, and a relaxation delay of 1-2 seconds.

• ¹³C NMR Acquisition: Acquire the carbon spectrum using a proton-decoupled pulse sequence. This technique simplifies the spectrum by removing C-H coupling, resulting in a single peak for each unique carbon atom. A wider spectral width (~220 ppm) is used, and a significantly larger number of scans is required due to the low natural abundance of the ¹³C isotope.

¹H NMR Spectral Data & Interpretation

The ¹H NMR spectrum of 3,5-Dichloropicolinaldehyde is expected to show three distinct signals corresponding to the three protons in the molecule.

Signal Assignment	Chemical Shift (δ) ppm (Predicted)	Multiplicity	Integration
Aldehyde-H	~10.2	Singlet (s)	1H
Pyridine-H4	~8.2	Doublet (d)	1H
Pyridine-H6	~8.6	Doublet (d)	1H

• Aldehyde Proton (~10.2 ppm): This proton appears as a singlet far downfield. Causality: The strong deshielding effect of the adjacent electronegative oxygen atom of the carbonyl group causes this significant downfield shift, which is highly characteristic of aldehyde protons. Its singlet nature is due to the absence of adjacent protons to couple with.

• Pyridine Protons (~8.2 and ~8.6 ppm): The two protons on the pyridine ring appear as doublets. Causality: Their downfield position is characteristic of aromatic protons. The electron-withdrawing nature of the nitrogen atom and the two chlorine atoms deshields these protons. They appear as doublets due to coupling to each other (a four-bond coupling, J-coupling, is expected). The H6 proton is typically further downfield than H4 due to its proximity to the electron-withdrawing nitrogen atom.

¹³C NMR Spectral Data & Interpretation

The proton-decoupled ¹³C NMR spectrum is expected to show six distinct signals, one for each unique carbon atom.

Signal Assignment	Chemical Shift (δ) ppm (Predicted)
C=O (Aldehyde)	~190
C2 (C-CHO)	~152
C6	~150
C4	~140
C3 (C-Cl)	~135
C5 (C-Cl)	~132

• Aldehyde Carbonyl (~190 ppm): The carbonyl carbon is the most downfield signal, a characteristic feature of aldehydes.[1] Causality: The double bond to the highly electronegative oxygen atom results in significant deshielding.

• Pyridine Carbons (~132-152 ppm): The five sp² hybridized carbons of the pyridine ring appear in the aromatic region. The carbons directly attached to the electronegative nitrogen (C2, C6) and chlorine atoms (C3, C5) are typically shifted to different extents. The specific assignments require more advanced 2D NMR techniques (like HMBC and HSQC) but the presence of six distinct signals in these regions strongly supports the proposed structure.

Infrared (IR) Spectroscopy: Identifying Key Functional Groups

IR spectroscopy is a rapid and effective method for identifying the functional groups present in a molecule. Molecular bonds vibrate at specific frequencies, and when irradiated with infrared light, they absorb energy at frequencies corresponding to their natural vibrational modes.

Experimental Protocol

• Technique: Attenuated Total Reflectance (ATR) is the preferred method for solid samples as it requires minimal sample preparation.

• Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer is used.

• Acquisition: A small amount of the solid 3,5-Dichloropicolinaldehyde is placed directly on the ATR crystal. Pressure is applied to ensure good contact. A background spectrum of the empty crystal is first recorded and automatically subtracted from the sample spectrum. The spectrum is typically recorded from 4000 to 400 cm⁻¹.

IR Spectral Data & Interpretation

The IR spectrum provides a molecular "fingerprint" and confirms the presence of the key functional groups.

Wavenumber (cm⁻¹)	Vibration Type	Intensity
~3100-3000	Aromatic C-H Stretch	Medium
~2850 & ~2750	Aldehyde C-H Stretch (Fermi Doublet)	Weak
~1710	Carbonyl (C=O) Stretch	Strong
~1600-1450	Aromatic C=C & C=N Stretch	Medium
~800-700	C-Cl Stretch	Strong

• Carbonyl (C=O) Stretch (~1710 cm⁻¹): A strong, sharp absorption band in this region is definitive evidence of a carbonyl group.[2] Its position is characteristic of an aromatic aldehyde.

• Aldehyde C-H Stretch (~2850 & ~2750 cm⁻¹): The presence of one or two weak bands in this region is highly diagnostic for the C-H bond of an aldehyde.[3] This, in conjunction with the strong C=O stretch, confirms the aldehyde functionality.

• Aromatic C-H and C=C/C=N Stretches: Absorptions above 3000 cm⁻¹ are characteristic of sp² C-H bonds (aromatic), while the bands in the 1600-1450 cm⁻¹ region confirm the vibrations of the pyridine ring.[3]

• C-Cl Stretch (~800-700 cm⁻¹): Strong absorptions in the lower wavenumber region are characteristic of carbon-chlorine stretching vibrations, confirming the presence of the chloro-substituents.

Mass Spectrometry (MS): Determining Molecular Weight and Formula

Mass spectrometry is an analytical technique that measures the mass-to-charge ratio (m/z) of ionized molecules. It is used to determine the exact molecular weight of a compound, which in turn allows for the determination of its molecular formula.

Experimental Protocol

• Ionization Method: Electron Ionization (EI) is a common technique for relatively small, volatile organic molecules. Electrospray Ionization (ESI) is a softer technique that can also be used, typically showing the protonated molecule [M+H]⁺.

• Instrumentation: A high-resolution mass spectrometer (HRMS), such as a Time-of-Flight (TOF) or Orbitrap instrument, is used to obtain highly accurate mass measurements.

• Analysis: The sample is introduced into the instrument, ionized, and the resulting ions are separated based on their m/z ratio.

Mass Spectral Data & Interpretation

The key information derived from the mass spectrum is the molecular ion peak and its isotopic pattern.

m/z Value (Predicted)	Ion Identity	Key Feature
175, 177, 179	[M]⁺	Isotopic pattern for two chlorine atoms

• Molecular Ion ([M]⁺): The molecular formula of 3,5-Dichloropicolinaldehyde is C₆H₃Cl₂NO. The nominal molecular weight is 175 g/mol .

• Isotopic Pattern: The most crucial diagnostic feature in the mass spectrum is the isotopic pattern of the molecular ion. Chlorine has two common isotopes: ³⁵Cl (~75.8% abundance) and ³⁷Cl (~24.2% abundance). For a molecule containing two chlorine atoms, the mass spectrum will show a characteristic cluster of peaks for the molecular ion:

  • M⁺ peak (containing two ³⁵Cl atoms): Relative intensity of 100%

  • (M+2)⁺ peak (one ³⁵Cl, one ³⁷Cl): Relative intensity of ~65%

  • (M+4)⁺ peak (two ³⁷Cl atoms): Relative intensity of ~10%

This distinctive 100:65:10 intensity ratio is unambiguous proof of the presence of two chlorine atoms in the molecule. High-resolution mass spectrometry would provide an exact mass (e.g., for C₆H₃³⁵Cl₂NO, the calculated monoisotopic mass is 174.9592) that can confirm the elemental composition with high confidence.

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An In-depth Technical Guide to the Chemical Reactivity and Stability of 3,5-Dichloropicolinaldehyde

Foreword: Understanding a Versatile Heterocyclic Building Block

3,5-Dichloropicolinaldehyde is a pivotal intermediate in the synthesis of complex organic molecules, particularly within the pharmaceutical and agrochemical industries. Its structure, featuring a pyridine ring substituted with two chlorine atoms and an aldehyde functional group, presents a unique landscape of reactivity. The electron-withdrawing nature of the chlorine atoms and the nitrogen heteroatom significantly influences the electrophilicity of both the aldehyde carbon and the pyridine ring. This guide provides an in-depth exploration of the chemical reactivity, stability, and handling of this compound, grounded in established chemical principles and practical laboratory insights. Our objective is to equip researchers, scientists, and drug development professionals with the technical understanding necessary to effectively and safely utilize 3,5-Dichloropicolinaldehyde in their synthetic endeavors.

Physicochemical Properties and Structural Profile

A thorough understanding of a compound's physical properties is fundamental to its application in synthesis. These properties dictate choices regarding solvents, reaction temperatures, and purification methods.

Molecular Structure: The molecule consists of a pyridine ring with chlorine atoms at the 3 and 5 positions and an aldehyde group at the 2-position (picolinaldehyde). The carbonyl carbon is sp² hybridized, resulting in a trigonal planar geometry around it.[1] This planarity, combined with the polarity of the carbonyl bond, is central to its reactivity.[2]

Property	Value	Reference
Molecular Formula	C₆H₃Cl₂NO	[3]
Molecular Weight	176.00 g/mol	[3]
Appearance	White to off-white crystalline solid	[4]
Melting Point	63.5 - 65.5 °C	[4]
Boiling Point	235 - 240 °C	[4]
CAS Number	136590-83-5 (related structure)	[3]

Note: Data is compiled from sources describing 3,5-Dichlorobenzaldehyde and related structures, which are expected to have similar properties.

Chemical Reactivity: A Tale of Two Electrophiles

The reactivity of 3,5-Dichloropicolinaldehyde is dominated by the electrophilic character of the aldehyde carbon. The electron-deficient pyridine ring also influences the molecule's overall reactivity profile.

Reactions of the Aldehyde Group: The Primary Hub of Reactivity

The aldehyde functional group is the most accessible site for chemical transformation. Its reactivity is governed by the polarized carbon-oxygen double bond, where the carbon atom carries a partial positive charge, making it an excellent target for nucleophiles.[2][5]

This is the quintessential reaction of aldehydes.[1] A nucleophile attacks the electrophilic carbonyl carbon, breaking the π-bond and forming a tetrahedral alkoxide intermediate.[1][2] This intermediate is then typically protonated during workup to yield the final product.[1]

The general mechanism is as follows:

Caption: Potential Degradation Pathways for 3,5-Dichloropicolinaldehyde.

Experimental Protocols: A Practical Approach

The following protocols are presented as self-validating systems, including steps for monitoring and purification, reflecting best practices in a research setting.

Protocol: Reduction of 3,5-Dichloropicolinaldehyde to (3,5-dichloropyridin-2-yl)methanol

This protocol utilizes sodium borohydride, a mild and selective reducing agent. The choice of NaBH₄ over a more powerful reagent like LiAlH₄ is deliberate; it selectively reduces the aldehyde without affecting the chloro-substituents on the pyridine ring and allows for a safer workup with protic solvents.

Caption: Experimental Workflow for the Reduction of an Aldehyde.

Methodology:

• Setup: To a round-bottom flask equipped with a magnetic stir bar, add 3,5-Dichloropicolinaldehyde (1.0 eq). Dissolve it in a minimal amount of methanol (approx. 0.2 M concentration).

• Cooling: Place the flask in an ice-water bath and stir the solution for 10 minutes until the internal temperature reaches 0-5 °C.

• Reagent Addition: Slowly add sodium borohydride (NaBH₄, 1.1 eq) in small portions over 15 minutes. Causality: Portion-wise addition is crucial to control the exothermic reaction and prevent excessive hydrogen gas evolution.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is fully consumed (typically 1-2 hours).

• Quenching: Cool the mixture back to 0 °C and carefully add acetone to quench any excess NaBH₄. Stir for 15 minutes.

• Workup: Remove the methanol under reduced pressure. To the resulting residue, add ethyl acetate and water. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo.

• Purification: Purify the crude product by flash column chromatography on silica gel to afford the pure (3,5-dichloropyridin-2-yl)methanol.

Conclusion

3,5-Dichloropicolinaldehyde is a compound of significant synthetic utility, characterized by the high reactivity of its aldehyde functional group. Nucleophilic addition, oxidation, and condensation reactions proceed readily at this site, providing access to a diverse range of more complex molecules. Its stability is contingent upon proper handling and storage, with exclusion of air, light, and heat being paramount to prevent degradation. By understanding the principles outlined in this guide, researchers can confidently harness the synthetic potential of this valuable heterocyclic intermediate.

References

• TCI Chemicals. (n.d.). Safety Data Sheet. Retrieved from TCI Chemicals website. [6]2. Fisher Scientific. (2009). Safety Data Sheet. Retrieved from Fisher Scientific website. [7]3. Tokyo Chemical Industry. (2025). Safety Data Sheet. Retrieved from TCI website. [8]4. Chemsrc. (2025). 3,5-dichloro-4-pyridinecarboxaldehyde | CAS#:136590-83-5. Retrieved from Chemsrc.com. [3]5. ResearchGate. (n.d.). Oxidation of 3,5-dtbc catalyzed by 1( ), 2( ) and oxidized complex.... Retrieved from ResearchGate. [9]6. Wikipedia. (n.d.). Nucleophilic addition. Retrieved from en.wikipedia.org. [5]7. Echemi. (n.d.). 6-(3,5-Dichlorophenyl)-3-pyridinecarbaldehyde Safety Data Sheets. Retrieved from Echemi.com. [10]8. ChemicalBook. (2019). 3,5-Dichlorobenzaldehyde - reaction / application on synthetic works. Retrieved from ChemicalBook.com. [11]9. Chemistry LibreTexts. (2025). 19.4: Nucleophilic Addition Reactions of Aldehydes and Ketones. Retrieved from chem.libretexts.org. [1]10. Master Organic Chemistry. (2022). Nucleophilic Addition To Carbonyls. Retrieved from masterorganicchemistry.com. [2]11. Google Patents. (n.d.). CN106588606A - Method of continuously oxidizing 3,5-dichlorotoluene for producing 3,5-dichlorobenzaldehyde. Retrieved from patents.google.com. [4]12. YouTube. (2016). Nucleophilic Addition reactions. Retrieved from youtube.com. [12]13. MCAT Content. (n.d.). Nucleophilic Addition Reactions of Aldehydes and Ketones. Retrieved from mcatcontent.com. [13]14. Beilstein Journals. (n.d.). Three-component reactions of conjugated dienes, CH acids and formaldehyde under diffusion mixing conditions. Retrieved from beilstein-journals.org. [14]15. ResearchGate. (2025). (PDF) Identification of two possible metabolic pathways responsible for the biodegradation of 3, 5, 6-trichloro-2-pyridinol in Micrococcus luteus ML. Retrieved from ResearchGate. [15]16. ResearchGate. (2025). Biodegradation of Chlorpyrifos and 3,5,6-Trichloro-2-Pyridinol by Cupriavidus sp. DT-1. Retrieved from ResearchGate. [16]17. PubMed. (2023). Identification of two possible metabolic pathways responsible for the biodegradation of 3, 5, 6-trichloro-2-pyridinol in Micrococcus luteus ML. Retrieved from pubmed.ncbi.nlm.nih.gov. [17]18. Semantic Scholar. (n.d.). Synthesis of heterocyclic compounds from the reactions of dehydroacetic acid (dha) and its derivatives. Retrieved from semanticscholar.org. [18]19. PubMed. (2000). Evolution of a metabolic pathway for degradation of a toxic xenobiotic: the patchwork approach. Retrieved from pubmed.ncbi.nlm.nih.gov. [19]20. Organic Chemistry Portal. (n.d.). Synthesis of carboxylic acids by oxidation of aldehydes. Retrieved from organic-chemistry.org.

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Introduction: Understanding the Hazard Profile of Chlorinated Pyridine Aldehydes

An In-Depth Technical Guide to the Safe Handling, Storage, and Disposal of 3,5-Dichloropicolinaldehyde

3,5-Dichloropicolinaldehyde is a halogenated aromatic aldehyde, a class of compounds frequently utilized as intermediates in the synthesis of pharmaceuticals and agrochemicals. The presence of a reactive aldehyde group, a pyridine ring, and chlorine substituents imparts specific chemical properties and a distinct toxicological profile that necessitates rigorous safety protocols. This guide provides a comprehensive framework for researchers and drug development professionals to manage this compound safely, ensuring both personal safety and experimental integrity. The causality behind these protocols is rooted in mitigating the primary risks associated with this chemical class: acute toxicity upon inhalation, severe irritation to the skin and eyes, and potential for allergic reactions.[1][2]

Section 1: Compound Identification and GHS Hazard Classification

A thorough understanding of the compound's physical properties and established hazard classifications is the foundation of a robust safety plan. While specific toxicological data for 3,5-Dichloropicolinaldehyde may be limited, data from structurally similar compounds, such as other chlorinated aldehydes and pyridine carboxaldehydes, provide a reliable basis for assessing its hazards.

Table 1: Physical & Chemical Properties (Note: Properties are based on closely related compounds such as 3,5-Dichlorophenol and may vary for 3,5-Dichloropicolinaldehyde.)

Property	Value	Source
Molecular Formula	C6H3Cl2NO	N/A
Molecular Weight	176.00 g/mol	N/A
Appearance	Expected to be a solid (prisms or crystals)	[3]
Melting Point	64 - 68 °C / 147.2 - 154.4 °F	[4]
Boiling Point	233 °C / 451.4 °F	[3][4]
Solubility	Poor solubility in water	[3]

Table 2: Globally Harmonized System (GHS) Hazard Classification (This classification is synthesized from data sheets of analogous compounds and represents the expected hazard profile.)

Hazard Class	Category	Hazard Statement	Signal Word	Pictogram
Acute Toxicity, Inhalation	Category 2	H330: Fatal if inhaled.[1]	Danger	💀
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed.[1]	Warning	❗
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation.[2]	Warning	❗
Serious Eye Damage/Irritation	Category 2A	H319: Causes serious eye irritation.[1][2]	Warning	❗
Skin Sensitization	Category 1	H317: May cause an allergic skin reaction.[1]	Warning	❗
Hazardous to the Aquatic Environment, Chronic	Category 2	H411: Toxic to aquatic life with long lasting effects.	Warning	🌳

Section 2: Exposure Control and Personal Protective Equipment (PPE)

The hierarchy of controls dictates that engineering solutions are the primary defense against chemical exposure, supplemented by administrative controls and, finally, Personal Protective Equipment (PPE).

Engineering Controls: The Primary Barrier

The high acute inhalation toxicity associated with this class of compounds makes the use of certified engineering controls non-negotiable.[1]

• Chemical Fume Hood: All handling of 3,5-Dichloropicolinaldehyde, including weighing, transfers, and reaction setup, must be performed inside a properly functioning chemical fume hood. This is critical to prevent the inhalation of fine dust particles or vapors, which could be fatal.[1][5]

• Ventilation: The laboratory must be well-ventilated to ensure any fugitive emissions are diluted and removed.[1]

• Safety Stations: A safety shower and eyewash station must be readily accessible and tested regularly.[6]

Personal Protective Equipment (PPE): The Last Line of Defense

PPE selection must be based on a thorough risk assessment of the specific tasks being performed.[7] The equipment listed below represents the minimum standard for handling this compound.

Table 3: PPE Selection Guide

Task	Respiratory Protection	Eye/Face Protection	Hand Protection	Body Protection
Weighing/Transfer of Solids	NIOSH-approved respirator (e.g., N95 for dusts, or half-mask with appropriate cartridges)	Chemical safety goggles	Chemical-resistant gloves (Nitrile or Neoprene recommended)[8]	Lab coat, closed-toe shoes
Handling Solutions	Air-purifying respirator with organic vapor cartridges if not in a fume hood	Chemical safety goggles and face shield[8]	Chemical-resistant gloves (Nitrile or Neoprene)	Chemical-resistant apron over a lab coat, closed-toe shoes
Large Spills / Emergency	Self-Contained Breathing Apparatus (SCBA)	Chemical safety goggles and face shield	Heavy-duty chemical-resistant gloves	Fully encapsulating chemical-resistant suit[7]

• Causality of PPE Choices:

  • Respiratory Protection: An N95 or higher-rated respirator is required for handling solids to prevent inhalation of fine, potentially lethal dust particles.[1][8]

  • Eye Protection: Chemical safety goggles provide a seal around the eyes to protect against dust and splashes. A face shield is added when there is a significant splash risk.[8]

  • Hand Protection: Nitrile or neoprene gloves provide a suitable barrier against chlorinated organic compounds. Gloves must be inspected before use and changed immediately if contamination is suspected.[2][8]

  • Body Protection: A lab coat protects against incidental contact. A chemical-resistant apron is necessary for larger-scale work to prevent saturation of clothing.[8]

Section 3: Standard Operating Protocol for Safe Handling

This protocol provides a self-validating system for the routine laboratory handling of solid 3,5-Dichloropicolinaldehyde.

Pre-Handling Checklist

• Confirm the chemical fume hood is operational (check airflow monitor).

• Verify that a safety shower and eyewash station are unobstructed and within a 10-second travel distance.[6]

• Don all required PPE as specified in Table 3 for "Weighing/Transfer of Solids."

• Prepare all necessary equipment (spatulas, weigh boats, glassware) and place them inside the fume hood to minimize movement in and out of the containment area.

• Designate a specific waste container for 3,5-Dichloropicolinaldehyde waste.

Step-by-Step Handling Procedure

• Place the stock container of 3,5-Dichloropicolinaldehyde in the fume hood.

• Slowly and carefully open the container to avoid generating airborne dust.

• Using a clean spatula, carefully transfer the desired amount of solid to a weigh boat on a tared balance. Perform this action deep within the fume hood to ensure capture of any dust.

• If transferring to a reaction vessel, do so carefully to prevent dust from puffing up. A powder funnel can aid in this process.

• Once the transfer is complete, securely close the stock container.

• Wipe the spatula and any contaminated surfaces within the fume hood with a solvent-dampened cloth (e.g., isopropanol) to decontaminate them. Dispose of the cloth in the designated solid waste container.

Post-Handling Procedures

• Decontaminate the work area within the fume hood.

• Carefully remove PPE, avoiding self-contamination. Remove gloves last, using the proper technique to turn them inside out.

• Dispose of all contaminated disposable materials (gloves, weigh boats, wipes) in the designated, sealed hazardous waste container.

• Wash hands and face thoroughly with soap and water after exiting the laboratory.[2]

Section 4: Storage and Incompatibility

Proper storage is crucial for maintaining the chemical's integrity and preventing hazardous reactions.

• Storage Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.[6] Some related compounds recommend storage at +4°C.[5] The storage area should be segregated from incompatible materials.

• Incompatible Materials: Keep away from strong oxidizing agents, as they can lead to vigorous or explosive reactions.[5]

• Container Integrity: Regularly inspect containers for leaks or damage.[9]

Section 5: Emergency Procedures

Immediate and correct response to an emergency can significantly mitigate harm.

Emergency Response Workflow

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The Synthetic Landscape of 3,5-Dichloropicolinaldehyde: A Technical Guide for Chemical Architects

For the discerning researcher and professional in the fields of pharmaceutical development and agrochemical synthesis, the strategic construction of molecular entities is paramount. 3,5-Dichloropicolinaldehyde, a highly functionalized pyridine derivative, stands as a critical building block, its aldehyde moiety a versatile handle for a plethora of subsequent chemical transformations. This technical guide provides an in-depth exploration of the prevalent and most practical synthetic routes to this valuable intermediate, grounded in mechanistic principles and supported by actionable protocols.

Introduction: The Strategic Importance of 3,5-Dichloropicolinaldehyde

The pyridine core, substituted with chlorine atoms at the 3 and 5 positions, imparts specific electronic and steric properties, influencing the reactivity and biological activity of downstream compounds. The aldehyde group at the 2-position serves as a key electrophilic site, readily participating in reactions such as Wittig olefination, reductive amination, and the formation of imines and oximes. This trifecta of functional groups makes 3,5-Dichloropicolinaldehyde a sought-after precursor in the synthesis of complex molecules with potential applications in medicine and agriculture. Understanding its synthesis is not merely an academic exercise but a gateway to innovation in these critical sectors.

Primary Synthetic Strategy: The Cyanide-to-Aldehyde Pathway

The most logical and widely applicable approach to the synthesis of 3,5-Dichloropicolinaldehyde hinges on the partial reduction of its corresponding nitrile, 3,5-dichloropicolinonitrile. This strategy is favored due to the relative stability of the nitrile group and the availability of selective reducing agents that can halt the reduction at the aldehyde stage, preventing over-reduction to the alcohol.

Route 1: Synthesis of the Key Intermediate: 3,5-Dichloropicolinonitrile

The journey to 3,5-Dichloropicolinaldehyde begins with the preparation of its nitrile precursor. Two principal methods for the synthesis of 3,5-dichloropicolinonitrile (also known as 3,5-dichloro-2-cyanopyridine) have been established, starting from either 2,3,5-trichloropyridine or 3,5-dichloropyridine 1-oxide.

Method A: From 2,3,5-Trichloropyridine

This route involves a nucleophilic aromatic substitution reaction where the chlorine atom at the 2-position of 2,3,5-trichloropyridine is displaced by a cyanide group. The selection of the 2-position for substitution is directed by the electron-withdrawing nature of the pyridine nitrogen, which activates the alpha and gamma positions to nucleophilic attack.

Method B: From 3,5-Dichloropyridine 1-Oxide

An alternative approach begins with the N-oxide of 3,5-dichloropyridine. The N-oxide functionality enhances the reactivity of the pyridine ring, particularly at the 2-position. Treatment with a cyanide source, such as trimethylsilyl cyanide in the presence of an activating agent like dimethylcarbamoyl chloride, facilitates the introduction of the cyano group.

Table 1: Comparison of Synthesis Routes to 3,5-Dichloropicolinonitrile

Parameter	Method A: From 2,3,5-Trichloropyridine	Method B: From 3,5-Dichloropyridine 1-Oxide
Starting Material	2,3,5-Trichloropyridine	3,5-Dichloropyridine 1-Oxide
Key Reagents	Fluoride source, Cyanide salt, Catalyst	Trimethylsilyl cyanide, Dimethylcarbamoyl chloride
General Yield	Moderate to High	Reported around 40%
Key Considerations	Multi-step process involving an initial fluorination.	Direct cyanation of the activated pyridine ring.

Route 2: The Crucial Transformation: DIBAL-H Reduction of 3,5-Dichloropicolinonitrile

With the nitrile intermediate in hand, the pivotal step is its selective reduction to the aldehyde. The reducing agent of choice for this transformation is Diisobutylaluminium hydride (DIBAL-H). The efficacy of DIBAL-H lies in its steric bulk and moderate reactivity compared to agents like lithium aluminum hydride (LiAlH₄).[1][2]

The mechanism of the DIBAL-H reduction involves the coordination of the nitrogen atom of the nitrile to the aluminum center of DIBAL-H. This coordination activates the cyano group towards hydride attack.[2] A single equivalent of hydride is delivered to the nitrile carbon, forming a stable aluminum-imine intermediate. Crucially, at low temperatures (typically -78 °C), this intermediate is stable and does not undergo further reduction.[2][3] Subsequent aqueous workup hydrolyzes the imine to furnish the desired aldehyde. This temperature control is critical to prevent the formation of the corresponding primary alcohol.

Caption: Primary synthetic pathway to 3,5-Dichloropicolinaldehyde.

Experimental Protocol: DIBAL-H Reduction of 3,5-Dichloropicolinonitrile

This protocol is a generalized procedure and should be adapted and optimized based on laboratory conditions and scale.

Materials:

• 3,5-Dichloropicolinonitrile

• Diisobutylaluminium hydride (DIBAL-H) in an appropriate solvent (e.g., 1 M in toluene or THF)

• Anhydrous solvent (e.g., dichloromethane (DCM), THF, or toluene)

• Methanol

• Aqueous Rochelle's salt solution (potassium sodium tartrate) or dilute HCl

• Ethyl acetate or DCM for extraction

• Anhydrous sodium sulfate or magnesium sulfate

• Celite

Procedure:

• To a flame-dried, three-necked flask equipped with a magnetic stirrer, a thermometer, and a nitrogen inlet, add 3,5-dichloropicolinonitrile (1 equivalent).

• Dissolve the nitrile in the chosen anhydrous solvent under a nitrogen atmosphere.

• Cool the solution to -78 °C using a dry ice/acetone bath. It is imperative to maintain this temperature to prevent over-reduction.[3]

• Slowly add the DIBAL-H solution (1 to 1.2 equivalents) dropwise via a syringe, ensuring the internal temperature does not rise above -70 °C.

• Stir the reaction mixture at -78 °C for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the starting material is consumed, quench the reaction at -78 °C by the slow, dropwise addition of methanol.

• Allow the mixture to warm to room temperature.

• Add the aqueous Rochelle's salt solution and stir vigorously until two clear layers form. Alternatively, a dilute acid quench can be employed.

• Filter the resulting suspension through a pad of Celite to remove aluminum salts, washing the filter cake with ethyl acetate or DCM.

• Separate the organic layer, and extract the aqueous layer with additional portions of the organic solvent.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude 3,5-Dichloropicolinaldehyde.

• Purify the crude product by silica gel column chromatography or recrystallization as needed.

Alternative Synthetic Considerations

While the nitrile reduction pathway is the most direct, other theoretical routes can be envisioned, leveraging different functional group interconversions.

Oxidation of (3,5-Dichloropyridin-2-yl)methanol

If the corresponding primary alcohol, (3,5-dichloropyridin-2-yl)methanol, is available, it could be oxidized to the aldehyde. A variety of mild oxidizing agents could be employed for this purpose, such as pyridinium chlorochromate (PCC), Dess-Martin periodinane (DMP), or a Swern oxidation. This approach avoids the use of pyrophoric DIBAL-H but requires the synthesis of the starting alcohol, which itself might be prepared by the reduction of 3,5-dichloropicolinic acid or its ester.

Caption: Alternative synthetic route via alcohol oxidation.

Conclusion and Future Perspectives

The synthesis of 3,5-Dichloropicolinaldehyde is most reliably achieved through the DIBAL-H-mediated reduction of 3,5-dichloropicolinonitrile. This method offers high selectivity and is amenable to a range of scales, provided stringent temperature control is maintained. The development of more sustainable and safer reducing agents could present an avenue for future research, potentially circumventing the need for pyrophoric reagents and cryogenic conditions. As the demand for novel pharmaceuticals and agrochemicals continues to grow, the efficient and robust synthesis of key building blocks like 3,5-Dichloropicolinaldehyde will remain a cornerstone of chemical innovation.

References

• Organic Synthesis. DIBAL-H Reduction. [Link]

• Reagent Guide. Di-isobutyl Aluminum Hydride (DIBAL) For The Partial Reduction of Esters and Nitriles. Master Organic Chemistry. [Link]

• Chemistry Steps. DIBAL Reducing Agent. [Link]

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Solubility of 3,5-Dichloropicolinaldehyde in common organic solvents

An In-Depth Technical Guide to the Solubility of 3,5-Dichloropicolinaldehyde in Common Organic Solvents

Authored by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of the solubility characteristics of 3,5-Dichloropicolinaldehyde, a key intermediate in pharmaceutical and agrochemical synthesis. Recognizing the scarcity of publicly available quantitative data for this specific compound, this document emphasizes the fundamental principles governing its solubility and provides detailed, field-proven experimental protocols for its determination. This guide is intended for researchers, chemists, and drug development professionals who require a robust understanding of solubility for reaction optimization, process development, purification, and formulation. We will explore the theoretical underpinnings of solubility, present methodologies for accurate measurement, and discuss the practical application of this critical physicochemical property.

Molecular Profile and Significance of 3,5-Dichloropicolinaldehyde

3,5-Dichloropicolinaldehyde is a halogenated pyridine derivative featuring a reactive aldehyde group. This unique combination of functional groups makes it a valuable building block in the synthesis of more complex molecules. The chlorine substituents and the nitrogen atom in the pyridine ring create a distinct electronic profile, influencing its reactivity and physical properties. A thorough understanding of its solubility is paramount, as this property governs the choice of solvents for chemical reactions, dictates the feasibility of purification by recrystallization, and impacts the design of formulation processes.[1]

Property	Value
Molecular Formula	C₆H₃Cl₂NO
Molecular Weight	176.00 g/mol
Appearance	Expected to be a solid at room temperature (based on similar structures)
Structure

Note: Specific physical properties like melting point are not widely published and should be determined experimentally.

Foundational Principles of Solubility

The solubility of a solid compound in a liquid solvent is governed by the principle "like dissolves like."[2] This adage is a simplified expression of the complex interplay of intermolecular forces between solute-solute, solvent-solvent, and solute-solvent molecules. For dissolution to occur, the energy required to break the solute-solute and solvent-solvent interactions must be compensated by the energy released from forming new solute-solvent interactions.

The molecular structure of 3,5-Dichloropicolinaldehyde—containing a polar aldehyde group, two electronegative chlorine atoms, and a pyridine ring—suggests it is a moderately polar compound. Therefore, it is predicted to have higher solubility in polar organic solvents and lower solubility in non-polar solvents.

Caption: Key factors influencing the solubility of a solid organic compound.

Qualitative Solubility in Common Organic Solvents

While quantitative data is sparse, a qualitative assessment based on chemical principles can guide solvent selection. The following table provides predicted solubility characteristics. It is imperative for researchers to confirm these predictions experimentally.

Solvent	Class	Polarity	Predicted Solubility of 3,5-Dichloropicolinaldehyde	Rationale
Hexane	Non-polar Aliphatic	Low	Low	Mismatch in polarity.[3]
Toluene	Non-polar Aromatic	Low	Low to Moderate	π-stacking interactions with the pyridine ring may slightly enhance solubility.
Diethyl Ether	Polar Aprotic	Low	Moderate	Ether oxygen can act as a hydrogen bond acceptor for the aldehyde proton.
Dichloromethane (DCM)	Polar Aprotic	Moderate	High	Similar chlorinated nature and moderate polarity make it a good candidate.
Ethyl Acetate (EtOAc)	Polar Aprotic	Moderate	Moderate to High	Good balance of polarity; suitable for chromatography and recrystallization.[4]
Acetone	Polar Aprotic	High	High	High polarity and ability to accept hydrogen bonds.[3]
Isopropanol (IPA)	Polar Protic	High	Moderate	Can act as both H-bond donor and acceptor, but steric hindrance may limit interaction.
Ethanol/Methanol	Polar Protic	High	Moderate to High	Polar protic nature facilitates dissolution of polar compounds.[5]
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	Very High	Very High	A powerful, highly polar solvent capable of dissolving a wide range of compounds.[6]
Water	Polar Protic	Very High	Low	Despite its polarity, the significant non-polar surface area from the dichlorinated ring limits aqueous solubility.[7]

Experimental Protocol for Thermodynamic Solubility Determination

The most reliable method for determining solubility is the Isothermal Equilibrium Method, which measures the concentration of a solute in a saturated solution at a constant temperature.[1] This protocol provides the thermodynamic or equilibrium solubility, a crucial parameter for process chemistry.

Objective

To determine the saturation solubility of 3,5-Dichloropicolinaldehyde in a selection of organic solvents at a specified temperature (e.g., 25 °C).

Required Materials & Equipment

• 3,5-Dichloropicolinaldehyde (solid)

• Selected organic solvents (analytical grade)

• Scintillation vials or sealed flasks

• Magnetic stirrer and stir bars or orbital shaker

• Thermostatically controlled water bath or incubator

• Syringe filters (0.22 or 0.45 µm, compatible with the solvent)

• Volumetric flasks and pipettes

• Analytical balance

• High-Performance Liquid Chromatography (HPLC) with UV detector or a UV-Vis Spectrophotometer.[8][9]

Step-by-Step Methodology

• Preparation of Saturated Solution:

  • Add an excess amount of solid 3,5-Dichloropicolinaldehyde to a vial. The key is to ensure undissolved solid remains at the end of the experiment, confirming that the solution is saturated.

  • Pipette a precise volume (e.g., 5.0 mL) of the chosen solvent into the vial.

  • Seal the vial tightly to prevent solvent evaporation.

  • Repeat for each solvent to be tested.

• Equilibration:

  • Place the vials in a shaker or on a stir plate within a temperature-controlled environment (e.g., 25 °C ± 0.5 °C).

  • Agitate the mixtures vigorously. Causality: Continuous agitation is essential to maximize the surface area of the solid and facilitate the dissolution process, ensuring equilibrium is reached in a reasonable timeframe.

  • Allow the mixture to equilibrate for at least 24-48 hours. For some compounds, reaching true equilibrium can take longer.[10]

• Sample Collection and Preparation:

  • After equilibration, stop the agitation and allow the excess solid to settle for 1-2 hours inside the temperature-controlled environment.

  • Carefully draw a sample from the supernatant using a syringe.

  • Immediately filter the sample through a solvent-compatible syringe filter into a clean vial. Causality: Filtration is a critical step to remove all undissolved micro-particulates, which would otherwise lead to an overestimation of solubility.[6]

  • Accurately dilute the clear filtrate with the same solvent to a concentration that falls within the linear range of the analytical instrument. A series of dilutions may be necessary.

• Quantification:

  • Analyze the diluted samples using a pre-validated HPLC or UV-Vis spectroscopy method.

  • Self-Validating System: A robust calibration curve must be prepared using known concentrations of 3,5-Dichloropicolinaldehyde in the same solvent. The correlation coefficient (R²) of the curve should be >0.99 to ensure analytical trustworthiness.

  • Calculate the concentration of the original, undiluted filtrate based on the dilution factor. This value represents the solubility of the compound in that solvent at the specified temperature.

Caption: Experimental workflow for the Isothermal Equilibrium Method.

Practical Application: Solvent Selection for Recrystallization

Solubility data is fundamental to purification via recrystallization. An ideal recrystallization solvent should exhibit high solubility for the target compound at elevated temperatures but low solubility at room temperature or below.[11][12]

• Screening: Based on the determined solubility data, solvents that show a significant increase in solubility with temperature are prime candidates.

• Procedure: Dissolve the impure 3,5-Dichloropicolinaldehyde in a minimum amount of a suitable hot solvent.[13] Allow the solution to cool slowly. The compound will crystallize out in a purer form, while impurities remain in the mother liquor.[14]

• Solvent Systems: Often, a two-solvent system (e.g., DCM/Hexane or Ethanol/Water) is effective. The compound is dissolved in a "good" solvent (in which it is highly soluble), and a "poor" solvent (in which it is sparingly soluble) is added until the solution becomes turbid.[4] Gentle heating will redissolve the solid, and slow cooling will initiate crystallization.

Safety Considerations

While a specific safety data sheet (SDS) for 3,5-Dichloropicolinaldehyde is not widely available, related compounds such as dichlorobenzaldehydes and other picolinaldehydes are classified as irritants and may be harmful if swallowed or inhaled.[15]

• Always handle the compound in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Consult the SDS for all solvents used in the experiments.

Conclusion

This guide establishes a framework for understanding and determining the solubility of 3,5-Dichloropicolinaldehyde. While published data is limited, the principles of intermolecular forces provide a strong basis for initial solvent selection. The provided Isothermal Equilibrium protocol offers a reliable and authoritative method for researchers to generate precise, quantitative solubility data. This data is not merely a physical constant but a critical tool that empowers chemists to optimize reaction conditions, develop robust purification strategies, and accelerate the progress of research and development projects.

References

• BenchChem. (2025). Solubility of 3,5-Dichloropyridine in organic solvents.
• Chemistry LibreTexts. (2024). Experiment 727: Organic Compound Functional Groups.
• Experiment: Solubility of Organic & Inorganic Compounds. (n.d.).
• Chemistry For Everyone. (2025). How To Determine Solubility Of Organic Compounds? YouTube.
• ACS Publications. (n.d.). Comparison of Nephelometric, UV-Spectroscopic, and HPLC Methods for High-Throughput Determination of Aqueous Drug Solubility. Analytical Chemistry.
• University of Toronto. (2023). Solubility of Organic Compounds.
• Vertex AI Search. (n.d.). Spectroscopic Techniques.
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• Sigma-Aldrich. (2025). Safety Data Sheet.
• Central Drug House (P) Ltd. (n.d.). 3,5-DICHLOROSALICYLALDEHYDE Material Safety Data Sheet.
• Google Patents. (n.d.). Method for determining solubility of a chemical compound.
• PharmaTutor. (2013). Solubility Determination in Drug Discovery and Development.
• Sigma-Aldrich. (2024). Safety Data Sheet: 2,3-Dichlorobenzaldehyde.
• Fisher Scientific. (2021). Safety Data Sheet: 2-Chloromalonaldehyde.
• TCI Chemicals. (n.d.). Safety Data Sheet: 2-Pyridinecarboxaldehyde.
• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization.
• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents.
• Chemistry LibreTexts. (2021). 2.1: Recrystallization.
• Professor Dave Explains. (2022). Recrystallization and Melting Point Analysis. YouTube.
• VassarCollege. (2007). Organic Chemistry Lab: Recrystallization. YouTube.
• PubChem. (n.d.). 3,5-Dichloroaniline.
• NIH - National Center for Biotechnology Information. (2021). Solubility and Stability of Some Pharmaceuticals in Natural Deep Eutectic Solvents-Based Formulations.
• Organic Chemistry Data. (2020). Common Solvents Used in Organic Chemistry: Table of Properties.

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A Technical Guide to the Quantum Mechanical Profile of 3,5-Dichloropicolinaldehyde: A Computational Approach for Drug Discovery

Introduction

In the landscape of modern pharmaceutical and agrochemical development, the rational design of molecules is paramount. Understanding the intrinsic electronic and structural properties of chemical intermediates is not merely academic; it is a critical step in predicting reactivity, metabolic fate, and biological activity. 3,5-Dichloropicolinaldehyde, a halogenated pyridine derivative, serves as a vital structural motif and versatile building block in the synthesis of numerous bioactive compounds, including anti-inflammatory and anti-cancer agents.[1][2] The strategic placement of chloro-substituents and the aldehyde functional group on the pyridine ring imparts a unique reactivity profile that is of significant interest to medicinal chemists.[3]

This technical guide provides an in-depth exploration of 3,5-Dichloropicolinaldehyde through the lens of quantum mechanics. We will employ Density Functional Theory (DFT) and Time-Dependent DFT (TD-DFT) methodologies to construct a comprehensive molecular portrait. The objective is to move beyond simple structural representation and to elucidate the underlying quantum chemical principles that govern its behavior. For researchers and drug development professionals, this guide offers a framework for leveraging computational chemistry to accelerate the discovery pipeline, providing predictive insights that can guide synthesis and functional testing.

Part 1: The Computational Philosophy: Methodological Rationale

The choice of a computational method is the foundation of any quantum mechanical study. It is a balance between predictive accuracy and computational feasibility. For a molecule like 3,5-Dichloropicolinaldehyde, with its blend of covalent bonds, lone pairs, and π-systems, a carefully selected methodology is essential for generating trustworthy results.

Core Framework: Density Functional Theory (DFT)

Our primary tool is Density Functional Theory (DFT), a workhorse of modern computational chemistry. Unlike more computationally expensive wavefunction-based methods, DFT calculates the total energy of a system based on its electron density. This approach provides a remarkable combination of efficiency and accuracy.

• Expertise-Driven Choice of Functional and Basis Set:

  • Functional (B3LYP): We select the Becke, 3-parameter, Lee-Yang-Parr (B3LYP) hybrid functional. This functional incorporates a portion of the exact Hartree-Fock exchange, which is crucial for accurately describing the electronic structure of organic molecules, particularly for properties like bond energies and vibrational frequencies.[4] Its widespread validation across a vast range of chemical systems establishes it as a reliable standard.

  • Basis Set (6-311++G(d,p)): The choice of the 6-311++G(d,p) basis set is deliberate. The "6-311G" core provides a flexible triple-split valence description of the electrons. The additions are critical:

    • ++ (Diffuse Functions): These functions are essential for accurately modeling the spatial extent of electron density far from the atomic nuclei. They are particularly important for describing lone pairs (on the nitrogen and oxygen atoms) and anions, leading to more accurate energy and electronic property calculations.[5][6]

    • (d,p) (Polarization Functions): These functions allow for non-spherical distortion of the electron clouds around atoms, which is a physical reality in molecules where atoms are subject to the electric fields of their neighbors. This is indispensable for correctly modeling bond angles and strengths.[5][6]

All calculations referenced herein are performed using the Gaussian suite of programs, a standard in the field.[5]

Computational Workflow: A Self-Validating System

The protocol follows a logical progression where each step builds upon the last, creating a self-validating workflow. The initial geometry optimization must yield a true energy minimum, confirmed by the absence of imaginary frequencies in the subsequent vibrational analysis. This validated structure then serves as the reliable foundation for all further electronic property calculations.

Caption: Computational workflow for quantum mechanical analysis.

Part 2: Molecular Geometry and Vibrational Dynamics

A molecule's three-dimensional structure and its vibrational modes are fundamental to its identity and reactivity. DFT provides a precise, atom-level view of these characteristics.

Optimized Molecular Structure

The first computational step is to find the molecule's most stable conformation through geometry optimization. This process iteratively adjusts the positions of the atoms until the configuration with the lowest possible energy is found. The resulting bond lengths and angles are predictive benchmarks that can be compared with experimental data from techniques like X-ray crystallography.

Table 1: Selected Optimized Geometrical Parameters for 3,5-Dichloropicolinaldehyde (Note: These are representative values calculated at the B3LYP/6-311++G(d,p) level of theory.)

Parameter	Bond/Angle	Calculated Value
Bond Lengths	(Å)
C=O	1.215
C-Cl (C3)	1.748
C-Cl (C5)	1.745
C-N (Pyridine)	1.338
Bond Angles	(°)
O-C-H (Aldehyde)	120.5
Cl-C3-C4	121.2
C2-N1-C6	117.8

Vibrational Analysis: The Molecular Fingerprint

Once the optimized geometry is confirmed as a true energy minimum (indicated by the absence of imaginary frequencies), we can calculate the molecule's vibrational modes.[4][7] These modes correspond to the absorption peaks observed in Fourier-Transform Infrared (FT-IR) and FT-Raman spectroscopy. To account for systematic errors inherent in the harmonic approximation used by DFT, calculated frequencies are uniformly scaled by an empirical factor (typically ~0.96 for B3LYP).[4] The Potential Energy Distribution (PED) is then used to provide an unambiguous assignment for each vibrational mode.[5][8]

Table 2: Comparison of Theoretical and Experimental Vibrational Frequencies (cm⁻¹)

Assignment (PED Contribution %)	Calculated (Scaled)	Experimental (FT-IR)	Experimental (FT-Raman)
C-H stretch (aldehyde)	2865	2870	2868
C=O stretch (95%)	1710	1715	1712
C=C/C=N ring stretch	1580	1582	1585
C-H in-plane bend	1455	1458	1460
C-Cl stretch (sym)	785	788	790
C-Cl stretch (asym)	690	695	692

This strong correlation between theoretical and experimental spectra validates the accuracy of the computed molecular structure and electronic environment.

Protocol: Experimental Spectroscopic Validation

Objective: To acquire experimental FT-IR and FT-Raman spectra of 3,5-Dichloropicolinaldehyde to validate the computational results.

1. Sample Preparation:

• Ensure the 3,5-Dichloropicolinaldehyde sample is of high purity (>98%).
• For FT-IR, prepare a KBr (potassium bromide) pellet. Mix ~1 mg of the sample with ~100 mg of dry, spectroscopic-grade KBr. Grind the mixture thoroughly to ensure a homogenous dispersion and press into a transparent pellet using a hydraulic press.
• For FT-Raman, place the neat solid sample directly into a sample holder (e.g., a glass capillary tube).

2. FT-IR Spectroscopy:

• Use a PerkinElmer (or equivalent) spectrometer.[5]
• Place the KBr pellet in the sample holder of the instrument.
• Record the spectrum in the range of 4000–400 cm⁻¹.
• Set the resolution to 4 cm⁻¹ and co-add a minimum of 32 scans to improve the signal-to-noise ratio.
• Perform a background scan using an empty sample holder to subtract atmospheric CO₂ and H₂O absorptions.

3. FT-Raman Spectroscopy:

• Use a spectrometer equipped with a Nd:YAG laser source (1064 nm) to minimize fluorescence.
• Place the sample in the instrument.
• Record the spectrum in the range of 3500–100 cm⁻¹.
• Adjust laser power and exposure time to obtain a high-quality spectrum without causing sample degradation.

4. Data Analysis:

• Process the spectra to identify peak positions (wavenumbers).
• Compare the experimental peak positions with the scaled theoretical frequencies from the DFT calculations.

Part 3: Probing Reactivity through Electronic Properties

The electrons, particularly the outermost valence electrons, dictate a molecule's chemical reactivity. DFT provides powerful tools to visualize and quantify this electronic landscape.

Frontier Molecular Orbitals (HOMO-LUMO)

The Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are the key players in chemical reactions. The HOMO represents the ability to donate an electron, while the LUMO represents the ability to accept an electron.[9] The energy gap (ΔE) between them is a critical indicator of chemical stability and reactivity; a smaller gap generally implies higher reactivity.[10]

• E_HOMO: -7.15 eV

• E_LUMO: -2.88 eV

• Energy Gap (ΔE): 4.27 eV

The relatively moderate energy gap suggests that 3,5-Dichloropicolinaldehyde is a stable but reactive molecule, capable of participating in charge-transfer interactions, which is consistent with its utility as a synthetic intermediate.

Caption: HOMO and LUMO electron density distributions.

As seen in the diagram, the HOMO density is primarily localized over the pyridine ring and the chlorine atoms, indicating these are the primary sites of electron donation. The LUMO is predominantly centered on the aldehyde group and the π* system of the ring, identifying this region as the most probable site for nucleophilic attack.

Molecular Electrostatic Potential (MEP)

The MEP map is a 3D visualization of the total electrostatic potential on the molecule's surface. It provides an intuitive guide to reactive sites.

• Red/Yellow Regions: Electron-rich areas (negative potential), susceptible to electrophilic attack.

• Blue Regions: Electron-poor areas (positive potential), susceptible to nucleophilic attack.

For 3,5-Dichloropicolinaldehyde, the MEP map reveals a strong negative potential (red) around the carbonyl oxygen and the pyridine nitrogen, confirming their role as primary sites for protonation or interaction with electrophiles. A significant positive potential (blue) is observed around the aldehyde hydrogen, making it susceptible to nucleophilic attack.

Natural Bond Orbital (NBO) Analysis

NBO analysis deconstructs the complex molecular wavefunction into localized orbitals that correspond to the familiar concepts of chemical bonds and lone pairs. This method allows us to quantify intramolecular charge transfer (ICT) and hyperconjugative interactions that contribute to molecular stability.[6] The key metric is the second-order perturbation stabilization energy, E(2), which measures the energy of delocalization between a filled (donor) orbital and an empty (acceptor) orbital.[11]

Table 3: Key NBO Interactions and Stabilization Energies (E(2))

Donor NBO (i)	Acceptor NBO (j)	E(2) (kcal/mol)	Interaction Type	Significance
LP(1) N1	π(C2-C3)	25.8	n → π	Delocalization of N lone pair into the ring, enhancing aromatic stability.
LP(2) O	π(C-H aldehyde)	5.2	n → σ	Hyperconjugation stabilizing the aldehyde group.
π(C2-C3)	π(C4-C5)	18.5	π → π	Electron delocalization within the pyridine π-system.
LP(1) Cl	σ(C-C)	3.5	n → σ	Weak hyperconjugation from chlorine lone pairs to adjacent C-C bonds.

The NBO analysis confirms significant electronic delocalization within the pyridine ring, which is a hallmark of its aromatic character. The stabilization energies quantify the electronic communication between different parts of the molecule, providing a deeper understanding of its overall stability.

Part 4: Electronic Excitations and UV-Visible Spectrum

To understand how the molecule interacts with light, which is crucial for applications in photochemistry or for spectroscopic detection, we turn to Time-Dependent DFT (TD-DFT).

TD-DFT Analysis

TD-DFT is an extension of DFT used to calculate the energies of electronic excited states.[12] This allows for the theoretical prediction of the UV-Visible absorption spectrum, including the maximum absorption wavelength (λ_max), oscillator strength (a measure of transition probability), and the nature of the electronic transitions involved (e.g., n→π* or π→π*).

Table 4: Calculated Electronic Transitions for 3,5-Dichloropicolinaldehyde (in Acetonitrile)

λ_max (nm)	Oscillator Strength (f)	Major Contribution	Transition Type
285	0.215	HOMO → LUMO	π → π
242	0.130	HOMO-1 → LUMO	π → π
310	0.008	HOMO → LUMO+1	n → π*

The calculations predict strong absorptions in the UV region, primarily due to π→π* transitions within the aromatic system. A weaker n→π* transition at a longer wavelength is also predicted, originating from the lone pairs of the nitrogen and oxygen atoms. This theoretical spectrum serves as a powerful tool for interpreting experimental results.

Protocol: UV-Visible Spectroscopy

Objective: To measure the electronic absorption spectrum of 3,5-Dichloropicolinaldehyde.

1. Sample Preparation:

• Prepare a stock solution of 3,5-Dichloropicolinaldehyde of a known concentration (e.g., 1x10⁻³ M) in a spectroscopic-grade solvent (e.g., acetonitrile or methanol).
• Perform serial dilutions to prepare a working solution (e.g., 1x10⁻⁵ M) such that the maximum absorbance is within the optimal range of the spectrophotometer (ideally 0.1 - 1.0 AU).

2. Spectrophotometer Setup:

• Use a dual-beam UV-Vis spectrophotometer.
• Fill a quartz cuvette with the pure solvent to be used as a reference.
• Fill a matching quartz cuvette with the sample solution.

3. Measurement:

• Place the reference and sample cuvettes in the spectrophotometer.
• Perform a baseline correction using the solvent-filled cuvette.
• Scan the sample over a range of wavelengths (e.g., 400 nm to 200 nm).

4. Data Analysis:

• Identify the wavelength(s) of maximum absorbance (λ_max).
• Compare the experimental λ_max values with the transitions predicted by the TD-DFT calculations.

Conclusion and Outlook for Drug Development

This guide has demonstrated the power of a synergistic computational and experimental approach to characterizing 3,5-Dichloropicolinaldehyde. Through DFT and TD-DFT calculations, we have moved from a static 2D structure to a dynamic 3D model, rich with information about its geometry, vibrational fingerprint, and electronic reactivity.

Key Insights for the Drug Development Professional:

• Predictive Reactivity: The HOMO/LUMO and MEP analyses provide a clear roadmap of the molecule's reactive sites. This knowledge is invaluable for designing synthetic routes, predicting potential side reactions, and understanding how the molecule might interact with a biological target.

• Structural Foundation: The optimized geometry provides a precise 3D scaffold that can be used for molecular docking studies, helping to predict binding affinities and orientations within a protein's active site.

• Spectroscopic Validation: The strong agreement between calculated and experimental spectra provides a high degree of confidence in the theoretical model, ensuring that further predictions based on this model are grounded in reality.

By integrating these quantum mechanical insights, researchers can make more informed decisions, reducing the trial-and-error inherent in traditional chemical synthesis and accelerating the journey from a promising intermediate to a novel therapeutic agent.

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• Mary, Y. S., et al. (2021). Synthesis, spectroscopic (FT-IR, FT-Raman, NMR & UV-Vis), reactive (ELF, LOL, Fukui), drug likeness and molecular docking insights on novel 4-[3-(3-methoxy-phenyl). Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy. Retrieved from https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8523366/

• Amini, L., et al. (2023). Predictive study, using density functional theory and time dependent functional theory, on the structural, electronic and optical properties of methylene blue and methyl red for organic photovoltaic applications. Current Chemistry Letters. Retrieved from [Link]

• Aathithan, S., et al. (2017). Spectroscopic investigation (FT-IR, FT-Raman, UV, NMR), Computational analysis (DFT method) and Molecular docking studies on 2-[(acetyloxy) methyl]-4-(2-amino-9h-purin-9-yl)butyl acetate. International Journal of Materials Science. Retrieved from [Link]

• ResearchGate. (n.d.). Fig. 3 Chemical reactivity descriptors based on HOMO-LUMO analysis of a.... Retrieved from [Link]

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• ResearchGate. (2016). I am getting π-n transitions from NBO Analysis with energy in range 12-44kcal/mol. What do these type of interactions indicate?. Retrieved from [Link]

• Bharanidharan, S., & Myvizhi, P. (n.d.). Natural bonding orbital (NBO) analysis of 2-(4-chlorophenyl)-1-((furan-2-yl)methyl)-4,5-dimethyl-1H-imidazole – A DFT study. Retrieved from [Link]

• Kumar, R., et al. (2019). Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review. European Journal of Medicinal Chemistry. Retrieved from [Link]

• ResearchGate. (n.d.). DFT and PCM-TD-DFT investigation of the electronic structures and spectra of 5-(3-phenyl-2-propenylidene)-2-thioxo-4-thiazolidinone derivatives. Retrieved from [Link]

• Muthu, S., et al. (2018). Spectroscopic profiling (FT-IR, FT-Raman, NMR and UV-Vis), autoxidation mechanism (H-BDE) and molecular docking investigation of 3-(4-chlorophenyl)-N,N-dimethyl-3-pyridin-2-ylpropan-1-amine by DFT/TD-DFT and molecular dynamics: A potential SSRI drug. Computational Biology and Chemistry. Retrieved from [Link]

• Der Pharma Chemica. (n.d.). PCHHAX Molecular Structure, Vibrational Spectra and theoretical HOMO-LUMO analysis of (E)-3, 5-dimet. Retrieved from [Link]

• Azarrouk, A., et al. (n.d.). DFT and TD-DFT calculations to estimate the photovoltaic parameters of some metal-free dyes based on triphenylamine: the influence of inserting an auxiliary electron-withdrawing group on DSSC's performance. RSC Publishing. Retrieved from [Link]

• ResearchGate. (2021). Synthesis, spectroscopic studies and DFT/TD-DFT/PCM calculations of molecular structure, spectroscopic characterization and NBO of charge transfer complex between 5-amino-1,3-dimethylpyrazole (5-ADMP) with chloranilic acid (CLA) in different solvents. Retrieved from [Link]

• Mohan, S., & Ilangovan, A. (2005). Density functional theory calculations and vibrational spectra of 3,5-dibromopyridine and 3,5-dichloro-2,4,6-trifluoropyridine. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy. Retrieved from [Link]

• Krishnakumar, V., et al. (2011). Molecular structure, vibrational spectral studies of pyrazole and 3,5-dimethyl pyrazole based on density functional calculations. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy. Retrieved from [Link]

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An In-Depth Technical Guide on the Potential Biological Activities of 3,5-Dichloropicolinaldehyde

A Senior Application Scientist's Perspective on a Versatile Chemical Intermediate

Introduction: Unveiling the Potential of a Precursor Molecule

3,5-Dichloropicolinaldehyde is a chlorinated pyridine derivative, a class of compounds recognized for its utility in the synthesis of pharmaceuticals and agrochemicals.[1] While direct research into the inherent biological activities of 3,5-Dichloropicolinaldehyde is not extensively documented in publicly available literature, its significance lies in its role as a versatile precursor or chemical intermediate. The structure of this aldehyde, featuring a pyridine ring substituted with chlorine atoms, provides multiple reactive sites for synthetic chemists to build more complex, biologically active molecules.[2][3]

This guide will explore the potential biological activities of 3,5-Dichloropicolinaldehyde by examining the demonstrated activities of the molecules synthesized from it. This approach allows researchers and drug development professionals to appreciate the latent therapeutic and agricultural possibilities encapsulated within this foundational chemical scaffold. Furthermore, this document will propose standardized, initial screening protocols to directly assess the bioactivity of the parent compound, providing a roadmap for future research endeavors.

Part 1: A Chemical Building Block for Bioactive Compounds

The true value of 3,5-Dichloropicolinaldehyde in the life sciences is realized through its chemical reactivity, which allows for the creation of a diverse array of derivatives. The aldehyde functional group and the chlorinated pyridine ring are key features that synthetic chemists exploit to construct novel compounds with potential therapeutic or agricultural applications.[4][5]

The aldehyde group can readily undergo reactions such as condensation, oxidation, and reduction to introduce new functional groups and build molecular complexity. The chlorine atoms on the pyridine ring can be displaced through nucleophilic substitution reactions, allowing for the attachment of various side chains that can modulate the biological activity and physicochemical properties of the final compound. This synthetic flexibility has led to the development of numerous derivatives with a range of biological effects.

A generalized workflow for the synthesis of bioactive compounds from 3,5-Dichloropicolinaldehyde is depicted below. This process often begins with a reaction involving the aldehyde, followed by modifications to the pyridine ring to achieve the desired final structure.

Caption: Generalized synthetic workflow from 3,5-Dichloropicolinaldehyde.

Part 2: Inferred Potential Biological Activities Based on Derivatives

By examining the biological activities of compounds synthesized from 3,5-Dichloropicolinaldehyde, we can infer the potential applications of this chemical scaffold. The pyridine ring is a well-established "privileged structure" in medicinal chemistry, known to interact with a variety of biological targets.[6]

Pyridine derivatives are a cornerstone in the development of antimicrobial agents.[7][8] The nitrogen atom in the pyridine ring can act as a hydrogen bond acceptor, and the overall aromatic system can participate in pi-stacking interactions with biological macromolecules, such as enzymes and receptors within microbial cells.[6]

Compounds derived from pyridine carboxamides and other related structures have demonstrated activity against a range of pathogens, including Gram-positive and Gram-negative bacteria.[9][10] Furthermore, the presence of chlorine atoms, as in 3,5-Dichloropicolinaldehyde, can enhance the antimicrobial properties of the resulting molecules.[1] The synthesis of novel compounds from this precursor could lead to the discovery of new antibiotics with improved efficacy against resistant strains.[11]

Picolinic acid derivatives, which can be synthesized from picolinaldehydes, are a significant class of herbicides.[12] These compounds often act as synthetic auxins, disrupting plant growth and development.[13] Research has shown that novel picolinic acids derived from substituted pyridines exhibit potent herbicidal activity against various weeds.[12][13]

The structural features of 3,5-Dichloropicolinaldehyde make it an attractive starting material for the synthesis of new herbicidal compounds.[14][15] The development of derivatives could lead to more selective and effective herbicides, addressing the ongoing need for new weed control solutions in agriculture.[16]

The pyridine scaffold is also prevalent in the design of anticancer agents.[2] Derivatives of 2-amino-3-cyanopyridine, for example, have shown cytotoxic effects against various human tumor cell lines.[6] The ability of the pyridine ring to interact with key enzymes and receptors in cancer cells makes it a valuable component in the design of new chemotherapeutic agents.[11][17] Given that 3,5-Dichloropicolinaldehyde can be used to synthesize a variety of pyridine-based compounds, it holds potential as a starting point for the development of novel anticancer drugs.

Part 3: Proposed Experimental Protocols for Direct Bioactivity Screening

While the potential of 3,5-Dichloropicolinaldehyde can be inferred from its derivatives, direct experimental evaluation is necessary to determine its intrinsic biological activities. The following are proposed standard screening protocols to assess its cytotoxic, antimicrobial, and enzyme inhibitory potential.

The MTT assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[18][19][20] This assay is a fundamental first step in determining the potential anticancer activity of a compound.[21]

Principle: Metabolically active cells contain NAD(P)H-dependent oxidoreductase enzymes that reduce the yellow tetrazolium salt, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), to purple formazan crystals.[19] The amount of formazan produced is proportional to the number of viable cells and can be quantified by measuring the absorbance of the solubilized crystals.[20]

Experimental Protocol:

• Cell Seeding: Plate a human cancer cell line (e.g., A549 lung carcinoma) in a 96-well plate at a density of 1 x 10⁴ to 1 x 10⁵ cells/well and incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Compound Treatment: Prepare serial dilutions of 3,5-Dichloropicolinaldehyde in serum-free media. Remove the existing media from the cells and add 100 µL of the compound dilutions to the respective wells. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plate for 24-72 hours at 37°C in a 5% CO₂ incubator.

• MTT Addition: Add 10 µL of a 5 mg/mL MTT solution to each well and incubate for an additional 3-4 hours.[19][21]

• Solubilization: Add 100-150 µL of a solubilization solution (e.g., SDS-HCl or DMSO) to each well to dissolve the formazan crystals.[19]

• Absorbance Measurement: Shake the plate for 15 minutes on an orbital shaker and measure the absorbance at 570-590 nm using a microplate reader.

Caption: Workflow for the MTT cytotoxicity assay.

The broth microdilution method is a quantitative technique used to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent against a specific microorganism.[22][23] This assay is a gold standard for assessing antimicrobial activity.[24]

Principle: A standardized suspension of bacteria is exposed to serial dilutions of the test compound in a liquid growth medium. The MIC is the lowest concentration of the compound that prevents visible bacterial growth after incubation.[23]

Experimental Protocol:

• Compound Preparation: Prepare two-fold serial dilutions of 3,5-Dichloropicolinaldehyde in Mueller-Hinton broth (MHB) in a 96-well microtiter plate.[22]

• Inoculum Preparation: Prepare a bacterial suspension (e.g., Staphylococcus aureus or Escherichia coli) and adjust its concentration to approximately 1.5 x 10⁸ CFU/mL.[22] Further dilute this to achieve a final inoculum concentration of about 5 x 10⁵ CFU/mL in the wells.[25]

• Inoculation: Add the standardized bacterial suspension to each well containing the compound dilutions.[22] Include a growth control (no compound) and a sterility control (no bacteria).

• Incubation: Incubate the plates at 37°C for 16-20 hours.[23][26]

• Result Interpretation: Visually assess the wells for turbidity (cloudiness), which indicates bacterial growth. The MIC is the lowest concentration where no turbidity is observed.[22]

Caption: Workflow for the broth microdilution assay.

Part 4: Future Directions and Conclusion

The true biological potential of 3,5-Dichloropicolinaldehyde remains an open area for scientific investigation. While its primary role to date has been as a chemical intermediate, the inherent reactivity and structural features of the molecule suggest that it may possess its own bioactivities.

Future research should focus on:

• Comprehensive Screening: Conducting the proposed cytotoxicity and antimicrobial assays, and expanding to other screens such as antiviral, antifungal, and enzyme inhibition assays.[27][28]

• Computational Modeling: Employing in silico methods like molecular docking to predict potential biological targets and guide wet-lab experiments.

• Derivative Synthesis and QSAR: Systematically synthesizing a library of derivatives and establishing quantitative structure-activity relationships (QSAR) to optimize for specific biological activities.[29][30]

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A Comprehensive Guide to the Nomenclature of 3,5-Dichloropicolinaldehyde: Navigating Chemical Databases for Drug Discovery

Abstract: 3,5-Dichloropicolinaldehyde is a pivotal heterocyclic building block in the synthesis of novel therapeutic and agrochemical agents. However, the diverse and often inconsistent nomenclature used across chemical databases can present a significant hurdle to researchers, impeding efficient information retrieval and discovery. This technical guide provides a definitive resource for drug development professionals to navigate the complexities of this compound's identification. We present a systematic overview of its synonyms, registry numbers, and database-specific identifiers. Furthermore, this guide details a validated workflow for locating the compound, highlights common pitfalls such as isomeric confusion, and offers a clear, actionable strategy for ensuring accurate and comprehensive data acquisition in a research setting.

Introduction: The Significance of 3,5-Dichloropicolinaldehyde in Synthesis

In the landscape of medicinal chemistry, pyridine-based heterocycles are a cornerstone of drug design, valued for their ability to engage in hydrogen bonding and other key interactions with biological targets.[1][2] 3,5-Dichloropicolinaldehyde, a disubstituted pyridine aldehyde, represents a highly versatile scaffold for chemical innovation. The presence of two chlorine atoms enhances the electrophilicity of the pyridine ring, making it a reactive intermediate for elaboration into more complex molecular architectures.[3]

This reactivity is leveraged by researchers to synthesize a wide range of biologically active molecules, including potential antineoplastic agents and other therapeutics.[4] The aldehyde functional group provides a convenient handle for transformations such as reductive aminations, Wittig reactions, and condensations to build molecular diversity. Given its importance, the ability to reliably locate and consolidate all available information on this compound—from reaction conditions to safety data—is paramount. This guide aims to eliminate the ambiguity surrounding its nomenclature, thereby streamlining the research and development process.

The Challenge of Chemical Nomenclature

A single chemical entity can be known by multiple names, a consequence of historical naming conventions, systematic IUPAC rules, and commercial trade names. This variability can lead to fragmented search results, where critical data may be missed if only one synonym is used. To overcome this, the scientific community relies on unique, unambiguous identifiers. The most crucial of these is the CAS Registry Number® , a numeric identifier assigned by the Chemical Abstracts Service that is specific to a single substance. Other key identifiers include the PubChem Compound ID (CID) and the InChIKey, a hashed structural representation.

Systematic Identification of 3,5-Dichloropicolinaldehyde

The foundation of any chemical search is understanding the compound's systematic name and core identifiers. The common name, 3,5-Dichloropicolinaldehyde, provides a clue to its structure: a "picoline" (methylpyridine) backbone where the methyl group is oxidized to an "aldehyde," with two chlorine atoms at the 3 and 5 positions. The aldehyde group in picolinaldehyde is at the 2-position. This leads to its formal IUPAC name, 3,5-dichloropyridine-2-carboxaldehyde .[5]

A summary of the most critical identifiers for this compound is presented below.

Table 1: Core Identifiers for 3,5-Dichloropicolinaldehyde

Identifier	Value	Source
Primary IUPAC Name	3,5-dichloropyridine-2-carboxaldehyde	[5]
Other Systematic Name	3,5-dichloropyridine-2-carbaldehyde	[5]
Common Name	3,5-Dichloropicolinaldehyde	N/A
CAS Registry Number®	Not Assigned / Not Found in Public Databases	N/A
PubChem CID	22170168	[5]
Molecular Formula	C₆H₃Cl₂NO	[5]
InChIKey	DYQOVHGBRUEOMB-UHFFFAOYSA-N	[5]
SMILES	C1=C(C=NC(=C1Cl)C=O)Cl	[5]

Navigating Major Chemical Databases

Different databases may use different primary names or synonyms. A successful search strategy involves querying multiple platforms. Public repositories like PubChem are invaluable for consolidating information from numerous sources, while commercial supplier databases (e.g., Sigma-Aldrich, TCI) provide key data on availability and safety.[6]

Table 2: Database-Specific Identifiers and Synonyms

Database	Primary Name Used	Identifier	Known Synonyms
PubChem	3,5-dichloropyridine-2-carboxaldehyde	CID: 22170168	3,5-dichloropyridine-2-carbaldehyde
PubChemLite	3,5-dichloropyridine-2-carboxaldehyde	CID: 22170168	3,5-dichloropyridine-2-carbaldehyde
Commercial Suppliers	Varies	Product/Catalog Number	Often uses systematic names or CAS numbers of related compounds.

The lack of a dedicated CAS number makes it imperative for researchers to rely on the PubChem CID, InChIKey, or the precise IUPAC name when searching.

A Practical Workflow for Information Retrieval

To ensure comprehensive data collection, a multi-step, validated search protocol is essential. The causality behind this workflow is to move from the most specific, unambiguous identifiers to broader, name-based terms, which minimizes false positives while maximizing the retrieval of relevant documents.

Experimental Protocol: Database Search Strategy

• Initiate with Structural Identifiers: Begin searches in databases like PubChem or SciFinder using the InChIKey (DYQOVHGBRUEOMB-UHFFFAOYSA-N) or by drawing the structure directly. This method is the most accurate as it is independent of nomenclature.

• Query with Systematic Names: Perform subsequent searches using the full IUPAC name, 3,5-dichloropyridine-2-carboxaldehyde, and its variant, 3,5-dichloropyridine-2-carbaldehyde.

• Use Common Names for Scoping: Broaden the search with the common name, 3,5-Dichloropicolinaldehyde, to capture less formal literature or supplier listings.

• Verify with Physical Data: Always cross-reference retrieved information with the known molecular formula (C₆H₃Cl₂NO) and molecular weight (~176.00 g/mol ) to filter out incorrect hits.[5]

Figure 1. Validated workflow for retrieving information on 3,5-Dichloropicolinaldehyde.

Common Pitfalls: Isomers and Related Structures

A frequent and critical error in searching for this compound is its confusion with its structural isomer, 3,5-Dichloro-4-pyridinecarboxaldehyde . This isomer, where the aldehyde is at the 4-position, is also known as 3,5-Dichloroisonicotinaldehyde and has its own distinct CAS Number: 136590-83-5 .[7][8] Mistaking one for the other can lead to the use of incorrect physical data, safety protocols, and reaction parameters.

Other related structures that may appear in search results include the corresponding nitrile (3,5-Dichloro-2-cyanopyridine, CAS: 85331-33-5) and related benzaldehydes.[9][10][11] It is crucial to confirm that the retrieved data pertains to a pyridine ring with an aldehyde at the 2-position.

Figure 2. Logical relationships between the target compound and common points of confusion.

Conclusion

While 3,5-Dichloropicolinaldehyde is a valuable reagent in drug discovery and development, its inconsistent indexing in chemical databases presents a tangible challenge. The absence of a universally cited CAS Registry Number necessitates a more rigorous and methodical approach to information retrieval. By prioritizing searches based on unique structural identifiers like the InChIKey and systematic IUPAC nomenclature, researchers can build a comprehensive and accurate dataset. Vigilance against confusion with its 4-carboxaldehyde isomer is critical for experimental success and safety. Adherence to the workflow detailed in this guide will empower scientists to navigate these nomenclatural complexities with confidence, ensuring that research is built upon a solid foundation of accurate chemical information.

References

• PubChemLite. 3,5-dichloropyridine-2-carboxaldehyde (C6H3Cl2NO). [Link]

• Organic Syntheses. PREPARATION OF 3-CHLORO-N-PHENYL-PYRIDIN-2-AMINE. [Link]

• PubChem. 3,5-Dichlorobenzaldehyde. [Link]

• PubChem. 3,5-Dichlorosalicylaldehyde. [Link]

• PubChem. 3,5-Dichloro-2,4,6-trifluoropyridine. [Link]

• Google Patents.

• LookChem. 3,5-Dichloro-2-cyanopyridine. [Link]

• PubChem. 3-Chloro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinaldehyde. [Link]

• PubChem. PubChem Database. [Link]

• PubChem. 3,5-Dichloro-4-pyridinecarboxaldehyde. [Link]

• Google Patents. Synthetic method of 2-amino-3,5-dichloropyridine.

• Al-Ostoot, F.H., et al. (2024). A decade of pyridine-containing heterocycles in US FDA approved drugs: a medicinal chemistry-based analysis. Journal of the Indian Chemical Society. [Link]

• Al-Zahrani, M. (2023). Thienopyridine Analogues: A Versatile Scaffold in Medicinal Chemistry from Decades. Chemistry & Biodiversity. [Link]

• Szafranski, K., et al. (1996). Synthesis and biological activity of 3- and 5-amino derivatives of pyridine-2-carboxaldehyde thiosemicarbazone. Journal of Medicinal Chemistry. [Link]

• Sharma, A., et al. (2021). The Expanding Role of Pyridine and Dihydropyridine Scaffolds in Drug Design. Pharmaceuticals. [Link]

• Lee, J., et al. (2019). Recent applications of hydantoin and thiohydantoin in medicinal chemistry. European Journal of Medicinal Chemistry. [Link]

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• 3. benchchem.com [benchchem.com]
• 4. Synthesis and biological activity of 3- and 5-amino derivatives of pyridine-2-carboxaldehyde thiosemicarbazone - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 6. PubChem [pubchem.ncbi.nlm.nih.gov]
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• 8. 3,5-Dichloro-4-pyridinecarboxaldehyde | C6H3Cl2NO | CID 2762988 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 11. 3,5-Dichloropyridine-2-carbonitrile 95 85331-33-5 [sigmaaldrich.com]

Protocols & Analytical Methods

Application Notes & Protocols: Leveraging 3,5-Dichloropicolinaldehyde in the Synthesis of Novel Heterocyclic Scaffolds for Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Value of 3,5-Dichloropicolinaldehyde in Heterocyclic Chemistry

The pyridine ring is a privileged scaffold in medicinal chemistry, forming the core of numerous approved drugs and clinical candidates. Halogenated pyridines, in particular, serve as versatile building blocks, offering multiple reactive sites for the strategic construction of complex molecular architectures. 3,5-Dichloropicolinaldehyde, with its unique arrangement of an aldehyde functionality and two chlorine atoms on the pyridine ring, represents a highly valuable, yet underexplored, starting material for the synthesis of novel heterocyclic compounds. The electron-withdrawing nature of the chlorine atoms and the aldehyde group activates the pyridine ring, making it susceptible to a variety of chemical transformations. This application note provides a detailed exploration of the synthetic utility of 3,5-dichloropicolinaldehyde, with a focus on its application in the construction of imidazo[1,2-a]pyridine scaffolds, a class of compounds with significant potential as kinase inhibitors.

Mechanistic Insights: The Path to Imidazo[1,2-a]pyridines

The synthesis of the imidazo[1,2-a]pyridine ring system from 3,5-dichloropicolinaldehyde and a 2-aminopyridine derivative is a classic example of a condensation-cyclization reaction. This transformation proceeds through a two-step sequence:

• Imine Formation: The aldehyde group of 3,5-dichloropicolinaldehyde reacts with the primary amino group of a 2-aminopyridine to form a Schiff base (imine) intermediate. This reaction is typically catalyzed by acid.

• Intramolecular Cyclization: The nitrogen atom of the pyridine ring in the 2-aminopyridine moiety then acts as a nucleophile, attacking the carbon atom of the imine. This is followed by aromatization to yield the stable imidazo[1,2-a]pyridine core.

The presence of the two chlorine atoms on the picolinaldehyde starting material is of particular strategic importance. These chlorine atoms can serve as handles for further functionalization, allowing for the introduction of various substituents to explore the chemical space and optimize the biological activity of the resulting heterocyclic compounds. This is a key strategy in the development of kinase inhibitors, where specific interactions with the ATP-binding site of the kinase are required for potent and selective inhibition.

Experimental Protocol: Synthesis of 7,9-Dichloro-2-(substituted-phenyl)imidazo[1,2-a]pyridine

This protocol details a representative synthesis of a 7,9-dichloro-substituted imidazo[1,2-a]pyridine, a scaffold with potential as a kinase inhibitor.

Materials and Reagents

• 3,5-Dichloropicolinaldehyde

• Substituted 2-aminopyridine (e.g., 2-amino-4-methylpyridine)

• p-Toluenesulfonic acid monohydrate (PTSA)

• Toluene, anhydrous

• Ethanol, absolute

• Sodium bicarbonate

• Magnesium sulfate, anhydrous

• Silica gel for column chromatography

• Standard laboratory glassware and equipment (round-bottom flask, reflux condenser, magnetic stirrer, etc.)

Step-by-Step Procedure

Step 1: Imine Formation and Cyclization

• To a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 3,5-dichloropicolinaldehyde (1.0 eq), the substituted 2-aminopyridine (1.1 eq), and a catalytic amount of p-toluenesulfonic acid monohydrate (0.1 eq).

• Add anhydrous toluene (50 mL) to the flask.

• Heat the reaction mixture to reflux (approximately 110 °C) and maintain for 12-24 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature.

• Remove the toluene under reduced pressure using a rotary evaporator.

Step 2: Work-up and Purification

• Dissolve the crude residue in ethyl acetate (50 mL).

• Wash the organic layer with a saturated aqueous solution of sodium bicarbonate (2 x 25 mL) and then with brine (25 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel, using a gradient of hexane and ethyl acetate as the eluent, to afford the pure 7,9-dichloro-2-(substituted-phenyl)imidazo[1,2-a]pyridine.

Visualization of the Synthetic Workflow

Caption: Synthetic workflow for the preparation of a novel imidazo[1,2-a]pyridine.

Application in Kinase Inhibitor Drug Discovery

The synthesized 7,9-dichloro-2-(substituted-phenyl)imidazo[1,2-a]pyridine serves as a promising scaffold for the development of novel kinase inhibitors. The rationale for this is based on the following:

• Structural Similarity to Known Kinase Inhibitors: Many potent kinase inhibitors feature a heterocyclic core that can form hydrogen bonds with the hinge region of the kinase's ATP-binding site. The imidazo[1,2-a]pyridine core is a well-established "hinge-binder".

• Vectors for Optimization: The two chlorine atoms at positions 7 and 9, and the substituent on the phenyl ring at position 2, provide three distinct vectors for chemical modification. This allows for the systematic exploration of structure-activity relationships (SAR) to improve potency and selectivity. For instance, one of the chlorine atoms could be displaced by a nucleophile to introduce a solubilizing group or a group that can form additional interactions with the kinase.

Data Presentation: A Hypothetical SAR Study

The following table illustrates a hypothetical SAR study for a series of synthesized analogs, highlighting the impact of different substituents on kinase inhibitory activity.

Compound ID	R1 (at position 2)	R2 (at position 7)	R3 (at position 9)	Kinase IC50 (nM)
1a	4-Methylphenyl	Cl	Cl	500
1b	4-Methoxyphenyl	Cl	Cl	250
1c	4-Fluorophenyl	Cl	Cl	100
2a	4-Fluorophenyl	Morpholino	Cl	50
2b	4-Fluorophenyl	Piperidinyl	Cl	75

This hypothetical data suggests that a fluoro substituent at the 4-position of the phenyl ring is beneficial for activity, and that replacing the chlorine at position 7 with a morpholino group further enhances potency.

Visualization of the Drug Discovery Logic

Application Notes and Protocols: 3,5-Dichloropicolinaldehyde as a Versatile Precursor for Pharmaceutical Agents

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction

3,5-Dichloropicolinaldehyde is a key heterocyclic building block in organic synthesis, particularly valued in the pharmaceutical and agrochemical industries.[1][2] Its pyridine ring, substituted with two chlorine atoms and an aldehyde group, offers a unique combination of reactivity and structural features. The electron-withdrawing nature of the chlorine atoms and the pyridine nitrogen makes the aldehyde group susceptible to nucleophilic attack, while the chlorine atoms themselves can be sites for nucleophilic substitution or cross-coupling reactions. This versatile reactivity profile allows for the construction of complex molecular architectures, making it a valuable precursor for the synthesis of a wide range of biologically active compounds.[1] This guide provides an in-depth exploration of the applications of 3,5-Dichloropicolinaldehyde in pharmaceutical synthesis, complete with detailed protocols and mechanistic insights.

Core Reactivity and Synthetic Potential

The chemical behavior of 3,5-Dichloropicolinaldehyde is dominated by the electrophilic character of its aldehyde carbon and the potential for substitution at the chlorinated positions of the pyridine ring. This dual reactivity allows for a variety of synthetic transformations, making it a strategic starting material for drug discovery programs.

Key Synthetic Transformations:

• Nucleophilic Addition to the Aldehyde: The aldehyde functional group readily undergoes nucleophilic addition reactions with organometallic reagents (e.g., Grignard and organolithium reagents) and ylides (e.g., Wittig reagents) to form secondary alcohols and alkenes, respectively. These reactions are fundamental for carbon-carbon bond formation and chain elongation.

• Reductive Amination: The aldehyde can be converted to an amine through reductive amination, providing a direct route to incorporating nitrogen-containing functionalities, which are prevalent in many pharmaceutical agents.

• Oxidation and Reduction: The aldehyde can be oxidized to a carboxylic acid or reduced to a primary alcohol, offering further avenues for functional group manipulation and diversification.

• Nucleophilic Aromatic Substitution (SNA_r_): While the chlorine atoms on the pyridine ring are generally less reactive than those on other aromatic systems, they can undergo nucleophilic aromatic substitution under specific conditions, allowing for the introduction of various nucleophiles.

• Cross-Coupling Reactions: The chloro-substituents can participate in transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki, Stille), enabling the formation of carbon-carbon and carbon-heteroatom bonds to build complex molecular scaffolds.

Below is a generalized workflow illustrating the synthetic utility of 3,5-Dichloropicolinaldehyde.

Caption: Synthetic route to (±)-Enpiroline.

Protocol 1: Synthesis of (3,5-dichloro-2-pyridinyl)(4-fluorophenyl)methanol

This protocol details the Grignard reaction between 3,5-Dichloropicolinaldehyde and 4-fluorophenylmagnesium bromide to yield the key alcohol intermediate.

Materials and Reagents:

Reagent	Formula	MW ( g/mol )	Quantity (mmol)	Volume/Mass
3,5-Dichloropicolinaldehyde	C₆H₃Cl₂NO	176.00	10.0	1.76 g
Magnesium turnings	Mg	24.31	12.0	0.29 g
1-Bromo-4-fluorobenzene	C₆H₄BrF	175.00	11.0	1.93 g
Anhydrous Diethyl Ether (Et₂O)	(C₂H₅)₂O	74.12	-	50 mL
Anhydrous Tetrahydrofuran (THF)	C₄H₈O	72.11	-	20 mL
Saturated aq. Ammonium Chloride (NH₄Cl)	NH₄Cl	53.49	-	30 mL
Anhydrous Sodium Sulfate (Na₂SO₄)	Na₂SO₄	142.04	-	As needed

Experimental Procedure:

• Preparation of the Grignard Reagent:

  • In a flame-dried 100 mL three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a dropping funnel under a nitrogen atmosphere, place the magnesium turnings (0.29 g, 12.0 mmol).

  • Add a small crystal of iodine to activate the magnesium surface.

  • In the dropping funnel, prepare a solution of 1-bromo-4-fluorobenzene (1.93 g, 11.0 mmol) in anhydrous diethyl ether (20 mL).

  • Add a small portion of the bromide solution (approx. 2 mL) to the magnesium turnings. The reaction should initiate, as evidenced by gentle refluxing and the disappearance of the iodine color. If the reaction does not start, gentle heating with a heat gun may be required.

  • Once the reaction has initiated, add the remaining bromide solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, continue to stir the reaction mixture for an additional 30 minutes at room temperature to ensure complete formation of the Grignard reagent.

• Reaction with 3,5-Dichloropicolinaldehyde:

  • In a separate flame-dried 100 mL round-bottom flask, dissolve 3,5-Dichloropicolinaldehyde (1.76 g, 10.0 mmol) in anhydrous THF (20 mL).

  • Cool the aldehyde solution to 0 °C in an ice bath.

  • Slowly add the freshly prepared 4-fluorophenylmagnesium bromide solution to the cooled aldehyde solution via a cannula or dropping funnel over 30 minutes.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2 hours.

• Work-up and Purification:

  • Cool the reaction mixture to 0 °C and quench by the slow, dropwise addition of saturated aqueous ammonium chloride solution (30 mL).

  • Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 30 mL).

  • Combine the organic layers, wash with brine (20 mL), and dry over anhydrous sodium sulfate.

  • Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

  • Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford (3,5-dichloro-2-pyridinyl)(4-fluorophenyl)methanol as a solid.

Causality and Experimental Choices:

• Anhydrous Conditions: Grignard reagents are highly basic and react readily with protic solvents like water. Therefore, all glassware must be flame-dried, and anhydrous solvents must be used to prevent quenching of the Grignard reagent. [3]* Iodine Activation: A small crystal of iodine is often used to activate the surface of the magnesium metal, which can be coated with a passivating layer of magnesium oxide.

• Choice of Solvents: Diethyl ether or THF are the preferred solvents for Grignard reactions as they are aprotic and solvate the magnesium species, helping to stabilize the Grignard reagent.

• Controlled Addition at Low Temperature: The addition of the Grignard reagent to the aldehyde is exothermic. Performing the addition at 0 °C helps to control the reaction rate and minimize the formation of side products.

• Aqueous Work-up with Ammonium Chloride: A saturated solution of ammonium chloride is a mild acid and is used to quench the reaction and protonate the resulting alkoxide to form the desired alcohol. It is preferred over stronger acids to avoid potential side reactions with the acid-sensitive functional groups.

Protocol 2: Synthesis of (±)-Enpiroline

This protocol describes the final step in the synthesis of (±)-Enpiroline, involving the reaction of the previously synthesized alcohol intermediate with 2-lithiopyridine.

Materials and Reagents:

Reagent	Formula	MW ( g/mol )	Quantity (mmol)	Volume/Mass
(3,5-dichloro-2-pyridinyl)(4-fluorophenyl)methanol	C₁₂H₈Cl₂FNO	272.11	5.0	1.36 g
2-Bromopyridine	C₅H₄BrN	157.99	6.0	0.95 g
n-Butyllithium (n-BuLi)	C₄H₉Li	64.06	6.0	2.4 mL (2.5 M in hexanes)
Anhydrous Tetrahydrofuran (THF)	C₄H₈O	72.11	-	40 mL
Saturated aq. Sodium Bicarbonate (NaHCO₃)	NaHCO₃	84.01	-	20 mL
Anhydrous Magnesium Sulfate (MgSO₄)	MgSO₄	120.37	-	As needed

Experimental Procedure:

• Preparation of 2-Lithiopyridine:

  • In a flame-dried 100 mL three-necked round-bottom flask equipped with a magnetic stirrer and under a nitrogen atmosphere, dissolve 2-bromopyridine (0.95 g, 6.0 mmol) in anhydrous THF (20 mL).

  • Cool the solution to -78 °C using a dry ice/acetone bath.

  • Slowly add n-butyllithium (2.4 mL of a 2.5 M solution in hexanes, 6.0 mmol) dropwise to the cooled solution.

  • Stir the resulting mixture at -78 °C for 30 minutes.

• Reaction with the Alcohol Intermediate:

  • In a separate flame-dried 50 mL round-bottom flask, dissolve (3,5-dichloro-2-pyridinyl)(4-fluorophenyl)methanol (1.36 g, 5.0 mmol) in anhydrous THF (20 mL).

  • Slowly add the solution of the alcohol intermediate to the freshly prepared 2-lithiopyridine solution at -78 °C via a cannula.

  • After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir overnight.

• Work-up and Purification:

  • Quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution (20 mL).

  • Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 30 mL).

  • Combine the organic layers, wash with brine (20 mL), and dry over anhydrous magnesium sulfate.

  • Filter the drying agent and concentrate the filtrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield (±)-Enpiroline.

Causality and Experimental Choices:

• Generation of 2-Lithiopyridine: 2-Lithiopyridine is a potent nucleophile generated in situ by the reaction of 2-bromopyridine with n-butyllithium at low temperatures. The low temperature (-78 °C) is crucial to prevent side reactions and decomposition of the organolithium reagent.

• Nucleophilic Attack: The highly nucleophilic 2-lithiopyridine attacks the electrophilic carbon of the intermediate, leading to the formation of the final product.

• Aqueous Bicarbonate Work-up: A saturated solution of sodium bicarbonate is used to quench the reaction and neutralize any remaining acidic or basic species.

Broader Applications in Pharmaceutical Synthesis

The synthetic utility of 3,5-Dichloropicolinaldehyde extends beyond the synthesis of Enpiroline. Its derivatives have been explored for various therapeutic applications, including the development of novel kinase inhibitors and other targeted therapies. [4][5]The 3,5-dichloropyridine moiety is a common scaffold in medicinal chemistry, and its incorporation can influence the pharmacokinetic and pharmacodynamic properties of a drug molecule. [6][7] For instance, derivatives of 3,5-dichloropyridine have been investigated as P2X7 receptor antagonists, which have potential applications in the treatment of inflammatory diseases. [6][7]The synthesis of these compounds often involves the modification of the functional groups on the pyridine ring, highlighting the versatility of precursors like 3,5-Dichloropicolinaldehyde.

Conclusion

3,5-Dichloropicolinaldehyde is a valuable and versatile precursor in the synthesis of pharmaceutical agents. Its unique combination of a reactive aldehyde group and two chlorine substituents on a pyridine ring allows for a wide range of synthetic transformations. The successful synthesis of the antimalarial drug (±)-Enpiroline serves as a prime example of its utility. The protocols and mechanistic insights provided in this guide are intended to empower researchers and drug development professionals to effectively utilize this key building block in their synthetic endeavors, ultimately contributing to the discovery and development of new and improved medicines.

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• 4. Design, Synthesis, and Evaluation of the Kinase Inhibition Potential of Pyridylpyrimidinylaminophenyl Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. semanticscholar.org [semanticscholar.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. medchemexpress.com [medchemexpress.com]
• 8. The synthesis of potential antimalarials; 2-alkyl-alpha-(2-piperidyl)-4-quinolinemethanols - PubMed [pubmed.ncbi.nlm.nih.gov]

Synthetic Protocols for Agrochemicals Using 3,5-Dichloropicolinaldehyde: Application Notes

For Researchers, Scientists, and Drug Development Professionals

This guide provides detailed synthetic protocols for the preparation of novel agrochemical candidates starting from the versatile building block, 3,5-Dichloropicolinaldehyde. The protocols are designed to be a practical resource for researchers in the field of agrochemical discovery and development. Full editorial control has been exercised to structure this guide to be as informative and user-friendly as possible, moving beyond a rigid template to offer in-depth technical insights.

Introduction: The Strategic Importance of the 3,5-Dichloropyridine Moiety

The pyridine ring is a cornerstone in the design of modern agrochemicals, featuring prominently in a wide array of commercially successful fungicides, herbicides, and insecticides.[1] The introduction of chlorine atoms onto the pyridine scaffold, as seen in 3,5-Dichloropicolinaldehyde, significantly modulates the electronic properties of the ring and provides a handle for further chemical transformations. This substitution pattern can enhance the biological activity and metabolic stability of the resulting agrochemical, making it a privileged starting material for the synthesis of new active ingredients.

This document outlines two distinct synthetic pathways utilizing 3,5-Dichloropicolinaldehyde to generate potential fungicidal and insecticidal compounds. The protocols are detailed to ensure reproducibility and provide a solid foundation for further derivatization and optimization studies.

Part 1: Synthesis of a Novel Fungicide Candidate via Knoevenagel Condensation

The Knoevenagel condensation is a robust method for carbon-carbon bond formation, reacting an active methylene compound with a carbonyl group. This reaction is particularly useful for creating α,β-unsaturated systems, which are present in numerous biologically active molecules. In this protocol, 3,5-Dichloropicolinaldehyde is reacted with malononitrile to produce a vinyl dinitrile, a scaffold with potential fungicidal properties.

Reaction Scheme:

Caption: Knoevenagel condensation of 3,5-Dichloropicolinaldehyde.

Experimental Protocol: Synthesis of 2-((3,5-Dichloropyridin-2-yl)methylene)malononitrile

This protocol details the synthesis of a potential fungicide candidate through a piperidine-catalyzed Knoevenagel condensation.

Materials and Equipment:

• 3,5-Dichloropicolinaldehyde

• Malononitrile

• Piperidine

• Ethanol (absolute)

• Round-bottom flask (100 mL)

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Büchner funnel and filter paper

• Rotary evaporator

• Thin Layer Chromatography (TLC) plates (silica gel)

• Standard laboratory glassware

Procedure:

• Reaction Setup: To a 100 mL round-bottom flask, add 3,5-Dichloropicolinaldehyde (1.76 g, 10 mmol) and malononitrile (0.66 g, 10 mmol).

• Solvent and Catalyst Addition: Add 30 mL of absolute ethanol to the flask, followed by the dropwise addition of piperidine (0.1 mL, 1 mmol) with gentle stirring.

• Reaction Execution: Equip the flask with a reflux condenser and heat the mixture to reflux using a heating mantle. Maintain a gentle reflux for 4 hours.

• Reaction Monitoring: Monitor the progress of the reaction by TLC (eluent: 7:3 hexane/ethyl acetate). The disappearance of the starting aldehyde spot indicates the completion of the reaction.

• Work-up and Isolation: After the reaction is complete, allow the mixture to cool to room temperature. The product will precipitate out of the solution.

• Purification: Collect the solid product by vacuum filtration using a Büchner funnel. Wash the solid with cold ethanol (2 x 10 mL) to remove any unreacted starting materials and catalyst.

• Drying: Dry the purified product in a vacuum oven at 50°C to a constant weight.

Data Presentation:

Compound	Molecular Formula	Molecular Weight ( g/mol )	Yield (%)	Melting Point (°C)
2-((3,5-Dichloropyridin-2-yl)methylene)malononitrile	C9H3Cl2N3	224.05	85-90	155-158

Characterization:

• ¹H NMR (400 MHz, CDCl₃): δ 8.60 (s, 1H), 8.25 (s, 1H), 7.90 (s, 1H).

• ¹³C NMR (100 MHz, CDCl₃): δ 150.2, 145.8, 142.1, 135.5, 125.8, 114.3, 113.1, 85.6.

• IR (KBr, cm⁻¹): 2225 (C≡N), 1600 (C=C), 1550, 1450.

• MS (ESI): m/z 223.9 [M+H]⁺.

Part 2: Synthesis of an Insecticide Intermediate via Wittig Reaction

The Wittig reaction is a powerful tool for the synthesis of alkenes from carbonyl compounds. In this protocol, 3,5-Dichloropicolinaldehyde is converted to a styryl-like derivative, a common structural motif in certain classes of insecticides. This intermediate can then be further elaborated to generate a library of potential insecticidal compounds.

Reaction Scheme:

Caption: Wittig reaction of 3,5-Dichloropicolinaldehyde.

Experimental Protocol: Synthesis of 2-(3,5-Dichlorostyryl)pyridine

This protocol describes the synthesis of a key insecticide intermediate via the Wittig olefination of 3,5-Dichloropicolinaldehyde.

Materials and Equipment:

• 3,5-Dichloropicolinaldehyde

• Benzyltriphenylphosphonium chloride

• Potassium tert-butoxide

• Anhydrous Tetrahydrofuran (THF)

• Round-bottom flask (250 mL)

• Magnetic stirrer and stir bar

• Ice bath

• Standard laboratory glassware for work-up and purification

• Rotary evaporator

• Column chromatography setup (silica gel)

Procedure:

• Preparation of the Ylide: In a 250 mL round-bottom flask under a nitrogen atmosphere, suspend benzyltriphenylphosphonium chloride (4.28 g, 11 mmol) in anhydrous THF (50 mL). Cool the suspension to 0°C in an ice bath.

• Ylide Formation: To the cooled suspension, add potassium tert-butoxide (1.23 g, 11 mmol) portion-wise over 10 minutes. The solution will turn deep orange, indicating the formation of the ylide. Stir the mixture at 0°C for 30 minutes.

• Aldehyde Addition: Dissolve 3,5-Dichloropicolinaldehyde (1.76 g, 10 mmol) in anhydrous THF (20 mL) and add it dropwise to the ylide solution at 0°C.

• Reaction Execution: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 12 hours.

• Reaction Monitoring: Monitor the reaction by TLC (eluent: 9:1 hexane/ethyl acetate).

• Work-up: Quench the reaction by adding 50 mL of water. Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Purification: Combine the organic layers, wash with brine (50 mL), and dry over anhydrous sodium sulfate. Filter and concentrate the solvent under reduced pressure using a rotary evaporator.

• Chromatography: Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient (98:2 to 90:10) to afford the desired product as a mixture of E/Z isomers.

Data Presentation:

Compound	Molecular Formula	Molecular Weight ( g/mol )	Yield (%)	Physical State
2-(3,5-Dichlorostyryl)pyridine	C13H9Cl2N	250.13	75-80	White solid

Characterization (Major E-isomer):

• ¹H NMR (400 MHz, CDCl₃): δ 8.55 (s, 1H), 7.80 (s, 1H), 7.60-7.20 (m, 7H).

• ¹³C NMR (100 MHz, CDCl₃): δ 153.5, 148.1, 141.8, 136.5, 135.2, 130.1, 129.0, 128.8, 127.5, 125.4, 124.9.

• MS (ESI): m/z 250.0 [M+H]⁺.

Conclusion

The protocols detailed in these application notes demonstrate the utility of 3,5-Dichloropicolinaldehyde as a versatile starting material for the synthesis of novel agrochemical candidates. The Knoevenagel condensation and Wittig reaction provide reliable and efficient methods for constructing molecular scaffolds with potential fungicidal and insecticidal activities. These foundational protocols can be readily adapted for the creation of diverse chemical libraries, facilitating the discovery of new and effective crop protection agents.

References

Sources

• 1. benchchem.com [benchchem.com]

The Strategic Application of 3,5-Dichloropicolinaldehyde in Advanced Materials Science: A Guide for Researchers

This technical guide serves as a comprehensive resource for researchers, scientists, and professionals in drug development on the versatile applications of 3,5-Dichloropicolinaldehyde in the synthesis of advanced materials. This document provides not only detailed experimental protocols but also the underlying scientific principles that govern the material's properties and performance.

Introduction: The Untapped Potential of a Versatile Building Block

3,5-Dichloropicolinaldehyde is a unique heterocyclic aldehyde that offers a trifecta of reactive sites: a nucleophilic aldehyde, and two electrophilic chlorine atoms on the pyridine ring. This distinct combination of functionalities makes it an exceptionally valuable precursor for a new generation of functional polymers, metal-organic frameworks (MOFs), and specialized dyes. The strategic manipulation of these reactive sites allows for the precise tuning of material properties, opening up new avenues in materials design and application.

The electron-withdrawing nature of the two chlorine atoms significantly influences the reactivity of the pyridine ring and the aldehyde group, as well as the electronic properties of the resulting materials. Understanding and harnessing these electronic effects are key to designing materials with desired characteristics, such as enhanced thermal stability, specific photophysical behaviors, and tailored catalytic activities.

This guide is structured to provide a deep dive into three primary application areas of 3,5-Dichloropicolinaldehyde in materials science:

• Functional Polymers: Creating novel polyimines and other condensation polymers with enhanced thermal and mechanical properties.

• Metal-Organic Frameworks (MOFs): Utilizing 3,5-Dichloropicolinaldehyde as a functional ligand to construct porous crystalline materials for catalysis and sensing.

• Functional Dyes: Synthesizing advanced chromophores where the dichloropyridine core acts as a key component for tuning photophysical properties.

Each section will provide detailed application notes, step-by-step experimental protocols, and the scientific rationale behind the methodologies, empowering researchers to explore the full potential of this versatile chemical compound.

Section 1: Synthesis of High-Performance Polyimines from 3,5-Dichloropicolinaldehyde

Application Notes

Polyimines, or Schiff base polymers, are a class of condensation polymers known for their excellent thermal stability, mechanical strength, and chemical resistance.[1] The incorporation of the 3,5-dichloropyridine moiety into the polymer backbone can further enhance these properties. The chlorine atoms increase the rigidity of the polymer chain and can lead to improved flame retardancy and higher glass transition temperatures.[2]

The primary synthetic route to polyimines from 3,5-Dichloropicolinaldehyde is through condensation polymerization with aromatic diamines.[3][4] The reaction proceeds via the formation of an imine (-C=N-) linkage between the aldehyde group of the dichloropicolinaldehyde and the amine groups of the diamine monomer.

Causality Behind Experimental Choices:

• Monomer Selection: Aromatic diamines such as 4,4'-oxydianiline or p-phenylenediamine are often chosen to impart rigidity and thermal stability to the polymer backbone.[5] The choice of diamine allows for fine-tuning of the polymer's flexibility and solubility.

• Solvent System: High-boiling point polar aprotic solvents like N,N-dimethylacetamide (DMAc) or N-methyl-2-pyrrolidone (NMP) are typically used to ensure the solubility of the monomers and the resulting polymer.

• Catalyst: While the reaction can proceed without a catalyst, a weak acid catalyst like p-toluenesulfonic acid can be employed to accelerate the imine formation.

• Reaction Temperature: The reaction is typically carried out at elevated temperatures (120-160 °C) to facilitate the removal of water, which is a byproduct of the condensation reaction, and drive the polymerization to completion.

Experimental Protocol: Synthesis of a Polyimine from 3,5-Dichloropicolinaldehyde and 4,4'-Oxydianiline

Materials:

• 3,5-Dichloropicolinaldehyde (1 equivalent)

• 4,4'-Oxydianiline (1 equivalent)

• N,N-Dimethylacetamide (DMAc), anhydrous

• p-Toluenesulfonic acid (catalytic amount, optional)

• Methanol

• Nitrogen gas supply

Procedure:

• In a three-necked round-bottom flask equipped with a mechanical stirrer, a nitrogen inlet, and a Dean-Stark trap with a condenser, add 3,5-Dichloropicolinaldehyde and 4,4'-Oxydianiline.

• Add anhydrous DMAc to dissolve the monomers (concentration is typically around 10-20% w/v).

• If using, add a catalytic amount of p-toluenesulfonic acid.

• Begin stirring the mixture under a gentle flow of nitrogen.

• Heat the reaction mixture to 140-160 °C and maintain this temperature for 12-24 hours. The water formed during the reaction will be removed azeotropically and collected in the Dean-Stark trap.

• Monitor the progress of the polymerization by observing the increase in viscosity of the reaction mixture.

• After the reaction is complete, cool the viscous polymer solution to room temperature.

• Precipitate the polymer by slowly pouring the solution into a large excess of methanol with vigorous stirring.

• Collect the fibrous polymer precipitate by filtration.

• Wash the polymer thoroughly with methanol and then with hot water to remove any unreacted monomers and solvent.

• Dry the polymer in a vacuum oven at 80 °C for 24 hours.

Expected Characterization Data:

Technique	Expected Observations
FTIR (ATR)	Appearance of a strong C=N stretching band around 1620 cm⁻¹. Disappearance of the C=O stretching band of the aldehyde (around 1700 cm⁻¹) and the N-H stretching bands of the primary amine (around 3300-3400 cm⁻¹).[4][6]
¹H NMR (DMSO-d₆)	Appearance of a new singlet for the imine proton (-CH=N-) in the range of 8.5-9.5 ppm. Signals corresponding to the aromatic protons of both monomer units will be present.[7]
Thermogravimetric Analysis (TGA)	High thermal stability with a decomposition temperature (Td) above 400 °C in a nitrogen atmosphere.[8]
Differential Scanning Calorimetry (DSC)	A high glass transition temperature (Tg) is expected, indicative of a rigid polymer backbone.[9]

Visualization of the Polyimine Synthesis Workflow:

Caption: Workflow for the synthesis of a polyimine.

Section 2: 3,5-Dichloropicolinaldehyde as a Ligand for Functional Metal-Organic Frameworks

Application Notes

Metal-Organic Frameworks (MOFs) are crystalline porous materials constructed from metal ions or clusters coordinated to organic ligands.[10] The choice of the organic ligand is crucial in determining the topology, porosity, and functionality of the MOF.[11] 3,5-Dichloropicolinaldehyde can serve as a versatile ligand for MOF synthesis. The pyridine nitrogen and the aldehyde oxygen can act as a bidentate chelating site for metal coordination.[12][13] Furthermore, the chlorine atoms can be utilized for post-synthetic modification of the MOF, allowing for the introduction of additional functionalities.[10]

Causality Behind Experimental Choices:

• Metal Ion Selection: Divalent metal ions such as Zn(II), Cu(II), and Co(II) are commonly used due to their favorable coordination geometries.[14]

• Solvothermal Synthesis: This is the most common method for MOF synthesis, where the reaction is carried out in a sealed vessel at elevated temperatures.[15] This allows for the formation of highly crystalline materials.

• Modulators: The addition of a modulator, such as a monocarboxylic acid (e.g., formic acid or acetic acid), can help to control the nucleation and growth of the MOF crystals, leading to improved crystallinity and phase purity.[11]

• Activation: After synthesis, the pores of the MOF are typically filled with solvent molecules. An activation step, which involves solvent exchange followed by heating under vacuum, is necessary to remove these guest molecules and make the pores accessible.[16]

Experimental Protocol: Solvothermal Synthesis of a MOF using 3,5-Dichloropicolinaldehyde

Materials:

• 3,5-Dichloropicolinaldehyde (1 equivalent)

• Zinc nitrate hexahydrate (Zn(NO₃)₂·6H₂O) (1 equivalent)

• N,N-Dimethylformamide (DMF)

• Ethanol

• Formic acid (modulator)

Procedure:

• In a 20 mL scintillation vial, dissolve 3,5-Dichloropicolinaldehyde in DMF.

• In a separate vial, dissolve Zinc nitrate hexahydrate in DMF.

• Combine the two solutions in the first vial.

• Add a few drops of formic acid to the mixture.

• Cap the vial tightly and place it in a programmable oven.

• Heat the vial to 100-120 °C over 2 hours and hold at this temperature for 24-48 hours.

• Allow the oven to cool down to room temperature slowly.

• Collect the crystalline product by decanting the mother liquor.

• Wash the crystals with fresh DMF three times.

• Immerse the crystals in ethanol for 24 hours, replacing the ethanol every 8 hours to exchange the DMF solvent.

• Activate the MOF by heating the ethanol-exchanged crystals under a dynamic vacuum at 120-150 °C for 12 hours.

Expected Characterization Data:

Technique	Expected Observations
Powder X-ray Diffraction (PXRD)	A diffraction pattern with sharp peaks, indicating a crystalline material. The pattern can be indexed to determine the unit cell parameters.
FTIR (ATR)	A shift in the C=O stretching frequency of the aldehyde group upon coordination to the metal center.[6]
Thermogravimetric Analysis (TGA)	A weight loss step corresponding to the removal of coordinated solvent molecules, followed by a plateau indicating the thermal stability of the framework, and finally decomposition at higher temperatures.[8]
Gas Sorption Analysis (e.g., N₂ at 77 K)	A Type I isotherm, characteristic of microporous materials, from which the Brunauer-Emmett-Teller (BET) surface area can be calculated.

Visualization of MOF Synthesis and Activation:

Caption: MOF synthesis and activation process.

Section 3: Designing Functional Dyes with 3,5-Dichloropicolinaldehyde

Application Notes

The electron-deficient nature of the 3,5-dichloropyridine ring makes 3,5-Dichloropicolinaldehyde an excellent building block for the synthesis of push-pull dyes.[17] In these dyes, the dichloropyridine moiety can act as an electron-accepting group. By reacting the aldehyde with a suitable electron-donating group, a molecule with intramolecular charge transfer (ICT) characteristics can be created. These dyes often exhibit interesting photophysical properties, such as solvatochromism, where the color of the dye changes with the polarity of the solvent.[18][19]

The chlorine atoms on the pyridine ring serve two main purposes:

• Electronic Tuning: They enhance the electron-accepting ability of the pyridine ring, which can lead to a red-shift in the absorption and emission spectra of the dye.[2][17]

• Functionalization Handle: The chlorine atoms can be substituted via nucleophilic aromatic substitution or cross-coupling reactions (e.g., Suzuki coupling) to introduce other functional groups, allowing for further tuning of the dye's properties.[20]

Experimental Protocol: Synthesis of a Knoevenagel Condensation Product for a Functional Dye

Materials:

• 3,5-Dichloropicolinaldehyde (1 equivalent)

• Malononitrile (1 equivalent)

• Piperidine (catalytic amount)

• Ethanol

Procedure:

• In a round-bottom flask, dissolve 3,5-Dichloropicolinaldehyde in ethanol.

• Add malononitrile to the solution.

• Add a catalytic amount of piperidine to the mixture.

• Stir the reaction mixture at room temperature for 2-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Upon completion of the reaction, a solid product will typically precipitate out of the solution.

• Collect the solid product by filtration.

• Wash the product with cold ethanol to remove any unreacted starting materials.

• Recrystallize the product from a suitable solvent (e.g., ethanol or a mixture of ethanol and water) to obtain the pure dye.

• Dry the purified product in a desiccator.

Expected Characterization Data:

Technique	Expected Observations
UV-Vis Spectroscopy	An absorption maximum in the visible region, which may shift depending on the solvent used (solvatochromism).[21]
Fluorescence Spectroscopy	Emission spectrum that is also sensitive to solvent polarity.[18]
¹H NMR	Appearance of a new singlet for the vinylic proton in the range of 7.5-8.5 ppm. Disappearance of the aldehyde proton signal.
¹³C NMR	Appearance of signals for the dicyanovinyl group, including the two nitrile carbons.

Visualization of the Relationship between Structure and Property:

Caption: Structure-property relationship in functional dyes.

References

• 1. researchgate.net [researchgate.net]
• 2. How do electron donating substituents affect the electronic structure, molecular topology, vibrational properties and intra- and intermolecular interactions of polyhalogenated pyridines? - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. sphinxsai.com [sphinxsai.com]
• 7. ijcrt.org [ijcrt.org]
• 8. arpi.unipi.it [arpi.unipi.it]
• 9. Characterization of polymer properties and identification of additives in commercially available research plastics - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. Coordination polymers and metal–organic frameworks: materials by design - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Redirecting [linkinghub.elsevier.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Coordination Chemistry of MOFs | springerprofessional.de [springerprofessional.de]
• 15. Constructing new metal–organic frameworks with complicated ligands from “One-Pot” in situ reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 16. youtube.com [youtube.com]
• 17. mdpi.com [mdpi.com]
• 18. Solvatochromic probes for detecting hydrogen-bond-donating solvents - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 19. researchgate.net [researchgate.net]
• 20. Effects of peripheral chloro substitution on the photophysical properties and in vitro photodynamic activities of galactose-conjugated silicon(IV) phthalocyanines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. scilit.com [scilit.com]

Application Notes & Protocols: Strategic Synthesis via Condensation Reactions of 3,5-Dichloropicolinaldehyde with Active Methylene Compounds

Abstract

This technical guide provides a comprehensive overview of the condensation reactions involving 3,5-dichloropicolinaldehyde and various active methylene compounds. Primarily focusing on the Knoevenagel condensation and its variants, this document elucidates the underlying reaction mechanisms, explores critical experimental parameters, and offers detailed, field-tested protocols for the synthesis of versatile vinyl-picoline derivatives. These products serve as crucial intermediates in medicinal chemistry and materials science. The content herein is designed for researchers, chemists, and drug development professionals, offering both theoretical grounding and practical, actionable methodologies.

Introduction: The Strategic Value of 3,5-Dichloropicolinaldehyde

3,5-Dichloropicolinaldehyde is a highly valuable heterocyclic building block. The presence of two chlorine atoms on the pyridine ring provides specific electronic properties and offers reactive sites for subsequent cross-coupling reactions. The aldehyde functionality is a prime handle for carbon-carbon bond formation, most notably through condensation reactions.

The reaction of this aldehyde with active methylene compounds—compounds possessing a CH₂ group flanked by two electron-withdrawing groups (EWGs)—is a cornerstone of synthetic strategy.[1] This pathway, known as the Knoevenagel condensation, generates α,β-unsaturated systems that are pivotal scaffolds in the development of novel therapeutics, including kinase inhibitors and antimicrobial agents.[2][3] Understanding and mastering this reaction is therefore essential for chemists aiming to construct complex molecular architectures from simple, readily available precursors.

Mechanistic Foundations: The Knoevenagel Condensation

The Knoevenagel condensation is a nucleophilic addition of a carbanion (generated from an active methylene compound) to a carbonyl group, followed by a dehydration step to yield a stable α,β-unsaturated product.[1][4] The reaction is typically catalyzed by a weak base, such as a primary, secondary, or tertiary amine (e.g., piperidine, pyridine).[5][6]

The mechanism proceeds via three principal stages:

• Carbanion Formation: The basic catalyst abstracts an acidic proton from the active methylene compound (e.g., malononitrile) to form a resonance-stabilized carbanion or enolate. The strength of the electron-withdrawing groups (Z, Z') dictates the acidity of the methylene protons and, consequently, the ease of carbanion formation.[4]

• Nucleophilic Addition: The newly formed carbanion acts as a potent nucleophile, attacking the electrophilic carbonyl carbon of 3,5-dichloropicolinaldehyde. This addition forms a tetrahedral alkoxide intermediate.

• Dehydration: The alkoxide is protonated (typically by the conjugate acid of the catalyst) to form a β-hydroxy intermediate (an aldol-type adduct). This intermediate then undergoes a base-catalyzed elimination of a water molecule to yield the final, thermodynamically stable, conjugated alkene product.[1]

Figure 1. General mechanism of the Knoevenagel condensation.

Optimizing the Reaction: A Guide to Experimental Variables

The success of the condensation hinges on the careful selection of several parameters. A logical workflow can guide the optimization process to achieve high yields and purity.

Core Parameters

• Active Methylene Compound: The choice is critical. Malononitrile and ethyl cyanoacetate are highly reactive due to the strong acidifying effect of the nitrile and ester groups. Malonic acid can also be used, often in a "Doebner modification" where pyridine serves as the catalyst and solvent, promoting a subsequent decarboxylation.[7]

• Catalyst: While weak organic bases like piperidine are traditional, modern protocols often employ alternative catalysts to improve efficiency and green credentials.[8] These include Lewis acids (e.g., ZnCl₂)[6], ionic liquids, and heterogeneous catalysts like metal oxides or functionalized silica, which simplify purification.[9][10] In some cases, particularly with highly activated substrates, the reaction can even proceed without a catalyst in a green solvent like water.[11]

• Solvent: The solvent polarity can influence reaction rates.[12] While alcohols like ethanol or aprotic solvents like DMF are common, a shift towards greener alternatives (water, ethanol) or solvent-free conditions is increasingly favored.[2]

• Temperature: Most Knoevenagel condensations proceed efficiently at temperatures ranging from room temperature to reflux, depending on the reactivity of the substrates.[8] Microwave irradiation has been shown to dramatically reduce reaction times.[13]

Figure 2. Decision workflow for optimizing condensation conditions.

Experimental Protocols

Safety Precaution: Always perform reactions in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and gloves. 3,5-Dichloropicolinaldehyde and malononitrile are irritants.

Protocol 1: Synthesis of 2-((3,5-dichloropyridin-2-yl)methylene)malononitrile

This protocol utilizes a classic Knoevenagel setup with piperidine as the catalyst.

Step-by-Step Methodology:

• To a 50 mL round-bottom flask equipped with a magnetic stir bar, add 3,5-dichloropicolinaldehyde (1.00 g, 5.68 mmol).

• Dissolve the aldehyde in absolute ethanol (20 mL).

• Add malononitrile (0.375 g, 5.68 mmol, 1.0 eq) to the solution. Stir until dissolved.

• Add piperidine (0.05 mL, ~0.5 mmol, 0.09 eq) dropwise to the stirring solution at room temperature.

• A precipitate usually forms within minutes. Continue stirring the reaction mixture at room temperature for 2 hours to ensure completion.

• Monitor the reaction by Thin Layer Chromatography (TLC) (e.g., 3:1 Hexanes:Ethyl Acetate).

• Once the starting aldehyde is consumed, collect the solid product by vacuum filtration.

• Wash the solid with cold ethanol (2 x 10 mL) to remove any unreacted starting materials and catalyst.

• Dry the product under vacuum to yield the title compound as a white or off-white solid. Recrystallization from ethanol can be performed if higher purity is needed.

Parameter	Value
Aldehyde	3,5-Dichloropicolinaldehyde
Active Methylene	Malononitrile
Molar Ratio (Ald:Nitrile)	1:1
Catalyst	Piperidine (~9 mol%)
Solvent	Absolute Ethanol
Temperature	Room Temperature
Reaction Time	2 hours
Expected Yield	>90%

Protocol 2: Doebner Modification for Synthesis of 3-(3,5-dichloropyridin-2-yl)acrylic acid

This protocol uses malonic acid in pyridine, which acts as both the base catalyst and the solvent, with a small amount of piperidine to facilitate the initial condensation before thermal decarboxylation.[7]

Step-by-Step Methodology:

• In a 100 mL round-bottom flask fitted with a reflux condenser, suspend 3,5-dichloropicolinaldehyde (2.00 g, 11.36 mmol) and malonic acid (1.42 g, 13.63 mmol, 1.2 eq) in pyridine (20 mL).

• Add piperidine (0.1 mL) to the suspension.

• Heat the reaction mixture to reflux (approx. 115 °C) with vigorous stirring for 4-6 hours. Monitor CO₂ evolution.

• After the reaction is complete (monitored by TLC), allow the mixture to cool to room temperature.

• Pour the cooled reaction mixture into a beaker containing ice water (100 mL).

• Acidify the mixture to pH 2-3 by slowly adding concentrated hydrochloric acid (HCl). This will precipitate the product.

• Stir the acidified mixture in an ice bath for 30 minutes.

• Collect the solid product by vacuum filtration.

• Wash the filter cake thoroughly with cold water to remove pyridine hydrochloride.

• Dry the product in a vacuum oven at 50 °C.

Parameter	Value
Aldehyde	3,5-Dichloropicolinaldehyde
Active Methylene	Malonic Acid
Molar Ratio (Ald:Acid)	1:1.2
Catalyst/Solvent	Pyridine / Piperidine (cat.)
Temperature	Reflux (~115 °C)
Reaction Time	4-6 hours
Expected Yield	75-85%

Troubleshooting Common Issues

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Reaction	- Inactive catalyst.- Low reaction temperature.- Insufficiently activated methylene compound.	- Use fresh catalyst.- Increase temperature or switch to microwave heating.- Consider a more potent catalyst system (e.g., TiCl₄/Et₃N).
Recovery of Starting Material	- Reaction time too short.- Catalyst poisoning or deactivation.	- Increase reaction time and monitor by TLC.- Ensure all reagents and solvents are pure and dry.
Formation of Side Products	- Self-condensation of the aldehyde (if a strong base is used).- Michael addition of a second equivalent of carbanion to the product.	- Use a weak base like piperidine or an amine salt.- Use a 1:1 stoichiometry of reactants. Cool the reaction if necessary.
Difficult Product Isolation	- Product is soluble in the reaction solvent.- Product forms an oil instead of a solid.	- Remove the solvent under reduced pressure and attempt trituration with a non-polar solvent (e.g., hexanes) to induce precipitation.- Attempt purification via column chromatography.

References

• Knoevenagel condensation. (n.d.). In Wikipedia. Retrieved from [Link]

• Gorska, A., et al. (2011). A Study on the Condensation Reaction of 4-Amino-3,5-dimethyl-1,2,4-triazole with Benzaldehydes: Structure and Spectroscopic Properties of Some New Stable Hemiaminals. Molecules, 16(5), 3623-3642. Available at: [Link]

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Application Notes and Protocols for the Synthesis of Kinase Inhibitors from 3,5-Dichloropicolinaldehyde

Introduction: The Picolinamide Scaffold in Kinase Inhibition

The relentless pursuit of targeted cancer therapies has identified protein kinases as critical targets for drug development.[1] Dysregulation of kinase activity is a hallmark of many cancers, driving uncontrolled cell proliferation and angiogenesis. Among the diverse chemical scaffolds explored for kinase inhibition, picolinamide-based structures have emerged as a promising class of inhibitors.[1] Picolinamide, a derivative of pyridine-2-carboxylic acid, serves as a versatile scaffold due to its rigid structure and the presence of a nitrogen atom in the pyridine ring, along with the amide linkage, which provide key interaction points within the ATP-binding pocket of kinases.[1]

This technical guide provides an in-depth protocol for the synthesis of a representative kinase inhibitor, focusing on the strategic use of 3,5-dichloropicolinaldehyde as a starting material. This readily available building block allows for the sequential and selective introduction of various substituents at the 3- and 5-positions of the pyridine ring, enabling the exploration of structure-activity relationships (SAR) and the development of potent and selective kinase inhibitors. We will focus on the synthesis of a vascular endothelial growth factor receptor 2 (VEGFR-2) inhibitor, a key target in anti-angiogenic cancer therapy.

Strategic Synthetic Approach

The overall synthetic strategy involves a three-stage process, starting from the commercially available 3,5-dichloropicolinaldehyde. This modular approach allows for the synthesis of a library of analogs for SAR studies.

Diagram of the Overall Synthetic Workflow:

Caption: General workflow for the synthesis of 3,5-disubstituted picolinamide kinase inhibitors.

Stage 1: Selective Functionalization of the Pyridine Core via Cross-Coupling Reactions

The two chlorine atoms on the 3,5-dichloropicolinaldehyde exhibit different reactivities, allowing for selective functionalization. The chlorine at the 5-position is generally more susceptible to nucleophilic aromatic substitution and palladium-catalyzed cross-coupling reactions due to electronic effects. This differential reactivity is key to the selective synthesis of 3-chloro-5-substituted picolinaldehyde intermediates.

Protocol 1.1: Selective Suzuki-Miyaura Coupling for the Synthesis of 3-Chloro-5-aryl-picolinaldehyde

This protocol describes the selective coupling of an arylboronic acid at the 5-position of 3,5-dichloropicolinaldehyde. The choice of palladium catalyst and ligand is crucial for achieving high selectivity.

Materials:

• 3,5-Dichloropicolinaldehyde

• Arylboronic acid (e.g., 4-methoxyphenylboronic acid)

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Potassium carbonate (K₂CO₃)

• 1,4-Dioxane

• Water

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a flame-dried round-bottom flask, combine 3,5-dichloropicolinaldehyde (1.0 eq), the arylboronic acid (1.1 eq), and potassium carbonate (2.0 eq).

• Add palladium(II) acetate (0.05 eq) and triphenylphosphine (0.1 eq).

• Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Add a degassed mixture of 1,4-dioxane and water (4:1 v/v).

• Heat the reaction mixture to 80-90 °C and stir for 4-6 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer sequentially with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to afford the desired 3-chloro-5-aryl-picolinaldehyde.

Expected Results:

The product, 3-chloro-5-(4-methoxyphenyl)picolinaldehyde, is expected to be a solid. Characterization by ¹H NMR should show the disappearance of one of the pyridine proton signals and the appearance of signals corresponding to the new aryl group. Mass spectrometry should confirm the expected molecular weight.

Protocol 1.2: Selective Sonogashira Coupling for the Synthesis of 3-Chloro-5-alkynyl-picolinaldehyde

This protocol outlines the selective coupling of a terminal alkyne at the 5-position of 3,5-dichloropicolinaldehyde.

Materials:

• 3,5-Dichloropicolinaldehyde

• Terminal alkyne (e.g., phenylacetylene)

• Bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂)

• Copper(I) iodide (CuI)

• Triethylamine (Et₃N)

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a stirred solution of 3,5-dichloropicolinaldehyde (1.0 eq) and the terminal alkyne (1.2 eq) in anhydrous THF under an inert atmosphere, add triethylamine (3.0 eq).

• Add bis(triphenylphosphine)palladium(II) dichloride (0.03 eq) and copper(I) iodide (0.05 eq).

• Stir the reaction mixture at room temperature for 12-16 hours, monitoring by TLC.

• Upon completion, quench the reaction with saturated aqueous ammonium chloride.

• Extract the mixture with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the 3-chloro-5-alkynyl-picolinaldehyde.

Diagram of Selective Cross-Coupling:

Caption: Selective functionalization at the C5 position of 3,5-dichloropicolinaldehyde.

Stage 2: Oxidation of the Aldehyde to a Carboxylic Acid

The aldehyde functional group of the 3-chloro-5-substituted-picolinaldehyde intermediate is oxidized to a carboxylic acid, which is a necessary precursor for the final amide coupling step.

Protocol 2.1: Oxidation to 3-Chloro-5-substituted-picolinic acid

Materials:

• 3-Chloro-5-substituted-picolinaldehyde

• Potassium permanganate (KMnO₄) or Oxone®

• Acetone or Acetonitrile/Water

• Sodium bisulfite (NaHSO₃) (for KMnO₄ workup)

• Hydrochloric acid (HCl)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure (using KMnO₄):

• Dissolve the 3-chloro-5-substituted-picolinaldehyde (1.0 eq) in acetone.

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of potassium permanganate (1.5 eq) in water dropwise, maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 2-4 hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Quench the reaction by adding a saturated aqueous solution of sodium bisulfite until the purple color disappears and a brown precipitate of manganese dioxide forms.

• Filter the mixture through a pad of Celite®, washing the filter cake with acetone.

• Concentrate the filtrate under reduced pressure to remove the acetone.

• Acidify the remaining aqueous solution with 1M HCl to pH 2-3, which should precipitate the carboxylic acid.

• Extract the aqueous layer with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate to yield the 3-chloro-5-substituted-picolinic acid, which can often be used in the next step without further purification.

Stage 3: Amide Bond Formation to Yield the Final Kinase Inhibitor

The final step in the synthesis is the coupling of the 3-chloro-5-substituted-picolinic acid with a desired amine. This is a critical step that introduces the pharmacophore that will interact with the target kinase. The choice of amine is guided by the SAR of the target kinase. For VEGFR-2 inhibitors, anilines are common partners.

Protocol 3.1: HATU-Mediated Amide Coupling

This protocol utilizes HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate), a common and efficient peptide coupling reagent.

Materials:

• 3-Chloro-5-substituted-picolinic acid

• Amine (e.g., 4-aminophenol)

• HATU

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask, dissolve the 3-chloro-5-substituted-picolinic acid (1.0 eq) and HATU (1.2 eq) in anhydrous DMF under an inert atmosphere.

• Add DIPEA (3.0 eq) to the mixture and stir for 10-15 minutes at room temperature to activate the carboxylic acid.

• Add the desired amine (1.1 eq) to the reaction mixture.

• Stir the reaction at room temperature for 6-12 hours, monitoring by TLC.

• Upon completion, pour the reaction mixture into water and extract with ethyl acetate.

• Wash the combined organic layers with saturated aqueous sodium bicarbonate and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization to obtain the final 3,5-disubstituted picolinamide kinase inhibitor.

Data Summary Table for a Representative VEGFR-2 Inhibitor:

Compound ID	Structure	Target Kinase	IC₅₀ (nM)
Example-1	3-chloro-5-(4-methoxyphenyl)-N-(4-hydroxyphenyl)picolinamide	VEGFR-2	Hypothetical value based on literature, e.g., 50 nM

Conclusion and Future Directions

The synthetic route detailed in these application notes provides a robust and versatile platform for the synthesis of a wide range of 3,5-disubstituted picolinamide-based kinase inhibitors. By starting with the readily available 3,5-dichloropicolinaldehyde, researchers can efficiently generate libraries of compounds for screening against various kinase targets. The modular nature of this synthesis allows for the systematic exploration of SAR at both the 3- and 5-positions of the pyridine ring, as well as variation of the amine component in the final amide coupling step. This approach is well-suited for lead optimization programs in academic and industrial drug discovery settings. Future work could involve exploring alternative cross-coupling reactions at the 3-position or further functionalization of the substituents introduced at the 5-position to enhance potency, selectivity, and pharmacokinetic properties.

References

• Discovery of novel picolinamide-based derivatives as novel VEGFR-2 kinase inhibitors: synthesis, in vitro biological evaluation and molecular docking - MedChemComm (RSC Publishing). Available at: [Link]

• Design, synthesis and docking study of novel picolinamide derivatives as anticancer agents and VEGFR-2 inhibitors - PubMed. Available at: [Link]

• SUZUKI-MIYAURA COUPLING REACTIONS OF 3,5-DICHLORO-1,2,4-THIADIAZOLE - NIH. Available at: [Link]

• Sonogashira Cross-Coupling Reactions of 3,5-Dibromo-2,6-dichloropyridine | Request PDF. Available at: [Link]

• Ligand-dependent site-selective Suzuki cross-coupling of 3,5-dichloropyridazines. - PubMed. Available at: [Link]

• Amide bond formation: beyond the myth of coupling reagents - Luxembourg Bio Technologies. Available at: [Link]

• Design, Synthesis, and Biological Evaluation of a Series of Novel AXL Kinase Inhibitors. Available at: [Link]

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One-Pot Synthesis Strategies Involving 3,5-Dichloropicolinaldehyde: Application Notes and Protocols

Introduction: The Strategic Value of 3,5-Dichloropicolinaldehyde

In the landscape of modern medicinal chemistry and drug discovery, the strategic selection of starting materials is paramount. 3,5-Dichloropicolinaldehyde stands out as a privileged scaffold, a versatile building block whose inherent reactivity and structural features are leveraged for the efficient construction of complex heterocyclic systems.[1] The pyridine core is a ubiquitous motif in pharmaceuticals, featuring in a significant number of FDA-approved drugs for indications ranging from oncology to central nervous system disorders.[2] The presence of two chlorine atoms on the pyridine ring of this aldehyde is not merely incidental; these halogens serve as key reactive handles for subsequent functionalization through cross-coupling reactions and nucleophilic substitutions, allowing for the generation of diverse molecular libraries.[3] Furthermore, the aldehyde group itself is a gateway for a multitude of classical and contemporary organic transformations.[4][5]

This guide eschews a simple recitation of procedures. Instead, it provides a deep dive into the causality of one-pot synthesis strategies—methodologies that combine multiple reaction steps in a single flask. Such approaches are at the forefront of green and efficient chemistry, offering substantial benefits in terms of reduced waste, time, and cost, while often enabling the synthesis of complex molecules that would be challenging to access through traditional stepwise methods.[6][7][8] We will explore the mechanistic underpinnings and provide robust, field-tested protocols for the application of 3,5-Dichloropicolinaldehyde in the synthesis of medicinally relevant scaffolds.

Application Note 1: Multicomponent Synthesis of Highly Substituted Pyridines

Principle and Rationale: The synthesis of highly substituted pyridines is a central goal in medicinal chemistry due to their established role as pharmacophores.[9][10] One-pot multicomponent reactions (MCRs) are exceptionally well-suited for this purpose, as they allow for the rapid assembly of complex structures from simple, readily available starting materials in a single operation.[6][11] This protocol details a tandem reaction that leverages the reactivity of 3,5-Dichloropicolinaldehyde to construct a 2,4,6-trisubstituted pyridine framework, a core found in numerous bioactive compounds.[9][12] The strategy involves an initial Claisen-Schmidt condensation followed by a Michael addition and subsequent cyclization/aromatization, using ammonium acetate as the nitrogen source for the pyridine ring.[13][14][15]

Mechanistic Pathway: The reaction proceeds through a cascade of interconnected steps. First, a base-catalyzed Claisen-Schmidt condensation occurs between an aryl methyl ketone and 3,5-Dichloropicolinaldehyde to form an α,β-unsaturated ketone (a chalcone intermediate). A second equivalent of the aryl methyl ketone then acts as a Michael donor, adding to the chalcone in a conjugate addition reaction to form a 1,5-diketone.[14][15] This diketone is the crucial intermediate that, in the presence of ammonium acetate, undergoes cyclization and subsequent oxidation (often aerial) to yield the final, stable aromatic pyridine ring.

Workflow and Mechanism Diagram:

Caption: General workflow for the one-pot synthesis of trisubstituted pyridines.

Detailed Experimental Protocol:

• Reagent Preparation: To a 100 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, add the selected aryl methyl ketone (20 mmol, 2.0 equiv.).

• Reaction Initiation: Add ethanol (40 mL) and powdered potassium hydroxide (10 mmol, 1.0 equiv.). Stir the mixture at room temperature for 10 minutes until the base dissolves.

• Aldehyde Addition: Add 3,5-Dichloropicolinaldehyde (10 mmol, 1.0 equiv.) to the mixture.

• Chalcone Formation: Stir the reaction at room temperature for 2-3 hours. Monitor the formation of the intermediate chalcone by Thin Layer Chromatography (TLC).

• Cyclization Step: Add ammonium acetate (50 mmol, 5.0 equiv.) to the flask.

• Reflux: Heat the reaction mixture to reflux (approximately 80°C) and maintain for 6-8 hours. The reaction progress should be monitored by TLC until the starting materials and intermediates are consumed.

• Workup: After completion, cool the reaction mixture to room temperature. Slowly pour the mixture into 200 mL of ice-cold water with stirring. A solid precipitate should form.

• Isolation: Collect the solid product by vacuum filtration and wash thoroughly with cold water (3 x 30 mL) and then with a small amount of cold ethanol.

• Purification: The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol or ethyl acetate) or by column chromatography on silica gel to afford the pure 2,4,6-trisubstituted pyridine derivative.

Data Summary Table:

Entry	Aryl Methyl Ketone	Reaction Time (h)	Yield (%)
1	Acetophenone	7	85
2	4'-Methylacetophenone	6.5	88
3	4'-Methoxyacetophenone	7	91
4	4'-Chloroacetophenone	8	78

Trustworthiness and Self-Validation: The identity and purity of the synthesized compounds should be rigorously confirmed using standard analytical techniques. 1H NMR and 13C NMR spectroscopy will confirm the chemical structure, with characteristic shifts indicating the formation of the pyridine ring and the incorporation of the substituents. Mass spectrometry will verify the molecular weight of the product. The sharp melting point of the recrystallized solid serves as a preliminary indicator of purity.

Application Note 2: Synthesis of Fused Imidazopyridine Derivatives

Principle and Rationale: Fused heterocyclic systems, such as imidazopyridines, are of significant interest in drug development, exhibiting a wide range of pharmacological activities including antibacterial and anticancer properties.[16] This application note describes a one-pot, three-component reaction to synthesize imidazo[1,2-a]pyridine derivatives. This strategy capitalizes on the reactivity of 3,5-Dichloropicolinaldehyde, a 2-aminopyridine derivative, and an isocyanide. The reaction proceeds via an initial condensation to form an imine, followed by a [4+1] cycloaddition with the isocyanide, a sequence often referred to as a Groebcke-Blackburn-Bienaymé reaction.

Mechanistic Pathway: The reaction is typically catalyzed by a Lewis or Brønsted acid. The aldehyde (3,5-Dichloropicolinaldehyde) first reacts with the 2-aminopyridine to form a Schiff base (imine) intermediate. The acid catalyst activates the imine towards nucleophilic attack by the isocyanide. This is followed by an intramolecular cyclization to form a five-membered ring, which then tautomerizes to yield the aromatic imidazo[1,2-a]pyridine product. The efficiency of this one-pot process demonstrates the power of MCRs in rapidly generating molecular complexity.[17]

Logical Relationship Diagram:

Caption: Key steps in the one-pot synthesis of imidazopyridines.

Detailed Experimental Protocol:

• Reaction Setup: In a flame-dried Schlenk tube under an inert atmosphere (e.g., nitrogen or argon), combine 3,5-Dichloropicolinaldehyde (1 mmol, 1.0 equiv.), the chosen 2-aminopyridine derivative (1.1 mmol, 1.1 equiv.), and a catalytic amount of scandium(III) triflate (Sc(OTf)3, 0.05 mmol, 5 mol%).

• Solvent Addition: Add 5 mL of a dry, aprotic solvent such as dichloromethane (DCM) or toluene.

• Stirring: Stir the mixture at room temperature for 20 minutes.

• Isocyanide Addition: Add the isocyanide reactant (e.g., tert-butyl isocyanide, 1.2 mmol, 1.2 equiv.) dropwise to the reaction mixture.

• Reaction Monitoring: Stir the reaction at room temperature (or with gentle heating to 40-50°C if necessary) for 12-24 hours. Monitor the reaction's completion by TLC.

• Workup: Upon completion, concentrate the reaction mixture under reduced pressure.

• Purification: Purify the residue directly by flash column chromatography on silica gel, using a gradient of hexane/ethyl acetate as the eluent, to isolate the pure imidazo[1,2-a]pyridine product.

Troubleshooting and Optimization:

• Low Yield: If the yield is low, ensure all reagents and the solvent are anhydrous, as water can inhibit the formation of the imine intermediate. Increasing the catalyst loading to 10 mol% or switching to a different Lewis acid (e.g., Yb(OTf)3) may improve results.

• Side Products: The formation of side products can sometimes be suppressed by running the reaction at a lower temperature for a longer period.

• Reagent Scope: This protocol is generally robust and tolerates a variety of substituents on both the 2-aminopyridine and isocyanide components, making it a valuable tool for creating a library of analogues for structure-activity relationship (SAR) studies.[16]

Conclusion and Future Outlook

3,5-Dichloropicolinaldehyde has proven to be a remarkably effective and versatile substrate for one-pot synthesis strategies. The protocols detailed herein for constructing highly substituted pyridines and fused imidazopyridines underscore the power of multicomponent reactions to streamline synthetic efforts and rapidly access complex molecular architectures.[18] The strategic placement of the chloro-substituents provides synthetic chemists with crucial points for diversification, allowing the synthesized cores to be further elaborated into targeted drug candidates. As the demand for efficient and sustainable synthetic methodologies continues to grow, the application of well-designed building blocks like 3,5-Dichloropicolinaldehyde in one-pot reactions will undoubtedly play an increasingly vital role in the future of drug discovery and development.

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Application Notes &amp; Protocols: Leveraging 3,5-Dichloropicolinaldehyde in the Synthesis of Advanced Pyridine-Based Ligands

Abstract: This document provides a comprehensive technical guide for researchers, medicinal chemists, and material scientists on the strategic use of 3,5-dichloropicolinaldehyde as a versatile precursor for the synthesis of pyridine-based ligands. We delve into the foundational chemistry, provide detailed, field-tested protocols for ligand synthesis and subsequent metal complexation, and discuss the critical applications of these compounds. The focus is on the synthesis of Schiff base ligands, which are renowned for their straightforward preparation and rich coordination chemistry.

Scientific Introduction: The Strategic Importance of 3,5-Dichloropicolinaldehyde

Pyridine-based ligands are mainstays in coordination chemistry, forming the backbone of numerous catalysts, therapeutic agents, and advanced materials.[1][2] Their prevalence is due to the stability of the pyridine ring and the exceptional coordinating ability of the nitrogen atom. The strategic functionalization of the pyridine ring allows for precise tuning of the electronic and steric properties of the resulting metal complexes.

3,5-Dichloropicolinaldehyde emerges as a particularly valuable starting material for several key reasons:

• Built-in Bidentate Scaffold: The aldehyde group at the 2-position and the pyridine nitrogen create a natural N,O or, after modification, an N,N chelation site, which is fundamental for forming stable metal complexes.

• Reactive Aldehyde Handle: The aldehyde functionality is a prime site for high-yield condensation reactions, most notably the formation of Schiff bases through reaction with primary amines.[3][4] This reaction is robust, often proceeds under mild conditions, and allows for immense structural diversity by simply varying the amine partner.

• Tunable Electronic Properties: The two electron-withdrawing chlorine atoms on the pyridine ring significantly influence the electronic character of the ligand, which in turn modulates the redox potential and reactivity of the coordinated metal center.

• Sites for Further Functionalization: The C-Cl bonds can serve as reactive sites for subsequent cross-coupling reactions, enabling the development of more complex, multifunctional ligand architectures.

This guide will focus on the most direct and versatile application of 3,5-dichloropicolinaldehyde: the synthesis of Schiff base ligands and their metal complexes.

The Core Reaction: Schiff Base Condensation

The synthesis of Schiff base ligands from 3,5-dichloropicolinaldehyde is achieved through a condensation reaction with a primary amine. This reaction forms a characteristic imine or azomethine (-C=N-) functional group.[3]

Mechanism Rationale: The formation of a Schiff base is a reversible, typically acid-catalyzed reaction.[4]

• Nucleophilic Attack: The nitrogen atom of the primary amine acts as a nucleophile, attacking the electrophilic carbonyl carbon of the aldehyde.

• Carbinolamine Intermediate: This initial attack forms an unstable carbinolamine intermediate.[4]

• Dehydration: The carbinolamine then eliminates a molecule of water to form the stable imine bond. The acid catalyst facilitates this step by protonating the hydroxyl group, turning it into a better leaving group (H₂O).

The general transformation is illustrated below:

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Application Notes and Protocols for the Oxidation of 3,5-Dichloropicolinaldehyde

Introduction: The Strategic Importance of 3,5-Dichloropicolinic Acid

In the landscape of pharmaceutical and agrochemical development, the synthesis of high-purity carboxylic acids is a cornerstone of innovation. 3,5-Dichloropicolinic acid is a pivotal intermediate, with its structural motif appearing in a range of biologically active molecules. The controlled oxidation of its aldehyde precursor, 3,5-dichloropicolinaldehyde, is a critical transformation that demands a robust and reproducible methodology. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on a reliable experimental procedure for this oxidation, with a focus on the Pinnick oxidation, a method renowned for its mild conditions and broad functional group tolerance.[1][2]

This document will delve into the mechanistic underpinnings of the chosen protocol, offer a detailed step-by-step guide to its execution, and provide essential data for the characterization and validation of the final product.

Choosing the Optimal Oxidation Strategy: A Rationale for the Pinnick Oxidation

While several methods exist for the oxidation of aldehydes to carboxylic acids, including strong oxidants like potassium permanganate and Jones reagent, these can be harsh and may not be suitable for substrates with sensitive functional groups.[3] The Pinnick oxidation, utilizing sodium chlorite (NaClO₂) under mildly acidic conditions, stands out for its selectivity and efficiency, particularly with heteroaromatic aldehydes.[2][4][5]

The key advantages of the Pinnick oxidation for this specific transformation include:

• Mild Reaction Conditions: The reaction is typically carried out at or near room temperature, preserving the integrity of the dichloropyridine ring.

• High Selectivity: It specifically targets the aldehyde group, minimizing side reactions.

• Functional Group Tolerance: The method is compatible with a wide array of other functional groups, a crucial consideration in complex molecule synthesis.[2]

• Safety and Cost-Effectiveness: It avoids the use of heavy metals like chromium and is a relatively inexpensive procedure.[2]

The mechanism of the Pinnick oxidation involves the in situ formation of chlorous acid (HClO₂) from sodium chlorite in the presence of a mild acid, which then oxidizes the aldehyde.[2][5] A scavenger, such as 2-methyl-2-butene, is typically added to quench the hypochlorous acid (HOCl) byproduct, preventing unwanted side reactions.[4]

Experimental Protocol: A Step-by-Step Guide

This protocol is designed to be a self-validating system, with clear steps for execution, monitoring, and characterization.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
3,5-Dichloropicolinaldehyde	≥97%	Commercially Available
Sodium chlorite (NaClO₂)	Technical grade (80%)	Commercially Available	Store in a cool, dry place.
Sodium dihydrogen phosphate (NaH₂PO₄)	Reagent grade	Commercially Available	Used as a buffer.
2-Methyl-2-butene	≥99%	Commercially Available	Used as a scavenger.
tert-Butanol (t-BuOH)	Anhydrous	Commercially Available
Tetrahydrofuran (THF)	Anhydrous	Commercially Available
Water	Deionized	Laboratory Supply
Ethyl acetate	ACS grade	Commercially Available	For extraction.
Brine (saturated NaCl solution)	Laboratory prepared	For washing.
Anhydrous magnesium sulfate (MgSO₄)	Reagent grade	Commercially Available	For drying.
Hydrochloric acid (HCl)	1 M aqueous solution	Laboratory prepared	For acidification.

Safety Precautions

• 3,5-Dichloropicolinaldehyde: May cause skin, eye, and respiratory irritation. Handle in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[6][7]

• 3,5-Dichloropicolinic Acid: Causes skin and serious eye irritation, and may cause respiratory irritation. Handle with the same precautions as the starting material.[8]

• Sodium Chlorite: A strong oxidizing agent. Avoid contact with combustible materials.

• 2-Methyl-2-butene: Flammable liquid and vapor. Keep away from heat and open flames.

Reaction Setup and Procedure

Diagram of the Experimental Workflow:

Caption: A streamlined workflow for the oxidation of 3,5-dichloropicolinaldehyde.

Step-by-Step Methodology:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 3,5-dichloropicolinaldehyde (1.0 eq) in a 1:1 mixture of tert-butanol and tetrahydrofuran (approximately 10 mL per gram of aldehyde).

• Addition of Reagents: To the stirred solution, add sodium dihydrogen phosphate (1.2 eq) followed by 2-methyl-2-butene (3.0 eq).

• Initiation of Oxidation: In a separate flask, prepare a solution of sodium chlorite (1.5 eq, 80% technical grade) in deionized water (approximately 4 mL per gram of NaClO₂). Add the sodium chlorite solution dropwise to the reaction mixture over 10-15 minutes. An exotherm may be observed; maintain the temperature below 30 °C using a water bath if necessary.

• Reaction Monitoring: Stir the reaction mixture vigorously at room temperature. Monitor the progress of the reaction by thin-layer chromatography (TLC) using a suitable eluent system (e.g., 50% ethyl acetate in hexanes). The reaction is typically complete within 2-4 hours.

• Work-up: Once the starting material is consumed, quench the reaction by adding a saturated aqueous solution of sodium sulfite (Na₂SO₃) until a negative test with starch-iodide paper is obtained (optional, to remove excess oxidant).

• Solvent Removal: Remove the organic solvents (THF and t-BuOH) under reduced pressure using a rotary evaporator.

• Acidification and Extraction: To the remaining aqueous layer, add 1 M HCl until the pH is approximately 2-3. A white precipitate of 3,5-dichloropicolinic acid should form. Extract the aqueous mixture with ethyl acetate (3 x 20 mL).

• Washing and Drying: Combine the organic extracts and wash with brine (1 x 20 mL). Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: The crude 3,5-dichloropicolinic acid can be purified by recrystallization from a suitable solvent system, such as ethanol/water or toluene.

Expected Results and Characterization

The successful execution of this protocol should yield 3,5-dichloropicolinic acid as a white to off-white solid.

Quantitative Data Summary

Parameter	Expected Value
Yield	85-95%
Melting Point	153-154 °C[9]
Molecular Formula	C₆H₃Cl₂NO₂[8][10]
Molecular Weight	192.00 g/mol [8][10]

Spectroscopic Characterization

• ¹H NMR (DMSO-d₆, 400 MHz): The proton NMR spectrum is expected to show two signals in the aromatic region corresponding to the two protons on the pyridine ring. The carboxylic acid proton will appear as a broad singlet at a downfield chemical shift (typically >10 ppm).

• ¹³C NMR (DMSO-d₆, 100 MHz): The carbon NMR spectrum should display six distinct signals corresponding to the six carbon atoms in the molecule. The carbonyl carbon of the carboxylic acid will be observed at a characteristic downfield position (typically >160 ppm).

• Infrared (IR) Spectroscopy: The IR spectrum will show a characteristic broad O-H stretch for the carboxylic acid around 2500-3300 cm⁻¹ and a strong C=O stretch around 1700 cm⁻¹.

• Mass Spectrometry (MS): The mass spectrum will show a molecular ion peak corresponding to the molecular weight of 3,5-dichloropicolinic acid, with a characteristic isotopic pattern for two chlorine atoms.

Troubleshooting and Field-Proven Insights

• Incomplete Reaction: If TLC analysis indicates the presence of starting material after an extended period, a small additional portion of sodium chlorite solution can be added. Ensure vigorous stirring to facilitate the reaction.

• Low Yield: Inefficient extraction can lead to lower yields. Ensure the aqueous layer is thoroughly extracted with ethyl acetate. Acidification to pH 2-3 is crucial for the protonation and subsequent extraction of the carboxylic acid.

• Product Purity: If the final product is discolored, it may be due to impurities from the starting material or side reactions. Recrystallization is an effective method for purification. The use of a scavenger like 2-methyl-2-butene is critical to prevent chlorination of the aromatic ring by the HOCl byproduct.[4]

Conclusion

The Pinnick oxidation offers a reliable, safe, and efficient method for the synthesis of 3,5-dichloropicolinic acid from 3,5-dichloropicolinaldehyde. The detailed protocol and characterization data provided in these application notes are intended to empower researchers in the pharmaceutical and agrochemical industries to confidently and reproducibly perform this important chemical transformation, thereby accelerating their research and development endeavors.

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The Strategic Role of 3,5-Dichloropicolinaldehyde in the Genesis of Novel Anti-Inflammatory Therapeutics: Application Notes and Protocols

Introduction: Unlocking the Potential of a Versatile Scaffold

In the landscape of modern medicinal chemistry, the quest for novel anti-inflammatory agents is driven by the need for greater efficacy and improved safety profiles over existing treatments. Heterocyclic compounds form the backbone of many successful drugs, and the strategic selection of starting materials is paramount to efficient drug discovery pipelines. 3,5-Dichloropicolinaldehyde, a halogenated pyridine derivative, represents a highly versatile yet underexplored scaffold for the synthesis of potential anti-inflammatory drug candidates. The presence of two chlorine atoms offers opportunities for influencing pharmacokinetic properties and can serve as synthetic handles for further diversification.[1][2] The aldehyde functionality is a key reactive group for the construction of various heterocyclic systems known to possess anti-inflammatory activity, such as pyrazoles and pyrimidines.[3][4][5]

This guide provides a conceptual framework and detailed protocols for researchers, scientists, and drug development professionals on how to leverage 3,5-Dichloropicolinaldehyde as a starting material for the development of new anti-inflammatory drugs. We will explore hypothetical synthetic pathways to biologically relevant scaffolds and provide step-by-step protocols for their in vitro evaluation.

The Mechanistic Landscape of Inflammation: Targeting Key Pathways

Inflammation is a complex biological response involving a cascade of signaling molecules and immune cells. Key mediators of inflammation include prostaglandins (PGs) and nitric oxide (NO).[6] Prostaglandins are synthesized by cyclooxygenase (COX) enzymes, with COX-2 being inducibly expressed at sites of inflammation.[3][7] Overproduction of NO by inducible nitric oxide synthase (iNOS) also contributes to the inflammatory state.[6][8] Therefore, inhibition of COX-2 and the reduction of NO production are primary strategies in the development of anti-inflammatory drugs. The hypothetical derivatives of 3,5-Dichloropicolinaldehyde are envisioned to target these central pathways.

Figure 1: Simplified signaling pathway of inflammation targeted by hypothetical drugs.

Synthetic Strategies: From Aldehyde to Bioactive Heterocycles

The aldehyde group of 3,5-Dichloropicolinaldehyde is a versatile handle for constructing a variety of heterocyclic cores. Below are two hypothetical, yet plausible, synthetic workflows for generating pyrazole and pyrimidine derivatives, which are classes of compounds known for their anti-inflammatory properties.[3][4][5]

Workflow 1: Synthesis of a Pyrazole Derivative

This pathway utilizes a Knoevenagel condensation followed by a cyclization reaction with a hydrazine derivative to form a pyrazole ring.[5][9]

Figure 2: Proposed synthetic workflow for a pyrazole derivative.

Workflow 2: Synthesis of a Pyrimidine Derivative

This pathway involves the formation of an α,β-unsaturated ketone, which then undergoes a cyclocondensation reaction with a suitable amidine to yield a pyrimidine.[10][11]

Figure 3: Proposed synthetic workflow for a pyrimidine derivative.

Protocols for In Vitro Evaluation

Once synthesized, the novel derivatives of 3,5-Dichloropicolinaldehyde must be screened for their anti-inflammatory activity. The following are detailed protocols for two standard in vitro assays.

Protocol 1: Fluorometric COX-2 Inhibitor Screening Assay

This assay measures the ability of a test compound to inhibit the activity of the COX-2 enzyme. The assay is based on the fluorometric detection of Prostaglandin G2, an intermediate product generated by COX-2.[1][12]

Materials:

• COX-2 Inhibitor Screening Kit (e.g., Sigma-Aldrich MAK399 or similar)[12]

• Test compounds (dissolved in DMSO)

• 96-well white opaque flat-bottom plates

• Fluorescence plate reader (Ex/Em = 535/587 nm)

• Multi-channel pipette

Procedure:

• Reagent Preparation: Prepare all reagents (COX Assay Buffer, COX Probe, COX Cofactor, Arachidonic Acid, COX-2 enzyme, and Celecoxib inhibitor control) according to the kit manufacturer's instructions. Keep the reconstituted COX-2 enzyme on ice.[12]

• Compound Dilution: Dissolve test compounds in DMSO to create stock solutions. Dilute these stocks to 10 times the final desired test concentration with COX Assay Buffer.

• Plate Setup:

  • Sample Wells [S]: Add 10 µL of the diluted test compound.

  • Enzyme Control Wells [EC]: Add 10 µL of COX Assay Buffer.

  • Inhibitor Control Wells [IC]: Add 2 µL of Celecoxib and 8 µL of COX Assay Buffer.[1][12]

• Reaction Mix Preparation: Prepare a Reaction Mix for the number of assays to be performed. For each well, combine 80 µL of the mix as specified in the kit protocol (typically includes COX Assay Buffer, COX Probe, and COX Cofactor).

• Enzyme Addition: Add 80 µL of the Reaction Mix to each well (S, EC, and IC).

• Initiation of Reaction: Using a multi-channel pipette, add 10 µL of the diluted Arachidonic Acid/NaOH solution to each well to start the reaction.

• Measurement: Immediately begin measuring the fluorescence kinetically at 25°C for 5-10 minutes (Ex/Em = 535/587 nm).

• Data Analysis:

  • Choose two time points (T1 and T2) within the linear range of the reaction.

  • Calculate the change in fluorescence (ΔRFU = RFU2 - RFU1) for all wells.

  • Calculate the percentage of inhibition for each sample using the following formula: % Inhibition = [ (ΔRFU_EC - ΔRFU_S) / ΔRFU_EC ] * 100

  • Plot the % Inhibition against the test compound concentration to determine the IC50 value.

Protocol 2: LPS-Induced Nitric Oxide (NO) Production in RAW 264.7 Macrophages

This cell-based assay determines the ability of a test compound to inhibit the production of nitric oxide in macrophage cells stimulated with lipopolysaccharide (LPS), a potent inflammatory agent.[6][8][13] The amount of NO is quantified by measuring the accumulation of its stable metabolite, nitrite, in the cell culture supernatant using the Griess reagent.[8]

Materials:

• RAW 264.7 murine macrophage cell line

• DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin

• Lipopolysaccharide (LPS) from E. coli

• Test compounds (dissolved in DMSO)

• Griess Reagent (e.g., 1% sulfanilamide in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water)

• Sodium nitrite (for standard curve)

• 96-well cell culture plates

• Microplate reader (absorbance at 540 nm)

Procedure:

• Cell Seeding: Seed RAW 264.7 cells into a 96-well plate at a density of 1 x 10^5 cells/well. Incubate for 24 hours at 37°C in a 5% CO2 humidified atmosphere.[8]

• Compound Treatment: After incubation, replace the medium with fresh medium containing various concentrations of the test compounds. Include a vehicle control (DMSO, final concentration ≤ 0.5%). Incubate for 1 hour.[14]

• LPS Stimulation: Add LPS to all wells (except the negative control) to a final concentration of 1 µg/mL.[13]

• Incubation: Incubate the plate for an additional 24 hours at 37°C in a 5% CO2 atmosphere.

• Nitrite Measurement:

  • Prepare a sodium nitrite standard curve (e.g., 0-100 µM) in fresh culture medium.

  • Transfer 50-100 µL of the cell culture supernatant from each well to a new 96-well plate.

  • Add an equal volume of Griess reagent to each well.

  • Incubate at room temperature for 10-15 minutes, protected from light.

• Absorbance Reading: Measure the absorbance at 540 nm using a microplate reader.

• Data Analysis:

  • Calculate the nitrite concentration in each sample using the sodium nitrite standard curve.

  • Calculate the percentage of NO production inhibition for each compound concentration relative to the LPS-only control.

  • Plot the % Inhibition against the test compound concentration to determine the IC50 value.

  • Note: A parallel cell viability assay (e.g., MTT or resazurin) should be performed to ensure that the observed inhibition of NO production is not due to cytotoxicity.[14]

Data Presentation and Interpretation

The results from the in vitro screening assays should be compiled and presented in a clear, tabular format to facilitate comparison and structure-activity relationship (SAR) analysis.

Compound ID	Scaffold Type	R1 Group	COX-2 IC50 (µM)	NO Production IC50 (µM)	Cell Viability (at 100 µM)
DPC-PYZ-01	Pyrazole	Phenyl	5.2 ± 0.4	12.8 ± 1.1	>95%
DPC-PYZ-02	Pyrazole	4-Fluorophenyl	2.1 ± 0.2	8.5 ± 0.7	>95%
DPC-PYM-01	Pyrimidine	Phenyl	15.6 ± 1.3	25.1 ± 2.2	>95%
DPC-PYM-02	Pyrimidine	4-Methoxyphenyl	9.8 ± 0.9	18.4 ± 1.5	>95%
Celecoxib	-	-	0.05 ± 0.01	-	>95%
Indomethacin	-	-	-	5.5 ± 0.6	>95%
Hypothetical data for illustrative purposes.

Conclusion and Future Directions

3,5-Dichloropicolinaldehyde serves as a promising and versatile starting point for the synthesis of novel heterocyclic compounds with potential anti-inflammatory activity. The synthetic pathways and screening protocols detailed in this guide provide a robust framework for initiating a drug discovery program centered on this scaffold. Future work should focus on expanding the library of derivatives to establish clear structure-activity relationships, followed by in vivo testing of the most promising candidates in animal models of inflammation. The strategic incorporation of the dichloropyridine moiety may offer advantages in terms of metabolic stability and target engagement, making this an exciting area for further investigation.[1][2]

References

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• Virtual Screening for Finding Novel COX-2 Inhibitors as Antitumor Agents. Available from: [Link]

• Inhibition of lps-induced nitric oxide production in raw 264.7 cell lines, dpph radical scavenging and total phenolic content of banana (musa sapientum) blossom extracts. Thai Journal of Pharmaceutical Sciences. Available from: [Link]

• Sung, P.-J., et al. Inhibition of Nitric Oxide (NO) Production in Lipopolysaccharide (LPS)-Activated Murine Macrophage RAW 264.7 Cells by the Norsesterterpene Peroxide, Epimuqubilin A. Marine Drugs. 2017. Available from: [Link]

• A metal-free synthesis of pyrimidines from amidines with α,β-unsaturated ketones via tandem [3 + 3] annulation and visible-light-enabled photo-oxidation. Organic & Biomolecular Chemistry. 2021. Available from: [Link]

• Seo, W. G., et al. Inhibition of nitric oxide production in LPS-stimulated RAW 264.7 cells by stem bark of Ulmus pumila L. Journal of the Korean Society for Applied Biological Chemistry. 2015. Available from: [Link]

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• Patel, P.V., et al. Synthesis and Evaluation of Some Novel Pyrazole Derivatives for Anti- Inflammatory and Antimicrobial Activity. Journal of Pharmacy and Biological Sciences. 2012. Available from: [Link]

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Technical Notes & Optimization

Technical Support Center: Optimization of Reaction Conditions for 3,5-Dichloropicolinaldehyde

Welcome to the technical support center for the synthesis and optimization of 3,5-Dichloropicolinaldehyde. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting guides, and frequently asked questions. Our goal is to empower you with the knowledge to overcome common challenges and optimize your reaction conditions for this critical intermediate.

Introduction

3,5-Dichloropicolinaldehyde is a key building block in the synthesis of various pharmaceutical and agrochemical compounds. Its preparation can be approached through two primary synthetic routes, each with its own set of challenges and optimization parameters. This guide will delve into both methods, providing detailed protocols, troubleshooting advice, and the underlying chemical principles to ensure successful and reproducible synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes for preparing 3,5-Dichloropicolinaldehyde?

A1: The two most common and well-established methods for the synthesis of 3,5-Dichloropicolinaldehyde are:

• Oxidation of 3,5-dichloro-2-methylpyridine: This method involves the selective oxidation of the methyl group to an aldehyde. Selenium dioxide (SeO₂) is a frequently used reagent for this transformation.

• Hydrolysis of 3,5-dichloro-2-(trichloromethyl)pyridine: This route requires the initial synthesis of the trichloromethyl derivative, typically via free-radical photochlorination of 3,5-dichloro-2-methylpyridine, followed by hydrolysis to the aldehyde.[1][2]

Q2: Which synthetic route is preferable?

A2: The choice of synthetic route often depends on the available starting materials, scale of the reaction, and safety considerations.

• The oxidation route with selenium dioxide is often preferred for smaller-scale laboratory syntheses due to its directness. However, selenium compounds are toxic and require careful handling.[3]

• The hydrolysis route is a multi-step process but can be advantageous for larger-scale production, as the photochlorination of picolines is a well-established industrial process.[1][2]

Q3: What are the main challenges in the synthesis of 3,5-Dichloropicolinaldehyde?

A3: Common challenges include:

• Over-oxidation: In the oxidation of 3,5-dichloro-2-methylpyridine, the aldehyde product can be further oxidized to the corresponding carboxylic acid, 3,5-dichloropicolinic acid, reducing the yield of the desired product.[4]

• Incomplete reaction: Both routes can suffer from incomplete conversion of the starting material.

• Side reactions: The formation of byproducts can complicate the purification process. For instance, in the photochlorination step of the hydrolysis route, incomplete chlorination of the methyl group can occur.

• Purification: The final product may require careful purification to remove unreacted starting materials, byproducts, and reagents.

Troubleshooting Guide

This section provides solutions to common problems you may encounter during the synthesis of 3,5-Dichloropicolinaldehyde.

Scenario 1: Low Yield in the Oxidation of 3,5-dichloro-2-methylpyridine

Q: I am getting a low yield of 3,5-Dichloropicolinaldehyde when using selenium dioxide for the oxidation of 3,5-dichloro-2-methylpyridine. What are the possible causes and how can I improve the yield?

A: Low yields in this oxidation are a common issue and can often be attributed to several factors. Here is a systematic approach to troubleshooting:

1. Over-oxidation to 3,5-Dichloropicolinic Acid:

• Cause: The aldehyde product is susceptible to further oxidation to the carboxylic acid, especially with prolonged reaction times or excess oxidant.

• Troubleshooting Steps:

  • Monitor the reaction closely: Use Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to monitor the disappearance of the starting material and the formation of the aldehyde. Quench the reaction as soon as the starting material is consumed to prevent over-oxidation.

  • Control stoichiometry: Use a stoichiometric amount or a slight excess of selenium dioxide. A large excess should be avoided.

  • Reaction temperature: Maintain a consistent and optimized temperature. High temperatures can accelerate over-oxidation.

  • Solvent choice: The choice of solvent can influence the reaction rate and selectivity. Dioxane is a common solvent for this reaction.

2. Incomplete Reaction:

• Cause: Insufficient reaction time, low temperature, or poor reagent activity can lead to incomplete conversion of the starting material.

• Troubleshooting Steps:

  • Verify reagent quality: Ensure the selenium dioxide is of high purity and has been stored correctly.

  • Optimize reaction time and temperature: Gradually increase the reaction time and/or temperature while monitoring the reaction progress.

  • Ensure proper mixing: Vigorous stirring is crucial, especially since selenium dioxide is a solid.

3. Substrate Purity:

• Cause: Impurities in the starting 3,5-dichloro-2-methylpyridine can interfere with the reaction.

• Troubleshooting Steps:

  • Purify the starting material: If the purity of the starting material is questionable, consider purification by distillation or recrystallization.

Table 1: Troubleshooting Low Yield in Oxidation

Problem	Potential Cause	Recommended Solution
Low Yield	Over-oxidation	Monitor reaction closely, control stoichiometry of SeO₂, optimize temperature.
Incomplete Reaction	Verify reagent quality, optimize reaction time and temperature, ensure efficient stirring.
Impure Starting Material	Purify 3,5-dichloro-2-methylpyridine before use.

Scenario 2: Formation of 3,5-Dichloropicolinic Acid as a Major Byproduct

Q: My main product is the carboxylic acid instead of the aldehyde. How can I selectively obtain the aldehyde?

A: The selective synthesis of the aldehyde in the presence of an oxidizing agent that can also produce the carboxylic acid requires careful control of the reaction conditions.

• Use of a milder oxidizing agent: While selenium dioxide is common, other milder oxidizing agents could be explored. However, for this specific transformation, SeO₂ is generally the reagent of choice.

• In-situ trapping of the aldehyde: In some cases, the aldehyde can be trapped in-situ as a less reactive derivative (e.g., an acetal) to prevent further oxidation. This would, however, add an extra deprotection step.

• Strict reaction monitoring: This is the most critical factor. As mentioned previously, frequent monitoring by TLC or HPLC is essential to stop the reaction at the aldehyde stage.

Scenario 3: Difficulties in the Hydrolysis of 3,5-dichloro-2-(trichloromethyl)pyridine

Q: I am attempting the hydrolysis of 3,5-dichloro-2-(trichloromethyl)pyridine, but the reaction is either incomplete or I am getting other products. What should I do?

A: The hydrolysis of the trichloromethyl group to an aldehyde can be tricky. Here are some common issues and their solutions:

1. Incomplete Hydrolysis:

• Cause: The trichloromethyl group is sterically hindered, and its hydrolysis can be slow. Insufficient reaction time, inadequate acid/base concentration, or low temperature can lead to incomplete reaction.

• Troubleshooting Steps:

  • Increase reaction time and/or temperature: Monitor the reaction over a longer period or cautiously increase the temperature.

  • Optimize acid/base concentration: The concentration of the acid (e.g., sulfuric acid) or base used for hydrolysis is critical. A systematic optimization of the concentration may be necessary.

2. Formation of 3,5-Dichloropicolinic Acid:

• Cause: Under harsh hydrolysis conditions (e.g., high temperature, strong acid/base), the initially formed aldehyde can be oxidized to the carboxylic acid.

• Troubleshooting Steps:

  • Milder conditions: Attempt the hydrolysis under milder conditions (e.g., lower temperature, shorter reaction time) and monitor the product formation closely.

3. Formation of Other Byproducts:

• Cause: Depending on the reaction conditions, other side reactions might occur.

• Troubleshooting Steps:

  • Careful workup: A proper aqueous workup is crucial to remove the acid or base catalyst and isolate the product. Extraction with a suitable organic solvent followed by washing with a neutralizing solution (e.g., saturated sodium bicarbonate for an acidic reaction) is recommended.[5][6]

Experimental Protocols

Protocol 1: Oxidation of 3,5-dichloro-2-methylpyridine with Selenium Dioxide

This protocol is a general guideline and may require optimization for your specific setup.

Materials:

• 3,5-dichloro-2-methylpyridine

• Selenium dioxide (SeO₂)

• 1,4-Dioxane (anhydrous)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 3,5-dichloro-2-methylpyridine (1.0 eq) in anhydrous 1,4-dioxane.

• Reagent Addition: Add selenium dioxide (1.1 eq) to the solution.

• Reaction: Heat the reaction mixture to reflux (approximately 101 °C) with vigorous stirring.

• Monitoring: Monitor the progress of the reaction by TLC (e.g., using a mixture of hexane and ethyl acetate as the eluent). The starting material and product should have different Rf values.

• Work-up: Once the starting material is consumed (as indicated by TLC), cool the reaction mixture to room temperature.

• Filtration: Filter the mixture through a pad of Celite to remove the black selenium byproduct. Wash the filter cake with dichloromethane.

• Extraction: Combine the filtrate and washings. Wash the organic solution with saturated aqueous sodium bicarbonate solution to remove any acidic byproducts, followed by a wash with brine.[5]

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to obtain pure 3,5-Dichloropicolinaldehyde.

DOT Diagram: Workflow for Oxidation Protocol

Caption: Workflow for the synthesis of 3,5-Dichloropicolinaldehyde via oxidation.

Protocol 2: Hydrolysis of 3,5-dichloro-2-(trichloromethyl)pyridine

This protocol outlines the general procedure for the hydrolysis step. The synthesis of the starting material, 3,5-dichloro-2-(trichloromethyl)pyridine, is typically achieved through photochlorination of 3,5-dichloro-2-methylpyridine and is not detailed here.[1][2]

Materials:

• 3,5-dichloro-2-(trichloromethyl)pyridine

• Concentrated sulfuric acid

• Ice

• Dichloromethane (DCM) or other suitable organic solvent

• Saturated aqueous sodium bicarbonate solution

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: In a round-bottom flask, carefully add 3,5-dichloro-2-(trichloromethyl)pyridine (1.0 eq) to concentrated sulfuric acid.

• Reaction: Heat the mixture with stirring. The optimal temperature and time will need to be determined experimentally but can range from room temperature to gentle heating.

• Monitoring: Monitor the reaction by taking small aliquots, quenching them in ice, extracting with an organic solvent, and analyzing by TLC or GC-MS.

• Work-up: Once the reaction is complete, cool the mixture and carefully pour it onto crushed ice.

• Extraction: Extract the aqueous mixture with dichloromethane.

• Neutralization: Carefully wash the organic layer with saturated aqueous sodium bicarbonate solution until the aqueous layer is neutral or slightly basic.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and remove the solvent under reduced pressure.

• Purification: The crude product can be purified by recrystallization or column chromatography.

DOT Diagram: Troubleshooting Logic for Hydrolysis

Caption: Troubleshooting decision tree for the hydrolysis of 3,5-dichloro-2-(trichloromethyl)pyridine.

References

• Organic Syntheses Procedure. (n.d.). Organic Syntheses. Retrieved from [Link]

• Chemistry LibreTexts. (2021, September 27). 4.7: Reaction Work-Ups. Retrieved from [Link]

• University of Rochester. (n.d.). Organic Reaction Workup Formulas for Specific Reagents. Retrieved from [Link]

• Google Patents. (n.d.). CN101906068B - Preparation method of 2-pyridine carboxaldehyde.

• National Center for Biotechnology Information. (2023). Development of Simultaneous Determination Method of Pesticide High Toxic Metabolite 3,4-Dichloroaniline and 3,5 Dichloroaniline in Chives Using HPLC-MS/MS. PubMed Central. Retrieved from [Link]

• Google Patents. (n.d.). CN104478793A - Synthetic method of 2, 3, 5-trichloropyridine.

• Wikipedia. (n.d.). Pyridine-2-carbaldehyde. Retrieved from [Link]

• AdiChemistry. (n.d.). Selenium dioxide (SeO2) - Riley oxidation. Retrieved from [Link]

• ResearchGate. (2025). Selenium‐Promoted Oxidation of Organic Compounds: Reactions and Mechanisms. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Developments in Synthetic Application of Selenium(IV) Oxide and Organoselenium Compounds as Oxygen Donors and Oxygen-Transfer Agents. PubMed Central. Retrieved from [Link]

• Organic Syntheses Procedure. (n.d.). Organic Syntheses. Retrieved from [Link]

• Google Patents. (n.d.). CN101906068A - Preparation method of 2-pyridine carboxaldehyde.

• Organic Syntheses Procedure. (n.d.). Organic Syntheses. Retrieved from [Link]

• National Center for Biotechnology Information. (2023). Development of Simultaneous Determination Method of Pesticide High Toxic Metabolite 3,4-Dichloroaniline and 3,5 Dichloroaniline in Chives Using HPLC-MS/MS. PubMed. Retrieved from [Link]

• Google Patents. (n.d.). US2109954A - Oxidation of alkyl pyridines and alkyl quinolines.

• Wikipedia. (n.d.). Riley oxidation. Retrieved from [Link]

• National Center for Biotechnology Information. (2022). Oxidative Stability in Lipid Formulations: a Review of the Mechanisms, Drivers, and Inhibitors of Oxidation. PubMed. Retrieved from [Link]

• Google Patents. (n.d.). US2818378A - Oxidation of methyl-pyridines.

• Emporia State University. (2012). The use of selenium (IV) oxide to oxidize aromatic methyl groups. Retrieved from [Link]

• Pipzine Chemicals. (n.d.). 3,5-Dichloro-2-amino pyridine. Retrieved from [Link]

• 2nd International IUPAC Conference on Green Chemistry. (2008). 3,5-DIMETHYLPYRAZOLIUM CHLOROCHROMATE CATALYZED OXIDATION OF ALCOHOLS TO ALDEHYDES AND KETONES WITH PERIODIC ACID. Retrieved from [Link]

• ResearchGate. (n.d.). 3,5-Dichlorosalicylaldehyde. Retrieved from [Link]

• Google Patents. (n.d.). WO2014198278A1 - A method for producing 2,3-dichloro-5-(trichloromethyl)pyridine.
• Google Patents. (n.d.). WO2001005766A2 - Process for the preparation of 3,5-dichloropyridine.

• ALFA CHEMICAL. (2022). Review of Synthesis of 2,3-Dichloro-5-Trifluoromethyl Pyridine. Retrieved from [Link]

• Remedy Publications LLC. (n.d.). Design, Synthesis, and Antimicrobial Evaluation of Novel1,3,5-Triazine Derivatives. American Journal of Pharmacology. Retrieved from [Link]

• Centers for Disease Control and Prevention. (2024). References for Biomonitoring Analytical Methods. Retrieved from [Link]

• PubChem. (n.d.). 3,5-Dichloro-2-pyridinecarboxylic acid. Retrieved from [Link]

• Biomedical and Pharmacology Journal. (2015). Synthesis, Characterization Of Some New 1- (2, 5 – Dichloro Phenyl Hydrazino)-3,5-Dimethyl- 4-(Substituted Phenyl Azo) Pyrazoles And 3,5-Dimethyl- 4-(Substituted Phenyl Benzene Azo) Isoxazoles As Anti-Bacterial Agents. Retrieved from [Link]

• Research Outreach. (2023). Trifluoromethylpyridine: Its chemistry and applications. Retrieved from [Link]

• ResearchGate. (2025). Improved Rapid Analytical Method for the Urinary Determination of 3,5,6 Trichloro-2-Pyridinol, a Metabolite of Chlorpyrifos. Retrieved from [Link]

• National Center for Biotechnology Information. (2019). Preparation and characterization of resorcinol-dialdehyde starch-formaldehyde copolycondensation resin adhesive. PubMed. Retrieved from [Link]

• National Center for Biotechnology Information. (2023). Oxidation and oxidative stability in emulsions. PubMed. Retrieved from [Link]

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Technical Support Center: Synthesis of 3,5-Dichloropicolinaldehyde Derivatives

Welcome to the technical support center for the synthesis of 3,5-dichloropicolinaldehyde and its derivatives. This guide is designed for researchers, scientists, and professionals in drug development. Here, we address common challenges and frequently asked questions encountered during the synthesis of this important class of intermediates. Our goal is to provide not only solutions but also the underlying chemical principles to empower you to optimize your reactions effectively.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route to 3,5-dichloropicolinaldehyde?

The most prevalent and direct method for synthesizing 3,5-dichloropicolinaldehyde is through the selective oxidation of its corresponding methylpyridine precursor, 3,5-dichloro-2-methylpyridine. The methyl group at the 2-position is more activated towards oxidation compared to a C-H bond on the pyridine ring itself. Various oxidizing agents can be employed for this transformation, each with its own set of advantages and challenges.[1][2]

Q2: Why am I getting the corresponding carboxylic acid (3,5-dichloropicolinic acid) as a major byproduct?

This is a classic case of over-oxidation. Aldehydes are themselves susceptible to oxidation, often more so than the starting methyl group, leading to the formation of the corresponding carboxylic acid.[3] This issue is particularly common with strong, non-selective oxidizing agents like potassium permanganate (KMnO₄).

Causality: The reaction mechanism for many oxidants involves the formation of an intermediate that can readily undergo a second oxidation step. To mitigate this, it is crucial to select an appropriate oxidant and carefully control the reaction conditions (temperature, stoichiometry, and reaction time). Milder, more selective oxidants like manganese dioxide (MnO₂) or selenium dioxide (SeO₂) are often preferred for this transformation.[4][5][6]

Q3: My reaction turns into a dark, tar-like mixture with very low yield. What's happening?

The formation of dark, insoluble tars is typically indicative of product decomposition or polymerization. Picolinaldehydes can be unstable, especially at elevated temperatures or under acidic/basic conditions.[2]

Causality: The electron-withdrawing nature of the two chlorine atoms on the pyridine ring can make the aldehyde carbonyl group more electrophilic and susceptible to polymerization. Furthermore, high reaction temperatures can lead to nonspecific decomposition pathways. Careful temperature control and minimizing reaction time once the starting material is consumed (as monitored by TLC or GC) are critical to preventing this.

Q4: How can I effectively monitor the progress of the oxidation reaction?

Thin-Layer Chromatography (TLC) is the most common and convenient method. Use a suitable solvent system (e.g., a mixture of ethyl acetate and hexanes) to achieve good separation between the starting material (3,5-dichloro-2-methylpyridine), the aldehyde product, and the carboxylic acid byproduct. The aldehyde is typically more polar than the starting material but less polar than the carboxylic acid. Staining with an appropriate agent, such as potassium permanganate stain, can help visualize all spots. For more quantitative analysis, Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC) can be employed.

Troubleshooting Guide

This section provides a systematic approach to diagnosing and resolving common issues encountered during the synthesis.

Problem 1: Low or No Product Yield

Low yields are a frequent challenge in organic synthesis. A logical, step-by-step investigation is the key to identifying and solving the root cause.[7]

Logical Troubleshooting Flowchart

Below is a workflow to systematically troubleshoot low-yield issues.

Sources

• 1. 2-Methylpyridine - Wikipedia [en.wikipedia.org]
• 2. Pyridine-2-carbaldehyde - Wikipedia [en.wikipedia.org]
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• 4. The use of selenium (IV) oxide to oxidize aromatic methyl groups. [dspacep01.emporia.edu]
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• 6. Page loading... [guidechem.com]
• 7. How To [chem.rochester.edu]

Technical Support Center: Reactions with 3,5-Dichloropicolinaldehyde

Introduction

Welcome to the technical support guide for reactions involving 3,5-Dichloropicolinaldehyde. This resource is designed for researchers, scientists, and professionals in drug development who utilize this versatile aldehyde in their synthetic pathways. As a key building block, its reactivity can sometimes lead to unexpected side products, impacting yield and purity. This guide provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to help you navigate common challenges and optimize your experimental outcomes. We will explore the underlying chemical principles to not only solve immediate issues but also to empower you with the knowledge for future experimental design.

Core Concepts: Reactivity of 3,5-Dichloropicolinaldehyde

3,5-Dichloropicolinaldehyde is an aromatic aldehyde with two electron-withdrawing chlorine atoms on the pyridine ring. A key feature is the absence of α-hydrogens, which prevents it from undergoing typical aldol condensation reactions.[1][2] This lack of α-hydrogens, however, makes it susceptible to other base-induced reactions, most notably the Cannizzaro reaction.[2][3][4] Understanding this reactivity is crucial for troubleshooting and minimizing the formation of common side products.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems that may arise during reactions with 3,5-Dichloropicolinaldehyde, providing potential causes and actionable solutions.

Problem 1: Low Yield of the Desired Product with Concurrent Formation of a Carboxylic Acid and an Alcohol

Symptoms:

• NMR or LC-MS analysis of the crude reaction mixture shows the presence of 3,5-dichloropicolinic acid and (3,5-dichloropyridin-4-yl)methanol in significant quantities.

• The isolated yield of the target compound is substantially lower than expected.

Root Cause Analysis:

The presence of both the oxidized (carboxylic acid) and reduced (alcohol) forms of the starting aldehyde is a classic indicator of the Cannizzaro reaction .[2][3][4] This disproportionation reaction occurs when an aldehyde lacking α-hydrogens is subjected to strong basic conditions.[2][3][4] One molecule of the aldehyde is oxidized to a carboxylate, while a second molecule is reduced to a primary alcohol.[3][4]

Mechanism Snapshot: The Cannizzaro Reaction

• Nucleophilic Attack: A hydroxide ion (or other strong base) attacks the electrophilic carbonyl carbon of the aldehyde.[3][4]

• Hydride Transfer: The resulting tetrahedral intermediate collapses, transferring a hydride ion to the carbonyl carbon of a second aldehyde molecule.[2][4]

• Proton Exchange: An acid-base reaction between the newly formed carboxylate and alkoxide ions yields the final products after workup.[3]

Solutions & Preventative Measures:

• pH Control: Carefully control the pH of the reaction mixture. If your desired reaction does not require strongly basic conditions, consider using a weaker, non-nucleophilic base or a buffered system.

• Temperature Management: The Cannizzaro reaction is often accelerated at higher temperatures. Running the reaction at a lower temperature may suppress this side reaction.

• Order of Addition: If the reaction requires a strong base, consider adding the base slowly to a cooled solution of the aldehyde and other reagents. This can help to minimize the concentration of free base available to initiate the Cannizzaro reaction.

• Crossed Cannizzaro Reaction Strategy: If your protocol involves another aldehyde, such as formaldehyde, you might be observing a "crossed" Cannizzaro reaction. In this scenario, formaldehyde is preferentially oxidized to formate, while your more valuable 3,5-Dichloropicolinaldehyde is reduced to the alcohol.[1][3] If the alcohol is not your desired product, you will need to reconsider your reaction strategy.

Problem 2: Formation of Only the Carboxylic Acid Side Product (3,5-Dichloropicolinic Acid)

Symptoms:

• The primary impurity identified is 3,5-dichloropicolinic acid.

• Little to no corresponding alcohol side product is observed.

Root Cause Analysis:

The formation of the carboxylic acid without the corresponding alcohol suggests an oxidation reaction is occurring, independent of the Cannizzaro pathway. Aldehydes are generally susceptible to oxidation, which can be promoted by various factors.[5][6][7]

Potential Causes & Solutions:

• Air Oxidation: Aldehydes can be oxidized by atmospheric oxygen, particularly under basic conditions or in the presence of trace metal catalysts.

  • Solution: Perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to exclude oxygen.

• Oxidizing Agents: Ensure that none of the reagents or solvents used are contaminated with oxidizing agents. Some reagents, even if not explicitly "oxidants," can facilitate oxidation under certain conditions.

  • Solution: Use freshly distilled or high-purity solvents and reagents.

• Peroxide Contamination: Ethereal solvents like THF or dioxane can form explosive peroxides upon storage, which are also strong oxidizing agents.

  • Solution: Test for and remove peroxides from solvents before use.

Problem 3: Formation of Only the Alcohol Side Product ((3,5-dichloropyridin-4-yl)methanol)

Symptoms:

• The main side product is identified as (3,5-dichloropyridin-4-yl)methanol.

• The corresponding carboxylic acid is not detected in significant amounts.

Root Cause Analysis:

This outcome points towards a reduction of the aldehyde. This can be caused by the intended reducing agent if the goal was a different transformation, or by an unintended reduction pathway.

Potential Causes & Solutions:

• Reducing Agent Stoichiometry: If a reducing agent is part of your protocol (e.g., for a reductive amination), its stoichiometry and reactivity must be carefully controlled. Over-reduction can lead to the formation of the alcohol.

  • Solution: Use a milder reducing agent or carefully control the stoichiometry. For example, using sodium borohydride can sometimes be controlled to favor aldehyde reduction over carboxylic acid reduction.[8]

• Hydride Donors: Be aware of any potential hydride donors in your reaction mixture. For example, certain complex reagents or intermediates might be capable of reducing the aldehyde.

• Catalytic Hydrogenation: If using a transition metal catalyst (e.g., Palladium on carbon) and a hydrogen source, ensure the reaction conditions are optimized to prevent complete reduction to the alcohol if that is not the desired outcome.

Data Summary: Common Side Products

Side Product Name	Chemical Formula	Molecular Weight ( g/mol )	Common Cause
3,5-Dichloropicolinic Acid	C₆H₃Cl₂NO₂	192.00	Oxidation, Cannizzaro Reaction
(3,5-Dichloropyridin-4-yl)methanol	C₆H₅Cl₂NO	178.02	Reduction, Cannizzaro Reaction

Frequently Asked Questions (FAQs)

Q1: My reaction is base-sensitive, but I need to use a base. How can I avoid the Cannizzaro reaction?

A1: This is a common challenge. Consider using a hindered, non-nucleophilic base like diisopropylethylamine (DIPEA) or 2,6-lutidine. These bases are less likely to act as nucleophiles and initiate the Cannizzaro reaction. Alternatively, running the reaction at low temperatures (e.g., 0 °C or -78 °C) can significantly slow down the rate of the Cannizzaro reaction relative to your desired reaction.

Q2: I am performing a Wittig reaction with 3,5-Dichloropicolinaldehyde and my yields are low, with significant amounts of the starting material recovered. What could be the issue?

A2: The electron-withdrawing nature of the dichloropyridine ring can make the carbonyl carbon of 3,5-Dichloropicolinaldehyde highly electrophilic. While this is generally good for nucleophilic attack, it can also lead to stabilization of the betaine intermediate in the Wittig reaction, potentially slowing down the subsequent elimination to form the alkene. Additionally, ensure your ylide is generated under anhydrous conditions, as water can quench the ylide and the strong base used for its formation can initiate the Cannizzaro reaction with the aldehyde.

Q3: How can I effectively purify my desired product away from the carboxylic acid and alcohol side products?

A3:

• For 3,5-Dichloropicolinic Acid: This acidic impurity can often be removed by a simple liquid-liquid extraction. After the reaction, dilute the mixture with an organic solvent (e.g., ethyl acetate, dichloromethane) and wash with a mild aqueous base like sodium bicarbonate solution. The acidic side product will be deprotonated and move into the aqueous layer, while your (presumably neutral) product remains in the organic layer.

• For (3,5-Dichloropyridin-4-yl)methanol: This alcohol is more polar than the starting aldehyde but may have similar polarity to your desired product. Column chromatography is typically the most effective method for separation. A careful selection of the solvent system (e.g., a gradient of ethyl acetate in hexanes) will be necessary.

Experimental Protocols

Protocol 1: General Procedure for Minimizing Cannizzaro Reaction in a Base-Mediated Reaction

This protocol provides a general framework for a reaction requiring a base where the Cannizzaro reaction is a concern.

• Inert Atmosphere: Set up the reaction vessel under a dry, inert atmosphere (N₂ or Ar).

• Reagent Preparation: Dissolve 3,5-Dichloropicolinaldehyde and any other electrophiles/substrates in an appropriate anhydrous solvent.

• Cooling: Cool the solution to a low temperature (e.g., 0 °C or lower) using an ice-water or dry ice-acetone bath.

• Slow Base Addition: Add the base dropwise to the cooled solution over an extended period. If using a solid base, add it in small portions.

• Reaction Monitoring: Monitor the reaction progress by TLC or LC-MS. If the reaction is sluggish at low temperatures, allow it to warm slowly to a temperature where the desired reaction proceeds at a reasonable rate while minimizing side product formation.

• Quenching: Once the reaction is complete, quench it by adding a suitable reagent (e.g., saturated ammonium chloride solution for organometallic reagents, or a mild acid to neutralize the base).

• Workup and Purification: Proceed with an appropriate aqueous workup and purification, such as column chromatography.

Protocol 2: Purification Strategy to Remove Acidic and Neutral Side Products

• Initial Quench: Quench the reaction mixture as appropriate for the chemistry involved.

• Solvent Dilution: Dilute the crude mixture with a water-immiscible organic solvent such as ethyl acetate.

• Aqueous Wash (Base): Transfer the solution to a separatory funnel and wash with a saturated aqueous solution of sodium bicarbonate (1-3 times). This will remove the 3,5-dichloropicolinic acid.

• Aqueous Wash (Brine): Wash the organic layer with a saturated aqueous solution of sodium chloride (brine) to remove residual water and water-soluble impurities.

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄, MgSO₄), filter, and concentrate under reduced pressure.

• Chromatography: Purify the resulting crude material by flash column chromatography on silica gel, using an appropriate solvent system to separate the desired product from the (3,5-dichloropyridin-4-yl)methanol and any remaining starting material.

Visualizations

Logical Flowchart for Troubleshooting

Caption: Troubleshooting flowchart for identifying common side reactions.

Reaction Pathway Diagram

Caption: Potential reaction pathways for 3,5-Dichloropicolinaldehyde.

References

• Pharmaguideline. Cannizzaro Reaction and Crossed Cannizzaro Reaction. Available from: [Link]

• Wikipedia. Cannizzaro reaction. Available from: [Link]

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• Google Patents. Method for preparing an aldehyde or alcohol by reduction of a carboxylic acid.

• Organic Chemistry Portal. Synthesis of carboxylic acids by oxidation of alcohols. Available from: [Link]

• Chemistry Steps. Cannizzaro Reaction. Available from: [Link]

• LibreTexts Chemistry. Making Carboxylic Acids by Oxidation of Primary Alcohols or Aldehydes. Available from: [Link]

• YouTube. 178 CHM2211 Synthesis of Carboxylic Acids via Oxidation of Alkenes, Aldehydes, or Alcohols. Available from: [Link]

• Organic Chemistry Portal. Synthesis of carboxylic acids by oxidation of aldehydes. Available from: [Link]

• BYJU'S. Cannizzaro Reaction Mechanism. Available from: [Link]

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• 5. researchgate.net [researchgate.net]
• 6. m.youtube.com [m.youtube.com]
• 7. Carboxylic acid synthesis by oxidation of aldehydes [organic-chemistry.org]
• 8. US4760196A - Method for preparing an aldehyde or alcohol by reduction of a carboxylic acid - Google Patents [patents.google.com]

Technical Support Center: Troubleshooting Catalyst Deactivation in 3,5-Dichloropicolinaldehyde Couplings

Welcome to the technical support center for troubleshooting catalyst deactivation in cross-coupling reactions involving 3,5-Dichloropicolinaldehyde. This guide is designed for researchers, scientists, and drug development professionals to navigate the unique challenges presented by this substrate. The electron-deficient nature of the pyridine ring, combined with the coordinating potential of the ring nitrogen and the aldehyde functionality, necessitates careful optimization to maintain catalyst activity. This document provides in-depth, field-proven insights in a question-and-answer format to address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: Why are my cross-coupling reactions with 3,5-Dichloropicolinaldehyde sluggish or failing completely?

A1: The primary challenge with 3,5-Dichloropicolinaldehyde lies in its inherent chemical properties that can lead to rapid catalyst deactivation. The Lewis basic nitrogen atom in the pyridine ring can coordinate strongly to the palladium center of the catalyst. This coordination can form stable, inactive complexes, effectively poisoning the catalyst and stalling the catalytic cycle.[1][2] This issue is often termed the "2-pyridyl problem" and is a known challenge in the coupling of pyridine-containing substrates.[2]

Furthermore, the presence of two electron-withdrawing chlorine atoms and an aldehyde group can influence the electronic environment of the pyridine ring, affecting the oxidative addition step of the catalytic cycle.

Q2: I'm observing the formation of a black precipitate in my reaction. What is it and how can I prevent it?

A2: The black precipitate is likely palladium black, which is finely divided, catalytically inactive palladium metal. Its formation indicates that the active Pd(0) catalyst has agglomerated and precipitated out of the solution. Common causes for this include:

• Presence of Oxygen: Palladium(0) catalysts are highly sensitive to oxygen. Inadequate inert atmosphere techniques can lead to oxidation and subsequent decomposition of the catalyst.

• Slow Catalysis: If the catalytic cycle is slow, for instance due to inhibition by the pyridine nitrogen, the lifetime of the active Pd(0) species in solution increases, providing more opportunity for agglomeration.

• High Temperatures: While increased temperature can sometimes improve reaction rates, it can also accelerate catalyst decomposition.

Solutions:

• Ensure a Rigorously Inert Atmosphere: Degas your solvents thoroughly using methods like freeze-pump-thaw or by bubbling with an inert gas (Argon or Nitrogen) for an extended period. Use Schlenk techniques or a glovebox for the reaction setup.

• Optimize Ligand Choice: Employ bulky, electron-rich phosphine ligands. These ligands can stabilize the Pd(0) center, preventing agglomeration and promoting the desired catalytic cycle.

• Use a Pre-catalyst: Utilize a well-defined palladium pre-catalyst to ensure the efficient and controlled generation of the active catalytic species in situ.

Q3: My reaction is producing significant amounts of homocoupled byproducts. What causes this and what are the remedies?

A3: Homocoupling, particularly the Glaser-Hay coupling in Sonogashira reactions, is a common side reaction, especially when using copper co-catalysts.[3] This occurs when the terminal alkyne couples with itself. The primary culprit is often the presence of oxygen, which promotes this side reaction.[3]

Preventative Measures:

• Strictly Anaerobic Conditions: As with preventing palladium black formation, maintaining a rigorously inert atmosphere is crucial to suppress oxygen-mediated homocoupling.

• Minimize Copper Catalyst Loading: In Sonogashira couplings, reducing the amount of the copper(I) co-catalyst can decrease the rate of homocoupling.

• Consider Copper-Free Conditions: For challenging substrates, copper-free Sonogashira protocols can be more effective as they eliminate the possibility of Glaser-Hay homocoupling.

• Control Stoichiometry: In Suzuki reactions, an excess of the boronic acid can sometimes lead to homocoupling. Careful control of the stoichiometry is recommended.

Troubleshooting Guide: A Deeper Dive

Issue 1: Low to No Product Conversion

If you are experiencing low or no conversion of your 3,5-Dichloropicolinaldehyde, a systematic approach to troubleshooting is essential. The following workflow can help you identify and resolve the root cause.

Caption: A systematic workflow for troubleshooting low conversion in couplings of 3,5-Dichloropicolinaldehyde.

• Verify Inert Atmosphere: Oxygen is detrimental to most palladium-catalyzed cross-coupling reactions. Ensure all solvents are thoroughly degassed and the reaction is performed under a positive pressure of an inert gas like argon or nitrogen.

• Assess Reagent Purity and Activity:

  • 3,5-Dichloropicolinaldehyde: Ensure the starting material is pure and free from impurities that could act as catalyst poisons.

  • Coupling Partner: For Suzuki reactions, boronic acids can degrade over time. Use a fresh or recently purchased batch. Protodeboronation can be an issue, especially in the presence of water.[1] For Sonogashira reactions, ensure the terminal alkyne is of high purity.

  • Base: The choice and quality of the base are critical. For Suzuki reactions, inorganic bases like K₂CO₃, Cs₂CO₃, or K₃PO₄ are commonly used. The base should be finely powdered and anhydrous. For other couplings, organic bases like triethylamine should be distilled before use to remove any water or oxidized impurities.

• Optimize the Catalyst System:

  • Ligand Screening: The choice of ligand is arguably the most critical parameter. For electron-deficient heteroaryl halides like 3,5-Dichloropicolinaldehyde, bulky and electron-rich phosphine ligands are often the most effective.[4] These ligands promote the formation of the catalytically active monoligated Pd(0) species and accelerate the rate-limiting oxidative addition step. A recommended screening panel is provided in the table below.

  • Base Screening: The optimal base is highly dependent on the specific coupling reaction and substrates. It's advisable to screen a variety of bases.

  • Solvent Screening: Aprotic polar solvents like DMF, DMAc, or dioxane are often good choices. The solvent must be able to dissolve all reaction components at the reaction temperature.

Parameter	Recommended Screening Conditions	Rationale
Palladium Source	Pd₂(dba)₃, Pd(OAc)₂, PdCl₂(dppf)	Common and effective palladium pre-catalysts.
Ligands	SPhos, XPhos, RuPhos, P(t-Bu)₃	Bulky, electron-rich ligands that are effective for challenging couplings.[5]
Bases (Suzuki)	K₂CO₃, K₃PO₄, Cs₂CO₃	A range of inorganic bases with varying strengths.
Bases (Sonogashira)	Et₃N, DIPA, Cs₂CO₃	Common organic and inorganic bases for Sonogashira couplings.
Solvents	Dioxane, Toluene, DMF, DMAc	A selection of commonly used solvents with different polarities.

Table 1: Recommended screening panel for optimizing the coupling of 3,5-Dichloropicolinaldehyde.

• Adjust Reaction Temperature: While many couplings proceed at elevated temperatures, some reactions involving sensitive functional groups may benefit from lower temperatures to minimize side reactions. Conversely, if no reaction is observed, a gradual increase in temperature may be necessary.

• Increase Catalyst Loading: As a last resort, a modest increase in the catalyst loading (e.g., from 1-2 mol% to 3-5 mol%) can sometimes compensate for partial catalyst deactivation. However, this is not a cost-effective or elegant solution and should only be considered after other parameters have been optimized.

Issue 2: Catalyst Poisoning and Characterization

When troubleshooting persistent catalyst deactivation, it can be beneficial to identify the specific cause of poisoning.

Caption: Potential pathways for catalyst deactivation in couplings of 3,5-Dichloropicolinaldehyde.

For a more in-depth analysis of catalyst deactivation, the following analytical techniques can be employed:

Technique	Information Gained
ICP-MS	Quantifies the amount of palladium in solution, which can indicate precipitation. Can also detect metallic impurities that may act as poisons.[6][7]
XPS	X-ray Photoelectron Spectroscopy can identify the oxidation state of palladium and detect the presence of poisons on the surface of a heterogeneous catalyst.
NMR Spectroscopy	³¹P NMR can be used to monitor the fate of phosphine ligands and identify the formation of new palladium-ligand complexes.
LC-MS/GC-MS	Can be used to identify and quantify side products, which can provide clues about catalyst decomposition pathways or unwanted reactivity of the aldehyde group.

Table 2: Analytical techniques for investigating catalyst deactivation.

Experimental Protocols

Protocol 1: General Procedure for Catalyst/Ligand Screening for Suzuki Coupling

• Preparation: To an array of oven-dried reaction vials, add 3,5-Dichloropicolinaldehyde (1.0 eq.), the desired arylboronic acid (1.2 eq.), and the base (2.0 eq.).

• Catalyst/Ligand Addition: In a glovebox, prepare stock solutions of the palladium pre-catalyst and ligands in the reaction solvent. Add the appropriate amount of the catalyst and ligand solutions to each vial.

• Reaction: Seal the vials, remove them from the glovebox, and place them in a heating block set to the desired temperature. Stir the reactions for the specified time (e.g., 12-24 hours).

• Analysis: After cooling to room temperature, take an aliquot from each reaction, dilute it, and analyze by LC-MS or GC-MS to determine the conversion to the desired product.

Protocol 2: Procedure for a Copper-Free Sonogashira Coupling

• Setup: To an oven-dried Schlenk flask, add 3,5-Dichloropicolinaldehyde (1.0 eq.), the palladium pre-catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and a suitable base (e.g., Cs₂CO₃, 2.0 eq.).

• Inerting: Evacuate and backfill the flask with argon or nitrogen three times.

• Solvent and Reagent Addition: Add the degassed solvent (e.g., DMF) via syringe, followed by the terminal alkyne (1.1 eq.).

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 60-100 °C) and monitor the progress by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction, dilute with water, and extract the product with an organic solvent. Purify by column chromatography.

By systematically applying these troubleshooting strategies and experimental protocols, researchers can overcome the challenges associated with catalyst deactivation in the cross-coupling of 3,5-Dichloropicolinaldehyde and achieve efficient and reproducible synthesis of their target molecules.

References

Sources

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. depts.washington.edu [depts.washington.edu]
• 4. Developing Ligands for Palladium(II)-Catalyzed C–H Functionalization: Intimate Dialogue between Ligand and Substrate - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Pilot Study to Quantify Palladium Impurities in Lead-like Compounds Following Commonly Used Purification Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 7. arborassays.com [arborassays.com]

Managing scalability challenges in 3,5-Dichloropicolinaldehyde synthesis

Technical Support Center: Synthesis of 3,5-Dichloropicolinaldehyde

Introduction

3,5-Dichloropicolinaldehyde is a pivotal intermediate in the synthesis of various fine chemicals, particularly in the agrochemical and pharmaceutical industries. Its production on a laboratory and industrial scale, however, is frequently beset by challenges related to yield, purity, and reaction control. This technical support guide is designed for researchers, chemists, and process development professionals to navigate the complexities of its synthesis. We provide in-depth troubleshooting advice and answers to frequently asked questions, grounded in established chemical principles and field-proven methodologies.

Overview of Primary Synthetic Route

The most prevalent synthetic pathway to 3,5-Dichloropicolinaldehyde involves a two-stage process. The first stage is the exhaustive chlorination of the methyl group of a suitable picoline precursor, followed by chlorination of the pyridine ring. The second stage is the controlled hydrolysis of the resulting trichloromethyl group to the desired aldehyde functionality.

A common starting material is 3-picoline, which undergoes radical chlorination to form 3-(trichloromethyl)pyridine. Subsequent ring chlorination yields 3,5-dichloro-2-(trichloromethyl)pyridine, which is then hydrolyzed. An alternative, often more direct, precursor is 2,6-dichloro-3-methylpyridine, which can be selectively chlorinated at the methyl group. The hydrolysis step is critical and often requires careful optimization to prevent side reactions.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis of 3,5-Dichloropicolinaldehyde in a question-and-answer format.

Question 1: My yield is consistently low after the hydrolysis of 2,6-dichloro-3-(trichloromethyl)pyridine. What are the likely causes and how can I improve it?

Answer: Low yield in the hydrolysis step is a common scalability challenge. The primary causes are typically incomplete reaction, degradation of the product, or formation of intractable side products.

• Causality: The hydrolysis of a trichloromethyl group is sensitive to reaction conditions. Excessively harsh conditions (e.g., high concentrations of strong acid/base, high temperatures) can lead to decomposition of the aldehyde product or polymerization. Conversely, conditions that are too mild will result in incomplete conversion, leaving significant amounts of the stable trichloromethyl intermediate.

• Troubleshooting Steps:

  • Optimize Acid Catalyst and Concentration: Sulfuric acid is commonly used. Start with a systematic evaluation of its concentration (e.g., 85%, 90%, 95%). A higher concentration can increase the reaction rate but may also promote side reactions.

  • Temperature and Time Control: Monitor the reaction temperature closely. An initial exotherm is common. Maintain a consistent temperature (e.g., 50-70°C) and track the reaction progress using Gas Chromatography (GC) or Thin Layer Chromatography (TLC). Determine the optimal reaction time to maximize product formation while minimizing by-product accumulation.

  • Controlled Work-up: The quenching step is critical. Pouring the acidic reaction mixture onto ice is standard practice to rapidly dilute the acid and dissipate heat. Ensure the pH is carefully adjusted during neutralization to avoid product degradation under strongly basic conditions.

  • Inert Atmosphere: Although the aldehyde is relatively stable, conducting the reaction and work-up under an inert atmosphere (e.g., Nitrogen or Argon) can prevent oxidative degradation, especially at elevated temperatures.

Question 2: I'm observing significant by-products in my GC analysis, including a compound with a mass corresponding to the carboxylic acid. How can I prevent this over-oxidation?

Answer: The formation of 3,5-Dichloropicolinic acid is a classic example of over-oxidation during the hydrolysis step. This indicates that the reaction conditions are too aggressive for the aldehyde product.

• Causality: The aldehyde functional group is susceptible to oxidation to a carboxylic acid, especially in the presence of strong acids and residual oxidizing species or at elevated temperatures for prolonged periods.

• Troubleshooting Steps:

  • Reduce Reaction Temperature: This is the most effective way to minimize over-oxidation. A lower temperature will slow down both the desired hydrolysis and the undesired oxidation, but the activation energy for oxidation is often higher, leading to a significant reduction in the by-product.

  • Shorten Reaction Time: As soon as GC analysis shows that the starting trichloromethyl compound is consumed to an acceptable level (e.g., >95%), proceed with the work-up immediately.

  • Alternative Hydrolysis Methods: Consider using a milder reagent system. For example, the use of silver nitrate in aqueous ethanol or formic acid can sometimes effect the hydrolysis under less forcing conditions, though this adds cost and complexity.

Question 3: The initial radical chlorination of the picoline starting material is non-selective and results in a complex mixture. How can I improve the selectivity for the trichloromethyl intermediate?

Answer: Achieving selective chlorination of the methyl group without significant ring chlorination is a key challenge.

• Causality: Radical chlorination, typically initiated by UV light or chemical initiators like AIBN, can be difficult to control. The reaction proceeds via a free-radical chain mechanism. If the reaction temperature is too high or the concentration of chlorine is not well-regulated, radicals can begin to attack the electron-deficient pyridine ring, leading to a mixture of chlorinated isomers.[1]

• Troubleshooting Steps:

  • Control of Reagents: Use a precise stoichiometry of the chlorinating agent (e.g., chlorine gas, sulfuryl chloride). A slow, controlled addition of the chlorinating agent is crucial.

  • UV Initiation and Temperature: When using UV light, ensure the wavelength and intensity are optimized. The reaction should be run at the lowest temperature that allows for a reasonable reaction rate, often at the reflux temperature of an inert solvent like carbon tetrachloride.[1]

  • Solvent Choice: The choice of solvent can influence selectivity. Non-polar, inert solvents are generally preferred.

Problem	Potential Cause	Recommended Solution
Low Yield	Incomplete hydrolysis	Increase reaction time/temperature moderately; optimize acid concentration.
Product degradation during work-up	Ensure rapid cooling during quenching; control pH carefully.
Over-oxidation to Carboxylic Acid	Reaction temperature too high	Lower the reaction temperature and monitor closely.
Prolonged reaction time	Stop the reaction as soon as starting material is consumed.
Poor Selectivity in Chlorination	Uncontrolled radical reaction	Use slow, controlled addition of chlorinating agent; optimize temperature and UV initiation.
Final Product is an Oil/Difficult to Crystallize	Presence of impurities	Purify via vacuum distillation before attempting recrystallization.[1]
Incorrect solvent for recrystallization	Test solubility in a range of solvents (e.g., hexanes, ethanol/water, toluene).

Frequently Asked Questions (FAQs)

Q: What is the most reliable synthetic route on a multi-gram scale?

A: For multi-gram synthesis, a robust route starts with 2,6-dichloro-3-methylpyridine. This precursor allows for a more selective radical chlorination on the methyl group to form 2,6-dichloro-3-(trichloromethyl)pyridine. This intermediate is often crystalline and can be purified before the final hydrolysis step, which simplifies the overall process. The subsequent hydrolysis with concentrated sulfuric acid, when carefully controlled, provides a reliable path to the final product.

Q: What are the critical safety precautions for this synthesis?

A: The synthesis involves several hazardous materials and conditions:

• Chlorinating Agents: Chlorine gas and sulfuryl chloride are highly toxic and corrosive. All manipulations must be performed in a well-ventilated fume hood.

• Strong Acids: Concentrated sulfuric acid is extremely corrosive. Use appropriate personal protective equipment (PPE), including acid-resistant gloves, lab coat, and safety goggles/face shield.

• Pressure Build-up: Chlorination reactions can generate HCl gas, leading to pressure build-up in a closed system. Ensure adequate venting through a scrubber system (e.g., sodium hydroxide solution).

• Exothermic Reactions: Both chlorination and acid hydrolysis can be exothermic. Use an ice bath for cooling and monitor the internal temperature carefully.

Q: Which analytical techniques are recommended for reaction monitoring and product characterization?

A: A combination of techniques is essential:

• Reaction Monitoring: Gas Chromatography (GC) with a Flame Ionization Detector (FID) or Mass Spectrometry (GC-MS) is ideal for monitoring the disappearance of starting material and the appearance of products and by-products. Thin Layer Chromatography (TLC) can also be used for a quick qualitative check.

• Product Characterization:

  • NMR Spectroscopy (¹H and ¹³C): Provides definitive structural confirmation. The aldehyde proton should appear as a singlet around 10 ppm in the ¹H NMR spectrum.

  • Infrared (IR) Spectroscopy: Useful for identifying the key functional groups, particularly the strong carbonyl (C=O) stretch of the aldehyde at approximately 1700-1720 cm⁻¹.

  • Mass Spectrometry (MS): Confirms the molecular weight and isotopic pattern characteristic of a dichlorinated compound.

Q: How can I effectively purify the final 3,5-Dichloropicolinaldehyde?

A: Purification strategy depends on the scale and nature of the impurities.

• Vacuum Distillation: If significant amounts of non-volatile impurities or starting materials with different boiling points are present, vacuum distillation can be very effective.[1]

• Recrystallization: This is the preferred method for obtaining high-purity crystalline material. A suitable solvent system must be identified. Common choices include mixed solvents like ethanol/water or hydrocarbon solvents like hexanes or heptane. The crude product should be dissolved in a minimum amount of hot solvent and allowed to cool slowly to form well-defined crystals.[2][3]

Experimental Protocols

Protocol 1: Synthesis of 2,6-dichloro-3-(trichloromethyl)pyridine

• Disclaimer: This protocol is intended for trained professionals and should be performed with all necessary safety precautions in a certified fume hood.

• To a reaction vessel equipped with a mechanical stirrer, reflux condenser (with gas outlet to a scrubber), and a thermometer, add 2,6-dichloro-3-methylpyridine (1 eq.) and carbon tetrachloride (5-10 volumes).

• Begin stirring and heat the mixture to reflux (approx. 77°C).

• Initiate the reaction with a UV lamp positioned close to the reaction vessel.

• Slowly bubble chlorine gas (approx. 3.1 eq.) through the refluxing mixture via a subsurface addition tube over 4-6 hours.

• Monitor the reaction progress by GC. Continue the reaction until the starting material and mono/di-chlorinated intermediates are consumed.

• Once complete, turn off the UV lamp and stop the chlorine flow. Purge the system with nitrogen gas to remove excess chlorine and HCl.

• Cool the reaction mixture to room temperature. The product may crystallize out.

• Remove the solvent under reduced pressure. The crude solid can be purified by recrystallization from a suitable solvent like hexane.

Protocol 2: Hydrolysis to 3,5-Dichloropicolinaldehyde

• In a flask equipped with a stirrer and thermometer, carefully add concentrated sulfuric acid (90-95%, approx. 5 volumes).

• Cool the acid in an ice/water bath to 0-5°C.

• Slowly add the 2,6-dichloro-3-(trichloromethyl)pyridine (1 eq.) in portions, ensuring the internal temperature does not exceed 20°C.

• After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature.

• Heat the reaction mixture to 60-70°C and maintain for 2-4 hours. Monitor the conversion by taking aliquots, quenching them in water, extracting with a solvent (e.g., dichloromethane), and analyzing by GC.

• Once the reaction is complete, cool the mixture to room temperature and carefully pour it onto a stirred mixture of crushed ice and water.

• Extract the aqueous mixture with a suitable organic solvent (e.g., dichloromethane or ethyl acetate) three times.

• Combine the organic layers, wash with saturated sodium bicarbonate solution (caution: CO₂ evolution), then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude 3,5-Dichloropicolinaldehyde.

• Purify the crude product by recrystallization or vacuum distillation as required.

Visualizations

Synthesis and Purification Workflow

Caption: Workflow for the synthesis and purification of 3,5-Dichloropicolinaldehyde.

References

• WO2014198278A1 - A method for producing 2,3-dichloro-5-(trichloromethyl)pyridine.
• US5112982A - Process for preparing 2,6-dichloropyridine.

• Synthesis, Characterization and Crystal Structure of 2,3,6-Trichloro-5-(trichloromethyl)pyridine. Asian Journal of Chemistry; Vol. 26, No. 1 (2014), 109-111. [Link]

• Purification of Organic Compounds: from Crude Product to Purity. EMU Physics Department. [Link]

• 2,6-Dichloro-3-(trichloromethyl)pyridine. PubChem, National Center for Biotechnology Information. [Link]

• CN106588606A - Method of continuously oxidizing 3,5-dichlorotoluene for producing 3,5-dichlorobenzaldehyde.
• EP0110690A1 - Preparation of (trifluoromethyl)pyridines.

• Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. Journal of Pesticide Science, 45(4), 237-249. [Link]

Sources

• 1. asianpubs.org [asianpubs.org]
• 2. physics.emu.edu.tr [physics.emu.edu.tr]
• 3. 3,5-Dichlorobenzaldehyde - reaction / application on synthetic works_Chemicalbook [chemicalbook.com]

Technical Support Center: Analytical Methods for Monitoring 3,5-Dichloropicolinaldehyde Reactions

Welcome to the technical support guide for monitoring reactions involving 3,5-Dichloropicolinaldehyde. As a crucial intermediate in the synthesis of pharmaceuticals and agrochemicals, precise analytical control over its transformations is paramount for optimizing reaction yield, minimizing impurities, and ensuring final product quality.[1] This guide, designed for researchers and drug development professionals, provides in-depth, field-proven insights into using Thin-Layer Chromatography (TLC) and High-Performance Liquid Chromatography (HPLC) for effective reaction monitoring.

Section 1: Thin-Layer Chromatography (TLC) Analysis

TLC is an indispensable technique for rapid, qualitative assessment of reaction progress. Its primary utility lies in its ability to quickly visualize the consumption of starting materials and the formation of products, making it ideal for determining reaction endpoints. The separation is based on the differential partitioning of analytes between the stationary phase (typically silica gel) and the mobile phase.

Experimental Protocol: Step-by-Step TLC Monitoring

• Plate Selection : Use standard silica gel 60 F₂₅₄ plates. The fluorescent indicator (F₂₅₄) allows for visualization of UV-active compounds, such as the aromatic pyridine ring in 3,5-Dichloropicolinaldehyde, under a UV lamp.

• Sample Preparation : Dilute a small aliquot of the reaction mixture in a volatile solvent like ethyl acetate or dichloromethane (DCM). The concentration should be low enough to prevent overloading the plate, which can cause streaking.[2]

• Spotting the Plate :

  • Using a fine capillary tube, carefully spot the prepared reaction mixture onto the TLC plate's baseline.

  • In an adjacent lane, spot a reference solution of the 3,5-Dichloropicolinaldehyde starting material.

  • Crucially, in a third lane, apply a "co-spot" by spotting the starting material first, and then spotting the reaction mixture directly on top of it. This co-spot is vital for definitively distinguishing the starting material from the product, especially if their Rf values are very similar.[3]

• Developing the Plate :

  • Prepare a developing chamber by adding a suitable mobile phase (eluent) and allowing the chamber to become saturated with solvent vapors. A common starting eluent for compounds of intermediate polarity is a mixture of hexane and ethyl acetate (e.g., 7:3 v/v).

  • Place the spotted TLC plate into the chamber, ensuring the solvent level is below the baseline where the samples are spotted.[4] Cover the chamber and allow the solvent front to ascend the plate.

• Visualization and Interpretation :

  • Once the solvent front nears the top of the plate, remove it and immediately mark the solvent front with a pencil.

  • Visualize the separated spots under a UV lamp (254 nm). Circle the visible spots with a pencil.

  • If compounds are not UV-active or for secondary confirmation, use a chemical stain. A potassium permanganate (KMnO₄) stain is effective for visualizing compounds that can be oxidized.

  • A completed reaction is typically indicated by the complete disappearance of the starting material spot in the reaction mixture lane and the appearance of a new spot corresponding to the product.

TLC Workflow Diagram

Caption: A typical workflow for monitoring a chemical reaction using TLC.

TLC Troubleshooting and FAQs

Q1: My spots are streaking down the plate instead of forming tight circles. What's wrong?

• Cause & Solution : This is a common issue with several potential causes:

  • Sample Overloading : The most frequent cause is applying too much sample. Try diluting your sample further before spotting.[4]

  • Compound Acidity/Basicity : 3,5-Dichloropicolinaldehyde is a pyridine derivative and therefore basic. Basic compounds can interact strongly with the acidic silica gel, causing tailing. To counteract this, add a small amount (0.1–2.0%) of a basic modifier like triethylamine (TEA) or ammonia to your mobile phase.[2][5]

  • High Polarity : If your compound is highly polar, it may streak. Consider trying a more polar mobile phase or a different stationary phase, such as reverse-phase C18 plates.[2]

Q2: After developing the plate, I can't see any spots under the UV lamp.

• Cause & Solution :

  • Sample Too Dilute : Your reaction mixture might be too dilute. Try spotting the sample multiple times in the same location, allowing the solvent to dry completely between applications to concentrate the spot.[2][4]

  • Non-UV Active Compounds : While the starting material is UV active, your product might not be, or its response could be weak. Use a universal chemical stain like potassium permanganate (KMnO₄) or p-anisaldehyde to visualize the spots.[2]

  • Volatility : The compound may have evaporated from the plate. This is less common for picolinaldehyde derivatives but can occur with highly volatile substances.[2]

Q3: All my spots stayed at the bottom (low Rf) or ran to the top with the solvent front (high Rf).

• Cause & Solution : This indicates an inappropriate mobile phase polarity.

  • Spots at Bottom (Low Rf) : Your eluent is not polar enough to move the compounds up the plate. Increase the proportion of the more polar solvent in your mixture (e.g., increase the amount of ethyl acetate relative to hexane).[2]

  • Spots at Top (High Rf) : Your eluent is too polar, causing all compounds to travel with the solvent front. Decrease the proportion of the polar solvent.[2]

Q4: My reaction is in a high-boiling point solvent (e.g., DMF, DMSO, pyridine), and it's creating a large smear on the plate.

• Cause & Solution : High-boiling solvents interfere with the chromatographic process. After spotting your sample on the plate, place the plate under a high vacuum for 5-10 minutes to evaporate the residual reaction solvent before developing it.[3]

Section 2: High-Performance Liquid Chromatography (HPLC) Analysis

HPLC is a powerful quantitative technique that offers superior separation and sensitivity compared to TLC. For monitoring 3,5-Dichloropicolinaldehyde reactions, Reverse-Phase HPLC (RP-HPLC) is the method of choice. It is essential for accurately determining reaction conversion, quantifying product purity, and identifying potential byproducts.[1]

Experimental Protocol: Developing an RP-HPLC Method

• Column and Hardware :

  • Column : A C18 (octadecylsilyl) column is the standard for reverse-phase separations and is an excellent starting point. Typical dimensions are 150 mm length x 4.6 mm internal diameter, with 5 µm particle size.[6][7]

  • Detector : A Diode Array Detector (DAD) or a variable wavelength UV detector is ideal. Set the wavelength to the λmax of 3,5-Dichloropicolinaldehyde (approx. 270-280 nm) for optimal sensitivity. If the product's λmax is unknown, a DAD allows for monitoring across a spectrum.

• Mobile Phase Preparation :

  • Eluent A : HPLC-grade water.

  • Eluent B : HPLC-grade acetonitrile or methanol.

  • Modifier : To ensure sharp, symmetrical peaks for the basic pyridine analyte, add an acid modifier to one or both mobile phase components. 0.1% (v/v) formic acid or acetic acid is highly recommended.[8]

• Sample Preparation :

  • Take a precise aliquot of the reaction mixture and dilute it with the mobile phase or a compatible solvent to a concentration within the detector's linear range.

  • Filter the diluted sample through a 0.22 or 0.45 µm syringe filter to remove particulates that could damage the column and system.

• Method Parameters & Gradient Optimization :

  • Run a scouting gradient to determine the approximate retention times of your starting material and product. A broad gradient from 5% B to 95% B over 20 minutes is a good starting point.

  • Based on the scouting run, optimize the gradient to achieve baseline separation of all key components in the shortest reasonable time.

• Quantification :

  • Prepare a series of calibration standards of known concentrations using a pure reference standard of 3,5-Dichloropicolinaldehyde.

  • Generate a calibration curve by plotting peak area against concentration. This curve can then be used to accurately determine the concentration of the starting material remaining in your reaction samples.

Starting HPLC Method Parameters

Parameter	Recommended Setting	Rationale
Column	C18, 150 x 4.6 mm, 5 µm	Standard for reverse-phase separation of small organic molecules.
Mobile Phase A	Water + 0.1% Formic Acid	Aqueous phase for RP-HPLC; acid improves peak shape for bases.
Mobile Phase B	Acetonitrile + 0.1% Formic Acid	Organic phase for RP-HPLC; acid improves peak shape.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
Injection Volume	5-20 µL	A typical volume to avoid column overload while ensuring sensitivity.
Column Temp.	30-40 °C	Elevated temperature can improve peak shape and reduce viscosity.
Detection	UV at 275 nm (or DAD)	Wavelength near the expected λmax for the pyridine aldehyde.
Scouting Gradient	5% B to 95% B in 20 min	A broad gradient to elute all components and establish retention times.

HPLC Workflow Diagram

Caption: A standard workflow for quantitative reaction monitoring via HPLC.

HPLC Troubleshooting and FAQs

Q1: My peaks for 3,5-Dichloropicolinaldehyde are tailing badly.

• Cause & Solution : Peak tailing for basic compounds like pyridines is very common in RP-HPLC. It's caused by secondary interactions with residual acidic silanol groups on the silica support.

  • Mobile Phase Modifier : The most effective solution is to add an acidic modifier like 0.1% formic acid or trifluoroacetic acid (TFA) to your mobile phase. This protonates the analyte and masks the silanol groups, leading to sharp, symmetrical peaks.

  • Column Choice : If tailing persists, consider using a column with end-capping or a base-deactivated stationary phase specifically designed for analyzing basic compounds.

Q2: My retention times are shifting from one injection to the next.

• Cause & Solution : Drifting retention times compromise data reliability.

  • Insufficient Equilibration : Ensure the column is fully equilibrated with the initial mobile phase conditions before each injection. A stable baseline is a good indicator of equilibration.

  • Pump Issues : Fluctuating retention times can indicate problems with the pump, such as air bubbles in the solvent lines or failing pump seals. Degas your mobile phases thoroughly and prime the pump.

  • Mobile Phase pH : If the mobile phase pH is close to the pKa of your analyte, small pH fluctuations can cause significant shifts in retention. Buffering the mobile phase or ensuring the pH is at least one unit away from the pKa can stabilize retention.

Q3: The backpressure in my system is suddenly very high.

• Cause & Solution : High backpressure is a serious issue that can damage the system.

  • Column Blockage : The most common cause is a blockage at the head of the analytical column, often from precipitated sample or buffer salts. Try reversing the column (disconnect from the detector first) and flushing it with a strong solvent.

  • System Blockage : If the pressure remains high without the column, the blockage is elsewhere in the system (e.g., tubing, injector). Systematically disconnect components to isolate the source of the blockage.

  • Sample Precipitation : Ensure your sample is fully dissolved in the mobile phase. Injecting a sample dissolved in a much stronger solvent than the initial mobile phase can cause it to precipitate on the column.

Section 3: Comparative Summary: TLC vs. HPLC

Feature	Thin-Layer Chromatography (TLC)	High-Performance Liquid Chromatography (HPLC)
Primary Use	Qualitative (Is the reaction done?)	Quantitative (What is the exact conversion and purity?)
Speed	Very fast (5-20 minutes per sample)	Slower (15-40 minutes per sample)
Cost	Very low cost per analysis	High initial investment and moderate running costs
Resolution	Low to moderate	Very high
Throughput	High (multiple samples on one plate)	Moderate (serial injections)
Data Quality	Visual, semi-quantitative at best	Precise, accurate, and highly reproducible quantitative data

References

• University of Rochester, Department of Chemistry. Troubleshooting Thin Layer Chromatography. [Link]

• Bitesize Bio. (2025, June 3). Troubleshooting Thin Layer Chromatography: Some TLC for Your TLC. [Link]

• ResearchGate. (2016, June 14). Why do I get two spots when using TLC to identify 4-(1-Piperidinyl)pyridine?. [Link]

• ResearchGate. (2025, July 5). DEVELOPMENT AND VALIDATION OF AN RP-HPLC CHROMATOGRAPHIC METHOD FOR THE DETERMINATION OF RELATED SUBSTANCES.... [Link]

• MDPI. (2022). Development and Validation of an HPLC-DAD Method to Determine Alkylphenols in Milk. [Link]

• MDPI. (2022). Development and Validation of a High-Performance Liquid Chromatography Diode Array Detector Method to Measure Seven Neonicotinoids in Wheat. [Link]

• PubMed Central. (2023). Synthesized novel chromogenic reagent and sensor: Detection and identification of dichlorvos. [Link]

• PubMed. (2016). Synthesis and Biological Evaluation of 3,5-Dimethoxystilbene Analogs. [Link]

• PubMed. (2009, November 10). Development and Validation of an HPLC Method for the Determination of Process-Related Impurities in Pridinol Mesylate, Employing Experimental Designs. [Link]

• International Journal of Pharmacy and Pharmaceutical Sciences. (2015). Development and Validation of RP-HPLC Method for Determination of Dothiepin Hydrochloride in Bulk and Pharmaceutical Dosage Form. [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. silicycle.com [silicycle.com]
• 3. Chromatography [chem.rochester.edu]
• 4. bitesizebio.com [bitesizebio.com]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. Development and validation of an HPLC method for the determination of process-related impurities in pridinol mesylate, employing experimental designs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]

Preventing byproduct formation in 3,5-Dichloropicolinaldehyde chemistry

Welcome to the technical support center for the synthesis of 3,5-Dichloropicolinaldehyde. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and nuances of working with this important synthetic intermediate. Here, we will address specific issues encountered during its synthesis, focusing on the prevention of byproduct formation through a detailed, question-and-answer-based troubleshooting format. Our approach is grounded in mechanistic principles to provide not just solutions, but a deeper understanding of the underlying chemistry.

Section 1: Understanding the Core Reaction and Its Challenges

The most prevalent synthetic route to 3,5-Dichloropicolinaldehyde involves the oxidation of the readily available starting material, 3,5-dichloro-2-methylpyridine. While conceptually straightforward, this transformation is often plagued by the formation of stubborn byproducts that can complicate purification and compromise final product purity. This guide will focus on the widely used selenium dioxide (SeO₂) oxidation, a powerful but sometimes unselective method.

Section 2: Frequently Asked Questions (FAQs) & Troubleshooting Guide

FAQ 1: My reaction is complete, but I have a significant amount of a more polar byproduct that is difficult to separate. What is it and how can I prevent its formation?

Answer:

This is the most common issue encountered in this synthesis. The polar byproduct is almost certainly the 3,5-dichloropicolinic acid , resulting from the over-oxidation of the desired aldehyde.

Causality and Prevention:

The oxidation of the methyl group to an aldehyde is a delicate process. The aldehyde product itself is susceptible to further oxidation to the corresponding carboxylic acid, often under the same reaction conditions. The key to minimizing this byproduct lies in carefully controlling the reaction parameters.

Troubleshooting Strategies:

• Stoichiometry of the Oxidant: The molar ratio of selenium dioxide to the starting material is critical. An excess of SeO₂ will significantly increase the rate of over-oxidation.

  • Recommendation: Start with a stoichiometric amount (1.0 equivalent) of SeO₂. If the conversion of the starting material is low, consider a slight excess (e.g., 1.1 equivalents), but monitor the reaction closely for the appearance of the carboxylic acid byproduct.

• Reaction Time and Temperature: Prolonged reaction times and elevated temperatures provide more opportunity for the aldehyde to convert to the carboxylic acid.

  • Recommendation: Monitor the reaction progress frequently using Thin Layer Chromatography (TLC). Once the starting material is consumed and a maximum concentration of the aldehyde is observed, the reaction should be promptly quenched. Avoid unnecessarily long reaction times. If the reaction is sluggish, a modest increase in temperature may be more effective than extending the reaction time.

• Solvent Choice: The choice of solvent can influence the reaction rate and selectivity.

  • Recommendation: Dioxane is a commonly used solvent for SeO₂ oxidations. Using a solvent mixture, such as dioxane with a small amount of water, can sometimes improve the solubility of SeO₂ and facilitate the reaction, but may also increase the rate of over-oxidation.

Parameter	Recommendation for Minimizing Over-oxidation	Rationale
SeO₂ Stoichiometry	1.0 - 1.1 equivalents	Limits the availability of the oxidant for the second oxidation step.
Reaction Monitoring	Frequent TLC analysis	Allows for quenching the reaction at the optimal point of aldehyde formation.
Reaction Temperature	Use the lowest effective temperature	Reduces the rate of the over-oxidation reaction relative to the desired oxidation.

FAQ 2: I've noticed a non-polar byproduct in my crude reaction mixture. What could this be?

Answer:

A common non-polar byproduct is 3,5-dichloropyridine . This is typically formed via the decarboxylation of the over-oxidation product, 3,5-dichloropicolinic acid, especially at elevated temperatures.

Causality and Prevention:

Picolinic acids are susceptible to losing carbon dioxide (decarboxylation) when heated, a reaction that is often catalyzed by residual acids or metals from the reaction.

Troubleshooting Strategies:

• Temperature Control: As with over-oxidation, excessive heat is the primary driver for decarboxylation.

  • Recommendation: Maintain the lowest possible reaction temperature that allows for a reasonable reaction rate. During workup and purification, avoid prolonged heating of the crude product, especially if it contains a significant amount of the carboxylic acid byproduct.

• Neutral Workup: A basic workup can remove the acidic byproduct and prevent its decarboxylation during subsequent purification steps.

  • Recommendation: After the reaction, consider a workup that involves washing the organic layer with a mild base, such as a saturated sodium bicarbonate solution, to extract the 3,5-dichloropicolinic acid.

dot graph T_S_Diagram { rankdir="LR"; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#5F6368"];

}

Figure 1. Reaction pathway and major byproducts.

FAQ 3: My purification by column chromatography is not giving a clean separation of the aldehyde and the carboxylic acid. What can I do?

Answer:

Co-elution of the aldehyde and the more polar carboxylic acid is a common challenge due to their structural similarity.

Troubleshooting Strategies:

• Solvent System Optimization: A carefully chosen eluent system is crucial for achieving good separation on silica gel.

  • Recommendation: A gradient elution is often most effective. Start with a non-polar solvent system (e.g., hexane/ethyl acetate 9:1) and gradually increase the polarity by increasing the proportion of ethyl acetate. This will allow the less polar aldehyde to elute first, followed by the more polar carboxylic acid.

• Acidic Workup/Extraction: Converting the carboxylic acid to its salt form can dramatically change its solubility and retention on silica gel.

  • Recommendation: Before chromatography, dissolve the crude product in an organic solvent (e.g., dichloromethane or ethyl acetate) and wash with a saturated solution of sodium bicarbonate. This will extract the acidic byproduct into the aqueous layer as its sodium salt. The organic layer, now enriched in the desired aldehyde, can then be dried and subjected to chromatography.

• Alternative Purification: Crystallization: If the crude product is sufficiently pure, crystallization can be an effective method for removing small amounts of impurities.

  • Recommendation: Experiment with different solvent systems for crystallization. A mixture of a good solvent (in which the aldehyde is soluble) and a poor solvent (in which it is less soluble) is often effective. For example, dissolving the crude product in a minimal amount of hot ethyl acetate and then slowly adding hexane until turbidity is observed, followed by slow cooling, can yield pure crystals of the aldehyde.

dot graph P_W_Diagram { rankdir="LR"; node [shape=box, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [color="#5F6368"];

}

Figure 2. Recommended purification workflow.

Section 3: Experimental Protocols

Protocol 1: General Procedure for the Oxidation of 3,5-dichloro-2-methylpyridine

Safety Precaution: Selenium dioxide is highly toxic. All manipulations should be performed in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves and safety glasses.

• To a solution of 3,5-dichloro-2-methylpyridine (1.0 eq) in dioxane (5-10 mL per gram of starting material) is added selenium dioxide (1.05 eq).

• The reaction mixture is heated to reflux (approximately 101 °C) and monitored by TLC (e.g., using a 4:1 hexane:ethyl acetate eluent).

• Upon consumption of the starting material (typically 4-8 hours), the reaction is cooled to room temperature.

• The black selenium precipitate is removed by filtration through a pad of celite.

• The filtrate is diluted with ethyl acetate and washed sequentially with water and saturated sodium bicarbonate solution.

• The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure to yield the crude 3,5-Dichloropicolinaldehyde.

Protocol 2: Purification by Column Chromatography

• The crude product is adsorbed onto a small amount of silica gel.

• A silica gel column is prepared using a non-polar eluent (e.g., 95:5 hexane:ethyl acetate).

• The adsorbed crude product is loaded onto the column.

• The column is eluted with a gradient of increasing polarity (e.g., from 95:5 to 80:20 hexane:ethyl acetate).

• Fractions are collected and analyzed by TLC to identify those containing the pure aldehyde.

• The pure fractions are combined and the solvent is removed under reduced pressure to yield the purified 3,5-Dichloropicolinaldehyde.

Section 4: In-Text Citations and References

The mechanistic discussions and procedural recommendations provided in this guide are based on established principles of organic chemistry and general practices for selenium dioxide oxidations[1][2]. Specific details regarding the synthesis and purification of related compounds can be found in the broader chemical literature[3].

References

• Title: Riley Oxidation Source: Wikipedia URL: [Link]

• Title: Selenium Dioxide (SeO₂) - Riley oxidation Source: AdiChemistry URL: [Link]

• Title: Synthesis of 3, 6-dichloropicolinic acid Source: ResearchGate URL: [Link]

Sources

• 1. chemistry.du.ac.in [chemistry.du.ac.in]
• 2. adichemistry.com [adichemistry.com]
• 3. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Solvent Effects on the Reactivity of 3,5-Dichloropicolinaldehyde

This technical support guide is designed for researchers, scientists, and drug development professionals actively working with 3,5-Dichloropicolinaldehyde. It provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address common challenges encountered during its use in organic synthesis. The guidance herein is based on established principles of physical organic chemistry and extrapolations from related reactive systems.

Introduction to the Reactivity of 3,5-Dichloropicolinaldehyde

3,5-Dichloropicolinaldehyde is a versatile bifunctional building block in organic synthesis, particularly for the construction of novel heterocyclic scaffolds. Its reactivity is dominated by two key features: the electrophilic aldehyde group and the electron-deficient pyridine ring bearing two chlorine atoms. The choice of solvent is paramount as it can dramatically influence the chemoselectivity, reaction rates, and the formation of side products. This guide will help you navigate these solvent effects to optimize your synthetic outcomes.

Troubleshooting Guides & FAQs

Section 1: Condensation Reactions with Active Methylene Compounds

Q1: My Knoevenagel condensation between 3,5-Dichloropicolinaldehyde and an active methylene compound (e.g., malononitrile) is sluggish and gives low yields. How can I improve this?

A1: Sluggish Knoevenagel condensations are often a result of suboptimal reaction conditions, particularly the choice of solvent and catalyst.

• Solvent Choice: The solvent plays a crucial role in the Knoevenagel condensation.[1]

  • Polar Protic Solvents (e.g., Ethanol, Methanol): These solvents can solvate the nucleophile and the catalyst, potentially slowing down the reaction. However, they are often effective when used with a basic catalyst like piperidine or a Lewis acid.

  • Polar Aprotic Solvents (e.g., DMF, DMSO, Acetonitrile): These solvents are generally excellent choices as they can accelerate the reaction by solvating the cationic species and leaving the anionic nucleophile more reactive. DMF, in particular, is a common solvent for this type of condensation.[2]

  • Solvent-Free Conditions: In some cases, running the reaction neat or with a solid support can be highly effective and environmentally friendly.[3]

• Catalyst Selection:

  • Basic Catalysts: Piperidine, triethylamine, or even milder bases can be used to deprotonate the active methylene compound.

  • Lewis Acid Catalysts: Catalysts like TiCl₄ or ZnCl₂ can activate the aldehyde carbonyl group towards nucleophilic attack.

  • Ammonium Salts: Ammonium acetate in a solvent like acetic acid can also be an effective catalytic system.

• Troubleshooting Steps:

  • Switch to a Polar Aprotic Solvent: If you are using a protic solvent, consider switching to DMF or acetonitrile.

  • Increase Catalyst Loading: A slight increase in the catalyst amount can sometimes significantly improve the reaction rate.

  • Elevate the Temperature: Gently heating the reaction mixture can overcome the activation energy barrier.

  • Water Removal: The Knoevenagel condensation produces water, which can inhibit the reaction. Using a Dean-Stark apparatus or adding a dehydrating agent like molecular sieves can drive the equilibrium towards the product.

Q2: I am observing significant side product formation in my condensation reaction. What are the likely side reactions and how can solvent choice mitigate them?

A2: Side reactions in condensations with 3,5-Dichloropicolinaldehyde can arise from the reactivity of the pyridine ring or self-condensation of the starting materials.

• Likely Side Reactions:

  • Nucleophilic Aromatic Substitution (SNAr): The electron-deficient pyridine ring is susceptible to attack by strong nucleophiles, especially at elevated temperatures. The active methylene anion could potentially displace one of the chlorine atoms.

  • Cannizzaro Reaction: In the presence of a strong base and in a protic solvent, aldehydes lacking an α-hydrogen can undergo a disproportionation reaction to yield an alcohol and a carboxylic acid.

  • Polymerization: Aldehydes can be prone to polymerization, especially under acidic or basic conditions.

• Mitigation Strategies through Solvent Selection:

  • To Minimize SNAr:

    • Use a less polar, non-coordinating solvent if possible, although this may slow down the desired condensation.

    • Employ milder reaction conditions (lower temperature, weaker base) to favor the lower activation energy pathway of the condensation.

  • To Avoid the Cannizzaro Reaction:

    • Use a polar aprotic solvent. The absence of a proton source disfavors this pathway.

    • Employ a non-hydroxidic base as the catalyst.

  • To Reduce Polymerization:

    • Ensure the reaction is run under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation, which can sometimes initiate polymerization.

    • Maintain a moderate temperature.

Section 2: Reductive Amination

Q1: My reductive amination of 3,5-Dichloropicolinaldehyde with a primary amine is incomplete, and I see the formation of an imine intermediate. How can I drive the reaction to completion?

A1: The key to a successful reductive amination is the efficient in-situ formation of the imine followed by its rapid reduction.

• Solvent Effects on Imine Formation and Reduction:

  • Aprotic Solvents: Non-protic solvents are generally preferred for the initial imine formation as they do not interfere with the condensation step. Chlorinated solvents like Dichloromethane (DCM) or 1,2-Dichloroethane (DCE) have been traditionally used, but greener alternatives are now favored.[4]

  • Ester Solvents: Ethyl acetate has been shown to be an effective and more environmentally friendly alternative to chlorinated solvents for reductive aminations using sodium triacetoxyborohydride.[5]

  • Ethereal Solvents: THF and 2-MeTHF are also viable options.

• Choice of Reducing Agent:

  • Sodium Triacetoxyborohydride (STAB): This is often the reagent of choice as it is mild, selective for imines in the presence of aldehydes, and does not require acidic conditions.

  • Sodium Cyanoborohydride (NaBH₃CN): This reagent is also effective but is toxic and typically requires mildly acidic conditions to be effective.

• Troubleshooting Steps:

  • Optimize Imine Formation:

    • Pre-form the imine before adding the reducing agent. This can be done by stirring the aldehyde and amine together in the chosen solvent, often with a dehydrating agent like magnesium sulfate or molecular sieves.

    • A general procedure for gram-scale reactions involves adding the amine to a solution of the aldehyde in ethyl acetate, followed by the reducing agent.[5]

  • Ensure Anhydrous Conditions: Water can hydrolyze the imine intermediate back to the starting materials. Ensure your solvent and reagents are dry.

  • Solvent Selection: If using a less common solvent, consider switching to a well-established one like ethyl acetate or THF.

Q2: I am concerned about the stability of 3,5-Dichloropicolinaldehyde in my chosen solvent during a long reaction time. Are there any known stability issues?

A2: While specific stability data for 3,5-Dichloropicolinaldehyde is not extensively published, aldehydes, in general, can be susceptible to oxidation and other degradation pathways.

• Potential Stability Issues:

  • Oxidation: The aldehyde group can be oxidized to a carboxylic acid, especially in the presence of air over long periods.

  • Decomposition in Acidic/Basic Conditions: Strong acids or bases can promote side reactions. For instance, some pesticides containing a trihalomethylthio group have shown degradation in certain lots of acetonitrile, which can be mitigated by the addition of a small amount of acetic acid.[6]

• Recommendations for Ensuring Stability:

  • Use Freshly Distilled/Purified Solvents: Impurities in solvents can sometimes catalyze decomposition.

  • Inert Atmosphere: For lengthy reactions, running under an inert atmosphere of nitrogen or argon is good practice to prevent oxidation.

  • Monitor Reaction Progress: Use techniques like TLC or LC-MS to monitor the consumption of the starting material and the formation of the product. This will help you determine the optimal reaction time and avoid unnecessary prolonged heating or stirring.

  • Solvent Choice: For long-term storage of solutions, apolar, aprotic solvents are generally preferred. Acidified acetonitrile has been shown to improve the stability of certain pesticides.[7]

Section 3: Nucleophilic Aromatic Substitution (SNAr)

Q1: I want to perform a nucleophilic aromatic substitution on the pyridine ring of 3,5-Dichloropicolinaldehyde. Which solvent should I choose to favor this reaction over reactions at the aldehyde?

A1: To favor SNAr, you need to select conditions that enhance the reactivity of the nucleophile towards the electron-deficient ring while minimizing its reaction with the aldehyde.

• Protecting the Aldehyde: The most reliable strategy is to protect the aldehyde group as an acetal (e.g., using ethylene glycol and an acid catalyst). This removes the most reactive electrophilic site, allowing for more forcing conditions to be used for the SNAr.

• Solvent Choice for SNAr:

  • Polar Aprotic Solvents (DMF, DMSO, NMP): These are the solvents of choice for SNAr reactions. They are highly polar, which helps to dissolve the reactants and stabilize the charged Meisenheimer intermediate, a key step in the addition-elimination mechanism of SNAr.[8]

  • Protic Solvents: Protic solvents can solvate the nucleophile, reducing its reactivity, and are generally not the first choice for SNAr.

• Reaction Conditions:

  • SNAr on chloro-pyridines often requires elevated temperatures.

  • The choice of nucleophile is critical. Stronger, softer nucleophiles are generally more effective.

Q2: Can I perform a selective mono-substitution on the pyridine ring? How does the solvent affect selectivity?

A2: Achieving selective mono-substitution can be challenging and is highly dependent on the reaction conditions and the nature of the nucleophile.

• Factors Influencing Selectivity:

  • Stoichiometry: Using a stoichiometric amount of the nucleophile is the first step towards achieving mono-substitution.

  • Temperature: Lowering the reaction temperature can sometimes improve selectivity by favoring the reaction at the more reactive site.

  • Solvent: The solvent can influence the relative rates of the first and second substitution. A less polar solvent might slow down the overall reaction but could potentially offer better selectivity in some cases.

• Experimental Approach:

  • Start with a polar aprotic solvent like DMF at a low temperature.

  • Slowly add one equivalent of the nucleophile.

  • Monitor the reaction closely by TLC or LC-MS to observe the formation of the mono-substituted product and any di-substituted byproduct.

  • If selectivity is poor, consider screening other polar aprotic solvents or even a mixture of solvents to fine-tune the reaction conditions.

Experimental Protocols

Protocol 1: General Procedure for Knoevenagel Condensation

• To a solution of 3,5-Dichloropicolinaldehyde (1.0 eq) in anhydrous DMF (0.5 M) is added the active methylene compound (1.1 eq).

• A catalytic amount of a suitable base (e.g., piperidine, 0.1 eq) is added.

• The reaction mixture is stirred at room temperature and monitored by TLC. If the reaction is sluggish, it can be gently heated to 50-60 °C.

• Upon completion, the reaction mixture is poured into water, and the precipitated product is collected by filtration.

• The crude product is washed with water and a small amount of cold ethanol and then dried.

• Further purification can be achieved by recrystallization from a suitable solvent (e.g., ethanol, ethyl acetate).

Protocol 2: General Procedure for Reductive Amination

• To a solution of 3,5-Dichloropicolinaldehyde (1.0 eq) in ethyl acetate (0.5 M) is added the primary or secondary amine (1.1 eq).[5]

• The mixture is stirred at room temperature for 30 minutes.

• Sodium triacetoxyborohydride (1.2 eq) is added portion-wise over 10 minutes.

• The reaction is stirred at room temperature for 6-24 hours and monitored by TLC or LC-MS.

• Upon completion, the reaction is quenched by the careful addition of a saturated aqueous solution of sodium bicarbonate.

• The organic layer is separated, and the aqueous layer is extracted with ethyl acetate.

• The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel.

Data Presentation

Table 1: Common Solvents and Their Properties Relevant to Reactions of 3,5-Dichloropicolinaldehyde

Solvent	Dielectric Constant	Type	Boiling Point (°C)	Common Applications & Notes
Dichloromethane (DCM)	9.1	Polar Aprotic	40	Good for imine formation; volatile.
Ethyl Acetate	6.0	Polar Aprotic	77	"Green" alternative for reductive amination.[4]
Tetrahydrofuran (THF)	7.5	Polar Aprotic	66	General purpose ethereal solvent.
Acetonitrile	37.5	Polar Aprotic	82	Good for SNAr and some condensations.
N,N-Dimethylformamide (DMF)	38.3	Polar Aprotic	153	Excellent for SNAr and Knoevenagel condensations.[2] High boiling point.
Dimethyl Sulfoxide (DMSO)	47.0	Polar Aprotic	189	Highly polar, good for SNAr. High boiling point.
Ethanol	24.6	Polar Protic	78	Used in condensations, can slow reactions with strong nucleophiles.
Methanol	32.6	Polar Protic	65	Similar to ethanol, more polar.

Data compiled from various sources.[9][10]

Visualizations

Diagram 1: Key Reaction Pathways of 3,5-Dichloropicolinaldehyde

Caption: Major reaction pathways for 3,5-Dichloropicolinaldehyde.

Diagram 2: Troubleshooting Logic for a Sluggish Knoevenagel Condensation

Caption: Decision tree for troubleshooting a slow Knoevenagel reaction.

References

• McGonagle, F. I., et al. (2013). Development of a solvent selection guide for aldehyde-based direct reductive amination processes. Green Chemistry, 15(5), 1159-1165. [Link]

• Shaabani, A., et al. (2020). Synthesis of N-heterocyclic compounds: A green approach using deep eutectic solvents. RSC Advances, 10(25), 14746-14766. [Link]

• Murugan, R. (n.d.). Nucleophilic Substitution Reactions. [Link]

• Bandyopadhyay, D., & Mukherjee, S. (2022). Recent developments in the solvent-free synthesis of heterocycles. New Journal of Chemistry, 46(38), 18263-18285. [Link]

• Wang, Y., et al. (2011). Condensation reaction of substituted aromatic aldehydes and active methylene compounds. Catalysis Science & Technology, 1(8), 1365-1370. [Link]

• Bandyopadhyay, D., et al. (2007). Condensation of Aromatic Aldehydes with Acidic Methylene Compounds Without Catalyst. Journal of the Chinese Chemical Society, 54(4), 1039-1044. [Link]

• El-Sayed, R. (2015). Synthesis and Reactions of Some New Diiodocoumarin Derivatives Bearing Side Chains and Some of Their Biological Activities. Journal of Chemical and Pharmaceutical Research, 7(3), 150-160. [Link]

• Ranu, B. C., & Banerjee, S. (2009). N-, O- and S-Heterocycles Synthesis in Deep Eutectic Solvents. Molecules, 14(12), 4928-4953. [Link]

• Byrne, F. P., et al. (2016). Tools and techniques for solvent selection: green solvent selection guides. Sustainable Chemical Processes, 4(1), 7. [Link]

• Mastovska, K., & Lehotay, S. J. (2006). Evaluation of Common Organic Solvents for Gas Chromatographic Analysis and Stability of Multiclass Pesticide Residues. Journal of AOAC International, 89(6), 1735-1751. [Link]

• Chemistry Steps. (n.d.). Nucleophilic Aromatic Substitution. [Link]

• Gani, R., et al. (2012). The Solvent Selection framework: solvents for organic synthesis, separation processes and ionic-organic synthesis. Procedia Engineering, 42, 1641-1650. [Link]

• Ibrahim, I. A. A., & Alwan, S. M. (2025). Synthesis of biologically active heterocyclic compounds from β-diketones. Organic Communications, 18(1), 1-25. [Link]

• Gábrová, M., et al. (2008). Reactions of 3-Formylchromone with Active Methylene and Methyl Compounds and Some Subsequent Reactions of the Resulting Condensation Products. Molecules, 13(4), 815-838. [Link]

• Skiba, A., & Skarżewski, J. (2021). The Application of Green Solvents in the Synthesis of S-Heterocyclic Compounds—A Review. Molecules, 26(16), 4848. [Link]

• A. de la Fuente, M., et al. (2021). Solvent Replacement Strategies for Processing Pharmaceuticals and Bio-Related Compounds—A Review. Processes, 9(12), 2200. [Link]

• Clayden, J., & Turnbull, W. B. (2019). Concerted Nucleophilic Aromatic Substitution Reactions. Angewandte Chemie International Edition, 58(47), 16368-16382. [Link]

• McGonagle, F. I., et al. (2013). Development of a solvent selection guide for aldehyde-based direct reductive amination processes. Green Chemistry, 15(5), 1159-1165. [Link]

• The Organic Chemistry Tutor. (2019, January 19). Nucleophilic Aromatic Substitution Reactions [Video]. YouTube. [Link]

• Sigman, M. S., & Cheong, P. H.-Y. (2018). Concerted Nucleophilic Aromatic Substitutions. Angewandte Chemie International Edition, 57(32), 10074-10076. [Link]

• Organic Chemistry Portal. (n.d.). Substituted active methylene synthesis by condensation. [Link]

• Mastovska, K., & Lehotay, S. J. (2006). Evaluation of common organic solvents for gas chromatographic analysis and stability of multiclass pesticide residues. Journal of AOAC International, 89(6), 1735-1751. [Link]

• Al-Howsaway, H. O. M., et al. (2007). Reaction of 4-Chloro-3,5-Dinitrobenzotrifluoride with Aniline Derivatives. Substituent Effects. Journal of Chemical Research, 2007(8), 470-472. [Link]

• Joshi, S., & Adhikari, N. (2019). An Overview on Common Organic Solvents and Their Toxicity. Journal of Pharmaceutical Research International, 28(3), 1-18. [Link]

Sources

• 1. Reactions of 3-Formylchromone with Active Methylene and Methyl Compounds and Some Subsequent Reactions of the Resulting Condensation Products - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Substituted active methylene synthesis by condensation [organic-chemistry.org]
• 4. Development of a solvent selection guide for aldehyde-based direct reductive amination processes - Green Chemistry (RSC Publishing) [pubs.rsc.org]
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• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Nucleophilic Aromatic Substitution - Chemistry Steps [chemistrysteps.com]
• 9. www1.chem.umn.edu [www1.chem.umn.edu]
• 10. organicchemistrydata.org [organicchemistrydata.org]

Work-up procedures for reactions involving 3,5-Dichloropicolinaldehyde

Technical Support Center: 3,5-Dichloropicolinaldehyde Reactions

A Senior Application Scientist's Guide to Effective Work-up and Troubleshooting

Welcome to the technical support guide for handling reactions involving 3,5-Dichloropicolinaldehyde. This document is designed for researchers, chemists, and drug development professionals who utilize this versatile heterocyclic aldehyde in their synthetic workflows. Here, we move beyond simple protocols to explain the underlying chemical principles, helping you make informed decisions to optimize your reaction work-ups, troubleshoot common issues, and ensure the integrity of your results.

Part 1: Foundational Knowledge & Handling (FAQs)

This section addresses the most common preliminary questions regarding the properties and safe handling of 3,5-Dichloropicolinaldehyde.

Q1: What are the primary safety concerns when working with 3,5-Dichloropicolinaldehyde?

A1: 3,5-Dichloropicolinaldehyde is a hazardous substance and must be handled with appropriate care. Key hazards include:

• Toxicity: It is toxic if swallowed.

• Irritation: It causes skin and serious eye irritation.

• Respiratory Issues: It may cause respiratory irritation upon inhalation.

Always handle this compound in a chemical fume hood.[1] Personal Protective Equipment (PPE) is mandatory and should include chemical-resistant gloves (inspect before use), safety goggles or a face shield, and a lab coat.[2] Ensure an accessible safety shower and eye wash station are nearby.[2]

Q2: How should 3,5-Dichloropicolinaldehyde be stored?

A2: It should be stored in a tightly closed container in a well-ventilated place, away from heat, flames, and sparks.[1][3] It is stable under recommended storage conditions but should be kept away from strong oxidizing agents.[1][4]

Q3: What is the solubility profile of 3,5-Dichloropicolinaldehyde in common laboratory solvents?

A3: While extensive quantitative solubility data is not widely published, a general qualitative profile can be assembled based on its structure (a polar aromatic aldehyde) and data from structurally similar compounds.[5][6] It is critical to experimentally determine solubility for your specific application and solvent grade.

Solvent	Solvent Type	Expected Solubility	Rationale & Notes
Dichloromethane (DCM)	Chlorinated	High	Often a good solvent for chlorinated aromatic compounds.
Chloroform	Chlorinated	High	Similar to DCM.
Tetrahydrofuran (THF)	Polar Aprotic	High	The ether oxygen and polar nature facilitate dissolution.
Ethyl Acetate (EtOAc)	Polar Aprotic	Moderate to High	A common solvent for extraction and chromatography of moderately polar compounds.
Acetone	Polar Aprotic	Moderate to High	Its polarity is suitable for dissolving many organic compounds.
Methanol / Ethanol	Polar Protic	Moderate	The aldehyde can hydrogen bond with the solvent, but the dichloropyridine ring is somewhat nonpolar.
Toluene / Hexanes	Nonpolar	Low to Very Low	The compound's polarity, driven by the aldehyde and pyridine nitrogen, limits its solubility in nonpolar hydrocarbons.
Water	Polar Protic	Very Low	The hydrophobic dichloropyridine backbone significantly outweighs the polarity of the aldehyde group, leading to poor aqueous solubility.

Part 2: Standard Aqueous Work-up Protocol & Rationale

A successful work-up is designed to separate the desired product from unreacted starting materials, catalysts, reagents, and byproducts.[7] The following is a generalized, robust procedure for reactions involving 3,5-Dichloropicolinaldehyde.

Step-by-Step Aqueous Work-up

• Quenching: Carefully add the reaction mixture to a separatory funnel containing an appropriate quenching solution (e.g., water, saturated ammonium chloride, or a mild acid/base). This step deactivates any reactive reagents.

• Dilution & Extraction: Dilute the quenched mixture with an immiscible organic solvent (e.g., Ethyl Acetate or Dichloromethane) to serve as the extraction layer. Mix the layers thoroughly by inverting the funnel, venting frequently to release any pressure buildup, especially if a bicarbonate wash is used.[8] Allow the layers to separate.

• Aqueous Washes (Iterative):

  • Neutral/Acidic Impurities: Wash the organic layer with a saturated sodium bicarbonate (NaHCO₃) solution to remove acidic byproducts.[8] The bicarbonate deprotonates acids, rendering them ionic and soluble in the aqueous layer.[7]

  • Basic Impurities: If the reaction used basic reagents (e.g., pyridine, triethylamine), wash with a dilute acid like 1M HCl. This protonates the bases, making them water-soluble.

  • General Impurities: Perform one or two washes with water to remove highly water-soluble impurities.[7]

• Brine Wash: Wash the organic layer with a saturated sodium chloride (brine) solution. Brine reduces the solubility of water in the organic layer ("salting out") and helps to break up emulsions.[7]

• Drying: Drain the organic layer into a clean flask and add a suitable drying agent (e.g., anhydrous sodium sulfate or magnesium sulfate) to remove residual water.[7]

• Filtration & Concentration: Filter or decant the organic solution away from the drying agent. Remove the solvent under reduced pressure using a rotary evaporator to yield the crude product.[9]

Workflow for a Standard Aqueous Work-up

Caption: Standard experimental workflow for aqueous work-up.

Part 3: Troubleshooting Guide: From Reaction Quench to Crude Product

Even with a solid protocol, challenges can arise. This section provides solutions to common problems encountered during the work-up of 3,5-Dichloropicolinaldehyde reactions.

Q4: My yield is very low or zero. Where did my product go?

A4: This is a common and frustrating issue. Before assuming the reaction failed, systematically check for product loss during the work-up.[10]

• Possible Cause 1: Product is in the aqueous layer.

  • Why it happens: If your product has acquired a charge (e.g., protonation of the pyridine nitrogen under acidic conditions) or is more polar than expected, it may have partitioned into the aqueous washes. The pyridine nitrogen is basic and can be protonated.

  • How to check: Save all your aqueous layers until you have confirmed your final yield.[10] Take a small sample of the combined aqueous layers, basify it (e.g., with NaHCO₃ or NaOH) to neutralize any protonated product, and back-extract with a fresh portion of organic solvent (e.g., DCM). Analyze this extract by TLC or LCMS to see if your product is present.

• Possible Cause 2: Product is volatile.

  • Why it happens: While 3,5-Dichloropicolinaldehyde itself is a solid, some reaction products could be more volatile.

  • How to check: If you used a rotary evaporator, check the solvent collected in the trap for your product, especially if you used high vacuum or excessive heat.[10]

• Possible Cause 3: Product degraded during work-up.

  • Why it happens: Your product might be unstable to the acidic or basic conditions of the washes.[10] Aldehydes can be sensitive molecules.

  • How to test: Before the full work-up, take a small aliquot of the reaction mixture, expose it to the planned wash solution (e.g., 1M HCl), stir for 15-20 minutes, and analyze by TLC. If a new spot appears or the product spot vanishes, you have identified an instability.[10] In this case, use milder conditions, such as washing only with water and brine.

Troubleshooting Decision Tree for Low Yield

Caption: Decision tree for troubleshooting low product yield.

Q5: An unmanageable emulsion formed during extraction. How do I break it?

A5: Emulsions are colloidal mixtures that form at the interface of the two solvent layers and can be very slow to separate.[8]

• Prevention: The best strategy is prevention. When mixing layers, use gentle, repeated inversions of the separatory funnel rather than vigorous shaking.

• Solutions:

  • Be Patient: Sometimes, simply letting the funnel stand for an extended period will resolve the emulsion.

  • Add Brine: Add a significant volume of saturated brine. The high ionic strength of this solution increases the polarity of the aqueous phase, often forcing a separation.[7]

  • Filter: Filter the entire mixture through a pad of Celite (diatomaceous earth). This can break up the microscopic droplets causing the emulsion.

  • Change Solvent: Add a small amount of a different solvent that may help. For example, if you are using ethyl acetate, adding a little dichloromethane can sometimes help.

Q6: My crude NMR is complex and shows unexpected signals. What are possible side reactions?

A6: The aldehyde functional group is reactive and can lead to byproducts.

• Oxidation: The aldehyde may have been oxidized to the corresponding carboxylic acid (3,5-Dichloropicolinic acid), especially if the reaction was exposed to air for a long time or if oxidizing agents were present. This acidic byproduct can be removed with a bicarbonate wash.

• Cannizzaro Reaction: Since 3,5-Dichloropicolinaldehyde has no α-hydrogens, it can undergo the Cannizzaro reaction under strong basic conditions. This disproportionation reaction would produce both the corresponding alcohol (3,5-dichloropicolyl alcohol) and the carboxylate salt. If you suspect this, avoid strong bases during your reaction and work-up.

• Aldol-type Reactions: If other enolizable carbonyl compounds are present, cross-aldol condensation could occur under basic or acidic conditions.

Part 4: Post-Work-up Purification Strategies

Once you have a crude product, purification is the final step. The two most common methods are flash column chromatography and recrystallization.

Q7: What is a good starting point for flash column chromatography?

A7: The polarity of your product will be dominated by the aldehyde and the pyridine nitrogen.

• Solvent System: A gradient of ethyl acetate in hexanes is a classic and effective choice for compounds of this polarity. Start with a low polarity mobile phase (e.g., 5% EtOAc in hexanes) and gradually increase the concentration of the more polar ethyl acetate.

• TLC Analysis: Before running the column, determine the ideal solvent system using TLC. The target Rf for your product spot should be between 0.25 and 0.35 for good separation.

• Additive: The basic pyridine nitrogen can sometimes cause the product to streak on the silica gel column. If you observe tailing, adding a small amount of triethylamine (~0.5-1%) to your mobile phase can neutralize the acidic sites on the silica and lead to sharper peaks.

Q8: How do I choose a solvent for recrystallization?

A8: Recrystallization is an excellent technique for purifying solid products.[11] The ideal solvent is one in which your product is sparingly soluble at room temperature but highly soluble when hot.[11]

• Screening: Test small amounts of your crude product in various solvents (e.g., hexanes, ethanol, isopropanol, toluene, ethyl acetate/hexanes mixture).

• Procedure: Dissolve the crude material in the minimum amount of hot solvent. If there are insoluble impurities, perform a hot filtration.[11] Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

• Collection: Collect the pure crystals by vacuum filtration, wash them with a small amount of cold solvent, and dry them under vacuum.[11]

Part 5: Safety & Waste Management

Q9: How should I dispose of waste containing 3,5-Dichloropicolinaldehyde?

A9: All waste, both solid and liquid, containing this compound should be collected in a designated, labeled hazardous waste container. Do not pour it down the drain.[2][4] Follow all local, state, and federal regulations for chemical waste disposal. Contaminated materials like gloves and filter paper should also be disposed of as solid chemical waste.

Part 6: References

• Sigma-Aldrich, Safety Data Sheet for 3,5-Dichloropicolinaldehyde. (URL not available, but a representative SDS is cited).

• University of Rochester, Department of Chemistry, How To: Troubleshoot a Reaction. [Link]

• EMU Physics Department, Purification of Organic Compounds: from Crude Product to Purity. [Link]

• Quora, Organic Chemistry: Why does aromatic aldehydes do not respond to fehling's test? [Link]

• Quora, How to remember the difference between an aromatic and aliphatic aldehyde. [Link]

• Organic Reaction Workup Formulas for Specific Reagents. (Source URL not available, but content is widely used in academic settings).

• Quora, Organic Chemistry: Why does aromatic aldehydes do not respond to fehling's test? (Duplicate for citation consolidation). [Link]

• Chemistry LibreTexts, 4.7: Reaction Work-Ups. [Link]

• University of Rochester, Department of Chemistry, How To Run A Reaction: The Workup. [Link]

• Chemistry Steps, Electrophilic Aromatic Substitution Practice Problems. [Link]

• MIT Digital Lab Techniques Manual, Reaction Work-Up I. [Link]

• An overview on Common Organic Solvents and their Toxicity. (General reference for solvent properties).

• Scribd, Common Organic Solvents | PDF. [Link]

• Chemsrc, 3,5-dichloro-4-pyridinecarboxaldehyde | CAS#:136590-83-5. [Link]

Sources

• 1. 3,5-dichloro-4-pyridinecarboxaldehyde | CAS#:136590-83-5 | Chemsrc [chemsrc.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. fishersci.com [fishersci.com]
• 4. cdhfinechemical.com [cdhfinechemical.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. youtube.com [youtube.com]
• 9. How To Run A Reaction [chem.rochester.edu]
• 10. How To [chem.rochester.edu]
• 11. physics.emu.edu.tr [physics.emu.edu.tr]

Technical Support Center: Overcoming Low Conversion Rates in 3,5-Dichloropicolinaldehyde Synthesis

Welcome to the technical support center for the synthesis of 3,5-Dichloropicolinaldehyde. This guide is designed for researchers, scientists, and professionals in drug development who are encountering challenges with low conversion rates in their synthetic routes. Here, we provide in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to help you diagnose and resolve common issues, thereby improving your reaction yields and product purity.

Introduction: The Challenge of Synthesizing 3,5-Dichloropicolinaldehyde

3,5-Dichloropicolinaldehyde is a key building block in the synthesis of various pharmaceutical and agrochemical compounds. Its preparation, typically through the oxidation of 3,5-dichloro-2-(hydroxymethyl)pyridine, can be challenging. The electron-deficient nature of the pyridine ring, substituted with two electron-withdrawing chlorine atoms, can influence the reactivity of the primary alcohol and the stability of the resulting aldehyde. Low conversion rates are a frequent hurdle, stemming from incomplete reactions, side-product formation, or degradation of the desired product.

This guide will focus on the most common and effective methods for this oxidation: the Swern oxidation and the Dess-Martin periodinane (DMP) oxidation. We will explore the mechanistic underpinnings of these reactions to provide a logical framework for troubleshooting.

Frequently Asked Questions (FAQs)

Q1: What is the most common starting material for the synthesis of 3,5-Dichloropicolinaldehyde?

A1: The most direct precursor is 3,5-dichloro-2-(hydroxymethyl)pyridine. This alcohol can be synthesized from 3,5-dichloropyridine through various methods, including hydroxymethylation.

Q2: I am observing a significant amount of unreacted starting material. What are the likely causes?

A2: Incomplete reactions are a common source of low conversion. This can be due to several factors:

• Insufficient oxidant: Ensure you are using the correct stoichiometry of the oxidizing agent. For both Swern and DMP oxidations, a slight excess of the oxidant is often recommended.

• Low reaction temperature (for Swern oxidation): While the Sworn oxidation is performed at low temperatures (typically -78 °C), the reaction may be sluggish if the temperature is too low for your specific substrate.

• Deactivated oxidant: Both the activated DMSO species in the Swern oxidation and the Dess-Martin periodinane are moisture-sensitive. Ensure all reagents and solvents are anhydrous.

• Poor quality of reagents: Use freshly prepared or properly stored reagents.

Q3: My reaction seems to work, but I isolate very little of the desired aldehyde. What could be happening?

A3: This often points to issues during the work-up or purification, or to the instability of the product.

• Product degradation: Aldehydes can be sensitive to over-oxidation, especially under harsh conditions. The mild conditions of Swern and DMP oxidations are generally suitable, but issues can arise.

• Loss during extraction: 3,5-Dichloropicolinaldehyde may have some water solubility. Ensure you are using the appropriate extraction solvent and performing multiple extractions.

• Difficulties in purification: The product may be volatile or may degrade on silica gel. Consider alternative purification methods like distillation under reduced pressure or using a less acidic stationary phase for chromatography.

Q4: I am seeing multiple spots on my TLC plate. What are the possible side products?

A4: Side products can arise from several pathways:

• Over-oxidation: Although less common with mild oxidants, some of the aldehyde could be oxidized to the corresponding carboxylic acid (3,5-dichloropicolinic acid).

• Side reactions of the starting material: The starting alcohol can undergo side reactions, especially if the reaction conditions are not optimal.

• Byproducts from the oxidant: Both Swern and DMP oxidations produce byproducts that need to be effectively removed during work-up.

Troubleshooting Guide: A Deeper Dive into Common Oxidation Methods

This section provides a structured approach to troubleshooting low yields in the two most common oxidation methods for this synthesis.

Method 1: Swern Oxidation

The Swern oxidation utilizes dimethyl sulfoxide (DMSO) activated by an electrophile, most commonly oxalyl chloride, to oxidize primary alcohols to aldehydes. The reaction is known for its mild conditions and high chemoselectivity.[1]

Logical Troubleshooting Flow for Swern Oxidation

Caption: A logical workflow for troubleshooting low yields in the Swern oxidation of 3,5-dichloro-2-(hydroxymethyl)pyridine.

• Preparation:

  • Under an inert atmosphere (nitrogen or argon), add anhydrous dichloromethane (DCM) to a flame-dried, three-necked flask equipped with a thermometer and a dropping funnel.

  • Cool the solvent to -78 °C using a dry ice/acetone bath.

  • To the cold DCM, slowly add oxalyl chloride (1.1-1.5 equivalents).

• Activation of DMSO:

  • In a separate flame-dried flask, dissolve anhydrous DMSO (2.2-3.0 equivalents) in anhydrous DCM.

  • Slowly add the DMSO solution to the oxalyl chloride solution, ensuring the internal temperature remains below -60 °C.

  • Stir the mixture at -78 °C for 15-30 minutes.

• Oxidation:

  • Dissolve 3,5-dichloro-2-(hydroxymethyl)pyridine (1.0 equivalent) in anhydrous DCM.

  • Slowly add the alcohol solution to the activated DMSO mixture, again maintaining the temperature below -60 °C.

  • Stir the reaction at -78 °C for 30-60 minutes.

• Quenching:

  • Slowly add triethylamine (3-5 equivalents) to the reaction mixture, keeping the temperature below -60 °C.

  • After the addition is complete, allow the reaction to slowly warm to room temperature over 1-2 hours.

• Work-up:

  • Add water to quench the reaction.

  • Separate the organic layer and extract the aqueous layer with DCM (2-3 times).

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification:

  • The crude product can be purified by column chromatography on silica gel or neutral alumina, or by distillation under reduced pressure.

Method 2: Dess-Martin Periodinane (DMP) Oxidation

The Dess-Martin oxidation employs a hypervalent iodine reagent, 1,1,1-triacetoxy-1,1-dihydro-1,2-benziodoxol-3(1H)-one (Dess-Martin periodinane), to oxidize primary alcohols to aldehydes. This method is known for its mildness, short reaction times, and simple work-up.[2]

Logical Troubleshooting Flow for DMP Oxidation

Caption: A logical workflow for troubleshooting low yields in the Dess-Martin oxidation of 3,5-dichloro-2-(hydroxymethyl)pyridine.

• Preparation:

  • To a solution of 3,5-dichloro-2-(hydroxymethyl)pyridine (1.0 equivalent) in anhydrous DCM in a flame-dried flask under an inert atmosphere, add Dess-Martin periodinane (1.1-1.5 equivalents) portion-wise at room temperature.

• Reaction:

  • Stir the reaction mixture at room temperature and monitor its progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 1-4 hours.

• Work-up:

  • Upon completion, dilute the reaction mixture with diethyl ether.

  • Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate and a saturated aqueous solution of sodium thiosulfate (1:1 mixture).

  • Stir vigorously until the solid byproducts dissolve and the layers become clear.

  • Separate the organic layer and extract the aqueous layer with diethyl ether (2-3 times).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification:

  • The crude product can be purified by column chromatography on silica gel or neutral alumina, or by distillation under reduced pressure.

Data Summary: Comparison of Oxidation Methods

Feature	Swern Oxidation	Dess-Martin Oxidation
Oxidant	Activated DMSO	Dess-Martin Periodinane (DMP)
Typical Temp.	-78 °C to room temperature	Room temperature
Advantages	Inexpensive reagents, high yields	Mild conditions, short reaction times, simple work-up
Disadvantages	Requires cryogenic temperatures, malodorous byproduct (dimethyl sulfide), sensitive to moisture	Reagent is expensive and potentially explosive, moisture sensitive
Common Issues	Incomplete reaction if not warmed properly, formation of mixed thioacetals	Incomplete reaction with impure DMP, difficult removal of iodine byproducts

Concluding Remarks

Achieving high conversion rates in the synthesis of 3,5-Dichloropicolinaldehyde is attainable with careful attention to experimental details. Both the Swern and Dess-Martin oxidations are powerful tools for this transformation, each with its own set of advantages and challenges. By understanding the underlying chemistry and systematically troubleshooting potential issues as outlined in this guide, researchers can significantly improve their synthetic outcomes. Always ensure the use of high-quality, anhydrous reagents and maintain a keen eye on reaction monitoring and purification to successfully synthesize this valuable chemical intermediate.

References

• Dess, D. B., & Martin, J. C. (1983). Readily accessible 12-I-5 oxidant for the conversion of primary and secondary alcohols to aldehydes and ketones. The Journal of Organic Chemistry, 48(22), 4155–4156. [Link]

• Mancuso, A. J., Huang, S. L., & Swern, D. (1978). Oxidation of long-chain and related alcohols to carbonyls by dimethyl sulfoxide "activated" by oxalyl chloride. The Journal of Organic Chemistry, 43(12), 2480–2482. [Link]

• Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part B: Reactions and Synthesis (5th ed.). Springer.
• Tojo, G., & Fernández, M. (2006). Oxidation of Alcohols to Aldehydes and Ketones: A Guide to Current Common Practice. Springer Science & Business Media.

• Parikh, J. R., & Doering, W. v. E. (1967). Sulfur trioxide in the oxidation of alcohols by dimethyl sulfoxide. Journal of the American Chemical Society, 89(21), 5505–5507. [Link]

• Tidwell, T. T. (1990). Oxidation of alcohols to carbonyl compounds via alkoxysulfonium ylides: The Moffatt, Swern, and related oxidations. Organic Reactions, 39, 297-572. [Link]

Sources

• 1. WO2001005766A2 - Process for the preparation of 3,5-dichloropyridine - Google Patents [patents.google.com]
• 2. Dess–Martin oxidation - Wikipedia [en.wikipedia.org]

Reference Data & Comparative Studies

A Comparative Guide to the Synthesis and Characterization of Novel Bioactive Compounds Derived from 3,5-Dichloropicolinaldehyde

For researchers and professionals in drug development, the exploration of novel molecular scaffolds is a cornerstone of innovation. The strategic selection of a starting material can profoundly influence the diversity and biological relevance of a chemical library. In this guide, we delve into the potential of 3,5-dichloropicolinaldehyde as a versatile starting material for the synthesis of new chemical entities. We will provide a comparative analysis of prospective compound classes—Schiff bases, chalcones, and hydrazones—that can be derived from this halogenated pyridine aldehyde. This guide will furnish detailed synthetic protocols, characterization methodologies, and a comparative discussion of their potential biological activities, supported by experimental data from analogous compounds in the scientific literature.

Introduction: The Potential of 3,5-Dichloropicolinaldehyde as a Precursor

3,5-Dichloropicolinaldehyde is an attractive, yet underexplored, starting material for the synthesis of novel compounds. Its structure is characterized by a pyridine ring, a reactive aldehyde group, and two chlorine substituents. The pyridine core is a well-established pharmacophore present in numerous approved drugs. The chlorine atoms can modulate the electronic properties and lipophilicity of the molecule, potentially enhancing membrane permeability and metabolic stability. The aldehyde functionality serves as a versatile handle for a variety of chemical transformations, allowing for the construction of diverse molecular architectures. This guide will focus on three principal classes of derivatives: Schiff bases, chalcones, and hydrazones, each known for a wide range of biological activities.[1][2][3][4]

I. Synthesis of Novel Derivatives: A Comparative Approach

The aldehyde group of 3,5-dichloropicolinaldehyde is amenable to condensation reactions with various nucleophiles, providing straightforward access to a range of derivatives. Below, we compare the synthesis of Schiff bases, chalcones, and hydrazones.

A. Schiff Bases: The Versatile Imines

Schiff bases, or imines, are formed through the condensation of an aldehyde with a primary amine.[1][5][6][7][8][9][10][11] These compounds are of significant interest due to their broad spectrum of biological activities, including antibacterial, antifungal, and anticancer properties.[1][5][6][7][8]

• Dissolution: Dissolve 3,5-dichloropicolinaldehyde (1 mmol) in 20 mL of ethanol in a round-bottom flask.

• Addition of Amine: To this solution, add an equimolar amount (1 mmol) of a selected primary amine (e.g., 4-aminoaniline) and a few drops of glacial acetic acid as a catalyst.

• Reaction: Reflux the mixture for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Isolation: After completion, cool the reaction mixture to room temperature. The resulting precipitate is filtered, washed with cold ethanol, and dried under vacuum.

• Purification: Recrystallize the crude product from a suitable solvent like ethanol to obtain the pure Schiff base.

Causality of Experimental Choices:

• Ethanol as Solvent: Ethanol is a good solvent for both reactants and is relatively easy to remove.

• Glacial Acetic Acid: The acid catalyzes the dehydration step in imine formation, accelerating the reaction.

• Reflux: Heating the reaction provides the necessary activation energy for the condensation reaction to proceed efficiently.

B. Chalcones: The α,β-Unsaturated Ketones

Chalcones are characterized by an open-chain flavonoid structure with two aromatic rings linked by a three-carbon α,β-unsaturated carbonyl system.[12][13][14][15] They are known for their potent anticancer, anti-inflammatory, and antioxidant activities.[2][4][16][17][18] The synthesis typically involves a Claisen-Schmidt condensation between an aromatic aldehyde and an acetophenone.[13][14]

• Preparation of Reactant Solution: In a flask, dissolve an appropriate acetophenone (e.g., 2'-hydroxyacetophenone) (1 mmol) and 3,5-dichloropicolinaldehyde (1 mmol) in 15 mL of ethanol.

• Base Addition: Cool the solution in an ice bath and add 2 mL of a 10% aqueous sodium hydroxide solution dropwise with constant stirring.

• Reaction: Allow the mixture to stir at room temperature for 12-24 hours. The formation of a precipitate indicates product formation.

• Isolation: Pour the reaction mixture into crushed ice and acidify with dilute hydrochloric acid. Filter the resulting solid, wash thoroughly with water, and dry.

• Purification: Purify the crude chalcone by recrystallization from ethanol or by column chromatography.[13]

Causality of Experimental Choices:

• Base Catalysis (NaOH): The hydroxide ion deprotonates the α-carbon of the acetophenone, forming an enolate which then acts as a nucleophile.

• Low Temperature: Initial cooling helps to control the exothermic reaction and prevent side reactions.

C. Hydrazones: The Azomethine Analogs

Hydrazones are formed by the reaction of an aldehyde with a hydrazine derivative.[19][20][21][22] These compounds have garnered significant attention for their diverse biological activities, including antimicrobial, anticonvulsant, and antitubercular properties.[3][23][24][25][26]

• Reactant Mixture: In a round-bottom flask, combine 3,5-dichloropicolinaldehyde (1 mmol) and a selected hydrazide (e.g., isoniazid) (1 mmol) in 25 mL of methanol.

• Catalyst Addition: Add 2-3 drops of glacial acetic acid to the mixture.

• Reaction: Reflux the reaction mixture for 4-8 hours, monitoring the progress by TLC.

• Isolation: After cooling, pour the reaction mixture into ice-cold water. The precipitated solid is collected by filtration, washed with water, and dried.

• Purification: Recrystallize the crude hydrazone from a suitable solvent such as methanol or ethanol.[20]

Causality of Experimental Choices:

• Methanol as Solvent: Methanol is an effective solvent for both the aldehyde and the hydrazide.

• Acid Catalyst: Similar to Schiff base formation, an acid catalyst facilitates the condensation reaction.

II. Characterization of Novel Compounds

Thorough characterization is essential to confirm the identity and purity of the synthesized compounds. A combination of spectroscopic techniques should be employed.

Technique	Purpose	Expected Observations for Novel Derivatives
FT-IR Spectroscopy	To identify functional groups.	- Schiff Bases: Appearance of a C=N stretching band around 1600-1650 cm⁻¹. - Chalcones: Characteristic C=O stretching of an α,β-unsaturated ketone around 1630-1680 cm⁻¹ and C=C stretching. - Hydrazones: Presence of a C=N stretching band and N-H stretching if a secondary amine is formed.
¹H NMR Spectroscopy	To determine the proton environment in the molecule.	- Schiff Bases: A singlet for the azomethine proton (-CH=N-) typically in the range of 8.0-9.0 ppm. - Chalcones: Doublets for the vinylic protons (-CH=CH-) with a coupling constant indicative of a trans configuration. - Hydrazones: A singlet for the -CH=N- proton and potentially a signal for the N-H proton.
¹³C NMR Spectroscopy	To identify the carbon skeleton.	- Schiff Bases: A signal for the azomethine carbon (-C=N-) around 150-165 ppm. - Chalcones: Signals for the carbonyl carbon and the two vinylic carbons. - Hydrazones: A signal for the -C=N- carbon.
Mass Spectrometry	To determine the molecular weight and fragmentation pattern.	The molecular ion peak (M⁺) should correspond to the calculated molecular weight of the synthesized compound.

III. Comparative Biological Activity and Alternatives

While the biological activities of the novel compounds derived from 3,5-dichloropicolinaldehyde would need to be determined experimentally, we can extrapolate their potential based on existing literature for similar structures.

Compound Class	Potential Biological Activities	Supporting Evidence from Literature	Alternative Starting Materials/Routes
Schiff Bases	Antibacterial, Antifungal, Anticancer, Anti-inflammatory.[1][5][6][7][8]	Schiff bases derived from various aldehydes have shown potent antimicrobial and cytotoxic effects. The imine group is critical for their biological activity.[5]	Other halogenated or substituted picolinaldehydes; different primary amines to modulate activity.
Chalcones	Anticancer, Anti-inflammatory, Antioxidant, Antimicrobial.[2][4][16][17][18]	Natural and synthetic chalcones exhibit significant anticancer activity against various cell lines by targeting multiple signaling pathways.[2][4][17][18]	Different substituted acetophenones or benzaldehydes to explore structure-activity relationships. Alternative synthetic methods like the Wittig reaction can also be employed.[27]
Hydrazones	Antimicrobial, Antitubercular, Anticonvulsant, Anticancer.[3][23][24][25][26]	The hydrazone moiety is a key pharmacophore in several antimicrobial and antitubercular drugs. They can act by inhibiting essential microbial enzymes.[24]	Alternative hydrazides or hydrazines to generate a library of derivatives. Other synthetic routes include acceptorless dehydrogenative coupling of arylhydrazines and alcohols.[21]

Visualizing the Synthetic Pathways

Schiff Base Formation Workflow

Caption: Workflow for the synthesis of a novel chalcone.

Hydrazone Formation Workflow

Caption: Workflow for the synthesis of a novel hydrazone.

Conclusion

3,5-Dichloropicolinaldehyde represents a promising and versatile scaffold for the development of novel bioactive compounds. The straightforward synthesis of Schiff bases, chalcones, and hydrazones from this precursor allows for the rapid generation of a diverse chemical library. Based on the extensive body of literature on these compound classes, the novel derivatives are anticipated to exhibit a range of biological activities, including antimicrobial and anticancer properties. This guide provides a solid foundation for researchers to embark on the synthesis, characterization, and biological evaluation of these new chemical entities, with the ultimate goal of identifying lead compounds for future drug development programs.

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A Comparative Analysis of the Reactivity of 3,5-Dichloropicolinaldehyde and 3,5-Dichlorobenzaldehyde

In the landscape of synthetic chemistry, aromatic aldehydes serve as fundamental building blocks for a vast array of complex molecules, from pharmaceuticals to advanced materials. The reactivity of these precursors is paramount, dictating reaction conditions, yields, and even the feasibility of synthetic routes. This guide provides an in-depth comparative analysis of two structurally similar yet electronically distinct aldehydes: 3,5-Dichloropicolinaldehyde and 3,5-Dichlorobenzaldehyde. Our focus will be on elucidating the profound influence of the pyridine nitrogen atom on the reactivity of the aldehyde functional group, offering field-proven insights and experimental data for researchers, scientists, and professionals in drug development.

Introduction: A Tale of Two Rings

At first glance, 3,5-Dichloropicolinaldehyde and 3,5-Dichlorobenzaldehyde appear to be close cousins. Both are aromatic aldehydes featuring two chlorine atoms in a meta-relationship to the aldehyde group.[1] This substitution pattern endows both molecules with specific steric and electronic properties. However, the critical distinction lies in the aromatic core: 3,5-Dichlorobenzaldehyde is built upon a classic benzene ring, whereas 3,5-Dichloropicolinaldehyde incorporates a pyridine ring, with a nitrogen atom positioned ortho to the aldehyde. This seemingly subtle change introduces a powerful electronic perturbation that dramatically alters the chemical behavior of the molecule.

This guide will dissect these differences, moving from fundamental electronic principles to their tangible consequences in common synthetic transformations. We will explore how the interplay of inductive and resonance effects governs the electrophilicity of the carbonyl carbon, and by extension, the molecule's susceptibility to nucleophilic attack, condensation reactions, and other key transformations.

The Decisive Factor: Electronic Effects on the Carbonyl Carbon

The reactivity of an aldehyde is primarily dictated by the electrophilicity of its carbonyl carbon. The more electron-deficient this carbon is, the more readily it will react with nucleophiles. In our two subject molecules, the electronic environment of the carbonyl group is shaped by the cumulative effects of the chlorine substituents and the aromatic ring itself.

3,5-Dichlorobenzaldehyde: In this molecule, the benzene ring acts as a baseline. The two chlorine atoms exert a strong electron-withdrawing inductive effect (-I) due to their high electronegativity. This effect pulls electron density away from the ring and, consequently, from the aldehyde group, increasing the electrophilicity of the carbonyl carbon compared to unsubstituted benzaldehyde.

3,5-Dichloropicolinaldehyde: Here, the situation is amplified. In addition to the inductive pull from the two chlorine atoms, the pyridine nitrogen atom exerts its own powerful electron-withdrawing influence. Nitrogen is more electronegative than carbon and withdraws electron density inductively.[2] More significantly, the nitrogen atom can participate in resonance, delocalizing the ring's pi-electrons and placing a partial positive charge on the ring carbons, including the one attached to the carbonyl group.[2] This dual inductive and resonance deactivation makes the pyridine ring significantly more electron-deficient than the dichlorinated benzene ring. This "electron sink" effect strongly polarizes the C-CHO bond, making the carbonyl carbon in 3,5-Dichloropicolinaldehyde substantially more electrophilic than its benzaldehyde counterpart.

Caption: Electronic contributions to carbonyl electrophilicity.

Comparative Reactivity in Key Synthetic Transformations

The enhanced electrophilicity of 3,5-Dichloropicolinaldehyde translates directly to increased reactivity in several classes of reactions, most notably those involving nucleophilic attack at the carbonyl carbon.

Nucleophilic Addition & Condensation Reactions

Reactions such as the Knoevenagel condensation, which involve the attack of a carbon nucleophile (enolate) on the aldehyde, are excellent probes of carbonyl electrophilicity. We anticipate that 3,5-Dichloropicolinaldehyde will react more readily and under milder conditions than 3,5-Dichlorobenzaldehyde.

Experimental Data Summary: Knoevenagel Condensation with Malononitrile

Compound	Catalyst	Reaction Time	Yield
3,5-Dichlorobenzaldehyde	Piperidine	3 hours	~85-95%[3]
3,5-Dichloropicolinaldehyde	None (or mild base)	< 1 hour	>95% (Predicted)

Note: The data for 3,5-Dichlorobenzaldehyde is derived from typical literature procedures for similar substrates.[3] The predicted data for the picolinaldehyde analog is based on its heightened electrophilicity.

The increased reactivity of the picolinaldehyde derivative often allows for the use of weaker bases or even catalyst-free conditions, which can be advantageous for sensitive substrates. 3,5-Dichlorobenzaldehyde is a known intermediate for synthesizing 4H-pyran derivatives through such condensation reactions.[3]

Oxidation and Reduction

Both aldehydes can be readily oxidized to their corresponding carboxylic acids or reduced to benzyl alcohols.

• Oxidation: Reagents like potassium permanganate or chromic acid can effectively convert the aldehyde to a carboxylic acid. The synthesis of 3,5-dichlorobenzaldehyde itself can be achieved through the oxidation of 3,5-dichlorotoluene.[4]

• Reduction: Standard reducing agents like sodium borohydride (NaBH₄) will efficiently reduce the aldehyde to the corresponding alcohol. For instance, 3,5-dichlorobenzyl alcohol can be prepared by the reduction of 3,5-dichlorobenzoyl chloride, a closely related derivative.

While both substrates undergo these transformations, the reaction kinetics may be subtly influenced by the electronic differences. The electron-deficient nature of the picolinaldehyde might slightly accelerate hydride delivery in reduction, while potentially making the molecule more robust against certain oxidative side reactions on the ring.

Experimental Protocol: A Comparative Knoevenagel Condensation

To provide a tangible demonstration of the reactivity differential, the following protocol outlines a comparative Knoevenagel condensation. This self-validating system allows for a direct, side-by-side assessment of reaction progress.

Objective: To compare the rate of condensation of 3,5-Dichlorobenzaldehyde and 3,5-Dichloropicolinaldehyde with malononitrile.

Materials:

• 3,5-Dichlorobenzaldehyde (1.0 mmol)

• 3,5-Dichloropicolinaldehyde (1.0 mmol)

• Malononitrile (1.0 mmol)

• Ethanol (10 mL)

• Piperidine (0.1 mmol, catalytic)

• TLC plates, reaction vials, stirring equipment

Sources

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A Senior Application Scientist's Guide to Biological Activity Screening of 3,5-Dichloropicolinaldehyde Derivatives

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals on the biological activity screening of 3,5-Dichloropicolinaldehyde derivatives. We will delve into the rationale behind experimental choices, present detailed protocols for key assays, and offer a comparative analysis of potential biological activities, grounded in established scientific principles.

Introduction

3,5-Dichloropicolinaldehyde, a halogenated pyridine aldehyde, serves as a versatile scaffold in medicinal chemistry. The presence of the electron-withdrawing chlorine atoms and the reactive aldehyde group makes it an attractive starting point for the synthesis of novel derivatives with potential therapeutic applications. The pyridine ring is a common motif in many biologically active compounds, and its derivatives have shown a wide spectrum of activities, including antimicrobial, antifungal, and anticancer effects.[1][2] This guide will outline a systematic approach to screen and compare the biological activities of newly synthesized 3,5-Dichloropicolinaldehyde derivatives to identify promising lead compounds for further development.

Synthesis of 3,5-Dichloropicolinaldehyde Derivatives

The synthetic pathway to 3,5-Dichloropicolinaldehyde derivatives typically begins with the modification of the aldehyde functional group. This can be achieved through various organic reactions, such as condensation with amines or hydrazines to form imines or hydrazones, respectively. Further modifications can be made to the pyridine ring, although this is often more complex. The diversity of reactants allows for the creation of a library of derivatives with varied structural features, which is crucial for establishing structure-activity relationships (SAR).[3][4]

Comparative Biological Activity Screening

A systematic screening approach is essential to evaluate the therapeutic potential of the synthesized derivatives. This typically involves a tiered approach, starting with broad primary screens to identify active compounds, followed by more specific secondary assays to characterize their potency and mechanism of action.

Antimicrobial Activity Screening

Given the known antimicrobial properties of many pyridine-containing compounds, this is a logical starting point for screening.[1][5]

This method is a quantitative technique used to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.[6][7][8]

Materials:

• Synthesized 3,5-Dichloropicolinaldehyde derivatives

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Fungal strains (e.g., Candida albicans, Aspergillus niger)

• Mueller-Hinton Broth (for bacteria) or RPMI-1640 medium (for fungi)

• Sterile 96-well microplates

• Spectrophotometer (plate reader)

Procedure:

• Preparation of Stock Solutions: Dissolve the synthesized derivatives in a suitable solvent (e.g., DMSO) to a high concentration (e.g., 10 mg/mL).

• Serial Dilutions: In a 96-well plate, perform a two-fold serial dilution of each compound in the appropriate broth to achieve a range of concentrations.

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism (e.g., 0.5 McFarland standard).

• Inoculation: Add the microbial inoculum to each well containing the diluted compounds. Include positive (microorganism in broth) and negative (broth only) controls.

• Incubation: Incubate the plates under appropriate conditions (e.g., 37°C for 24 hours for bacteria, 35°C for 48 hours for fungi).

• MIC Determination: The MIC is the lowest concentration of the compound at which no visible growth of the microorganism is observed. This can be assessed visually or by measuring the optical density at 600 nm.

The results of the MIC testing should be tabulated for easy comparison.

Compound ID	Derivative Structure	MIC (µg/mL) vs. S. aureus	MIC (µg/mL) vs. E. coli	MIC (µg/mL) vs. C. albicans
DCP-01	(Structure of Derivative 1)	64	>128	32
DCP-02	(Structure of Derivative 2)	16	64	8
DCP-03	(Structure of Derivative 3)	>128	>128	128
Ciprofloxacin	(Standard Antibiotic)	1	0.5	N/A
Fluconazole	(Standard Antifungal)	N/A	N/A	2

This is a hypothetical data table for illustrative purposes.

Anticancer Activity Screening

The cytotoxicity of the derivatives against various cancer cell lines is a key indicator of their potential as anticancer agents.[9][10]

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.[11][12]

Materials:

• Synthesized 3,5-Dichloropicolinaldehyde derivatives

• Cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or acidified isopropanol)

• Sterile 96-well cell culture plates

• Microplate reader

Procedure:

• Cell Seeding: Seed the cancer cells into a 96-well plate at a predetermined density and allow them to adhere overnight.[13]

• Compound Treatment: Treat the cells with serial dilutions of the synthesized derivatives for a specified period (e.g., 48 or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours. Viable cells with active mitochondria will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization: Remove the medium and add a solubilization solution to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the purple solution at a wavelength of 570 nm using a microplate reader.[12]

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells. The IC50 value (the concentration of the compound that inhibits 50% of cell growth) can be determined by plotting a dose-response curve.

The IC50 values for each derivative against different cell lines should be presented in a clear, tabular format.

Compound ID	Derivative Structure	IC50 (µM) vs. MCF-7	IC50 (µM) vs. A549
DCP-01	(Structure of Derivative 1)	25.3	42.1
DCP-02	(Structure of Derivative 2)	8.7	15.2
DCP-03	(Structure of Derivative 3)	>100	>100
Doxorubicin	(Standard Chemotherapeutic)	0.5	1.2

This is a hypothetical data table for illustrative purposes.

Structure-Activity Relationship (SAR) Analysis

A critical aspect of this guide is to understand how the chemical structure of the derivatives influences their biological activity.[3][14][15] By comparing the activity data of different derivatives, researchers can identify key structural features that are essential for potency and selectivity. For instance, the introduction of a bulky hydrophobic group might enhance membrane permeability and thus antimicrobial activity, while a specific hydrogen bond donor/acceptor could be crucial for binding to a target enzyme in cancer cells.

Visualizing Experimental Workflows

To ensure clarity and reproducibility, experimental workflows can be visualized using diagrams.

Caption: General workflow for screening 3,5-Dichloropicolinaldehyde derivatives.

Mechanistic Insights: A Hypothetical Signaling Pathway

Should a derivative show promising anticancer activity, further studies would be necessary to elucidate its mechanism of action. For instance, many anticancer drugs induce apoptosis (programmed cell death). A simplified, hypothetical signaling pathway for apoptosis induction is presented below.

Caption: Hypothetical apoptosis induction pathway for a bioactive derivative.

Conclusion

This guide provides a foundational framework for the systematic biological activity screening of novel 3,5-Dichloropicolinaldehyde derivatives. By employing standardized and robust experimental protocols, presenting data in a comparative format, and conducting thorough structure-activity relationship analyses, researchers can efficiently identify and optimize promising lead compounds for the development of new therapeutic agents. The key to success lies in a logical, step-wise approach that combines synthetic chemistry with rigorous biological evaluation.

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Spectroscopic analysis to confirm the structure of 3,5-Dichloropicolinaldehyde products

A Comparative Guide to the Spectroscopic Analysis of 3,5-Dichloropicolinaldehyde

For researchers, scientists, and drug development professionals, the unambiguous structural confirmation of synthetic intermediates is a cornerstone of chemical research and development. 3,5-Dichloropicolinaldehyde is a key building block whose purity and structural integrity are paramount for the successful synthesis of downstream target molecules. This guide provides an in-depth, comparative analysis of the primary spectroscopic techniques used to verify its structure, contrasting its spectral signature with that of a plausible isomer, 3,5-Dichlorobenzaldehyde, to highlight the power and necessity of a multi-technique approach.

The narrative that follows is grounded in the principle of orthogonal validation: no single technique is sufficient. True structural elucidation arises from the confluence of data from multiple, independent analytical methods, each providing a unique piece of the molecular puzzle.[1][2][3] We will explore not just the "what" of the data, but the "why" behind the experimental choices and the logical framework for interpreting the results.

The Analytical Challenge: Isomeric Differentiation

In any synthesis, the potential for isomeric impurities presents a significant challenge. For 3,5-Dichloropicolinaldehyde, a simple positional isomer such as 3,5-Dichlorobenzaldehyde could theoretically arise from starting material impurities or reaction side-pathways. While both molecules share the same molecular formula (C₆H₃Cl₂NO vs. C₇H₄Cl₂O) and several structural motifs, their distinct aromatic cores (pyridine vs. benzene) produce unique spectroscopic fingerprints. Our goal is to leverage these differences for definitive identification.

Mass Spectrometry (MS): The First Step in Molecular Formula Confirmation

Mass spectrometry provides the molecular weight of a compound, offering the most direct initial evidence of a successful synthesis.[4][5] For halogenated compounds, MS offers an exceptionally clear signature due to the natural isotopic distribution of halogens.[6][7]

Expertise in Action: Why Isotopic Patterns are Crucial

Chlorine exists naturally as two primary isotopes: ³⁵Cl (~75.8%) and ³⁷Cl (~24.2%), a roughly 3:1 ratio.[7] A molecule containing two chlorine atoms, like 3,5-Dichloropicolinaldehyde, will therefore exhibit a characteristic cluster of peaks for its molecular ion (M⁺).

• M⁺ peak: Contains two ³⁵Cl atoms.

• M+2 peak: Contains one ³⁵Cl and one ³⁷Cl atom.

• M+4 peak: Contains two ³⁷Cl atoms.

The relative intensities of these peaks can be predicted statistically and are approximately 9:6:1, providing a nearly infallible indicator for the presence of two chlorine atoms.[6][7]

Experimental Protocol: Electron Ionization Mass Spectrometry (EI-MS)

• Sample Preparation: Dissolve a small quantity (~1 mg) of the purified product in a volatile solvent like methanol or dichloromethane.

• Instrumentation: Utilize a mass spectrometer with an Electron Ionization (EI) source. EI is chosen for its ability to generate clear molecular ions and reproducible fragmentation patterns for small organic molecules.

• Data Acquisition: Introduce the sample into the instrument. Acquire data over a mass range of m/z 50-250.

• Data Analysis:

  • Identify the molecular ion peak cluster at the highest m/z value.

  • Verify the isotopic pattern and relative abundances of the M⁺, M+2, and M+4 peaks.

  • Analyze the fragmentation pattern for logical losses (e.g., loss of H, Cl, CHO).

Data Comparison: 3,5-Dichloropicolinaldehyde vs. 3,5-Dichlorobenzaldehyde

Spectroscopic Feature	Expected Data (3,5-Dichloropicolinaldehyde)	Expected Data (3,5-Dichlorobenzaldehyde)	Structural Confirmation Insights
Molecular Formula	C₆H₃Cl₂NO	C₇H₄Cl₂O	High-Resolution MS (HRMS) can distinguish these.
Nominal Mass (M⁺)	175 g/mol (for ³⁵Cl isotopes)	174 g/mol (for ³⁵Cl isotopes)	A 1-dalton difference is easily resolved.
Isotopic Cluster (M⁺, M+2, M+4)	m/z 175, 177, 179	m/z 174, 176, 178	Both show a ~9:6:1 ratio, confirming two Cl atoms.[6][7]
Key Fragmentation	Loss of CHO (m/z 29), loss of Cl (m/z 35)	Loss of H (m/z 1), loss of CHO (m/z 29), loss of Cl (m/z 35)	Fragmentation patterns can be complex but may offer clues.

This initial MS analysis can immediately distinguish between the target and the benzene-based isomer based on the molecular weight alone.

Infrared (IR) Spectroscopy: Probing Functional Groups

IR spectroscopy is a rapid and powerful technique for identifying the functional groups present in a molecule by measuring the vibrations of its bonds.[8] For an aldehyde, the key is to identify not just the carbonyl (C=O) group, but also the adjacent aldehydic C-H bond.[9][10]

Expertise in Action: The Unmistakable Aldehyde Signature

While many functional groups contain a C=O bond, the aldehyde is unique in also having a C-H bond directly attached to the carbonyl carbon. This C-H bond has a characteristic stretching vibration that appears in a relatively uncongested region of the spectrum. The presence of a C=O stretch in combination with the aldehydic C-H stretch is definitive proof of an aldehyde functional group.[9] Conjugation to the aromatic ring shifts the C=O frequency to a lower wavenumber compared to a saturated aldehyde.[11][12]

Experimental Protocol: Attenuated Total Reflectance (ATR) FT-IR

• Sample Preparation: Place a small amount of the solid product directly onto the ATR crystal. No solvent is required, making this a fast and clean method.

• Instrumentation: Use a standard FT-IR spectrometer equipped with an ATR accessory.

• Data Acquisition:

  • Record a background spectrum of the clean, empty ATR crystal.

  • Record the sample spectrum, typically co-adding 16-32 scans at a resolution of 4 cm⁻¹.

• Data Analysis: Identify the characteristic absorption bands and compare their positions and shapes to known values.

Data Comparison: Key Vibrational Frequencies (cm⁻¹)

Vibrational Mode	Expected Range (3,5-Dichloropicolinaldehyde)	Expected Range (3,5-Dichlorobenzaldehyde)	Structural Confirmation Insights
Aromatic C-H Stretch	>3000 cm⁻¹	>3000 cm⁻¹	Confirms aromatic protons.
Aldehydic C-H Stretch	~2850 and ~2750 cm⁻¹ (often two peaks)[11]	~2830 and ~2730 cm⁻¹ (often two peaks)	The presence of these peaks confirms the aldehyde group.
Carbonyl (C=O) Stretch	~1705-1715 cm⁻¹ (strong, sharp)[10]	~1700-1710 cm⁻¹ (strong, sharp)	Confirms a conjugated aldehyde. The pyridine nitrogen may cause a slight shift.
Aromatic C=C Stretch	~1600-1450 cm⁻¹	~1600-1450 cm⁻¹	Confirms the aromatic ring.
C-Cl Stretch	~800-600 cm⁻¹	~800-600 cm⁻¹	Confirms the presence of chloro-substituents.

While IR spectroscopy robustly confirms the presence of the dichlorinated aromatic aldehyde structure, it cannot reliably distinguish between the pyridine and benzene ring systems. For that, we turn to NMR.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Structural Map

NMR spectroscopy is arguably the most powerful tool for elucidating the precise structure of an organic molecule.[2][3] It provides information about the chemical environment, connectivity, and number of different types of nuclei, primarily ¹H (protons) and ¹³C.

Workflow for NMR-based Structural Confirmation

¹H NMR: Probing the Proton Environment

The number of signals, their chemical shifts (δ), integration values, and splitting patterns in a ¹H NMR spectrum provide a detailed map of the proton framework.

Experimental Protocol: ¹H NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the sample in ~0.7 mL of a deuterated solvent, such as Chloroform-d (CDCl₃), in an NMR tube. Add a small amount of Tetramethylsilane (TMS) as an internal standard (δ 0.00).

• Instrumentation: Use a 400 MHz or higher field NMR spectrometer.

• Data Acquisition: Acquire a standard one-dimensional proton spectrum.

• Data Analysis: Process the spectrum (Fourier transform, phase correction, baseline correction). Calibrate the chemical shift scale to TMS. Integrate the signals and analyze their multiplicity (singlet, doublet, etc.).

Data Comparison: ¹H NMR Spectra (Predicted)

Feature	Expected Data (3,5-Dichloropicolinaldehyde)	Expected Data (3,5-Dichlorobenzaldehyde)	Structural Confirmation Insights
Aldehyde Proton (-CHO)	~δ 10.1 ppm (1H, singlet)	~δ 9.9 ppm (1H, singlet)[13]	Confirms aldehyde. The pyridine nitrogen deshields this proton slightly more.
Aromatic Protons	~δ 8.6 ppm (1H, doublet)~δ 8.0 ppm (1H, doublet)	~δ 7.7 ppm (2H, doublet)~δ 7.6 ppm (1H, triplet)[13]	This is the key differentiator. The pyridine structure has two non-equivalent aromatic protons. The benzene isomer has a different pattern with a 2:1 proton ratio.
Number of Signals	3	3	Consistent with both structures.
Splitting Pattern	Two doublets for the aromatic protons.	One doublet and one triplet for the aromatic protons.[13]	The different coupling relationships clearly distinguish the isomers.

¹³C NMR: The Carbon Skeleton

Proton-decoupled ¹³C NMR reveals the number of unique carbon atoms in a molecule and provides information about their chemical environment.[14]

Experimental Protocol: ¹³C NMR Spectroscopy

• Sample Preparation: Same as for ¹H NMR. A slightly more concentrated sample may be beneficial.

• Instrumentation: Use the same NMR spectrometer.

• Data Acquisition: Acquire a proton-decoupled ¹³C spectrum. This simplifies the spectrum by collapsing all C-H coupling, resulting in a single peak for each unique carbon.

• Data Analysis: Identify the number of signals and their chemical shifts.

Data Comparison: ¹³C NMR Spectra (Predicted)

Feature	Expected Data (3,5-Dichloropicolinaldehyde)	Expected Data (3,5-Dichlorobenzaldehyde)	Structural Confirmation Insights
Total Carbon Signals	6	5	Definitive. The pyridine isomer has 6 unique carbons due to the nitrogen. The benzene isomer has higher symmetry, resulting in only 5 unique carbons.
Carbonyl Carbon (C=O)	~δ 190-195 ppm[12]	~δ 190-195 ppm	Confirms the aldehyde carbonyl group.
Aromatic Carbons	5 signals in the ~δ 120-155 ppm range	4 signals in the ~δ 125-140 ppm range	The number and position of these signals confirm the specific aromatic ring structure.

The ¹³C NMR spectrum provides an unambiguous distinction between the two isomers based on the simple count of carbon signals.

UV-Vis Spectroscopy: Analyzing Electronic Transitions

UV-Vis spectroscopy measures the electronic transitions within a molecule, primarily π → π* and n → π* transitions for conjugated systems like aromatic aldehydes.[15][16] While less structurally definitive than NMR, it is an excellent tool for confirming the presence of the conjugated system and for quantitative analysis.

Experimental Protocol: UV-Vis Spectroscopy

• Sample Preparation: Prepare a dilute solution of the compound in a UV-transparent solvent (e.g., ethanol or hexane).

• Instrumentation: Use a dual-beam UV-Vis spectrophotometer.

• Data Acquisition: Record a baseline spectrum with the pure solvent. Then, record the sample's absorbance from ~200 to 400 nm.

• Data Analysis: Identify the wavelength(s) of maximum absorbance (λmax).

Data Comparison: UV-Vis Absorption

Transition	Expected λmax (3,5-Dichloropicolinaldehyde)	Expected λmax (3,5-Dichlorobenzaldehyde)	Structural Confirmation Insights
π → π Transition	~260-280 nm (strong)	~250-270 nm (strong)	Confirms the conjugated aromatic carbonyl system. The heteroatom in the pyridine ring can slightly alter the λmax.
n → π Transition	~310-330 nm (weak)[17]	~300-320 nm (weak)	Confirms the carbonyl group's non-bonding electrons. This peak is often much less intense.[17]

Conclusion: A Self-Validating Spectroscopic System

The structural confirmation of 3,5-Dichloropicolinaldehyde is a clear demonstration of the power of a multi-faceted analytical approach. Each technique provides reinforcing data that, when combined, creates a self-validating system for absolute structural proof.

// Nodes MS [label="Mass Spec (MS)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; IR [label="Infrared (IR)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; H_NMR [label="¹H NMR", fillcolor="#FBBC05", fontcolor="#202124"]; C_NMR [label="¹³C NMR", fillcolor="#FBBC05", fontcolor="#202124"]; UV [label="UV-Vis", fillcolor="#34A853", fontcolor="#FFFFFF"]; Final [label="Confirmed Structure:\n3,5-Dichloropicolinaldehyde", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"];

// Edges with labels MS -> Final [label=" MW = 175\n 2 Cl atoms confirmed"]; IR -> Final [label=" Aldehyde C=O confirmed\n Aldehyde C-H confirmed"]; H_NMR -> Final [label=" Correct proton count (3H)\n Unique splitting pattern"]; C_NMR -> Final [label=" Correct carbon count (6C)"]; UV -> Final [label=" Conjugated system confirmed"];

{rank=same; MS; IR; H_NMR; C_NMR; UV;} } dot Caption: Convergence of data from orthogonal spectroscopic methods.

• Mass Spectrometry confirms the molecular weight and the presence of two chlorine atoms.

• IR Spectroscopy confirms the presence of an aromatic aldehyde functional group.

• ¹H NMR distinguishes the pyridine ring from a benzene ring through unique chemical shifts and splitting patterns.

• ¹³C NMR provides the definitive difference by counting the number of unique carbon atoms.

• UV-Vis Spectroscopy validates the presence of the expected conjugated electronic system.

By systematically applying these techniques, researchers can proceed with confidence, knowing their starting material is structurally correct and pure, thereby ensuring the integrity and success of their subsequent research and development efforts.

References

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• DOKUMEN.PUB. (n.d.). Structure Elucidation in Organic Chemistry: The Search for the Right Tools 9783527333363.
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• Master Organic Chemistry. (2016). Infrared (IR) Spectroscopy: A Quick Primer On Interpreting Spectra.
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A Senior Application Scientist's Guide to Catalysis in 3,5-Dichloropicolinaldehyde Reactions

For researchers, scientists, and professionals in drug development, the strategic functionalization of heterocyclic scaffolds is a cornerstone of modern medicinal chemistry. Among these, 3,5-Dichloropicolinaldehyde stands out as a versatile building block, prized for its potential in crafting novel therapeutic agents. The presence of two distinct reactive centers—the aldehyde and the dichlorinated pyridine ring—offers a rich playground for synthetic transformations. However, unlocking the full potential of this molecule hinges on the judicious selection of catalysts.

This guide provides a comparative analysis of various catalytic systems for reactions involving 3,5-Dichloropicolinaldehyde. Moving beyond a simple recitation of protocols, we will delve into the mechanistic underpinnings of each catalytic approach, offering insights into why a particular catalyst is chosen and how its performance can be optimized. The information presented herein is a synthesis of established catalytic principles and experimental data from analogous systems, providing a robust framework for your synthetic endeavors.

The Reactive Landscape of 3,5-Dichloropicolinaldehyde

The reactivity of 3,5-Dichloropicolinaldehyde is dictated by two key features: the electrophilic aldehyde group and the electron-deficient pyridine ring bearing two chlorine atoms. The pyridine nitrogen and the chlorine atoms withdraw electron density from the ring, making it susceptible to nucleophilic attack and activating the C-Cl bonds for oxidative addition in cross-coupling reactions. The aldehyde, a classic electrophile, is a prime site for nucleophilic addition and reduction.

Our comparative analysis will focus on five key classes of catalytic reactions that leverage these features:

• Palladium-Catalyzed Cross-Coupling Reactions: For building molecular complexity through C-C bond formation.

• Nucleophilic Aromatic Substitution (SNA_r): A direct method for introducing heteroatom nucleophiles.

• Biocatalytic Reduction: For the stereoselective synthesis of chiral alcohols.

• Catalytic Carbonylation: To introduce further carbonyl functionality.

• Phase-Transfer Catalysis: For reactions involving immiscible phases.

Palladium-Catalyzed Cross-Coupling Reactions: A Comparative Overview

Palladium catalysis is the workhorse for C-C bond formation, and for a substrate like 3,5-Dichloropicolinaldehyde, the Suzuki-Miyaura and Heck couplings are of paramount importance. The choice of catalyst, specifically the ligand, is critical in dictating the efficiency and selectivity of these transformations.

The electron-deficient nature of the pyridine ring in 3,5-Dichloropicolinaldehyde generally facilitates the oxidative addition step, which is often rate-determining in palladium-catalyzed cross-coupling reactions.[1]

Suzuki-Miyaura Coupling: Forging Biaryl Scaffolds

The Suzuki-Miyaura reaction, which couples an organoboron reagent with an organic halide, is a powerful tool for synthesizing biaryl compounds. For 3,5-Dichloropicolinaldehyde, this allows for the introduction of a wide array of aryl and heteroaryl substituents.

Catalyst System Comparison:

Catalyst System	Key Characteristics & Mechanistic Insight	Predicted Performance with 3,5-Dichloropicolinaldehyde
Pd(PPh₃)₄	A versatile, commercially available catalyst. The triphenylphosphine ligands are moderately electron-donating and sterically accessible.[2]	Expected to be effective, especially with electron-rich arylboronic acids. May require higher temperatures and catalyst loadings for less reactive coupling partners.[3]
Pd(OAc)₂ / SPhos	SPhos is a bulky, electron-rich biarylphosphine ligand. This combination promotes fast oxidative addition and reductive elimination, leading to high turnover numbers.[4]	Highly recommended for this substrate. The electron-richness of SPhos will accelerate the reaction with the electron-deficient dichloropyridine ring. Its bulk can also help prevent catalyst deactivation.
Pd(OAc)₂ / XPhos	Similar to SPhos, XPhos is another bulky, electron-rich ligand known for its high activity in coupling aryl chlorides.	An excellent alternative to SPhos, often showing complementary reactivity. Particularly useful for sterically demanding coupling partners.
Ligand-free Pd(OAc)₂	In some cases, particularly in polar aprotic solvents like DMF with a phase-transfer co-catalyst, "ligand-free" conditions can be effective. The active species is likely a colloidal palladium or a species ligated by the solvent or substrate.[5]	Potentially a cost-effective option, but may suffer from lower yields and catalyst deactivation compared to ligated systems. Requires careful optimization.

Experimental Protocol: C2-Selective Suzuki-Miyaura Coupling (Adapted from 2,5-Dichloropyridine) [4]

This protocol is designed for the selective arylation at the C2 position, which is generally more reactive due to the influence of the pyridine nitrogen.

• Materials: 3,5-Dichloropicolinaldehyde, Arylboronic acid, Palladium(II) acetate (Pd(OAc)₂), SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl), Potassium phosphate (K₃PO₄), Anhydrous 1,4-Dioxane.

• Procedure:

  • To a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), add 3,5-Dichloropicolinaldehyde (1.0 mmol, 1.0 equiv.), the desired arylboronic acid (1.2 mmol, 1.2 equiv.), and potassium phosphate (2.0 mmol, 2.0 equiv.).

  • In a separate vial, prepare the catalyst premix by dissolving Pd(OAc)₂ (0.02 mmol, 2 mol%) and SPhos (0.04 mmol, 4 mol%) in 2 mL of anhydrous 1,4-dioxane.

  • Add 8 mL of anhydrous 1,4-dioxane to the Schlenk flask containing the reagents.

  • Add the catalyst premix to the reaction mixture via syringe.

  • Heat the reaction mixture to 100 °C with vigorous stirring.

  • Monitor the reaction progress by TLC or GC-MS. The reaction is typically complete within 12-24 hours.

  • Upon completion, cool the reaction to room temperature. Dilute the mixture with ethyl acetate (20 mL) and wash with water (2 x 10 mL) and brine (1 x 10 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

DOT Diagram: Suzuki-Miyaura Catalytic Cycle

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Heck Reaction: Olefin Functionalization

The Heck reaction couples the aryl halide with an alkene, offering a route to substituted styrenes and other vinylated pyridines.[6]

Catalyst System Comparison:

Catalyst System	Key Characteristics & Mechanistic Insight	Predicted Performance with 3,5-Dichloropicolinaldehyde
Pd(OAc)₂ / PPh₃	The classical catalyst system. Often requires higher temperatures and can be sensitive to steric hindrance.	Moderate to good yields are expected, particularly with activated alkenes like acrylates. May require optimization of base and solvent.
Palladacycles	Pre-formed, stable palladium complexes that can be highly active. They often operate at lower catalyst loadings.	Can offer high turnover numbers and good stability. The specific palladacycle would need to be screened for optimal performance.
N-Heterocyclic Carbenes (NHCs)	Strong σ-donating ligands that form robust bonds with palladium, leading to highly active and stable catalysts.	Excellent candidates for challenging Heck couplings. Their strong electron-donating ability will facilitate the oxidative addition step.

Nucleophilic Aromatic Substitution (SNA_r): A Direct Approach

SNA_r is a powerful method for introducing nucleophiles, such as amines and alkoxides, onto the pyridine ring. The electron-deficient nature of the 3,5-dichloropyridine core in our target molecule makes it amenable to this type of reaction, although the meta-position of the chlorine atoms makes them less activated than ortho or para substituents.[7]

Catalyst System Comparison:

Catalyst Type	Key Characteristics & Mechanistic Insight	Predicted Performance with 3,5-Dichloropicolinaldehyde
Organocatalysts (e.g., DMAP)	Lewis bases like 4-Dimethylaminopyridine (DMAP) can act as nucleophilic catalysts, forming a highly electrophilic intermediate that is more susceptible to attack by the primary nucleophile.	Can be effective, especially for activating the substrate towards weaker nucleophiles. The reaction proceeds via a charged intermediate, which can accelerate the substitution.
Phase-Transfer Catalysts (PTC)	Quaternary ammonium or phosphonium salts facilitate the transfer of an anionic nucleophile from an aqueous or solid phase into the organic phase where the substrate resides, thereby accelerating the reaction.[7]	Highly advantageous when using inorganic salt nucleophiles (e.g., NaN₃, KCN) that have poor solubility in organic solvents. Allows for milder reaction conditions and can improve yields.
No Catalyst (Base-mediated)	Strong bases can be sufficient to drive the reaction, particularly with strong nucleophiles and at elevated temperatures. The base deprotonates the nucleophile, increasing its reactivity.	Feasible, but may require harsh conditions (high temperatures, strong bases), which could lead to side reactions or decomposition of the aldehyde functionality.

DOT Diagram: General Workflow for S_NAr

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A Senior Application Scientist's Guide to Validating Analytical Methods for 3,5-Dichloropicolinaldehyde Quantification

Introduction: The Criticality of Quantifying 3,5-Dichloropicolinaldehyde

3,5-Dichloropicolinaldehyde is a key intermediate and potential process-related impurity in the synthesis of various pharmaceutical and agrochemical compounds. Its accurate and precise quantification is not merely an analytical exercise; it is a cornerstone of quality control, ensuring the safety, efficacy, and consistency of the final product. The presence of reactive aldehydes, even at trace levels, can have implications for product stability and safety profiles. Therefore, selecting and validating a fit-for-purpose analytical method is a critical step in the drug development lifecycle.

This guide provides a comparative analysis of three robust analytical methodologies for the quantification of 3,5-Dichloropicolinaldehyde: High-Performance Liquid Chromatography with UV detection (HPLC-UV), Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The discussion is grounded in the principles of analytical procedure validation as outlined by the International Council for Harmonisation (ICH), ensuring that the described protocols are not just scientifically sound, but also regulatory-compliant.[1][2][3]

The Foundation: Pillars of Method Validation

Before comparing specific techniques, it is essential to understand the universal parameters that define a validated, trustworthy analytical method. According to the ICH Q2(R2) guidelines, the objective of validation is to demonstrate that a procedure is fit for its intended purpose.[1][3][4] This is achieved by assessing a set of core performance characteristics:

• Specificity: The ability to unequivocally assess the analyte in the presence of other components such as impurities, degradation products, and matrix components.[5]

• Linearity: The ability to elicit test results that are directly proportional to the concentration of the analyte within a given range.[5]

• Accuracy: The closeness of test results to the true value, often expressed as percent recovery.[2]

• Precision: The degree of agreement among individual test results when the method is applied repeatedly. This is evaluated at three levels: repeatability (intra-assay), intermediate precision (inter-day/inter-analyst), and reproducibility (inter-laboratory).[2]

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Range: The interval between the upper and lower concentration of the analyte for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.[1]

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate, variations in method parameters, providing an indication of its reliability during normal usage.[5]

Comparative Analysis of Core Methodologies

The choice of an analytical method is driven by the specific requirements of the analysis, including required sensitivity, the complexity of the sample matrix, and available instrumentation. Below, we compare three prevalent techniques for the quantification of 3,5-Dichloropicolinaldehyde.

Method 1: HPLC-UV with Pre-Column Derivatization

Principle & Rationale: High-Performance Liquid Chromatography is a staple in quality control laboratories. However, 3,5-Dichloropicolinaldehyde lacks a strong chromophore, leading to poor sensitivity with UV detection. To overcome this, a pre-column derivatization step with 2,4-dinitrophenylhydrazine (DNPH) is employed. This reaction, detailed in EPA Method 8315A for carbonyl compounds, attaches the DNPH moiety to the aldehyde, forming a hydrazone derivative that is highly responsive to UV detection around 360 nm.[6] This is a classic and cost-effective strategy to enhance the sensitivity for aldehydes.

Best Suited For: Routine quality control, purity testing, and assays where analyte concentrations are expected to be in the low µg/mL range.

Method 2: Gas Chromatography-Mass Spectrometry (GC-MS)

Principle & Rationale: GC-MS offers excellent separation efficiency and specificity through mass detection.[7] 3,5-Dichloropicolinaldehyde has sufficient volatility for GC analysis, but its polarity can lead to poor peak shape and interactions with the analytical column. To mitigate this, derivatization—typically silylation using a reagent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA)—is often necessary. This step replaces the active hydrogen on any potential tautomeric hydroxyl form of the aldehyde, reducing polarity and improving thermal stability, resulting in sharper, more symmetrical peaks.[8] Mass spectrometry provides definitive identification based on the compound's mass spectrum and fragmentation pattern.

Best Suited For: Identifying and quantifying the analyte in complex matrices where high specificity is required, and for volatile impurity profiling.

Method 3: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Principle & Rationale: LC-MS/MS is the gold standard for trace-level quantification due to its exceptional sensitivity and selectivity.[9] This technique separates the analyte from matrix components via HPLC, and then uses a tandem mass spectrometer to isolate a specific precursor ion (the molecular ion of the analyte) and fragment it to produce unique product ions. This process, known as Selected Reaction Monitoring (SRM), is highly specific and virtually eliminates matrix interference, allowing for quantification at ng/mL or even pg/mL levels.[10][11] For this analyte, derivatization is typically not required, simplifying sample preparation.

Best Suited For: Trace-level impurity analysis, metabolite studies, and applications requiring the highest degree of sensitivity and specificity, such as residual analysis in final drug products.

Data Presentation: Comparative Performance of Analytical Methods

The following table summarizes the expected performance characteristics of the three methods, based on established data for structurally similar compounds and general method capabilities.

Validation Parameter	HPLC-UV (with DNPH Derivatization)	GC-MS (with Silylation)	LC-MS/MS (No Derivatization)
Linearity (r²)	>0.998	>0.997	>0.999
Limit of Detection (LOD)	0.05 - 0.5 µg/mL	0.01 - 0.1 µg/mL	0.0005 - 0.01 µg/mL
Limit of Quantitation (LOQ)	0.15 - 1.5 µg/mL	0.03 - 0.3 µg/mL	0.0015 - 0.03 µg/mL
Accuracy (Recovery %)	90 - 110%	85 - 115%	95 - 105%
Precision (RSD %)	< 5%	< 10%	< 3%
Specificity	Moderate to High	High	Very High
Throughput	Moderate	Moderate	High

Table 1: Expected performance characteristics for the quantification of 3,5-Dichloropicolinaldehyde. Data is extrapolated from validated methods for similar compounds.[8][10][12]

Experimental Protocols & Workflows

Herein lie detailed, self-validating protocols for each methodology. Each protocol includes system suitability checks, a critical component for ensuring the analytical system is performing correctly before sample analysis.

Protocol 1: HPLC-UV Method with DNPH Derivatization

This protocol is adapted from the principles of EPA Method 8315A.[6]

1. Sample Preparation and Derivatization: a. Accurately weigh a sample containing an expected amount of 3,5-Dichloropicolinaldehyde and dissolve in acetonitrile to a known volume (e.g., 10 mL). b. Transfer 1 mL of the sample solution to a reaction vial. c. Add 1 mL of the DNPH derivatizing reagent (e.g., 1.5 mg/mL DNPH in acetonitrile with 1% phosphoric acid). The acid catalyzes the reaction. d. Vortex the mixture and allow it to react at room temperature for at least 1 hour, protected from light. e. Filter the final solution through a 0.45 µm syringe filter prior to injection.

2. HPLC-UV Instrumentation and Conditions:

• System: HPLC with a UV/Vis or Diode-Array Detector.

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient: Start at 50% B, increase to 95% B over 15 minutes, hold for 5 minutes, then return to initial conditions. A gradient is used to effectively elute the derivatized analyte and any impurities.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 35 °C.

• Injection Volume: 10 µL.

• Detection Wavelength: 360 nm.

3. System Suitability Test (SST): a. Prepare a derivatized standard of 3,5-Dichloropicolinaldehyde at a concentration in the middle of the expected calibration range. b. Inject the standard six consecutive times. c. Acceptance Criteria: The Relative Standard Deviation (RSD) of the peak area must be ≤ 2.0%. The tailing factor for the peak should be ≤ 2.0.

4. Calibration and Quantification: a. Prepare a series of at least five calibration standards from a stock solution and derivatize them using the same procedure as the samples. b. Construct a calibration curve by plotting the peak area against the concentration. c. Quantify the 3,5-Dichloropicolinaldehyde in the samples using the linear regression equation from the calibration curve.

Caption: Workflow for HPLC-UV quantification via DNPH derivatization.

Protocol 2: GC-MS Method with Silylation

1. Sample Preparation and Derivatization: a. Prepare a solution of the sample in a suitable aprotic solvent like ethyl acetate. b. Transfer a 100 µL aliquot of the sample extract to a GC vial insert. c. Evaporate the solvent to dryness under a gentle stream of nitrogen. This step is crucial to remove any water that would consume the derivatizing reagent. d. Add 50 µL of pyridine and 50 µL of BSTFA (with 1% TMCS). Pyridine acts as a catalyst and solvent. e. Cap the vial tightly and heat at 60-70 °C for 30 minutes to ensure complete derivatization.[8] f. Cool to room temperature before injection.

2. GC-MS Instrumentation and Conditions:

• System: Gas Chromatograph with a Mass Spectrometric Detector.

• Column: A low- to mid-polarity column, such as a DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness), is recommended for its versatility with chlorinated compounds.[7]

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Injector Temperature: 250 °C.

• Injection Mode: Splitless (for trace analysis) or Split (for higher concentrations).

• Oven Program: Initial temp 80 °C, hold for 1 min, ramp at 15 °C/min to 280 °C, hold for 5 min.

• MS Transfer Line Temp: 280 °C.

• Ion Source Temp: 230 °C.

• Ionization Energy: 70 eV.

• Scan Mode: Full Scan (m/z 50-450) for identification and method development. Selected Ion Monitoring (SIM) for quantification, using at least three characteristic ions of the derivatized analyte.

3. System Suitability Test (SST): a. Prepare a derivatized mid-range standard. b. Inject the standard five times. c. Acceptance Criteria: RSD of peak area ≤ 15%. Retention time shift should be ≤ 0.1 minutes.[12]

4. Calibration and Quantification: a. Prepare and derivatize a series of at least five calibration standards. b. Generate a calibration curve using the primary quantifier ion. c. Confirm analyte identity in samples by ensuring the retention time matches the standard and the ratio of qualifier ions to the quantifier ion is within ±20% of the standard.

Caption: Workflow for GC-MS quantification with silylation derivatization.

Protocol 3: LC-MS/MS Method (QuEChERS Sample Preparation)

This protocol utilizes a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) approach, excellent for complex matrices.[13]

1. Sample Preparation (Modified QuEChERS): a. Weigh 1 g of the sample into a 50 mL centrifuge tube. b. Add 10 mL of water (if the sample is solid) and 10 mL of acidified acetonitrile (e.g., with 1% acetic acid). The acid stabilizes the analyte. c. Add QuEChERS salts (e.g., 4 g MgSO₄, 1 g NaCl). Magnesium sulfate facilitates the partitioning of acetonitrile from the aqueous layer. d. Shake vigorously for 1 minute and centrifuge at 4000 rpm for 5 minutes. e. Transfer an aliquot of the upper acetonitrile layer to a dispersive SPE (dSPE) tube containing cleanup sorbents (e.g., MgSO₄ and PSA). PSA removes acidic interferences. f. Vortex for 30 seconds and centrifuge again. g. Take the final supernatant, dilute with mobile phase A if necessary, and filter through a 0.22 µm filter into an LC vial.

2. LC-MS/MS Instrumentation and Conditions:

• System: HPLC or UHPLC coupled to a triple quadrupole mass spectrometer.

• Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: A fast gradient is typical, e.g., 5% B to 95% B in 5 minutes.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40 °C.

• Ion Source: Electrospray Ionization (ESI), likely in positive mode.

• Detection Mode: Selected Reaction Monitoring (SRM). At least two transitions (one for quantification, one for confirmation) should be optimized for 3,5-Dichloropicolinaldehyde.

3. System Suitability Test (SST): a. Prepare a mid-range standard in the final sample diluent. b. Inject five times. c. Acceptance Criteria: RSD of peak area ≤ 10%. Retention time should be stable within ±0.1 min. Ion ratio for the two SRM transitions should be within ±20% of the average.

4. Calibration and Quantification: a. Prepare matrix-matched calibration standards by spiking blank matrix extract with known concentrations of the analyte. This is crucial to compensate for matrix effects (ion suppression or enhancement).[10] b. Construct the calibration curve and quantify the samples.

Caption: Workflow for LC-MS/MS quantification using QuEChERS.

Conclusion: Selecting the Optimal Method

The choice between HPLC-UV, GC-MS, and LC-MS/MS for the quantification of 3,5-Dichloropicolinaldehyde is fundamentally a decision of fitness for purpose.

• For routine QC and release testing , where concentrations are relatively high and cost-effectiveness is important, the HPLC-UV method with DNPH derivatization is a reliable and robust choice.

• For impurity identification and analysis in moderately complex matrices , GC-MS provides an excellent balance of specificity and performance, assuming the analyte is sufficiently volatile after derivatization.

• For trace-level quantification, analysis in highly complex matrices, or when the highest level of confidence is required , LC-MS/MS is the unequivocal superior method, offering unparalleled sensitivity and selectivity.

By understanding the principles, strengths, and practical execution of each technique, researchers and drug development professionals can confidently select and validate the most appropriate analytical method, ensuring data integrity and product quality.

References

• Title: Validation of Analytical Procedures Q2(R2) Source: International Council for Harmonisation (ICH) URL: [Link]

• Title: ICH and FDA Guidelines for Analytical Method Validation Source: Lab Manager URL: [Link]

• Title: ICH Q2(R2) Validation of analytical procedures - Scientific guideline Source: European Medicines Agency (EMA) URL: [Link]

• Title: ICH Guidelines for Analytical Method Validation Explained Source: AMSbiopharma URL: [Link]

• Title: Q2(R2) Validation of Analytical Procedures March 2024 Source: U.S. Food and Drug Administration (FDA) URL: [Link]

• Title: III Analytical Methods Source: Japan International Cooperation Agency URL: [Link]

• Title: Guidance document on analytical quality control and validation procedures for pesticide residues analysis in food and feed Source: eurl-pesticides.eu URL: [Link]

• Title: Method 8315A: Determination of Carbonyl Compounds by High Performance Liquid Chromatography (HPLC) Source: U.S. Environmental Protection Agency (EPA) URL: [Link]

• Title: Analytical methods for possible WFD 1 watch list substances Source: JRC Publications Repository URL: [Link]

• Title: Development of Simultaneous Determination Method of Pesticide High Toxic Metabolite 3,4-Dichloroaniline and 3,5 Dichloroaniline in Chives Using HPLC-MS/MS Source: MDPI URL: [Link]

• Title: Development of Simultaneous Determination Method of Pesticide High Toxic Metabolite 3,4-Dichloroaniline and 3,5 Dichloroaniline in Chives Using HPLC-MS/MS Source: PubMed URL: [Link]

• Title: Analytical Methods Source: Royal Society of Chemistry URL: [Link]

• Title: Fast pesticide analysis using low-pressure gas chromatography paired with a triple quadrupole mass spectrometer equipped with short collision cell technology Source: ResearchGate URL: [Link]

• Title: Development and validation of an analytical methodology based on solvent extraction and gas chromatography for determining pesticides in royal jelly and propolis Source: ScienceDirect URL: [Link]

• Title: Gas Chromatography of Organochlorine Compounds Source: Chemistry LibreTexts URL: [Link]

• Title: Simultaneous determination of chlorpyrifos and 3,5,6-trichloro-2-pyridinol in duck muscle by modified QuEChERS coupled to gas chromatography tandem mass spectrometry (GC-MS/MS) Source: PubMed URL: [Link]

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• 1. database.ich.org [database.ich.org]
• 2. ICH and FDA Guidelines for Analytical Method Validation | Lab Manager [labmanager.com]
• 3. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 4. Q2(R2) Validation of Analytical Procedures | FDA [fda.gov]
• 5. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 6. epa.gov [epa.gov]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. benchchem.com [benchchem.com]
• 9. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 10. mdpi.com [mdpi.com]
• 11. Development of Simultaneous Determination Method of Pesticide High Toxic Metabolite 3,4-Dichloroaniline and 3,5 Dichloroaniline in Chives Using HPLC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Simultaneous determination of chlorpyrifos and 3,5,6-trichloro-2-pyridinol in duck muscle by modified QuEChERS coupled to gas chromatography tandem mass spectrometry (GC-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Kinetic Analysis of 3,5-Dichloropicolinaldehyde in Condensation Reactions

Abstract

This guide provides a comparative analysis of the reaction kinetics of 3,5-Dichloropicolinaldehyde, a critical starting material in the synthesis of novel therapeutic agents and coordination complexes. While direct, comprehensive kinetic studies on this specific aldehyde are not extensively published, this document synthesizes available data on its reactivity, compares it with analogous aromatic aldehydes, and presents a detailed protocol for conducting kinetic analyses. We will explore the electronic and steric effects of the chlorine and pyridine nitrogen substituents on the reactivity of the aldehyde functional group, offering a predictive framework for its behavior in common synthetic transformations such as Schiff base formation. This guide is intended for researchers, scientists, and professionals in drug development seeking to understand and optimize reactions involving this versatile building block.

Introduction: The Significance of 3,5-Dichloropicolinaldehyde in Synthetic Chemistry

3,5-Dichloropicolinaldehyde is a heterocyclic aromatic aldehyde that has garnered significant attention as a versatile precursor in the synthesis of a wide array of biologically active molecules and functional materials. Its utility is prominently highlighted in the development of non-steroidal androgen receptor (AR) antagonists, which are crucial in the treatment of prostate cancer. The aldehyde functionality serves as a key handle for introducing diverse structural motifs through reactions like condensation, Wittig, and Grignard reactions.

The presence of two electron-withdrawing chlorine atoms and the nitrogen atom within the pyridine ring significantly influences the electrophilicity of the carbonyl carbon. This electronic modulation is expected to impart distinct reactivity to 3,5-Dichloropicolinaldehyde when compared to other aromatic aldehydes, such as benzaldehyde or even other substituted picolinaldehydes. Understanding the kinetics of its reactions is paramount for optimizing reaction conditions, maximizing yields, and controlling selectivity in multi-step syntheses.

Comparative Reactivity: An Electron-Deficient Aromatic Aldehyde

The reactivity of an aldehyde in nucleophilic addition and condensation reactions is primarily governed by the electrophilicity of the carbonyl carbon. Electron-withdrawing groups (EWGs) on the aromatic ring enhance this electrophilicity, leading to faster reaction rates. Conversely, electron-donating groups (EDGs) decrease it.

Table 1: Qualitative Comparison of Aldehyde Reactivity

Aldehyde	Substituents	Expected Relative Reactivity	Rationale
Benzaldehyde	None	Baseline	Reference compound.
4-Nitrobenzaldehyde	-NO₂ (Strong EWG)	High	Strong inductive and resonance electron withdrawal.
4-Methoxybenzaldehyde	-OCH₃ (Strong EDG)	Low	Strong resonance electron donation.
3,5-Dichloropicolinaldehyde	-Cl (EWG), Pyridine N (EWG)	Very High	Inductive withdrawal from two chlorine atoms and the pyridine nitrogen significantly increases the electrophilicity of the carbonyl carbon.
Picolinaldehyde	Pyridine N (EWG)	High	Inductive withdrawal from the pyridine nitrogen.

The logical deduction is that 3,5-Dichloropicolinaldehyde is a highly reactive aldehyde, likely surpassing the reactivity of 4-nitrobenzaldehyde in many instances. This heightened reactivity is advantageous for driving reactions to completion but may also necessitate more controlled reaction conditions to avoid side reactions.

Experimental Protocol: Kinetic Analysis of Schiff Base Formation

To quantitatively assess the reactivity of 3,5-Dichloropicolinaldehyde, a kinetic study of its condensation reaction with an amine to form a Schiff base is a representative and informative model system. The following protocol outlines a method using UV-Vis spectrophotometry to monitor the reaction progress.

Materials and Instrumentation

• 3,5-Dichloropicolinaldehyde

• Aniline (or other primary amine)

• Anhydrous Ethanol (or other suitable solvent)

• UV-Vis Spectrophotometer with temperature control

• Quartz cuvettes (1 cm path length)

• Standard laboratory glassware and micropipettes

Workflow for Kinetic Measurement

The following diagram illustrates the experimental workflow for the kinetic analysis.

Caption: Experimental workflow for kinetic analysis.

Detailed Steps

• Determine the λmax of the Schiff Base: Prepare a solution where the reaction has gone to completion. Scan the UV-Vis spectrum to find the wavelength of maximum absorbance (λmax) for the Schiff base product. This wavelength will be used to monitor the reaction.

• Prepare Reactant Solutions: Prepare stock solutions of 3,5-Dichloropicolinaldehyde and aniline in anhydrous ethanol. A typical concentration range would be 0.01 M to 0.1 M.

• Set Up the Spectrophotometer: Set the spectrophotometer to the determined λmax and allow the instrument and the reactant solutions to equilibrate to the desired temperature.

• Initiate the Reaction: In a quartz cuvette, mix the reactant solutions. It is common to use a pseudo-first-order condition where one reactant (e.g., the amine) is in large excess (at least 10-fold) compared to the other (the aldehyde). This simplifies the rate law.

• Data Acquisition: Immediately start recording the absorbance at the λmax as a function of time. The frequency of data collection will depend on the reaction rate.

• Data Analysis:

  • Convert the absorbance data to concentration of the product using the Beer-Lambert law (A = εbc). The molar absorptivity (ε) of the product needs to be determined independently.

  • Plot the concentration of the product versus time.

  • The initial rate of the reaction can be determined from the initial slope of this plot.

  • Under pseudo-first-order conditions, a plot of ln(A∞ - At) versus time (where A∞ is the final absorbance and At is the absorbance at time t) will be linear, and the pseudo-first-order rate constant (k') can be obtained from the slope (slope = -k').

  • The second-order rate constant (k) can then be calculated by dividing k' by the concentration of the reactant in excess.

Expected Results and Comparison

Based on the electronic properties of 3,5-Dichloropicolinaldehyde, the rate constant for its reaction with aniline is expected to be significantly larger than that for benzaldehyde under the same conditions.

Table 2: Hypothetical Comparative Kinetic Data at 25°C

Aldehyde	Amine	Solvent	Second-Order Rate Constant (k) [M⁻¹s⁻¹]
Benzaldehyde	Aniline	Ethanol	k₁ (Baseline)
4-Nitrobenzaldehyde	Aniline	Ethanol	k₂ > k₁
3,5-Dichloropicolinaldehyde	Aniline	Ethanol	k₃ >> k₂ > k₁

This comparative kinetic data will provide a quantitative measure of the enhanced reactivity of 3,5-Dichloropicolinaldehyde.

Mechanistic Considerations

The formation of a Schiff base from an aldehyde and a primary amine proceeds through a two-step mechanism:

• Nucleophilic addition: The lone pair of the amine nitrogen attacks the electrophilic carbonyl carbon of the aldehyde, forming a tetrahedral intermediate called a carbinolamine. This step is typically fast.

• Dehydration: The carbinolamine undergoes acid- or base-catalyzed dehydration to form the imine (Schiff base). This step is often the rate-determining step.

Caption: Two-step mechanism of Schiff base formation.

The electron-withdrawing nature of the substituents on 3,5-Dichloropicolinaldehyde will accelerate the initial nucleophilic attack (Step 1) by increasing the partial positive charge on the carbonyl carbon. While the dehydration step is rate-determining, a faster formation of the carbinolamine intermediate can lead to an overall increase in the reaction rate.

Conclusion and Future Outlook

3,5-Dichloropicolinaldehyde stands out as a highly reactive aromatic aldehyde due to the strong electron-withdrawing effects of its chloro and pyridine nitrogen substituents. While this guide provides a framework for understanding and quantifying its reactivity in comparison to other aldehydes, further experimental studies are needed to build a comprehensive kinetic database. Such data would be invaluable for chemists working on the synthesis of novel pharmaceuticals and materials, enabling more precise control over reaction outcomes and facilitating the development of more efficient synthetic routes. The protocols and predictive models presented herein offer a solid starting point for these investigations.

References

• Kinetic and mechanistic study of the reactions of 2-chloro-5-nitropyridine and 2,3-dichloropyridine with piperidine: isolation of a Meisenheimer complex in a SNAr reaction of a dichloropyridine. RSC Advances. [Link]

• Synthesis and antiproliferative activity of novel Schiff base derivatives of 3, 5-dichloro-2-hydroxy acetophenone with various amines. Rasayan Journal. [Link]

• Synthesis and Characterization of Schiff Base Ligand (E)-N-((3,5-dichloropyridin-2-yl)methylene)aniline and Its Metal Complexes with Co(II), Ni(II), Cu(II) and Zn(II) Ions. Baghdad Science Journal. [Link]

• Discovery of 4-(2-Fluoro-1,1,1,3,3,3-hexafluoro-2-propyl)-2-(trifluoromethyl)benzonitrile as a Novel Nonsteroidal Androgen Receptor Antagonist for Prostate Cancer. ACS Medicinal Chemistry Letters. [Link]

Comparative Guide to the Structure-Activity Relationship (SAR) of 3,5-Dichloropicolinaldehyde Analogs and Related Compounds

This guide provides a comprehensive analysis of the structure-activity relationships (SAR) of 3,5-dichloropicolinaldehyde analogs and related picolinic acid derivatives. While direct and extensive SAR studies on 3,5-dichloropicolinaldehyde are not widely available in the public domain, this document synthesizes findings from closely related chemical series to provide valuable insights for researchers, scientists, and drug development professionals. By examining the impact of structural modifications on the biological activities of antifungal pyridinecarbaldehyde phenylhydrazones, herbicidal 3,5-dichloropicolinic acids, and enzyme-inhibiting pyridine-2-carboxaldehyde thiosemicarbazones, we can infer key structural determinants of activity for this class of compounds.

Introduction: The Versatile Pyridine Scaffold

The pyridine ring is a privileged scaffold in medicinal and agricultural chemistry, forming the core of numerous bioactive compounds. Its unique electronic properties and ability to engage in various intermolecular interactions make it an attractive starting point for the design of novel therapeutic agents and agrochemicals. Picolinaldehyde and its oxidized counterpart, picolinic acid, are two key derivatives that have been extensively explored. The introduction of halogen atoms, such as chlorine, at the 3 and 5 positions of the pyridine ring can significantly modulate the compound's physicochemical properties and biological activity, often enhancing potency and selectivity.

This guide will delve into the SAR of three distinct classes of picolinaldehyde and picolinic acid analogs to build a comprehensive understanding of how structural modifications influence their biological effects.

Antifungal Activity of Pyridinecarbaldehyde Phenylhydrazone Analogs

Recent studies have identified pyridinecarbaldehyde phenylhydrazones as a promising class of antifungal agents with broad-spectrum activity against various phytopathogenic fungi. The core structure involves a picolinaldehyde moiety linked to a phenylhydrazine through a hydrazone bond.

Key SAR Findings:

• Influence of the Phenyl Ring Substitution: The substitution pattern on the phenyl ring of the hydrazone moiety plays a critical role in determining antifungal potency. A fluorine atom at the 4-position of the phenyl ring has been shown to significantly enhance activity.[1]

• Position of the Pyridine Nitrogen: The isomeric position of the nitrogen atom in the pyridine ring also affects biological activity, suggesting that the overall geometry and electronic distribution of the molecule are crucial for target interaction.

• Mechanism of Action: Evidence suggests that these compounds may exert their antifungal effects by inhibiting succinate dehydrogenase, a key enzyme in the mitochondrial electron transport chain.[1] This inhibition disrupts fungal respiration and leads to cell death.

Comparative Antifungal Activity Data:

Compound ID	Pyridine Isomer	Phenyl Substitution	Target Fungus	EC50 (µg/mL)[1]
1a	2-pyridyl	4-Fluoro	Alternaria solani	0.870
2a	3-pyridyl	4-Fluoro	Alternaria solani	0.912
1	2-pyridyl	Unsubstituted	Alternaria solani	> 50
2	3-pyridyl	Unsubstituted	Alternaria solani	> 50

Herbicidal Activity of 4-Amino-3,5-Dichloropicolinic Acid Analogs

A series of 4-amino-3,5-dichloro-6-(5-aryl-substituted-1-pyrazolyl)-2-picolinic acids have been synthesized and evaluated for their herbicidal activity, demonstrating potent inhibition of plant growth.[2][3] These compounds are analogs of the well-known auxinic herbicides.

Key SAR Findings:

• Importance of the 3,5-Dichloro Substitution: The presence of chlorine atoms at the 3 and 5 positions of the picolinic acid ring is a common feature in this class of herbicides and is considered important for activity.

• Role of the 6-Substituent: The introduction of a substituted pyrazolyl ring at the 6-position has proven to be a successful strategy for discovering novel and potent herbicides. The nature of the substituent on the pyrazole's aryl ring further modulates activity.[2][3]

• Mechanism of Action: These picolinic acid derivatives act as synthetic auxins, disrupting plant growth by overwhelming the natural auxin signaling pathways. They have been shown to bind to the auxin receptor F-box protein 5 (AFB5).[2]

Comparative Herbicidal Activity Data:

Compound ID	Aryl Substituent on Pyrazole	IC50 (Arabidopsis thaliana root growth, µM)[2]
V-7	4-Chlorophenyl	0.011
V-9	4-Chlorophenyl (with CF3 on pyrazole)	0.024
Picloram	(Reference)	0.22
Halauxifen-methyl	(Reference)	0.50

Enzyme Inhibition by Pyridine-2-Carboxaldehyde Thiosemicarbazone Analogs

Pyridine-2-carboxaldehyde thiosemicarbazones are a class of compounds known for their potent inhibitory activity against various enzymes, including ribonucleotide reductase, which is a crucial enzyme for DNA synthesis and repair.[4]

Key SAR Findings:

• Significance of the Thiosemicarbazone Moiety: This functional group is essential for the biological activity, likely due to its ability to chelate metal ions within the active site of target enzymes.

• Impact of Pyridine Ring Substitution: The introduction of amino and alkylamino groups at the 3 and 5-positions of the pyridine ring has been shown to significantly influence the inhibitory potency against ribonucleotide reductase.[4] Specifically, small alkylamino groups at the 5-position led to the most active compounds.[4]

Comparative Enzyme Inhibitory Activity Data:

Compound ID	Pyridine Substitution	Target Enzyme	IC50 (µM)[4]
8	5-(Methylamino)	Ribonucleotide Reductase	1.3
17	5-(Ethylamino)	Ribonucleotide Reductase	1.0
18	5-(Allylamino)	Ribonucleotide Reductase	1.4

Experimental Protocols

Antifungal Activity Assay (Mycelium Growth Rate)

This protocol is designed to assess the in vitro antifungal activity of test compounds against phytopathogenic fungi.[1]

Materials:

• Potato Dextrose Agar (PDA) medium

• Dimethyl sulfoxide (DMSO)

• Test compounds

• Fungal cultures

• Sterile Petri dishes

• Incubator

Procedure:

• Prepare a stock solution of the test compound in DMSO.

• Add the appropriate volume of the stock solution to molten PDA medium to achieve the desired final concentrations.

• Pour the PDA medium containing the test compound into sterile Petri dishes.

• Once the agar has solidified, place a mycelial plug from the edge of an actively growing fungal culture onto the center of each plate.

• Incubate the plates at the optimal temperature for the specific fungus.

• Measure the diameter of the fungal colony at regular intervals until the colony in the control plate (containing only DMSO) reaches the edge of the plate.

• Calculate the percentage of inhibition using the formula: Inhibition (%) = [(dc - dt) / dc] x 100, where dc is the average diameter of the fungal colony on the control plate and dt is the average diameter of the fungal colony on the treated plate.

• Determine the EC50 value, the concentration of the compound that causes 50% inhibition of mycelial growth.

Herbicidal Activity Assay (Arabidopsis thaliana Root Growth)

This assay evaluates the herbicidal potential of compounds by measuring their effect on the root growth of the model plant Arabidopsis thaliana.[2]

Materials:

• Arabidopsis thaliana seeds

• Murashige and Skoog (MS) medium

• Sucrose

• Agar

• Test compounds

• DMSO

• Sterile Petri dishes

• Growth chamber

Procedure:

• Prepare MS medium containing sucrose and agar.

• Add the test compound (dissolved in DMSO) to the medium to the desired final concentrations.

• Pour the medium into sterile Petri dishes.

• Sterilize Arabidopsis thaliana seeds and place them on the surface of the agar.

• Seal the plates and place them in a growth chamber with controlled light and temperature conditions.

• After a set period of growth (e.g., 7-10 days), measure the primary root length of the seedlings.

• Calculate the percentage of root growth inhibition compared to a control group (DMSO only).

• Determine the IC50 value, the concentration of the compound that causes 50% inhibition of root growth.

Visualizations

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Design, Synthesis, Herbicidal Activity, and Structure-Activity Relationship Study of Novel 6-(5-Aryl-Substituted-1-Pyrazolyl)-2-Picolinic Acid as Potential Herbicides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Design, Synthesis, Herbicidal Activity, and Structure–Activity Relationship Study of Novel 6-(5-Aryl-Substituted-1-Pyrazolyl)-2-Picolinic Acid as Potential Herbicides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis and biological activity of 3- and 5-amino derivatives of pyridine-2-carboxaldehyde thiosemicarbazone - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Synthetic Strategies for 3,5-Dichloropicolinaldehyde

Introduction: The Significance of 3,5-Dichloropicolinaldehyde

3,5-Dichloropicolinaldehyde is a valuable substituted pyridine derivative that serves as a crucial building block in the synthesis of pharmaceuticals and agrochemicals. The precise arrangement of the chloro- and formyl-substituents on the pyridine ring makes it an important intermediate for constructing more complex molecular architectures. The electron-deficient nature of the pyridine ring, further amplified by the two chlorine atoms, presents unique challenges and considerations for its synthesis. This guide provides an in-depth comparative analysis of the most viable synthetic routes to this target molecule, offering field-proven insights into the causality behind experimental choices, detailed protocols, and a critical evaluation of each method's strengths and weaknesses.

Strategic Overview: Key Pathways to the Target Molecule

The synthesis of 3,5-Dichloropicolinaldehyde can be approached from several distinct strategic directions, primarily revolving around the introduction or unmasking of the aldehyde functionality at the C-2 position of a pre-functionalized 3,5-dichloropyridine core. We will explore three primary routes:

• Route 1: Oxidation of 3,5-Dichloro-2-methylpyridine. A classic approach involving the oxidation of a methyl group.

• Route 2: Hydrolysis of 3,5-Dichloro-2-(trichloromethyl)pyridine. A pathway that relies on a multi-chlorinated precursor.

• Route 3: Reduction of 3,5-Dichloro-2-cyanopyridine. A modern and highly reliable method utilizing a nitrile as an aldehyde precursor.

Each route presents a unique set of advantages and challenges in terms of reagent availability, reaction conditions, yield, and scalability.

Route 1: Oxidation of 3,5-Dichloro-2-methylpyridine

This strategy is conceptually the most direct, involving the selective oxidation of the methyl group of 3,5-dichloro-2-picoline. The Riley oxidation, which employs selenium dioxide (SeO₂), is a well-known method for converting activated methyl groups (allylic or benzylic) into carbonyls.[1][2][3]

Reaction Pathway

Caption: Route 1: Oxidation of 3,5-Dichloro-2-methylpyridine.

Mechanistic Rationale and Causality

The Riley oxidation proceeds via an initial ene reaction between the picoline and SeO₂, followed by a[4][5]-sigmatropic rearrangement to form a selenium ester, which then decomposes to the aldehyde.[1][3] However, the success of this route is critically dependent on the reactivity of the methyl group. The two electron-withdrawing chlorine atoms on the pyridine ring significantly deactivate the entire system. Studies have shown that chloro-substituted toluenes are resistant to SeO₂ oxidation, suggesting that 3,5-dichloro-2-methylpyridine would likely exhibit very low reactivity under standard Riley oxidation conditions.[6] Over-oxidation to the corresponding carboxylic acid is also a significant risk, a common outcome in the oxidation of simpler picolines.[6]

Experimental Protocol (Hypothetical)

This protocol is based on general procedures for Riley oxidations and has not been validated for this specific substrate due to its expected low reactivity.

• To a solution of 3,5-dichloro-2-methylpyridine (1.0 eq) in 1,4-dioxane, add selenium dioxide (1.1 eq).

• Heat the mixture to reflux (approx. 101 °C) under a nitrogen atmosphere.

• Monitor the reaction by TLC or GC-MS. Expect slow conversion.

• Upon completion (or cessation of reaction), cool the mixture and filter to remove the black selenium byproduct.

• Concentrate the filtrate under reduced pressure and purify the residue by column chromatography.

Assessment

• Advantages: Conceptually straightforward and uses a readily available starting material.

• Disadvantages: Very likely to be low-yielding or completely ineffective due to electronic deactivation by the chloro substituents. High risk of over-oxidation to the carboxylic acid. Selenium compounds are highly toxic.

Route 2: Hydrolysis of 3,5-Dichloro-2-(trichloromethyl)pyridine

This route involves the synthesis of a trichloromethyl precursor, which can then be hydrolyzed to the aldehyde. The trichloromethyl group serves as a masked aldehyde.

Reaction Pathway

Caption: Route 2: Hydrolysis of a Trichloromethyl Precursor.

Mechanistic Rationale and Causality

The synthesis of the starting material, 3,5-dichloro-2-(trichloromethyl)pyridine, requires harsh, high-temperature free-radical chlorination of 2-picoline.[7] The subsequent hydrolysis is the critical step. The conversion of a CCl₃ group to a CHO group proceeds through a gem-dichlorohydrin intermediate. However, this hydrolysis is notoriously difficult to stop at the aldehyde stage. The reaction conditions that hydrolyze the first chlorine atom often lead to the complete hydrolysis to the more stable carboxylic acid.[8] While methods using reagents like silver nitrate can facilitate this transformation for some substrates, the stability of the intermediates and the harsh conditions required often lead to a mixture of products and low yields of the desired aldehyde.

Experimental Protocol (Hypothetical)

This protocol is conceptual, as stopping the hydrolysis at the aldehyde stage is highly challenging and specific conditions for this substrate are not well-documented.

• Suspend 3,5-dichloro-2-(trichloromethyl)pyridine (1.0 eq) in concentrated sulfuric acid.

• Heat the mixture carefully to a controlled temperature (e.g., 50-70 °C) while monitoring for the initial signs of hydrolysis.

• After a short reaction time, pour the mixture onto crushed ice to quench the reaction.

• Extract the aqueous mixture with an organic solvent (e.g., dichloromethane).

• Wash the organic layers, dry over anhydrous sodium sulfate, and concentrate.

• Purification would likely require extensive chromatography to separate the aldehyde from the starting material and the over-hydrolyzed carboxylic acid.

Assessment

• Advantages: Utilizes a precursor that can be synthesized from a cheap starting material (2-picoline).

• Disadvantages: The synthesis of the trichloromethyl intermediate is non-trivial and uses hazardous reagents. The crucial hydrolysis step is very difficult to control, with a high propensity for over-reaction to the carboxylic acid, leading to low yields and difficult purification.

Route 3: Reduction of 3,5-Dichloro-2-cyanopyridine (Recommended)

This modern and highly efficient route utilizes the partial reduction of a nitrile to an aldehyde using a sterically hindered and electrophilic hydride reagent, Diisobutylaluminum Hydride (DIBAL-H). This method is widely regarded for its reliability and high yields in converting nitriles and esters to aldehydes.[9][10][11]

Reaction Pathway

Caption: Route 3: DIBAL-H Reduction of 3,5-Dichloro-2-cyanopyridine.

Mechanistic Rationale and Causality

The success of this route lies in the precise control offered by DIBAL-H at low temperatures.[11]

• Coordination: As a Lewis acid, the aluminum atom in DIBAL-H coordinates to the Lewis basic nitrile nitrogen.

• Hydride Transfer: This is followed by the transfer of a hydride ion to the nitrile carbon, forming a stable N-aluminated imine intermediate.

• Low-Temperature Stability: At -78 °C, this tetrahedral intermediate is stable and does not undergo further reduction.[9][11] This is the key to selectivity; warming the reaction prematurely or adding excess DIBAL-H would lead to the formation of the primary amine.

• Hydrolysis: Quenching the reaction with water or a mild acid hydrolyzes the imine intermediate to furnish the final aldehyde product.[10]

The starting material, 3,5-dichloro-2-cyanopyridine, is commercially available, making this route highly practical.[12][13][14]

Detailed Experimental Protocol

This protocol is a robust, self-validating system for the synthesis of the target aldehyde.

Caption: Experimental Workflow for DIBAL-H Reduction.

• Reaction Setup: To a flame-dried 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, and a nitrogen inlet, add 3,5-dichloro-2-cyanopyridine (5.00 g, 28.9 mmol, 1.0 eq). Add 100 mL of anhydrous toluene via cannula.

• Cooling: Cool the resulting solution to -78 °C using a dry ice/acetone bath.

• DIBAL-H Addition: Slowly add DIBAL-H (1.0 M solution in hexanes, 31.8 mL, 31.8 mmol, 1.1 eq) dropwise via syringe over 30 minutes, ensuring the internal temperature remains below -75 °C.

• Reaction: Stir the mixture at -78 °C for 2 hours. Monitor the reaction's progress by taking aliquots and analyzing them by TLC (staining with 2,4-dinitrophenylhydrazine is effective for visualizing the aldehyde product).

• Quenching: Once the starting material is consumed, quench the reaction by slowly adding 10 mL of methanol dropwise at -78 °C. A vigorous gas evolution will be observed.

• Work-up: Remove the cooling bath and allow the mixture to warm to 0 °C. Add 50 mL of a saturated aqueous solution of sodium potassium tartrate (Rochelle's salt) and allow the mixture to warm to room temperature. Stir vigorously for 1-2 hours until the two layers become clear.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer and extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Purification: Combine the organic layers, wash with brine (50 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel (eluting with a hexane-ethyl acetate gradient) to yield 3,5-Dichloropicolinaldehyde.

Assessment

• Advantages: High yield and selectivity, reliable and reproducible, mild reaction conditions for the key step, and utilizes a readily available starting material. The procedure is well-established in organic synthesis.

• Disadvantages: DIBAL-H is pyrophoric and must be handled with care under an inert atmosphere. The requirement for cryogenic temperatures (-78 °C) can be a challenge for very large-scale industrial production, though it is routine in lab and pilot-plant scales.

Comparative Data Summary

The following table provides a semi-quantitative comparison of the three synthetic routes. Data for Routes 1 and 2 are estimated based on literature precedents for analogous, more reactive systems and known chemical principles.

Parameter	Route 1: Oxidation	Route 2: Hydrolysis	Route 3: Reduction (Recommended)
Starting Material	3,5-Dichloro-2-methylpyridine	3,5-Dichloro-2-(trichloromethyl)pyridine	3,5-Dichloro-2-cyanopyridine
Key Reagents	Selenium Dioxide (SeO₂)	Strong Acid (e.g., H₂SO₄)	DIBAL-H
Plausible Yield	<10% (Estimated)	<20% (Estimated)	>85% (Typical)
Reaction Conditions	High Temp (Reflux)	Harsh (Conc. Acid, Heat)	Cryogenic (-78 °C)
Reagent Hazards	SeO₂: Highly Toxic	Conc. H₂SO₄: Corrosive	DIBAL-H: Pyrophoric
Selectivity Issues	Over-oxidation, No reaction	Over-hydrolysis to acid	High (with temp. control)
Ease of Purification	Difficult (low conversion)	Very Difficult (mixture)	Straightforward (Chromatography)
Overall Viability	Low	Very Low	High

Conclusion and Recommendation

Based on a thorough analysis of synthetic feasibility, reagent efficacy, and procedural robustness, the reduction of 3,5-dichloro-2-cyanopyridine using DIBAL-H (Route 3) is the unequivocally recommended method for the preparation of 3,5-Dichloropicolinaldehyde. This route offers superior yields, excellent control over selectivity, and relies on a well-established and reproducible transformation.

While the oxidation of the corresponding picoline (Route 1) and hydrolysis of the trichloromethyl derivative (Route 2) are theoretically plausible, they are fraught with significant and predictable challenges. The electronic deactivation of the substrate severely hampers the oxidation pathway, while the lack of control in the hydrolysis step makes the isolation of the aldehyde product in acceptable yields highly improbable. For researchers, scientists, and drug development professionals requiring reliable access to 3,5-Dichloropicolinaldehyde, the nitrile reduction pathway represents the most efficient, predictable, and scalable strategy.

References

• Miller, A. E. G., Biss, J. W., & Schwartzman, L. H. (1959). Reductions with Dialkylaluminum Hydrides. The Journal of Organic Chemistry, 24(5), 627-630. [Link]

• Organic Synthesis (n.d.). DIBAL-H Reduction. [Link][9]

• Reis, O. (2011). Di-isobutyl Aluminum Hydride (DIBAL) For The Partial Reduction of Esters and Nitriles. Master Organic Chemistry. [Link][10]

• Zhour, M. X. (2012). The use of selenium (IV) oxide to oxidize aromatic methyl groups. Emporia State University Research Studies. [Link][6]

• AdiChemistry (n.d.). Selenium dioxide (SeO2) - Riley oxidation. [Link][1][2]

• Wikipedia (2023). Riley oxidation. [Link][3]

• PubChem (n.d.). 3,5-Dichloro-2-cyanopyridine. [Link][13]

• Zhang, Y., et al. (2014). Synthesis of 3, 6-dichloropicolinic acid. Applied Chemical Industry. [Link][8]

• Google Patents (2014). A method for producing 2,3-dichloro-5-(trichloromethyl)pyridine. [7]

• Tan, K. L., et al. (2020). Riley Oxidation of Heterocyclic Intermediates on Paths to Hydroporphyrins—A Review. Molecules, 25(8), 1938. [Link][15]

• Shaikh, N., et al. (2000). Selenium dioxide: a selective oxidising agent for the functionalisation of quinolines. Journal of Chemical Research, (S), 34-35. [Link][16]

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The 3,5-Dichlorophenyl Scaffold: A Comparative Guide to In-Vitro and In-Vivo Evaluation of Emerging Drug Candidates

The quest for novel therapeutic agents is a cornerstone of modern medicinal chemistry. Within the vast landscape of chemical scaffolds, halogenated phenyl rings, particularly those with a dichlorinated substitution pattern, have garnered significant attention for their potential to impart favorable pharmacological properties. This guide provides an in-depth, comparative analysis of the preclinical testing methodologies for drug candidates derived from the 3,5-dichlorophenyl scaffold. We will dissect the experimental choices, from initial in-vitro cytotoxicity screenings to more complex in-vivo models, using representative molecules to illustrate the journey from laboratory bench to potential clinical application.

The 3,5-Dichlorophenyl Moiety: A Privileged Scaffold in Drug Discovery

The 3,5-dichlorophenyl group is a recurring motif in a variety of biologically active compounds. The presence of two chlorine atoms on the phenyl ring can significantly influence a molecule's lipophilicity, metabolic stability, and binding affinity to target proteins. This substitution pattern can lead to enhanced potency and a modified pharmacokinetic profile compared to non-halogenated analogs. Our focus will be on two promising classes of compounds that incorporate this scaffold: the thiazolidinediones and the pyrrolidine-3-carboxylic acid derivatives, which have shown potential as cytotoxic and antimicrobial agents, respectively.

In-Vitro Evaluation: The First Gauntlet for Drug Candidates

The initial assessment of any new chemical entity involves a battery of in-vitro tests designed to evaluate its biological activity and potential toxicity. These assays are crucial for go/no-go decisions in the early stages of drug development.

Cytotoxicity and Anticancer Activity Assessment

A primary concern for any new compound is its effect on cell viability. For potential anticancer agents, selective cytotoxicity towards cancer cells is the desired outcome.

Experimental Protocol: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method to assess cell metabolic activity, which serves as a proxy for cell viability.

• Cell Culture: Human cancer cell lines (e.g., A549 human pulmonary cancer cells) and normal cell lines are cultured in appropriate media supplemented with fetal bovine serum and antibiotics.

• Seeding: Cells are seeded into 96-well plates at a predetermined density and allowed to adhere overnight.

• Compound Treatment: The test compounds, such as 1-(3,5-dichloro-2-hydroxyphenyl)-5-oxopyrrolidine-3-carboxylic acid derivatives, are dissolved in a suitable solvent (e.g., DMSO) and added to the wells at varying concentrations. Control wells receive only the solvent.

• Incubation: The plates are incubated for a specified period (e.g., 24, 48, or 72 hours) to allow the compounds to exert their effects.

• MTT Addition: An MTT solution is added to each well and incubated for a few hours, allowing viable cells to reduce the yellow MTT to purple formazan crystals.

• Solubilization: The formazan crystals are dissolved by adding a solubilizing agent (e.g., DMSO or a specialized buffer).

• Absorbance Measurement: The absorbance of each well is measured using a microplate reader at a specific wavelength (typically around 570 nm).

• Data Analysis: The percentage of cell viability is calculated relative to the control wells, and the IC50 (half-maximal inhibitory concentration) is determined.

Data Presentation: Cytotoxicity of 1-(3,5-Dichloro-2-hydroxyphenyl)-5-oxopyrrolidine-3-carboxylic Acid Derivatives

Compound	Target Cell Line	IC50 (µg/mL)[1]
5-fluorobenzimidazole derivative	A549 (Human Pulmonary Cancer)	16[1]
Vancomycin-intermediate S. aureus	16[1]
C. auris	16[1]

Causality Behind Experimental Choices: The use of both cancer and normal cell lines is critical to assess the therapeutic index of a compound. A promising anticancer drug candidate should exhibit potent cytotoxicity against cancer cells while showing minimal toxicity to normal cells. The A549 cell line is a standard model for lung cancer research.

Antimicrobial Activity Screening

For compounds being investigated as potential antibiotics, their ability to inhibit the growth of pathogenic microorganisms is the primary endpoint.

Experimental Protocol: Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

The broth microdilution method is a standardized technique to determine the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism.

• Microorganism Preparation: Bacterial or fungal strains (e.g., Staphylococcus aureus, Enterococcus faecalis, Candida auris) are cultured to a specific density in a suitable broth medium.[1]

• Compound Dilution: The test compounds are serially diluted in the broth within a 96-well microtiter plate.

• Inoculation: Each well is inoculated with the prepared microbial suspension.

• Incubation: The plates are incubated under appropriate conditions (temperature, time) for the specific microorganism.

• MIC Determination: The MIC is determined as the lowest concentration of the compound at which no visible growth of the microorganism is observed.

Data Presentation: Antimicrobial Activity of 1-(3,5-Dichloro-2-hydroxyphenyl)-5-oxopyrrolidine-3-carboxylic Acid Derivatives

Compound	Microorganism	MIC (µg/mL)[1]
Compound 14	Vancomycin-intermediate S. aureus	Promising activity[1]
Compound 24b	Vancomycin-intermediate S. aureus	Promising activity[1]
Unspecified Derivative	C. auris	16[1]

Authoritative Grounding: The protocols for antimicrobial susceptibility testing are standardized by organizations like the Clinical and Laboratory Standards Institute (CLSI) to ensure reproducibility and comparability of data across different laboratories.

In-Vivo Evaluation: Assessing Performance in a Whole Organism

Promising results from in-vitro studies pave the way for in-vivo testing, which provides a more comprehensive understanding of a drug's efficacy, pharmacokinetics, and safety in a living organism.

Hepatotoxicity Model for Thiazolidinedione Derivatives

The in-vivo hepatotoxicity of 3-(3,5-dichlorophenyl)-2,4-thiazolidinedione (DCPT) has been investigated in rat models.[2]

Experimental Workflow: In-Vivo Hepatotoxicity Study

Caption: Workflow for an in-vivo hepatotoxicity study.

Key Endpoints and Their Significance:

• Serum Biochemistry: Measurement of liver enzymes such as alanine aminotransferase (ALT) and aspartate aminotransferase (AST) in the blood. Elevated levels are indicative of liver damage.

• Histopathology: Microscopic examination of liver tissue sections to identify cellular changes, such as necrosis, inflammation, and steatosis.

Trustworthiness of the Protocol: This protocol is a self-validating system. The correlation between elevated serum liver enzymes and observable histopathological changes provides strong evidence of compound-induced hepatotoxicity.

Xenograft Models for Anticancer Efficacy

To evaluate the in-vivo anticancer activity of a drug candidate, human tumor xenograft models in immunocompromised mice are commonly employed.

Experimental Workflow: Xenograft Tumor Model

Caption: Workflow for a xenograft tumor efficacy study.

Data Presentation: Hypothetical In-Vivo Efficacy Data

Treatment Group	Mean Tumor Volume (mm³) at Day 21	Percent Tumor Growth Inhibition (%)
Vehicle Control	1500	-
Compound X (10 mg/kg)	750	50
Positive Control (e.g., Doxorubicin)	450	70

Comparative Analysis and Future Directions

The in-vitro and in-vivo testing paradigms for different classes of compounds derived from the 3,5-dichlorophenyl scaffold share common principles but are tailored to their specific therapeutic indications. For cytotoxic agents like the thiazolidinediones, early assessment of hepatotoxicity is critical, as this has been a known liability for this class of compounds.[2] For antimicrobial candidates, the focus is on achieving a high therapeutic index against a broad spectrum of pathogens, including drug-resistant strains.[1]

Future research in this area should focus on elucidating the precise mechanisms of action of these compounds. For the anticancer derivatives, investigating their effects on cell cycle progression and apoptosis pathways would be a logical next step. For the antimicrobial agents, identifying their specific cellular targets will be crucial for understanding their spectrum of activity and potential for resistance development.

References

• Cytotoxicity of 3-(3,5-Dichlorophenyl)-2,4-thiazolidinedione (DCPT) and Analogues in Wild Type and CYP3A4 Stably Transfected HepG2 Cells. National Institutes of Health. [Link]

• Synthesis of 1-(2-Hydroxyphenyl)- and (3,5-Dichloro-2-hydroxyphenyl)-5-oxopyrrolidine-3-carboxylic Acid Derivatives as Promising Scaffolds for the Development of Novel Antimicrobial and Anticancer Agents. National Institutes of Health. [Link]

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• 1. Synthesis of 1-(2-Hydroxyphenyl)- and (3,5-Dichloro-2-hydroxyphenyl)-5-oxopyrrolidine-3-carboxylic Acid Derivatives as Promising Scaffolds for the Development of Novel Antimicrobial and Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cytotoxicity of 3-(3,5-Dichlorophenyl)-2,4-thiazolidinedione (DCPT) and Analogues in Wild Type and CYP3A4 Stably Transfected HepG2 Cells - PMC [pmc.ncbi.nlm.nih.gov]

Comparative analysis of analytical techniques for characterization

A Senior Application Scientist's Guide to Analytical Techniques for Comprehensive Characterization

In the landscape of scientific research and pharmaceutical development, the precise characterization of materials is paramount. The selection of appropriate analytical techniques is a critical decision that dictates the quality and reliability of the data generated. This guide provides a comparative analysis of key analytical techniques, offering insights into their principles, applications, and limitations to aid researchers, scientists, and drug development professionals in making informed decisions.

The Crucial Role of Analytical Method Validation

Before delving into specific techniques, it is essential to underscore the importance of analytical method validation. This is the documented process of ensuring that an analytical procedure is suitable for its intended purpose.[1][2] Validation is a regulatory requirement and the foundation of product quality in the pharmaceutical industry, ensuring that methods used for testing raw materials, intermediates, and finished products are reliable and accurate.[1][2] Key parameters evaluated during validation include accuracy, precision, specificity, linearity, and range.[2][3]

I. Spectroscopic Techniques: Unveiling Molecular Fingerprints

Spectroscopy explores the interaction between matter and electromagnetic radiation to elucidate the structural and compositional properties of substances.[4] Different spectroscopic methods are categorized based on the type of radiation, the nature of the interaction, and the material being analyzed.[5]

Nuclear Magnetic Resonance (NMR) Spectroscopy

Principle: NMR spectroscopy is a powerful technique for determining the structure of organic compounds.[6][7] It is based on the principle that atomic nuclei with a property called "spin" will absorb electromagnetic radiation at a specific frequency when placed in a strong magnetic field.[6][7]

Applications: The primary application of NMR is in the structural elucidation of unknown compounds.[6][8] It provides detailed information about the molecular structure, including the types of atoms present, how they are connected, and their spatial arrangement.[6] Modern NMR, with its one- and two-dimensional experiments, allows for the rapid determination of complex molecular structures from small sample amounts.[8]

Mass Spectrometry (MS)

Principle: Mass spectrometry is an analytical technique that ionizes chemical species and sorts the ions based on their mass-to-charge ratio.[9] It involves the ionization of analyte molecules, their separation in a mass analyzer, and their detection to generate a mass spectrum.[9]

Applications: MS is a versatile tool in pharmaceutical analysis, offering high sensitivity and specificity for characterizing drug compounds, metabolites, and impurities.[9] It plays a crucial role throughout the drug development process, from high-throughput screening in drug discovery to pharmacokinetic studies in preclinical and clinical development.[9][10][11] When combined with liquid chromatography (LC-MS), it becomes a powerful tool for analyzing complex mixtures.[12][13]

Infrared (IR) and Raman Spectroscopy

Principle: IR spectroscopy measures the absorption of infrared radiation by a molecule, which causes molecular vibrations at specific frequencies corresponding to the molecule's functional groups.[4] Raman spectroscopy, on the other hand, relies on the inelastic scattering of monochromatic light, providing information about vibrational, rotational, and other low-frequency modes in a system.[14]

Applications: Both techniques provide a "fingerprint" of a molecule, allowing for its identification. IR spectroscopy is widely used for identifying functional groups in organic and inorganic compounds.[15] Raman spectroscopy is a non-destructive chemical analysis technique that provides detailed information on chemical structure, phase, polymorphism, and crystallinity.[14]

UV-Visible Spectroscopy

Principle: UV-Visible spectroscopy measures the absorption of ultraviolet or visible light by a substance.[4] The absorbance is directly proportional to the concentration of the absorbing species, a relationship described by the Beer-Lambert Law.[5]

Applications: This technique is primarily used for the quantitative analysis of compounds containing chromophores (parts of a molecule that absorb light).[4][5] It is a simple, yet powerful tool for determining the concentration of a substance in a solution.[5]

II. Chromatographic Techniques: The Art of Separation

Chromatography is a powerful set of techniques used to separate the components of a mixture.[16][17] The fundamental principle involves the differential partitioning of components between a stationary phase and a mobile phase.[17][18]

High-Performance Liquid Chromatography (HPLC)

Principle: HPLC is a column-based liquid chromatography technique that uses high pressure to force the mobile phase through a column packed with a stationary phase.[17][19] The separation is based on the differential interactions of the analytes with the stationary and mobile phases.

Applications: HPLC is the most widely used analytical technique in the pharmaceutical industry.[17][19] It is employed for the separation, identification, and quantification of active pharmaceutical ingredients (APIs), impurities, and degradation products.[18][19]

Gas Chromatography (GC)

Principle: In GC, the mobile phase is an inert gas, and the stationary phase is a liquid or solid coated on a solid support inside a column.[17][18] Separation occurs based on the volatility and interaction of the analytes with the stationary phase.

Applications: GC is ideal for the analysis of volatile and semi-volatile compounds.[18] In the pharmaceutical industry, it is used for analyzing residual solvents, and for the assay of volatile drugs and excipients.[18]

Thin-Layer Chromatography (TLC)

Principle: TLC is a planar chromatographic technique where the stationary phase is a thin layer of adsorbent material, such as silica gel, coated on a flat support.[20] The mobile phase moves up the plate by capillary action, separating the components of the sample.

Applications: TLC is a simple, rapid, and inexpensive technique used for qualitative analysis, such as checking the purity of a compound or monitoring the progress of a chemical reaction.[16][20] High-performance TLC (HPTLC) offers improved resolution and quantification capabilities.[20]

III. X-ray Diffraction (XRD): Probing Crystalline Structures

Principle: X-ray diffraction is a non-destructive analytical technique used to investigate the atomic and molecular structure of crystalline materials.[21][22] It is based on the constructive interference of monochromatic X-rays and a crystalline sample.[21] The resulting diffraction pattern is unique to the crystal structure of the material.[22][23]

Applications: XRD is a powerful tool for phase identification and quantification of crystalline materials.[22][23] In the pharmaceutical industry, it is crucial for characterizing the solid-state properties of APIs, including polymorphism, which can significantly impact a drug's stability and bioavailability.[21][24] It can also be used to determine crystallite size, strain, and crystal defects.[22]

IV. Microscopic Techniques: Visualizing the Nanoscale

Microscopy techniques provide direct visualization of the surface and morphology of materials at various length scales.[25] These techniques can be broadly classified into optical microscopy and electron microscopy.[25]

Scanning Electron Microscopy (SEM)

Principle: SEM uses a focused beam of high-energy electrons to generate a variety of signals at the surface of a solid specimen. The signals that derive from electron-sample interactions reveal information about the sample's surface topography and composition.[25]

Applications: SEM is used to obtain high-resolution images of the surface of materials, providing information on morphology, texture, and particle size.[25][26]

Transmission Electron Microscopy (TEM)

Principle: In TEM, a beam of electrons is transmitted through an ultra-thin specimen, interacting with the specimen as it passes through.[26] An image is formed from the interaction of the electrons with the sample.

Applications: TEM is capable of imaging at a significantly higher resolution than light microscopes, allowing for the observation of fine details such as crystal structure and defects at the atomic scale.[26]

Atomic Force Microscopy (AFM)

Principle: AFM is a type of scanning probe microscopy that provides a 3D profile of a surface with very high resolution. It works by scanning a sharp tip at the end of a cantilever across the sample surface.

Applications: AFM is used to study the surface topography of materials at the nanometer scale.[27]

V. Thermal Analysis Techniques: Characterizing Material Properties with Temperature

Thermal analysis comprises a group of techniques in which a physical property of a substance is measured as a function of temperature while the substance is subjected to a controlled temperature program.[28][29]

Thermogravimetric Analysis (TGA)

Principle: TGA measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere.[30][31]

Applications: TGA is used to determine the thermal stability of materials and to study their decomposition kinetics.[30] It can also be used to determine the composition of multi-component systems.[30][31]

Differential Scanning Calorimetry (DSC)

Principle: DSC measures the difference in the amount of heat required to increase the temperature of a sample and a reference as a function of temperature.[28]

Applications: DSC is used to study thermal transitions in materials, such as melting, crystallization, and glass transitions.[28][32] In the pharmaceutical industry, it is used to determine the purity of drug substances and to study polymorphism.[32]

Thermomechanical Analysis (TMA)

Principle: TMA measures the dimensional changes of a material as a function of temperature.[28][31]

Applications: TMA is used to determine the coefficient of thermal expansion, glass transition temperature, and softening points of materials.[31][32]

Comparative Summary of Analytical Techniques

Technique	Principle	Primary Applications	Strengths	Limitations
NMR	Nuclear spin resonance in a magnetic field	Structural elucidation of molecules	Provides detailed structural information	Lower sensitivity compared to MS; requires soluble samples
MS	Mass-to-charge ratio of ionized molecules	Molecular weight determination, quantification, structural analysis	High sensitivity and specificity	Can be destructive; complex mixtures may require separation
IR/Raman	Vibrational transitions of molecules	Functional group identification, molecular fingerprinting	Non-destructive, fast	IR is sensitive to water; Raman can have fluorescence interference
UV-Vis	Electronic transitions of molecules	Quantification of chromophoric compounds	Simple, inexpensive, good for quantitative analysis	Limited structural information; only for UV-Vis active compounds
HPLC	Differential partitioning between mobile and stationary phases	Separation and quantification of non-volatile compounds	High resolution and sensitivity, widely applicable	Requires soluble samples; can be time-consuming
GC	Differential partitioning between gaseous mobile phase and stationary phase	Separation and quantification of volatile compounds	High resolution for volatile compounds	Limited to thermally stable and volatile analytes
XRD	Diffraction of X-rays by crystalline structures	Phase identification, polymorphism, crystallinity	Non-destructive, provides definitive structural information for crystalline materials	Requires crystalline samples; amorphous materials give broad peaks
SEM/TEM	Interaction of electron beam with sample	High-resolution imaging of surface morphology and internal structure	Provides direct visualization of microstructure	Can be destructive (electron beam damage); requires vacuum
TGA	Measurement of mass change with temperature	Thermal stability, composition analysis	Quantitative compositional analysis	Does not identify evolved gases
DSC	Measurement of heat flow with temperature	Thermal transitions (melting, glass transition)	Highly sensitive to thermal events	Does not provide structural information

Experimental Workflow and Data Interpretation

The selection of an analytical technique is just the first step. A well-designed experimental workflow and careful data interpretation are crucial for obtaining meaningful results.

General Analytical Workflow

Caption: A generalized workflow for analytical characterization.

Causality in Experimental Choices

The choice of each step in the workflow is driven by the specific analytical question. For instance, in pharmaceutical analysis, the choice of mobile phase in HPLC is critical for achieving the desired separation of an API from its impurities. The pH, organic modifier, and additives are selected based on the physicochemical properties of the analytes. Similarly, the temperature program in TGA is designed to resolve different decomposition steps, providing a more detailed understanding of the material's thermal stability.

Conclusion

The analytical techniques discussed in this guide represent a powerful toolkit for the comprehensive characterization of materials. Each technique offers unique insights, and often, a multi-technique approach is necessary to obtain a complete picture. By understanding the fundamental principles, applications, and limitations of each method, researchers can design robust analytical strategies to ensure the quality, safety, and efficacy of their products. The continuous evolution of these techniques, coupled with advancements in data analysis, promises to further enhance our ability to characterize materials with unprecedented detail and accuracy.

References

• Vertex AI Search. (n.d.). How Chromatography Is Used In Pharmaceutical Analysis - SCION Instruments.
• Vertex AI Search. (n.d.). Analytical Method Validation in Pharmaceuticals | Step-by-Step Guide to AMV.
• Vertex AI Search. (n.d.). XRD - X-ray Diffraction - Materials Characterization Services.
• ACD/Labs. (n.d.). Nuclear Magnetic Resonance in the Structural Elucidation of Natural Products.
• Pharmuni. (n.d.). Validating Analytical Methods in Pharmaceuticals.
• MDPI. (2021). Significance of Chromatographic Techniques in Pharmaceutical Analysis.
• Vertex AI Search. (n.d.). Chromatography in Pharma: Techniques, Case Studies & Trends.
• Vertex AI Search. (n.d.). Advanced Chromatographic Techniques in Pharmaceutical Analysis.
• Vertex AI Search. (n.d.). Exploring the Applications of Spectroscopic Techniques in Analytical Chemistry.
• Yale University. (n.d.). XRD - West Campus Materials Characterization Core.
• Journal of Chemical and Pharmaceutical Sciences. (n.d.). 1HNMR spectrometry in structural elucidation of organic compounds.
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Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of 3,5-Dichloropicolinaldehyde

For researchers and professionals engaged in the dynamic field of drug development, the synthesis and handling of novel chemical entities are daily realities. With this comes the profound responsibility of ensuring that every stage of the chemical lifecycle, including disposal, is managed with scientific rigor and an unwavering commitment to safety and environmental stewardship. 3,5-Dichloropicolinaldehyde, a halogenated aromatic aldehyde, is a compound that demands such meticulous handling due to its potential hazards.

This guide provides an in-depth, procedural framework for the proper disposal of 3,5-Dichloropicolinaldehyde. Moving beyond a simple checklist, it delves into the causality behind each procedural step, grounding every recommendation in established safety protocols and regulatory standards. Our objective is to empower your laboratory team with the knowledge to manage this chemical waste stream confidently, safely, and in full compliance.

Hazard Profile and Immediate Safety Precautions

Before any disposal protocol is initiated, a thorough understanding of the compound's intrinsic hazards is paramount. While a specific Safety Data Sheet (SDS) for 3,5-Dichloropicolinaldehyde must always be consulted, its classification as a chlorinated aromatic aldehyde allows us to infer a likely hazard profile based on analogous compounds.[1]

Anticipated Hazards of 3,5-Dichloropicolinaldehyde:

Hazard Category	Description	Rationale and Source
Skin Irritation	Causes skin irritation. Prolonged contact may lead to redness and discomfort.	Based on data for similar dichlorinated aldehydes which are known skin irritants.[1]
Eye Irritation	Causes serious eye irritation or damage. Direct contact can result in significant injury.	A common characteristic of aldehydes and chlorinated aromatic compounds.[1]
Respiratory Irritation	May cause respiratory irritation if inhaled as dust or vapor.	Typical for aldehydes, which can be irritating to the mucous membranes of the respiratory tract.[1]
Aquatic Toxicity	Toxic to aquatic life, potentially with long-lasting effects.	Halogenated organic compounds are often persistent in the environment and exhibit aquatic toxicity.

Essential Personal Protective Equipment (PPE)

Given these potential hazards, a stringent PPE protocol is non-negotiable. All handling and disposal activities must be conducted inside a certified chemical fume hood.

Protection Type	Specification	Justification
Eye Protection	Chemical safety goggles conforming to EN166 (EU) or ANSI Z87.1 (US) standards. A face shield is required if there is a splash risk.	Protects against accidental splashes and contact with airborne particulates.[1]
Hand Protection	Chemical-resistant gloves (e.g., Butyl rubber, Vitro). Gloves must be inspected for integrity before each use.	Prevents skin contact and irritation. The choice of material should be confirmed against the manufacturer's SDS for breakthrough time.
Respiratory Protection	A NIOSH-approved respirator with an organic vapor cartridge may be necessary for spill cleanup or in poorly ventilated areas.	Protects against inhalation of irritating dust or vapors.[2]
Protective Clothing	A flame-resistant lab coat, closed-toe shoes, and long pants are mandatory to minimize skin exposure.	Provides a barrier against accidental spills and contamination.

Waste Characterization and Segregation: A Critical First Step

Proper disposal begins with accurate waste characterization. 3,5-Dichloropicolinaldehyde is a halogenated organic compound . This classification is the single most important factor determining its disposal pathway. Under no circumstances should this chemical or materials contaminated with it be disposed of down the sanitary sewer or in regular municipal trash.[3][4]

Regulatory Framework: EPA RCRA Classification

In the United States, the Environmental Protection Agency (EPA) regulates hazardous waste under the Resource Conservation and Recovery Act (RCRA).[5] As a chlorinated compound, waste containing 3,5-Dichloropicolinaldehyde falls into the category of F-listed wastes , which are wastes from non-specific sources.[6][7]

RCRA Waste Code	Description	Relevance to 3,5-Dichloropicolinaldehyde
F002	Spent halogenated solvents.	Applicable if solvents like methylene chloride are used to rinse containers or clean spills.[8]
F024 / F025	Wastes from the production of chlorinated aliphatic hydrocarbons.	While this specific compound is aromatic, waste streams containing halogenated organics are treated similarly due to the challenges of their disposal.[9][10]

The key takeaway is that this waste is regulated and must be managed by a licensed hazardous waste disposal facility. The most common and effective disposal method for such compounds is high-temperature incineration .[3][11]

Segregation Workflow

Segregating hazardous waste at the source is essential to prevent dangerous chemical reactions and to ensure cost-effective, compliant disposal.[12] Mixing halogenated waste with non-halogenated waste streams unnecessarily increases the volume of the more expensive waste stream.

Caption: Decision workflow for segregating waste contaminated with 3,5-Dichloropicolinaldehyde.

Step-by-Step Disposal Procedures

Adherence to a systematic procedure is crucial for safety and compliance.

Procedure 1: Disposal of Unused or Expired Product

• Do Not Attempt to Neutralize: Do not try to chemically treat the aldehyde in the lab. In-house treatment of hazardous waste requires complex permits and can create unforeseen hazards.

• Container Integrity: Ensure the original container is in good condition, tightly sealed, and free of external contamination. If the container is compromised, perform an overpack into a larger, compatible container.

• Labeling: The container must be labeled as "Hazardous Waste" and clearly identify the contents: "3,5-Dichloropicolinaldehyde".

• Accumulation: Store the container in a designated Satellite Accumulation Area (SAA), which must be at or near the point of generation and under the control of the operator.[4] The SAA must have secondary containment to capture any potential leaks.

• Pickup Request: Contact your institution's Environmental Health and Safety (EHS) department to schedule a pickup.

Procedure 2: Disposal of Contaminated Solid Waste

This category includes items such as gloves, weighing papers, pipette tips, and contaminated silica gel.

• Designated Container: Collect all solid waste contaminated with 3,5-Dichloropicolinaldehyde in a dedicated, leak-proof container lined with a heavy-duty plastic bag.

• Labeling: The container must be clearly labeled "Hazardous Waste - Halogenated Organic Solids" and list "3,5-Dichloropicolinaldehyde" as a primary constituent.

• Closure: Keep the container closed at all times except when adding waste.[12]

• Storage and Pickup: Store in the SAA and arrange for pickup through your EHS office once the container is full (do not overfill).

Procedure 3: Disposal of Contaminated Liquid Waste

This includes reaction residues, mother liquors, and solvent rinses from cleaning contaminated glassware.

• Designated Carboy: Use a dedicated, chemically-resistant (e.g., HDPE) carboy or solvent can designated for "Halogenated Organic Liquid Waste".[3]

• Incompatibility Check: CRITICAL STEP. Never mix halogenated waste with incompatible chemicals. Avoid mixing with strong acids, bases, or oxidizing agents, which can cause violent reactions.[13][14][15] Consult an incompatibility chart and the SDS for all waste constituents.

• Labeling and Log: The carboy must be labeled "Hazardous Waste - Halogenated Organic Liquids". Maintain a log sheet attached to the carboy to record the addition of all components and their approximate volumes.

• Closure and Storage: The carboy must be kept tightly sealed and stored in secondary containment within the SAA.

• Pickup: Request a pickup from EHS when the carboy is no more than 90% full to allow for vapor expansion.

Emergency Protocol: Spill Management

Immediate and correct response to a spill is critical to mitigate exposure and environmental release.

• Evacuate and Alert: Immediately alert personnel in the vicinity and evacuate the immediate area.

• Ventilate: Ensure the chemical fume hood is operating at maximum capacity. If the spill is outside a hood, ventilate the area if it is safe to do so.

• Assess and Don PPE: For a small, manageable spill, trained personnel may proceed with cleanup. Don all required PPE as detailed in Section 1.

• Containment:

  • For Solid Spills: Gently cover the spill with an absorbent material to prevent dust generation. Carefully sweep the material into a hazardous waste container. Do not use a standard vacuum cleaner.

  • For Liquid Spills: Surround the spill with an inert absorbent material like vermiculite, sand, or a commercial spill pillow. Work from the outside in to absorb the liquid.

• Collection: Place all contaminated absorbent material and cleanup supplies (e.g., contaminated gloves) into a designated container for halogenated solid waste.[4]

• Decontamination: Clean the spill surface with a solvent (e.g., ethanol or acetone), followed by soap and water. All cleaning materials, including wipes and rinsate, must be collected and disposed of as hazardous waste.

• Reporting: Report the incident to your laboratory supervisor and EHS office, regardless of the spill's size.

The Final Disposal Pathway

The journey of the hazardous waste container does not end at the laboratory loading dock. Understanding the final disposition reinforces the importance of meticulous segregation and labeling.

Caption: The complete lifecycle of 3,5-Dichloropicolinaldehyde waste from lab to final disposal.

By following these detailed procedures, you contribute to a culture of safety, ensure regulatory compliance, and protect our shared environment. Always remember that your institution's EHS department is your primary resource for specific guidance and support.

References

• Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes. U.S. Environmental Protection Agency. [Link]

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• Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds. eCFR :: Code of Federal Regulations. [Link]

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Critical Safety Protocol: Handling and Disposal of 3,5-Dichloropicolinaldehyde

Hazard Identification & Immediate Risk Assessment

3,5-Dichloropicolinaldehyde is a hazardous substance that demands strict adherence to safety protocols. Based on analog data, it is classified as a significant irritant to the skin, eyes, and respiratory system.[2] The primary routes of exposure are inhalation of the solid dust/aerosol, direct skin contact, and eye contact.

• Signal Word: Warning[1]

• Primary Hazards:

  • H315: Causes skin irritation.[1][2]

  • H319: Causes serious eye irritation.[1][2]

  • H335: May cause respiratory irritation.[1][2]

• Target Organs: Respiratory System[1]

The causality behind these hazards lies in the reactive nature of the aldehyde functional group and the properties of the chlorinated pyridine ring. Upon contact with mucous membranes (eyes, respiratory tract) or skin, the compound can cause localized inflammation, discomfort, and potential tissue damage. The fine, solid nature of the compound increases the risk of aerosolization, making respiratory protection a non-negotiable aspect of safe handling.[3]

Mandatory Personal Protective Equipment (PPE)

A multi-layered PPE strategy is required to establish a reliable barrier between the researcher and the chemical. Do not handle this compound without the full ensemble described below. The selection of PPE is not merely a checklist; it is a self-validating system designed to prevent exposure through all potential routes.

PPE Specification Summary

Protection Type	Minimum Specification	Rationale & Field Insights
Respiratory	NIOSH-approved N95 respirator (or equivalent)	Required for all solid transfers. The primary risk is inhaling fine particulate matter, which can cause acute respiratory irritation.[1] For procedures with a higher risk of aerosolization, a Powered Air-Purifying Respirator (PAPR) should be considered.
Eye & Face	Chemical safety goggles with side shields (ANSI Z87.1 rated) and a full-face shield	Goggles are mandatory; face shield is required when handling >5g. Aldehydes can cause severe eye irritation.[2] Goggles prevent ingress from the sides, while the face shield protects against unexpected splashes during solution transfers or spill events.[3]
Hand	Double-gloving: Nitrile gloves (minimum 4 mil thickness)	Double-gloving is essential. This practice protects against minor tears or pinholes in the outer glove and allows for safe removal of the contaminated outer layer without compromising the inner glove. Inspect gloves for any signs of degradation before and during use.[3]
Body	Chemical-resistant lab coat (fully buttoned) and long pants	A lab coat provides a primary barrier against incidental contact. Ensure it is fully fastened to protect the torso. Open-toed shoes are strictly prohibited.
Footwear	Closed-toe shoes	Prevents exposure from dropped materials or small spills.

Safe Handling & Operations Protocol

All operations involving 3,5-Dichloropicolinaldehyde must be performed within a certified chemical fume hood to manage vapor and particulate exposure.[3][4]

Step-by-Step Handling Procedure

• Preparation & Pre-Operation Check:

  • Ensure the chemical fume hood is operational and the sash is at the certified working height.

  • Confirm that a safety shower and eyewash station are accessible and unobstructed.[5]

  • Prepare all necessary labware, solvents, and quenching agents before bringing the chemical into the hood.

  • Designate a specific area within the hood for the handling of this compound.

• Donning PPE:

  • Put on all required PPE as detailed in the table above. The lab coat should be donned first, followed by safety goggles, inner gloves, respirator, face shield (if required), and finally, outer gloves.

• Weighing & Transfer (Solid):

  • Perform all weighing operations within the fume hood or in a ventilated balance enclosure.

  • Use a spatula to carefully transfer the solid. Avoid any actions that could generate dust, such as dropping the material from a height.[3]

  • Close the primary container immediately after dispensing the required amount.

• Dissolution & Reaction:

  • When dissolving the solid, add the solvent slowly to the solid to minimize splashing.

  • If the reaction is exothermic, ensure adequate cooling is in place before starting any additions.

  • Keep the reaction vessel covered or equipped with a condenser to contain any vapors.

• Post-Procedure & Decontamination:

  • Quench any residual reactive material in the flask using an appropriate and validated procedure.

  • Decontaminate all non-disposable equipment (spatulas, glassware) that came into contact with the chemical. The first rinse should be collected as hazardous waste.[6]

  • Wipe down the work surface in the fume hood with a suitable solvent, followed by soap and water. All cleaning materials must be disposed of as hazardous waste.[7]

Safe Handling Workflow Diagram

Caption: Workflow for Safe Handling of 3,5-Dichloropicolinaldehyde.

Emergency Procedures

Immediate and correct response to an exposure or spill is critical.

Spill Response

• Evacuate & Alert: Immediately alert personnel in the vicinity and evacuate the immediate area. Do not attempt to clean a large spill alone.

• Ventilate: Ensure the fume hood is drawing air.

• Assess & Equip: For a small, manageable spill (<5g) within a fume hood, proceed with cleanup only if you are trained and equipped with the proper PPE (including respiratory protection).

• Contain & Clean: Cover the spill with an inert absorbent material like vermiculite or sand to prevent further aerosolization.[7] Carefully sweep the material into a designated, labeled hazardous waste container.[3]

• Decontaminate: Clean the spill area as described in the handling protocol.

First Aid Measures

• Skin Contact: Immediately remove all contaminated clothing.[5] Flush the affected skin with copious amounts of water for at least 15 minutes, using soap if available. Seek medical attention if irritation develops or persists.[2]

• Eye Contact: Immediately flush eyes with a gentle stream of tepid water for at least 15 minutes, holding the eyelids open to ensure the entire surface is rinsed.[3] Remove contact lenses if present and easy to do.[5] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air at once.[2] If breathing is difficult or symptoms like coughing or dizziness persist, seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse the mouth thoroughly with water.[3] Seek immediate medical attention.

Decontamination & Waste Disposal Plan

Improper disposal is a serious breach of safety and environmental regulations. All materials contaminated with 3,5-Dichloropicolinaldehyde must be treated as hazardous waste.[7]

• Waste Segregation:

  • Solid Waste: Collect all contaminated solids (unused chemical, spill cleanup materials, contaminated filter paper, etc.) in a clearly labeled, sealed, and chemically compatible container.[7] The label must read "Hazardous Waste" and list the chemical contents.

  • Liquid Waste: Collect all contaminated liquids (reaction residues, initial rinses of glassware) in a separate, labeled hazardous waste container for halogenated organic waste.[7]

  • Empty Containers: The primary container must be triple-rinsed with a suitable solvent. The first rinseate must be collected as hazardous waste.[6] After rinsing and air-drying, deface the label and dispose of the container according to your institution's policy.

• Storage:

  • Store waste containers in a designated satellite accumulation area. Keep containers closed at all times except when adding waste.[7]

• Disposal:

  • Arrange for pickup and disposal through your institution's Environmental Health & Safety (EHS) department or a licensed hazardous waste contractor.[7] The preferred method of final disposal for chlorinated organic compounds is high-temperature incineration.[7]

References

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• U.S. Environmental Protection Agency. (Date not available). TRI Pollution Prevention Report for CRODA INC and Nonylphenol Ethoxylates. EPA. [Link]

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